(E/Z)-C20 Ceramide

Core Science & Biosynthesis

(E/Z)-C20 Ceramide structure and stereochemistry

An In-Depth Technical Guide to (E/Z)-C20 Ceramide: Structure, Stereochemistry, and Analysis

Introduction

Ceramides (B1148491) are a class of sphingolipids composed of a sphingoid base linked to a fatty acid via an amide bond. They are not only integral structural components of the cell membrane but also serve as critical bioactive lipids in a variety of cellular signaling processes, including apoptosis, cell cycle arrest, inflammation, and senescence.[1][2][3] The specific biological function of a ceramide is often dictated by the length and saturation of its N-acyl chain.[3][4]

This technical guide focuses on C20 Ceramide (N-arachidoyl-D-sphingosine), a very-long-chain ceramide (VLC) predominantly found in the brain.[5][6] It is synthesized by ceramide synthases (CerS), particularly CerS1, CerS2, and CerS4.[6][7] This document provides a detailed overview of the structure, stereochemistry, biophysical properties, and key signaling pathways of C20 ceramide. Furthermore, it outlines comprehensive experimental protocols for its synthesis, isolation, and quantification, designed for researchers, scientists, and drug development professionals.

(E/Z)-C20 Ceramide: Structure and Stereochemistry

The designation "(E/Z)-C20 Ceramide" refers to the potential for geometric isomerism at the double bond within the sphingosine (B13886) backbone. The naturally occurring and most studied isomer is the (E)-isomer, also known as the trans isomer.

Core Structure : C20 Ceramide consists of two main components:

• A D-erythro-sphingosine base (an 18-carbon amino alcohol with a trans double bond between C4 and C5).

• An Arachidic acid (a 20-carbon saturated fatty acid, 20:0) attached via an amide linkage to the amino group at C2 of the sphingosine base.[5]

Stereochemistry : The precise stereochemical configuration is crucial for its biological activity. The IUPAC name, N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]icosanamide, defines its key stereocenters.[8]

• (2S, 3R) : This configuration at the C2 and C3 positions of the sphingosine backbone is known as the D-erythro isomer.

• (E) : This denotes the trans configuration of the double bond between C4 and C5.

Chemical and Physical Properties

The fundamental properties of C20 Ceramide (d18:1/20:0) are summarized below.

Property	Value	Reference
Chemical Formula	C₃₈H₇₅NO₃	[6]
Molecular Weight	594.0 g/mol	[6][8]
CAS Number	7344-02-7	[5][6]
Synonyms	N-arachidoyl-D-sphingosine, Cer(d18:1/20:0), N-icosanoylsphingosine	[5][6][8]
Percent Composition	C: 76.84%, H: 12.73%, N: 2.36%, O: 8.08%	[9]
Physical Form	Solid	[8]
Storage Temperature	-20°C	[9]
Purity	>99% (Commercially available)	[9]

Biophysical Properties and Membrane Organization

The biophysical properties of ceramides are critical to their function, as they can significantly alter the structure of cell membranes. The long acyl chain of C20 ceramide influences its interaction with other lipids, promoting the formation of ordered, gel-like domains within the more fluid cell membrane.[4][10][11]

Studies on very-long-chain ceramides have shown they have a profound impact on membrane biophysics:

• Membrane Order : Saturated ceramides, like C20, have a strong ordering effect on fluid membranes, promoting the separation of gel and fluid phases.[4][10]

• Domain Formation : They can self-associate into ceramide-rich domains or platforms, which are thought to be crucial for clustering signaling proteins and receptors, such as the Fas receptor, to initiate downstream events like apoptosis.[3]

• Morphology : Very-long-chain ceramides may form interdigitated phases, where the long acyl chains of ceramides in opposing leaflets of the bilayer interlock, potentially leading to changes in membrane morphology like the formation of tubular structures.[4][10]

Quantitative Biophysical Data

The following table presents example data from X-ray diffraction and differential scanning calorimetry (DSC) studies on N-acyl ceramides, illustrating the physical properties of ceramide-containing lipid structures.

Ceramide Type & Condition	Technique	Parameter	Measured Value	Reference
NFA-Ceramide (80% water), 20°C	X-ray Diffraction	Bilayer Periodicity (d)	58.0 Å	[12]
NFA-Ceramide (80% water), 20°C	X-ray Diffraction	Wide-angle Reflections	4.6 Å, 4.2 Å, 3.8 Å	[12]
Anhydrous HFA-Ceramide	DSC	Transition Temperature	95.6°C	[12]
Anhydrous HFA-Ceramide	DSC	Enthalpy of Transition (ΔH)	15.3 kcal/mol	[12]
Hydrated HFA-Ceramide	DSC	Transition Temperature	80.0°C	[12]
Hydrated HFA-Ceramide	DSC	Enthalpy of Transition (ΔH)	8.5 kcal/mol	[12]
NFA: Non-hydroxy fatty acid; HFA: α-hydroxy fatty acid. Data shown are for representative ceramides to illustrate typical measurements.

Key Signaling Pathways Involving C20 Ceramide

Ceramides are central mediators in cellular stress responses. The accumulation of specific ceramide species, including long and very-long-chain ceramides, can trigger pathways leading to apoptosis or cell cycle arrest.[3][13] One of the well-established mechanisms involves the direct activation of protein phosphatases, such as Protein Phosphatase 1 (PP1) and PP2A.[13]

Ceramide-mediated apoptosis signaling pathway.

Experimental Protocols

Accurate synthesis, isolation, and analysis of C20 Ceramide are essential for research. The following sections provide detailed methodologies for key experiments.

General Workflow for Ceramide Analysis

The typical workflow for analyzing ceramides from a biological sample involves lipid extraction, purification to isolate the ceramide fraction, and finally, quantification using chromatographic and mass spectrometric techniques.

General experimental workflow for ceramide analysis.

Protocol 1: Synthesis of C20 Ceramide

This protocol is adapted from a general method for ceramide synthesis by direct coupling of a fatty acid and a long-chain base using a mixed carbodiimide (B86325).[14][15]

Materials:

• D-erythro-sphingosine

• Arachidic acid (Eicosanoic acid)

• 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) or similar carbodiimide

• Dichloromethane (CH₂Cl₂)

• Acetonitrile (CH₃CN)

• Methanol (CH₃OH)

• Silicic acid for column chromatography

• Solvents for chromatography (e.g., ethyl acetate (B1210297), benzene)

Procedure:

• Dissolve D-erythro-sphingosine and a molar equivalent of arachidic acid in a mixture of dichloromethane, acetonitrile, and methanol.[15]

• Add the carbodiimide (e.g., EDC) to the solution to catalyze the amide bond formation.

• Allow the reaction to proceed at room temperature for several hours or until completion, monitoring by Thin-Layer Chromatography (TLC).

• Once the reaction is complete, quench the reaction and perform a liquid-liquid extraction. The organic phase is typically washed with dilute aqueous acid, sodium bicarbonate solution, and brine.[15]

• Evaporate the organic solvent in vacuo to obtain the crude product.

• Purify the crude ceramide using silicic acid column chromatography. Elute with a gradient of solvents, such as ethyl acetate in benzene, to separate the desired ceramide from unreacted starting materials and byproducts.[15]

• Collect fractions containing the pure C20 Ceramide (verified by TLC) and evaporate the solvent. The yield for this type of synthesis is typically in the range of 60-75%.[14]

Protocol 2: Extraction and Purification from Biological Samples

This protocol outlines the extraction of total lipids followed by isolation of the ceramide fraction.[16][17]

A. Total Lipid Extraction (modified Bligh & Dyer method):

• Homogenize the tissue sample or cell pellet in a mixture of chloroform (B151607):methanol (1:2, v/v).[17]

• Add chloroform and water to the homogenate to achieve a final solvent ratio of chloroform:methanol:water (2:1:0.8, v/v/v).[17]

• Centrifuge the mixture to separate the phases. The lower organic phase contains the total lipids.

• Carefully collect the lower organic phase and wash it with a 0.9% NaCl solution to remove non-lipid contaminants.[17]

• Dry the final organic phase under a stream of nitrogen or using a rotary evaporator. The resulting lipid extract can be stored at -20°C.

B. Silica (B1680970) Gel Column Chromatography for Ceramide Isolation:

• Prepare a silica gel slurry in chloroform and pack it into a glass column.

• Dissolve the dried total lipid extract in a minimal amount of chloroform.

• Load the dissolved sample onto the top of the silica column.

• Elute the column with a sequence of solvents of increasing polarity:

  • Chloroform: To elute neutral lipids like cholesterol esters.

  • Acetone (B3395972): To elute glycolipids and ceramides.

  • Methanol: To elute highly polar phospholipids.[17]

• Collect fractions during the acetone elution and monitor for the presence of ceramides using TLC.

• Pool the fractions containing the purified ceramides and dry them under a stream of nitrogen.

Protocol 3: Quantification by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for accurate quantification of individual ceramide species due to its high sensitivity and specificity.[1][16]

Procedure:

• Sample Preparation : Dissolve the purified ceramide fraction in an appropriate solvent (e.g., methanol/chloroform). Spike the sample with a known amount of a non-endogenous internal standard (e.g., C17:0 ceramide) for accurate quantification.[16]

• Chromatographic Separation : Inject the sample into a High-Performance Liquid Chromatography (HPLC) system equipped with a reverse-phase column (e.g., C18).[16][18]

• Use a gradient elution program with a mobile phase consisting of solvents like acetonitrile, isopropanol, and water with additives like formic acid to separate the different ceramide species based on their hydrophobicity.[18]

• Mass Spectrometric Detection : The eluate from the HPLC is directed into the electrospray ionization (ESI) source of a tandem mass spectrometer.

• Set the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode. This involves selecting the precursor ion (the protonated molecule [M+H]⁺ of C20 Ceramide) in the first quadrupole and a specific product ion (resulting from fragmentation) in the third quadrupole. This highly specific transition ensures accurate detection.[16]

• Quantification : Create a standard curve using known concentrations of a C20 Ceramide standard. The concentration of C20 Ceramide in the biological sample is determined by comparing its peak area relative to the internal standard against the standard curve.

References

• 1. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Current methods for the identification and quantitation of ceramides: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of ceramide structure on membrane biophysical properties: the role of acyl chain length and unsaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Natural Products and Small Molecules Targeting Cellular Ceramide Metabolism to Enhance Apoptosis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cer(d18:1/20:0) | C38H75NO3 | CID 5283566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. avantiresearch.com [avantiresearch.com]
• 10. researchgate.net [researchgate.net]
• 11. Ceramide: a simple sphingolipid with unique biophysical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A convenient procedure for the synthesis of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Structure of ceramides | Cyberlipid [cyberlipid.gerli.com]

The Biological Functions of Very-Long-Chain Ceramides: A Technical Guide for Researchers

Abstract

Very-long-chain ceramides (B1148491) (VLC-Cer), a subclass of sphingolipids characterized by N-acyl chains of 20 carbons or longer, are integral components of cellular membranes and potent signaling molecules. Synthesized predominantly by ceramide synthases 2 and 3 (CerS2 and CerS3), these lipids play critical, often chain-length-specific, roles in maintaining cellular homeostasis. Their unique biophysical properties are fundamental to the structural integrity of biological barriers, most notably the skin epidermis. Beyond their structural importance, VLC-Cer are deeply implicated in regulating key cellular processes, including proliferation, apoptosis, and autophagy. Dysregulation of VLC-Cer metabolism is linked to a spectrum of pathologies, ranging from metabolic disorders like insulin (B600854) resistance and type 2 diabetes to neurodegenerative diseases, cardiovascular conditions, and cancer. This technical guide provides an in-depth exploration of the biosynthesis, metabolism, and multifaceted biological functions of VLC-Cer. It summarizes key quantitative data, details relevant experimental protocols, and visualizes complex pathways to serve as a comprehensive resource for researchers, scientists, and drug development professionals.

Introduction

Ceramides, composed of a sphingoid base linked to a fatty acid via an amide bond, are central hubs in sphingolipid metabolism.[1] The length of the N-acyl fatty acid chain is a critical determinant of a ceramide's biological function. Very-long-chain ceramides (VLC-Cer) refer to species with acyl chains of 20 carbons or more, with C22, C24, and C24:1 being particularly abundant in mammalian cells.[2][3] These molecules are not merely structural "building blocks" of more complex sphingolipids but are active participants in cellular signaling.[4][5]

The synthesis of specific ceramide species is tightly regulated by a family of six distinct ceramide synthase enzymes (CerS1-6), each exhibiting a preference for fatty acyl-CoAs of a particular chain length.[6][7] Specifically, CerS2 is responsible for the synthesis of C22-C24 VLC-Cer, while CerS3 generates ceramides with even longer chains (≥C26).[3][8] This enzymatic specificity creates a diverse pool of ceramides, where the balance between long-chain (LC-Cer, e.g., C16-C18) and very-long-chain species dictates cellular fate and function. An imbalance in this ratio is a recurring theme in the pathogenesis of numerous diseases.[7][9]

Biosynthesis and Metabolism

Ceramides are synthesized through three primary pathways: the de novo synthesis pathway, the sphingomyelin (B164518) hydrolysis pathway, and the salvage pathway. The de novo pathway, which establishes the foundational ceramide pool, begins in the endoplasmic reticulum (ER).[4][10]

• De Novo Synthesis: The process is initiated by the condensation of serine and palmitoyl-CoA, a rate-limiting step catalyzed by serine palmitoyltransferase (SPT).[10]

• The resulting product undergoes a series of modifications to form a dihydrosphingosine (sphinganine) backbone.

• A fatty acyl-CoA of a specific length is then attached to the sphinganine (B43673) base by a ceramide synthase (CerS) enzyme to form dihydroceramide (B1258172).[7] CerS2 preferentially utilizes C22-C24 acyl-CoAs, while CerS5 and CerS6 prefer C14-C16 acyl-CoAs.[2][7]

• Finally, a desaturase introduces a double bond into the dihydroceramide backbone to yield ceramide.

• Salvage Pathway: This pathway recycles sphingosine (B13886) from the breakdown of complex sphingolipids in the lysosome. The free sphingosine is transported to the ER and re-acylated by CerS enzymes to form ceramide.[4][7]

• Metabolic Fate: Once synthesized, VLC-Cer can be transported to the Golgi apparatus to serve as a precursor for more complex sphingolipids, such as sphingomyelin and glucosylceramides (GlcCer).[4][5]

The efficiency of VLC-Cer synthesis is also modulated by other proteins. Acyl-CoA-binding protein (ACBP), for example, potently facilitates the synthesis of very-long-chain ceramides by binding to the acyl-CoA esters and interacting directly with CerS2 and CerS3.[8]

Caption: De novo and salvage pathways for ceramide biosynthesis.

Core Biological Functions

Structural Roles in Biological Membranes

VLC-Cer are essential for the formation and maintenance of specialized membrane domains. Their long acyl chains significantly influence the biophysical properties of the lipid bilayer, including its thickness, fluidity, and curvature.[11]

A paramount example of their structural function is in the skin. The outermost layer of the epidermis, the stratum corneum, provides a critical barrier against water loss and external threats.[12] This barrier is composed of an extracellular matrix rich in lipids, with ceramides accounting for approximately 50% by weight.[12][13] VLC-Cer, particularly those synthesized by CerS3, are indispensable for forming the highly ordered, impermeable lamellar structures that characterize this barrier.[12] Genetic mutations in CerS3 that impair VLC-Cer synthesis lead to severe skin barrier defects and congenital disorders like ichthyosis.[12] Similarly, reduced levels of total ceramides, including VLC-Cer, are observed in inflammatory skin conditions such as atopic dermatitis and psoriasis.[12][14]

Signaling Roles

The acyl chain length of ceramides dictates their participation in distinct signaling cascades, leading to different, and sometimes opposing, cellular outcomes.

The balance between LC-Cer and VLC-Cer often acts as a rheostat controlling cell fate. Numerous studies suggest that LC-Cer (e.g., C16:0) are potent inducers of apoptosis. They can form large transmembrane channels in the outer mitochondrial membrane, leading to the release of cytochrome c and the initiation of the apoptotic cascade.[4] In contrast, VLC-Cer may counteract this effect, potentially by disrupting the formation of these pores, thereby promoting cell survival and proliferation.[4]

This dichotomy has been clearly demonstrated in cancer biology. In human breast and colon cancer cells, overexpression of CerS4 and CerS6, which increases LC-Cer levels, led to an inhibition of cell proliferation and induction of apoptosis.[9] Conversely, upregulating CerS2, which drives VLC-Cer production, increased cell proliferation.[9] However, this relationship is highly context-dependent. In cardiomyocytes under lipotoxic stress, it is the accumulation of VLC-Cer from CerS2 that causes mitochondrial dysfunction, oxidative stress, and ultimately, apoptosis.[15][16]

Ceramides are key mediators of cellular stress responses, including autophagy and the unfolded protein response (UPR). Autophagy is a catabolic process where cells degrade and recycle their own components to maintain homeostasis, a process that can be either protective or lethal.[17]

The link between ceramide chain length and autophagy is complex. Studies have shown that down-regulating CerS2, which would be expected to decrease VLC-Cer, leads to a significant compensatory increase in LC-Cer.[2] This shift in the ceramide pool results in growth arrest and the induction of protective autophagy, accompanied by activation of the UPR.[2] Ceramide can trigger autophagy through multiple mechanisms, including the inhibition of the Akt/mTOR signaling pathway and the upregulation of essential autophagy proteins like Beclin 1.[18][19]

Caption: Opposing and context-dependent roles of LC- and VLC-Ceramides.

Role in Pathophysiology

The critical role of VLC-Cer in cellular function means that their dysregulation is implicated in a wide array of diseases.

• Metabolic Diseases: An altered ratio of LC-Cer to VLC-Cer is a key factor in the development of insulin resistance.[7] While accumulation of C16:0 ceramide is strongly linked to inhibiting insulin signaling, a reduction of hepatic VLC-Cer (via CerS2 deficiency) can paradoxically worsen glucose intolerance by causing a compensatory increase in pathogenic C16:0 ceramides.[20][21] Furthermore, studies have identified an association between VLC-Cer in muscle tissue and systemic insulin resistance, independent of obesity.[22]

• Neurodegenerative Diseases: Sphingolipids are highly abundant in the central nervous system.[6] Elevated levels of several ceramide species, including C24, have been found in the brains of patients with Alzheimer's disease and other neurodegenerative conditions.[23][24] The plasma ratio of VLC-Cer to LC-Cer is emerging as a potential biomarker for Alzheimer's disease risk, suggesting that a systemic imbalance in ceramide metabolism contributes to neurodegeneration.[25]

• Cardiovascular Disease: The accumulation of VLC-ceramides and their dihydroceramide precursors in cardiac tissue is linked to pathology. In response to hypoxia, an accumulation of VLC-dihydroceramides correlates with arrhythmias and heart failure in humans.[26] In models of diabetic cardiomyopathy, increased CerS2-derived VLC-Cer are distinctly lipotoxic, driving mitochondrial damage and cardiomyocyte death.[15]

• Cancer: As previously discussed, the balance between pro-proliferative VLC-Cer and pro-apoptotic LC-Cer is crucial. Increased activity of CerS2 and elevated levels of its VLC-Cer products have been observed in human breast cancer tissue and are associated with tumor dignity, suggesting a role in cancer progression.[9]

Quantitative Data Summary

The following tables summarize key quantitative findings from the literature regarding the modulation and effects of VLC-Cer.

Table 1: Effects of CerS2 Modulation on Ceramide Levels and Cellular Outcomes

Experimental Model	Intervention	Key Quantitative Finding(s)	Cellular Outcome	Reference(s)
Human Cell Lines	siRNA-mediated knockdown of CerS2	~80% reduction in CerS2 enzymatic activity; ~3-fold increase in C14/C16 ceramides.	Growth arrest, induction of autophagy and UPR.	[2][17]
Human Cardiomyocyte-like Cells (AC16)	Overexpression of CerS2	Significant increase in C24 and C24:1 ceramides.	Decreased mitochondrial performance, increased apoptosis (caspase-3 cleavage).	[15]
Human Breast (MCF-7) & Colon (HCT-116) Cancer Cells	Overexpression of CerS2	Significant upregulation of VLC-Ceramides upon external addition of acyl-CoAs.	Increased cell proliferation.	[9]

| HL-1 Cardiomyocytes | siRNA-mediated knockdown of CerS2 | Reduced hypoxia-induced accumulation of VLC-dihydroceramides. | Altered expression of mediators for Ca2+ cycling and electrical conduction. |[26] |

Table 2: Association of VLC-Ceramide Levels with Disease States

Disease	Tissue/Fluid	Ceramide Species	Key Quantitative Finding	Implication	Reference(s)
Alzheimer's Disease & other neuropathies	Brain tissue	Cer16, Cer18, Cer20, Cer24	Elevated levels in brains with neural defects compared to controls.	Dysregulation of ceramide synthesis in neurodegeneration.	[23]
Alzheimer's Disease	Plasma	Ratio of VLC-Cer (C22-C24) to LC-Cer (C16-C18)	Lower plasma ratio associated with higher AD risk.	Potential non-invasive biomarker for disease risk.	[25]
Heart Failure & Arrhythmias	Myocardial biopsies	VLC-dihydroceramides	Positive correlation between abundance of VLC-dihydroceramides and disease state.	Link between hypoxia, VLC-sphingolipid accumulation, and cardiac pathophysiology.	[26]

| Cardiovascular Disease (CVD) | Serum | Cer(d18:1/24:1) | Higher levels present a substantially higher risk of CVD events. | Potential prognostic marker for CVD. |[27] |

Key Experimental Protocols

Accurate quantification and functional analysis of VLC-Cer are essential for research in this field. The following sections outline the core methodologies.

Quantification of VLC-Ceramides by LC-MS/MS

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for specific and sensitive quantification of individual lipid species.[28]

Methodology:

• Lipid Extraction: Lipids are extracted from plasma, cells, or homogenized tissues using a solvent system, such as a modified Bligh-Dyer (chloroform/methanol) or methyl-tert-butyl ether (MTBE) method.[29] Internal standards (e.g., deuterated ceramides) are added at the beginning for absolute quantification.

• Chromatographic Separation: The lipid extract is injected into a High-Performance Liquid Chromatography (HPLC) system. A C18 reverse-phase column is typically used to separate ceramide species based on their hydrophobicity (i.e., acyl chain length and saturation).

• Ionization and Mass Spectrometry: The separated lipids are ionized, commonly using Electrospray Ionization (ESI), and introduced into a tandem mass spectrometer.

• Detection and Quantification: The instrument is set to monitor specific precursor-to-product ion transitions for each ceramide species of interest in Multiple Reaction Monitoring (MRM) mode. The peak area for each endogenous ceramide is compared to the peak area of its corresponding internal standard to calculate its concentration.[29]

Caption: Standard experimental workflow for VLC-Ceramide quantification.

In Vitro Ceramide Synthase (CerS2) Activity Assay

This assay measures the enzymatic activity of CerS2 directly in a cell-free system.[2]

Methodology:

• Microsome Preparation: Cells or tissues are homogenized, and the microsomal fraction, which is rich in ER-resident enzymes like CerS, is isolated by differential centrifugation. Total protein concentration is determined (e.g., by BCA assay).

• Assay Reaction: A defined amount of microsomal protein (e.g., 15 µg) is incubated in a reaction buffer containing the specific substrates for CerS2: a very-long-chain fatty acyl-CoA (e.g., 50 µM C24:0-CoA) and a sphingoid base, often a non-endogenous variant for easy detection (e.g., 15 µM C17-sphingosine).

• Reaction Termination and Extraction: The reaction is run for a set time at 37°C and then stopped. Lipids, including the newly synthesized C24-C17-ceramide product, are extracted.

• Product Detection: The amount of product is quantified, typically by LC-MS/MS, to determine the rate of the enzymatic reaction.

Functional Analysis using siRNA-mediated Gene Silencing

This technique allows for the study of the specific roles of VLC-Cer by depleting the primary enzyme responsible for their synthesis, CerS2.[2]

Methodology:

• siRNA Transfection: Cultured cells are transfected with small interfering RNA (siRNA) oligonucleotides specifically designed to target the mRNA of the CERS2 gene. A non-targeting control siRNA is used in parallel.

• Validation of Knockdown: After 48-72 hours, the efficiency of the knockdown is validated at both the mRNA level (by qRT-PCR) and the protein level (by Western blot analysis using a CerS2-specific antibody). An in vitro activity assay (as described in 6.2) can also be performed to confirm functional knockdown.

• Functional Readouts: The phenotypic consequences of CerS2 depletion are assessed. This can include:

  • Lipidomic Analysis: Measuring changes in the levels of VLC-Cer and other ceramide species by LC-MS/MS.

  • Cellular Assays: Assessing cell proliferation, viability, apoptosis (e.g., caspase activation, Annexin V staining), or autophagy (e.g., LC3-II immunoblotting).

Conclusion and Future Directions

Very-long-chain ceramides are far more than simple structural lipids; they are pivotal regulators of cellular physiology and pathology. Their functions are deeply intertwined with their unique biophysical properties and their ability to participate in specific signaling pathways, often in direct opposition to their long-chain counterparts. The maintenance of a proper balance between VLC-Cer and other ceramide species is essential for the health of tissues ranging from the skin to the brain and heart.

The strong association between dysregulated VLC-Cer metabolism and major human diseases, including metabolic syndrome, neurodegeneration, and cancer, highlights the therapeutic potential of targeting this axis. The development of specific inhibitors or activators for individual ceramide synthases, particularly CerS2, represents a promising avenue for future drug development.[7] Further research is needed to fully elucidate the downstream effectors of VLC-Cer signaling in different cellular contexts and to validate the use of specific ceramide profiles as robust clinical biomarkers for disease diagnosis and prognosis.

References

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role of (E/Z)-C20 Ceramide in apoptosis signaling

An In-depth Technical Guide on the Core Role of (E/Z)-C20 Ceramide in Apoptosis Signaling

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Ceramides (B1148491), a class of sphingolipids, are central regulators of cellular signaling, governing processes from proliferation to programmed cell death (apoptosis). The biological function of ceramides is highly dependent on the length of their N-acyl chain, with very-long-chain species such as C20 ceramide emerging as critical players in apoptosis. This technical guide provides a comprehensive overview of the synthesis of C20 ceramide, the emerging understanding of its (E/Z) isomeric forms in signaling, and its specific roles in activating apoptotic pathways. We present quantitative data on ceramide levels in disease, detail key experimental protocols for its study, and provide visual diagrams of its metabolic and signaling cascades to serve as a resource for researchers and drug development professionals targeting sphingolipid metabolism in disease.

Synthesis and Metabolism of C20 Ceramide

Ceramide can be generated through three primary pathways: the de novo synthesis pathway, the hydrolysis of sphingomyelin (B164518) by sphingomyelinases, and the salvage pathway, which recycles complex sphingolipids. The de novo pathway is the primary source of specific acyl-chain length ceramides, including C20 ceramide.

The synthesis begins in the endoplasmic reticulum (ER) with the condensation of serine and palmitoyl-CoA by serine palmitoyltransferase (SPT), the rate-limiting step.[1] The product is subsequently reduced to sphinganine (B43673). A family of six distinct ceramide synthases (CerS) then catalyzes the N-acylation of sphinganine with fatty acyl-CoAs of specific chain lengths.[2]

• Ceramide Synthase 2 (CerS2) exhibits substrate specificity for very-long-chain acyl-CoAs, including C20:0, C22:0, and C24:0.[3]

• Ceramide Synthase 4 (CerS4) is primarily responsible for the synthesis of C18:0 and C20:0 ceramides.[4]

The resulting dihydroceramide (B1258172) is then desaturated by dihydroceramide desaturase (DES) to form ceramide, creating the characteristic C4-C5 trans double bond of the natural (E)-isomer.[1]

Caption: De novo synthesis pathway of (E)-C20-Ceramide in the ER.

The Role of (E/Z) Stereochemistry in Apoptotic Signaling

The natural configuration of the double bond in the sphingosine (B13886) backbone of ceramide is the trans or (E)-isomer. However, synthetic analogs with a cis (Z)-isomer or even a triple bond can be created. While research specifically comparing (E)-C20-ceramide and (Z)-C20-ceramide is limited, studies on shorter-chain ceramides provide valuable insight.

A study comparing the apoptotic activity of C6-ceramide analogs in HL-60 cells found that the natural trans configuration was not essential for inducing apoptosis.[5] In fact, the (Z)-isomer (C6-cis-Cer) and an acetylene (B1199291) derivative were found to be even more potent than the natural (E)-isomer, inducing apoptosis at lower concentrations.[5] This suggests that the geometry of the sphingoid base can significantly modulate the pro-apoptotic potency of ceramides, a critical consideration for the design of therapeutic ceramide analogs. Further research is required to determine if this principle applies to very-long-chain ceramides like C20.

C20 Ceramide in Apoptotic Signaling Pathways

Accumulation of intracellular ceramide is a hallmark of the cellular response to various apoptotic stimuli, including chemotherapy, radiation, and death receptor ligation.[6][7][8] Very-long-chain ceramides, including C20, are increasingly recognized as key mediators in these processes.[9] Decreased levels of C20:0 ceramide have been linked to enhanced proliferation and migration in breast cancer, while studies in head and neck squamous carcinoma cells show that reduced levels of C18 and C20 ceramides confer resistance to apoptosis.

C20 ceramide is believed to execute its pro-apoptotic function primarily through two interconnected organelles: the mitochondria and the endoplasmic reticulum.

Mitochondrial Pathway

Ceramide can directly target mitochondria to induce apoptosis. This occurs through several proposed mechanisms:

• Channel Formation: Ceramide molecules can self-assemble within the mitochondrial outer membrane (MOM), forming large, protein-permeable channels. These channels facilitate the release of intermembrane space proteins, most notably cytochrome c.[10]

• Modulation of Bcl-2 Family Proteins: Ceramide can influence the activity of pro-apoptotic Bcl-2 family proteins like Bax and Bak, promoting their oligomerization and insertion into the MOM, which further contributes to mitochondrial outer membrane permeabilization (MOMP).

Once released into the cytosol, cytochrome c binds to Apaf-1, leading to the assembly of the apoptosome and the activation of the initiator caspase-9. Caspase-9 then cleaves and activates effector caspases, such as caspase-3, which execute the final stages of apoptosis by cleaving a multitude of cellular substrates.[11]

Caption: C20 Ceramide-induced mitochondrial apoptosis pathway.

ER Stress Pathway

As the primary site of de novo ceramide synthesis, the ER is also a target for ceramide-induced stress. Accumulation of ceramides can disrupt ER calcium homeostasis and activate the Unfolded Protein Response (UPR).[12] If the stress is prolonged or severe, the UPR shifts from a pro-survival to a pro-apoptotic response, often through the upregulation of the transcription factor CHOP, which in turn promotes the expression of pro-apoptotic proteins and leads to caspase activation.

Quantitative Data on C20 Ceramide

Quantitative analysis is crucial for understanding the role of specific ceramide species in disease. While dose-response data for C20 ceramide is sparse, mass spectrometry-based lipidomics has enabled the quantification of endogenous ceramide levels in tissues.

Ceramide Species	Context	Tissue/Cell Type	Observation	Reference
C20:0 Ceramide	Breast Cancer	Human Tumor Tissue	~1.5 pmol/mg tissue	[13]
C20:0 Ceramide	Breast Cancer	Normal Adjacent Tissue	~0.7 pmol/mg tissue	[13]
C6-Ceramide	Caspase-14 Regulation	Human Keratinocytes	Half-maximal effect at ~5 µM	[14]
Ceramide (General)	Cytotoxicity	C6 Glioma Cells	IC50 = 32.7 µM	[10]

Table 1: Summary of quantitative data related to ceramide levels and apoptotic activity. Data for C6-Ceramide and general ceramide are provided for context.

Experimental Protocols and Workflows

Studying the role of C20 ceramide in apoptosis requires a combination of lipid analysis, cell viability assays, and measurement of apoptotic markers.

Caption: Experimental workflow for investigating C20-ceramide's role in apoptosis.

Protocol: Quantification of C20 Ceramide by LC-MS/MS

This protocol is adapted from standard lipidomics methodologies.[15][16]

• Sample Preparation & Lipid Extraction:

  • Harvest 1-5 x 10^6 cells by centrifugation. Wash the pellet with ice-cold PBS.

  • Add 2 mL of an ice-cold chloroform (B151607):methanol (1:2, v/v) mixture to the cell pellet.

  • Spike the sample with a known amount of an internal standard (e.g., C17:0 Ceramide).

  • Vortex vigorously for 1 minute and incubate on a shaker at 4°C for 30 minutes.

  • Add 0.8 mL of chloroform and 0.8 mL of water to induce phase separation. Vortex and centrifuge at 2,000 x g for 10 minutes.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the extract under a stream of nitrogen gas.

  • Reconstitute the lipid film in a suitable volume (e.g., 100 µL) of HPLC mobile phase (e.g., Acetonitrile/Isopropanol with 0.2% formic acid).

• LC-MS/MS Analysis:

  • Chromatography: Inject the sample onto a reverse-phase C8 or C18 column. Elute ceramides using a gradient of mobile phases, typically starting with a water-based solvent and ramping up to an organic solvent like acetonitrile/isopropanol. A typical gradient runs over 5-15 minutes.[15][17]

  • Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in positive ion mode with electrospray ionization (ESI).

  • Detection: Use Multiple Reaction Monitoring (MRM) mode. The precursor ion for each ceramide is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3). For most ceramides, a characteristic product ion of m/z 264 (corresponding to the sphingoid base after loss of the acyl chain and water) is monitored.[15]

  • Quantification: Generate a standard curve using synthetic C20-ceramide standards. Quantify the endogenous C20-ceramide by comparing its peak area to that of the internal standard and interpolating from the standard curve.

Protocol: Apoptosis Detection by Annexin V & Propidium Iodide (PI) Staining

This is a standard flow cytometry protocol.[18][19][20]

• Cell Preparation:

  • Induce apoptosis in cells using C20-ceramide or other desired method. Include a vehicle-treated negative control.

  • Harvest 1-5 x 10^5 cells per sample. For adherent cells, collect both floating cells (in the medium) and trypsinized adherent cells.

  • Wash cells once with cold 1X PBS and centrifuge at 300 x g for 5 minutes.

• Staining:

  • Prepare 1X Binding Buffer (typically 10 mM HEPES, 140 mM NaCl, 2.5 mM CaCl₂, pH 7.4).

  • Resuspend the cell pellet in 100 µL of 1X Binding Buffer.

  • Add 5 µL of fluorescently-conjugated Annexin V (e.g., Annexin V-FITC).

  • Add 5 µL of Propidium Iodide (PI) staining solution (e.g., 50 µg/mL stock).

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples on a flow cytometer within 1 hour.

  • Interpretation:

    • Annexin V- / PI-: Live cells.

    • Annexin V+ / PI-: Early apoptotic cells.

    • Annexin V+ / PI+: Late apoptotic or necrotic cells.

Protocol: Caspase-3 Activity Assay (Colorimetric)

This protocol is based on the cleavage of the peptide substrate DEVD-pNA.[21][22][23]

• Lysate Preparation:

  • Induce apoptosis and harvest ~2 x 10^6 cells.

  • Resuspend the cell pellet in 50 µL of chilled Lysis Buffer.

  • Incubate on ice for 10 minutes.

  • Centrifuge at 10,000 x g for 1 minute at 4°C. Transfer the supernatant (cytosolic extract) to a fresh tube.

  • Determine protein concentration of the lysate (e.g., using a BCA assay).

• Enzymatic Reaction:

  • Prepare 2X Reaction Buffer containing 10 mM DTT.

  • In a 96-well plate, add 50 µL of cell lysate (containing 50-200 µg of protein) to each well.

  • Add 50 µL of 2X Reaction Buffer with DTT to each well.

  • Add 5 µL of 4 mM DEVD-pNA substrate (final concentration 200 µM).

  • Include controls: a blank (lysis buffer only) and a non-induced cell lysate.

• Detection:

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

  • Measure the absorbance at 405 nm using a microplate reader.

  • Calculation: The activity is often expressed as the fold-increase in absorbance compared to the non-induced control.

Conclusion and Future Directions

(E)-C20 ceramide, synthesized by CerS2 and CerS4, is a key very-long-chain sphingolipid that actively promotes apoptosis. Its mechanism of action involves the induction of both the mitochondrial and ER stress pathways, culminating in the activation of executioner caspases. While the precise signaling cascade and downstream effectors specific to C20 ceramide are still being elucidated, its correlation with apoptosis and reduced levels in therapy-resistant cancers highlight its importance as a tumor-suppressor lipid.

Future research should focus on:

• Elucidating the specific protein interactome of C20 ceramide to identify its direct downstream targets.

• Investigating the differential biological activities of (E)-C20 vs. (Z)-C20 ceramide to inform the development of novel, potent ceramide-based therapeutics.

• Developing targeted delivery systems for C20 ceramide analogs to overcome bioavailability issues and enhance their therapeutic potential in oncology and other diseases characterized by deficient apoptosis.

References

• 1. Enhanced ceramide-induced apoptosis in ceramide kinase overexpressing cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A rapid ceramide synthase activity using NBD-sphinganine and solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Evaluation of a trans configuration for the apoptosis-inducing activity of ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diversity and complexity of ceramide signalling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Relationships of apoptotic signaling mediated by ceramide and TNF-alpha in U937 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ordering of ceramide formation, caspase activation, and mitochondrial changes during CD95- and DNA damage–induced apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. oncotarget.com [oncotarget.com]
• 14. Ceramides stimulate caspase-14 expression in human keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 20. bosterbio.com [bosterbio.com]
• 21. resources.rndsystems.com [resources.rndsystems.com]
• 22. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
• 23. merckmillipore.com [merckmillipore.com]

Ceramide Synthase 2 (CerS2): A Technical Guide to Substrate Specificity for Very-Long-Chain Acyl-CoAs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramide Synthase 2 (CerS2), a key enzyme in sphingolipid metabolism, plays a critical role in maintaining cellular homeostasis and is implicated in a variety of physiological and pathological processes. As a member of the six-enzyme CerS family, CerS2 exhibits distinct substrate specificity, primarily utilizing very-long-chain (VLC) fatty acyl-CoAs to synthesize ceramides (B1148491). These VLC ceramides are integral components of cellular membranes, particularly the myelin sheath, and are involved in diverse signaling pathways regulating cell growth, apoptosis, and differentiation.[1][2] Dysregulation of CerS2 activity and the subsequent alteration in the balance of ceramide species have been linked to neurodegenerative diseases, metabolic disorders, and cancer.[3][4] This technical guide provides an in-depth analysis of CerS2's substrate specificity, with a particular focus on C20 acyl-CoA, and details the experimental methodologies used to characterize its enzymatic activity and its role in cellular signaling.

CerS2 Substrate Specificity

CerS2 demonstrates a marked preference for very-long-chain acyl-CoAs, specifically those with chain lengths of C20 to C26.[1] In contrast, it shows little to no activity with long-chain acyl-CoAs such as C16:0-CoA and C18:0-CoA.[1] This specificity is crucial for establishing the unique ceramide profile in tissues where CerS2 is highly expressed, such as the liver, kidney, and brain.[1][5] The generation of VLC ceramides by CerS2 is essential for the proper formation and stability of the myelin sheath in the nervous system.[2][5]

Quantitative Analysis of CerS2 Activity

The enzymatic activity of CerS2 is subject to regulation, notably through phosphorylation, which significantly impacts its kinetic parameters. Phosphorylation of CerS2 has been shown to increase its Vmax and modulate its affinity for its substrates in opposite ways.[6] Specifically, phosphorylation enhances the enzyme's affinity for sphinganine (B43673) while concurrently decreasing its affinity for very-long-chain acyl-CoAs.[6] This regulatory mechanism, primarily mediated by Casein Kinase 2 (CK2), represents a key control point in the synthesis of VLC sphingolipids.[6][7]

Substrate (Acyl-CoA)	Condition	Km (µM)	Vmax (pmol/mg/min)	Source
C24:1-CoA	Phosphorylated (Control)	62.9	235	[6]
C24:1-CoA	Dephosphorylated (λPPase treated)	5.46	55	[6]

Substrate (Sphinganine)	Condition	Km (µM)	Source
Sphinganine	Phosphorylated (Control)	1.07	[6]
Sphinganine	Dephosphorylated (λPPase treated)	7.70	[6]

Dephosphorylation of endogenous CerS2 in mouse brain tissue leads to a dramatic reduction in its activity towards its preferred substrates, with an 88% decrease in activity with C22:0-CoA and an 85% decrease with C24:0-CoA.[6]

Experimental Protocols

In Vitro Ceramide Synthase Activity Assay (LC-MS/MS Method)

This protocol describes the determination of CerS2 activity in cell or tissue homogenates using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and accurate method for quantifying ceramide products.[8][9]

Materials:

• Cell or tissue homogenates

• Assay Buffer: 20 mM HEPES (pH 7.4), 25 mM KCl, 2 mM MgCl2, 0.1% (w/v) digitonin

• Sphinganine-d7 (deuterium-labeled) substrate

• Acyl-CoA substrates (e.g., C20:0-CoA, C22:0-CoA, C24:1-CoA)

• Internal Standard: C17:0 Ceramide

• Reaction termination solution: Chloroform/Methanol (1:2, v/v) with 12 M formic acid

• LC-MS/MS system

Procedure:

• Homogenate Preparation: Prepare cell or tissue homogenates in a suitable buffer. Determine the protein concentration using a standard method (e.g., BCA assay).

• Reaction Setup: In a microcentrifuge tube, combine the cell homogenate (e.g., 5 µg of protein) with the assay buffer.

• Substrate Addition: Add deuterium-labeled sphinganine (e.g., to a final concentration of 5 µM) and the desired acyl-CoA (e.g., to a final concentration of 25 µM).

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30 minutes).

• Reaction Termination and Lipid Extraction: Stop the reaction by adding the chloroform/methanol/formic acid solution. Add the internal standard (C17:0 ceramide). Vortex vigorously to extract the lipids.

• Phase Separation: Centrifuge the samples to separate the aqueous and organic phases.

• Sample Preparation for LC-MS/MS: Transfer the lower organic phase to a new tube and dry it under a stream of nitrogen. Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples using an LC-MS/MS system equipped with a suitable column (e.g., C8 or C18). Use multiple reaction monitoring (MRM) to detect and quantify the specific ceramide products based on their mass-to-charge ratios.

Workflow for In Vitro CerS2 Activity Assay

Workflow for the in vitro CerS2 activity assay.

Signaling Pathways Involving CerS2

CerS2-generated VLC ceramides are not merely structural components of membranes; they are also critical signaling molecules. The specific acyl chain length of ceramides produced by CerS2 dictates their involvement in distinct cellular processes.

CerS2 in Myelination and Neurodegeneration

CerS2 plays a pivotal role in the central nervous system by synthesizing the VLC ceramides that are precursors for galactosylceramide and sulfatide, essential lipids for the formation and maintenance of the myelin sheath.[2][5] A deficiency in CerS2 activity leads to a significant loss of compact myelin, which can result in severe neurological defects.[2] Furthermore, reduced CerS2 activity has been observed in the early stages of Alzheimer's disease, suggesting that a defect in myelin lipid biosynthesis may contribute to the pathogenesis of this neurodegenerative disorder.[3]

Role of CerS2 in myelin biosynthesis.

CerS2 in Apoptosis and Cell Survival

The role of CerS2 in programmed cell death (apoptosis) and cell survival is complex and appears to be context-dependent.[5] Some studies suggest a pro-survival role for CerS2, where its expression can rescue neurodegenerative phenotypes.[5] Conversely, other evidence links CerS2 activity to the activation of apoptotic pathways. This dual functionality may be attributed to the specific downstream signaling cascades activated by VLC ceramides in different cell types and under various physiological conditions.

Dual role of CerS2 in cell fate determination.

Conclusion

Ceramide Synthase 2 is a critical enzyme defined by its stringent specificity for very-long-chain acyl-CoAs, including C20 acyl-CoA. This substrate preference is fundamental to its physiological roles, particularly in myelin formation and the regulation of complex signaling networks. The quantitative analysis of its enzymatic activity, regulated by mechanisms such as phosphorylation, provides a deeper understanding of its function. The detailed experimental protocols outlined in this guide offer a robust framework for researchers to investigate CerS2 activity and its implications in health and disease. As a target for drug development, a thorough comprehension of CerS2's substrate specificity and regulatory mechanisms is paramount for the design of novel therapeutic strategies for a range of associated pathologies.

References

• 1. Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adult Ceramide Synthase 2 (CERS2)-deficient Mice Exhibit Myelin Sheath Defects, Cerebellar Degeneration, and Hepatocarcinomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchers.mq.edu.au [researchers.mq.edu.au]
• 4. Characterizing a Common CERS2 Polymorphism in a Mouse Model of Metabolic Disease and in Subjects from the Utah CAD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuronal Prosurvival Role of Ceramide Synthase 2 by Olidogendrocyte-to-Neuron Extracellular Vesicle Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzyme Activities of the Ceramide Synthases CERS2–6 Are Regulated by Phosphorylation in the C-terminal Region - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of Ceramide Synthase by Casein Kinase 2-dependent Phosphorylation in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assaying Ceramide Synthase Activity In Vitro and in Living Cells Using Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Ceramide Synthase 4 (CerS4) and C20 Ceramide Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramide Synthase 4 (CerS4), a key enzyme in sphingolipid metabolism, plays a pivotal role in the synthesis of ceramides (B1148491), specifically those with C18-C20 acyl chains.[1][2][3] These lipid molecules are not merely structural components of cell membranes but are also critical signaling molecules involved in a myriad of cellular processes, including apoptosis, cell proliferation, and differentiation.[4] The production of C20 ceramide, in particular, has been linked to various physiological and pathological conditions, making CerS4 an enzyme of significant interest in both basic research and as a potential therapeutic target. This technical guide provides a comprehensive overview of CerS4, its role in C20 ceramide production, and its implication in cellular signaling, supported by quantitative data and detailed experimental methodologies.

CerS4: Function and Substrate Specificity

CerS4, encoded by the CERS4 gene, is one of six ceramide synthase isoforms in mammals, each exhibiting distinct specificity for fatty acyl-CoA substrates.[5] This specificity is crucial as the acyl chain length of a ceramide molecule dictates its biophysical properties and its downstream signaling functions. CerS4 primarily utilizes C18:0-CoA and C20:0-CoA for the N-acylation of a sphingoid base, leading to the production of C18 and C20 ceramides.[5][6] While it displays some activity towards C22 fatty acids, its preference lies with the C18-C20 range.[2] The Km of CerS4 for its sphingoid base substrate, sphinganine, is approximately 2 µM, irrespective of the fatty acyl-CoA used, suggesting a conserved binding mechanism for the sphingoid base across different CerS enzymes.[2]

Role in Physiology and Disease

The physiological importance of CerS4 and its C20 ceramide product is underscored by the diverse phenotypes observed upon its dysregulation.

Skin Barrier Function

CerS4 is highly expressed in the skin and is essential for maintaining the integrity of the epidermal barrier.[7][8] Knockout of CerS4 in mice leads to an altered lipid composition in sebum, specifically a significant decrease in C20-containing sphingolipids.[7] This results in a progressive alopecia and impaired skin barrier function, highlighting the critical role of CerS4-derived ceramides in skin homeostasis.[7][9]

Cancer Biology

The role of CerS4 in cancer is complex and appears to be context-dependent. Overexpression of CerS4 has been observed in several cancers, including breast and liver cancer.[1][10] In breast cancer, elevated CerS4 levels are associated with the activation of oncogenic pathways such as NF-κB and Akt/mTOR, leading to increased cell proliferation and chemoresistance.[1] Conversely, in colorectal cancer, downregulation of CERS4 has been associated with KRAS mutations.[11] Knockdown of CerS4 in breast cancer cells has been shown to induce internalization of PD-L1 and activate Shh signaling, promoting cell migration.[4]

Quantitative Data Summary

The following tables summarize key quantitative data related to CerS4 and C20 ceramide production.

Parameter	Cell Line/Tissue	Value/Observation	Reference
CerS4 Expression
mRNA Expression	Breast Cancer Tissue	Significantly higher compared to normal tissue.	[1]
mRNA Expression	Colorectal Cancer	Significantly lower in KRAS mutant tumors.	[11]
Protein Expression	Liver Cancer Tissue	Higher compared to paired normal liver tissue.	[10]
C20 Ceramide Levels
CerS4 Overexpression	MCF-7 Cells	Increased levels of C18 and C20 ceramides.	[1]
CerS4 Knockout	Mouse Epidermal Organoids	Slightly decreased C18:0 and C20:0 ceramides.	[12]
CerS4 Knockout	Mouse Skin	Strong decrease in C20-containing sphingolipids.	[7]
CerS4 Inhibition
ST1072	In vitro assay	Potently inhibits CerS4 and CerS6.	[13]
ST1058 & ST1074	In vitro assay	Preferentially inhibit CerS2 and CerS4.	[13]
Compound 25	HCT-116 cell lysate	Preferentially inhibits CerS2 and CerS4. IC50 for C18-dihydroceramide synthesis was 50.7 µM.	[14]

Table 1: Summary of Quantitative Data on CerS4 Expression, C20 Ceramide Levels, and Inhibition.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the central role of CerS4 in sphingolipid metabolism and its impact on downstream signaling pathways, as well as a typical experimental workflow for studying CerS4 function.

Caption: CerS4-mediated C20 ceramide production and its downstream signaling pathways.

Caption: A typical experimental workflow for investigating the function of CerS4.

Experimental Protocols

Ceramide Synthase Activity Assay (using NBD-sphinganine)

This protocol is adapted from a fluorescence-based assay for measuring CerS activity.

Materials:

• Cell or tissue homogenates

• NBD-sphinganine (fluorescent substrate)

• C20-CoA (fatty acyl-CoA substrate)

• Assay Buffer: 20 mM HEPES (pH 7.4), 25 mM KCl, 2 mM MgCl₂, 0.5 mM DTT, 0.1% (w/v) fatty acid-free BSA

• Reaction Stop Solution: Chloroform:Methanol (1:2, v/v)

• Solid Phase Extraction (SPE) C18 columns

• Elution Buffer: Methanol

• Fluorescence plate reader

Procedure:

• Prepare cell or tissue homogenates in a suitable lysis buffer and determine the protein concentration.

• In a microcentrifuge tube, prepare the reaction mixture containing 50 µg of protein homogenate, 10 µM NBD-sphinganine, and 50 µM C20-CoA in a final volume of 100 µL of Assay Buffer.

• Incubate the reaction at 37°C for 30-60 minutes with shaking.

• Stop the reaction by adding 300 µL of Reaction Stop Solution.

• Apply the mixture to a pre-conditioned SPE C18 column.

• Wash the column with a water-methanol mixture to remove the unreacted NBD-sphinganine.

• Elute the NBD-C20-ceramide product with 200 µL of Elution Buffer.

• Quantify the fluorescence of the eluate using a fluorescence plate reader (Excitation/Emission ~466/536 nm).

• Calculate the specific activity as pmol of NBD-ceramide formed per minute per mg of protein.

Quantification of C20 Ceramide by LC-MS/MS

This protocol outlines the general steps for the quantification of C20 ceramide from biological samples.

Materials:

• Biological sample (cells, tissue, or plasma)

• Internal Standard (e.g., C17:0 ceramide)

• Lipid Extraction Solvents: Chloroform, Methanol, Water

• LC-MS/MS system with a C18 reverse-phase column

Procedure:

• Sample Preparation: Homogenize tissue samples or lyse cells. For plasma, protein precipitation may be required.

• Lipid Extraction:

  • Add a known amount of the internal standard to the sample.

  • Perform a Bligh-Dyer or a similar lipid extraction method using a mixture of chloroform, methanol, and water.

  • Collect the organic (lower) phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol).

  • Inject the sample into the LC-MS/MS system.

  • Separate the ceramide species using a C18 reverse-phase column with a gradient of mobile phases (e.g., water/methanol/acetonitrile with formic acid and ammonium (B1175870) formate).

  • Detect and quantify the ceramides using tandem mass spectrometry in Multiple Reaction Monitoring (MRM) mode. The transition for C20:0 ceramide is typically m/z 594.6 → 264.4.

• Data Analysis:

  • Quantify the amount of C20 ceramide by comparing its peak area to the peak area of the internal standard.

  • Normalize the results to the initial sample amount (e.g., per mg of protein or per volume of plasma).

siRNA-mediated Knockdown of CerS4

This protocol provides a general guideline for transiently knocking down CerS4 expression in cultured cells.

Materials:

• Cultured cells

• CerS4-specific siRNA and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM reduced-serum medium

• Cell culture medium

• Reagents for qPCR and Western blotting

Procedure:

• Cell Seeding: Seed cells in a culture plate to achieve 50-70% confluency at the time of transfection.

• siRNA-lipid Complex Formation:

  • Dilute the CerS4 siRNA or control siRNA in Opti-MEM.

  • In a separate tube, dilute the transfection reagent in Opti-MEM.

  • Combine the diluted siRNA and transfection reagent, mix gently, and incubate at room temperature for 10-20 minutes to allow complex formation.

• Transfection:

  • Add the siRNA-lipid complexes to the cells in fresh, serum-free or serum-containing medium (as recommended by the transfection reagent manufacturer).

  • Incubate the cells at 37°C in a CO₂ incubator for 24-72 hours.

• Validation of Knockdown:

  • After the incubation period, harvest the cells.

  • Assess the knockdown efficiency at the mRNA level using quantitative real-time PCR (qPCR) with primers specific for CerS4.

  • Evaluate the reduction in CerS4 protein levels by Western blotting using a CerS4-specific antibody.

Conclusion

Ceramide Synthase 4 is a critical enzyme in the production of C20 ceramides, which are emerging as important players in a variety of cellular processes, from maintaining skin health to influencing cancer progression. The methodologies outlined in this guide provide a robust framework for researchers to investigate the intricate roles of CerS4 and its lipid products. A deeper understanding of the regulation and downstream effects of CerS4-mediated C20 ceramide synthesis holds significant promise for the development of novel therapeutic strategies for a range of diseases.

References

• 1. Ceramide synthase 4 overexpression exerts oncogenic properties in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mammalian Ceramide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulation of very-long acyl chain ceramide synthesis by acyl-CoA-binding protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alterations of ceramide synthesis induce PD-L1 internalization and signaling to regulate tumor metastasis and immunotherapy response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ceramide synthase 4 deficiency in mice causes lipid alterations in sebum and results in alopecia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Murine Epidermal Ceramide Synthase 4 Is a Key Regulator of Skin Barrier Homeostasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cers4 MGI Mouse Gene Detail - MGI:1914510 - ceramide synthase 4 [informatics.jax.org]
• 10. resources.biomol.com [resources.biomol.com]
• 11. Ceramide synthase CERS4 gene downregulation is associated with KRAS mutation in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sphingolipid metabolism orchestrates establishment of the hair follicle stem cell compartment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibitors of specific ceramide synthases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Small Molecule Inhibitors Targeting Biosynthesis of Ceramide, the Central Hub of the Sphingolipid Network - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Discovery and Initial Characterization of C20 Ceramides (B1148491)

This document provides a comprehensive overview of the discovery, synthesis, and initial characterization of C20 ceramides. It details the analytical methodologies for their quantification, summarizes key quantitative data, and explores their emerging roles in cellular signaling and disease.

Introduction: The Significance of Acyl Chain Length

Ceramides are a class of bioactive sphingolipids central to numerous cellular processes, including apoptosis, inflammation, and cell differentiation.[1][2] A ceramide molecule consists of a sphingoid base linked to a fatty acid via an amide bond.[3] The length of this fatty acid (acyl) chain is a critical determinant of the ceramide's biological function.[1] Ceramides are broadly classified by their acyl chain length into medium-chain (C12–C14), long-chain (C16–C18), very-long-chain (VLC) (C20–C24), and ultra-long-chain (≥C26) species.[1]

While long-chain ceramides like C16 and C18 are extensively studied, very-long-chain ceramides, including the C20 variant (Arachidic ceramide), are gaining recognition as crucial players in distinct signaling cascades and pathological conditions.[4][5] This guide focuses on the discovery, synthesis, and foundational characterization of C20 ceramides, providing the technical details necessary for their study.

Discovery and Synthesis of C20 Ceramides

Ceramides are generated through three primary pathways: the de novo synthesis pathway, the hydrolysis of sphingomyelin (B164518), and the salvage pathway.[3] The de novo pathway, occurring in the endoplasmic reticulum (ER), is the primary source of specific acyl-chain length ceramides.[6]

The specificity of the acyl chain is determined by a family of six mammalian ceramide synthase (CerS) enzymes (CerS1-6), each utilizing a restricted subset of fatty acyl-CoAs.[6][7]

• Ceramide Synthase 2 (CerS2): This is the most ubiquitously expressed CerS and is responsible for synthesizing very-long-chain ceramides, specifically those with acyl chains of C20 to C26 carbons.[5][7][8]

• Ceramide Synthase 4 (CerS4): This synthase produces ceramides with C18 and C20 acyl chains.[7][9]

• TRH1 (TRAM Lag 1 homolog 1): Early research identified TRH1, a homolog of the yeast Lag1 protein, as an enzyme that synthesizes ceramides containing stearic (C18) and arachidic (C20) acids.[6] TRH1 is now classified as CerS4.

The synthesis of C20 dihydroceramide (B1258172) (the immediate precursor to C20 ceramide) by these enzymes is a key step in the de novo pathway. Dihydroceramides themselves are now recognized as bioactive molecules involved in processes like autophagy and apoptosis.[4]

Caption: De Novo synthesis of C20 Ceramide in the Endoplasmic Reticulum.

Initial Characterization: Analytical Methodologies

The accurate identification and quantification of C20 ceramides from complex biological matrices is a significant challenge due to their low abundance and the presence of numerous other lipid species.[10] Several analytical techniques have been developed, with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) being the gold standard.[10][11]

Key Experimental Techniques

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred method due to its high sensitivity, specificity, and ability to resolve individual ceramide species.[11][12] It does not typically require derivatization, which simplifies sample preparation and reduces potential errors.[12]

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive technique, particularly for analyzing fatty acid composition. However, it requires ceramides to be derivatized (e.g., silylation) to make them volatile, which adds complexity to the protocol.[10][11]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate ceramide species, often with fluorescence detection after derivatization with a fluorescent reagent like anthroyl cyanide.[10][13][14] It offers good resolution but may have lower sensitivity compared to MS-based methods.[13]

• Thin-Layer Chromatography (TLC): A simple and cost-effective method for separating lipid classes. While useful for initial qualitative analysis, it lacks the specificity and quantitative accuracy of chromatographic-mass spectrometric techniques.[10][15]

Caption: General workflow for LC-MS/MS based ceramide analysis.

Detailed Protocol: LC-MS/MS Quantification of C20 Ceramide

This protocol is based on established and validated methods for quantifying ceramide species in biological samples.[12]

1. Materials and Reagents:

• Standards: Pure C20 ceramide standard and a non-naturally occurring internal standard (e.g., C17 ceramide).[12]

• Solvents: HPLC-grade chloroform (B151607), methanol, ethanol (B145695), water, acetonitrile, isopropanol, and formic acid.[12]

2. Sample Preparation (Lipid Extraction):

• For tissue samples, use a modified Bligh and Dyer extraction method.[12]

• Homogenize a known weight of tissue in a chloroform/methanol mixture.

• Spike the sample with a known amount of the internal standard (e.g., 50 ng of C17 ceramide).[12]

• Add chloroform and water to induce phase separation.

• Collect the lower organic phase containing the lipids.

• Dry the extract under a stream of nitrogen gas and reconstitute in a suitable solvent for injection (e.g., ethanol or mobile phase).[12]

3. Chromatographic Separation (HPLC):

• Column: A reversed-phase C8 or C18 column (e.g., Xperchrom 100 C8, 2.1 × 150 mm, 5 μm).[12]

• Mobile Phase A: Water with 0.2% formic acid.[12]

• Mobile Phase B: Acetonitrile/Isopropanol (60:40, v/v) with 0.2% formic acid.[12]

• Flow Rate: 0.3 ml/min.[12]

• Gradient: A typical gradient starts with a higher percentage of mobile phase A, rapidly increases to 100% mobile phase B to elute the lipids, holds at 100% B, and then re-equilibrates to initial conditions. A total run time is typically around 20-25 minutes.[12]

4. Mass Spectrometry Detection (MS/MS):

• Ionization: Electrospray Ionization (ESI) in positive ion mode is commonly used, as ceramides readily form protonated molecules ([M+H]+).[12]

• Analysis Mode: Multiple Reaction Monitoring (MRM) for highest sensitivity and specificity.

• MRM Transition for C20 Ceramide: The precursor ion (Q1) is the mass of the protonated C20 ceramide. The product ion (Q3) is typically a fragment corresponding to the sphingoid base (e.g., m/z 264.3 for a d18:1 sphingosine (B13886) backbone) after collision-induced dissociation in Q2.[16][17]

• Optimization: Infuse standard solutions directly into the mass spectrometer to optimize source parameters (e.g., capillary voltage, gas flow) and collision energy for the specific MRM transition.[12]

5. Quantification:

• Construct a calibration curve by analyzing a series of known concentrations of the C20 ceramide standard mixed with a constant amount of the internal standard.[12]

• Calculate the ratio of the peak area of the C20 ceramide to the peak area of the internal standard.

• Quantify the amount of C20 ceramide in the unknown sample by comparing its peak area ratio to the calibration curve.[12]

Quantitative Data

Quantitative analysis provides critical insights into the abundance of C20 ceramides and the performance of analytical methods used for their detection.

Table 1: Comparison of Analytical Techniques for C20 Ceramide Quantification

Technique	Typical Limit of Quantification (LOQ)	Linearity Range	Key Advantages	Key Disadvantages
LC-MS/MS	5 - 50 pg/mL[11][12]	2.8 - 357 ng[11][12]	High sensitivity and specificity; no derivatization needed.[12]	High initial instrument cost; requires skilled operators.[11]
GC-MS	Higher than LC-MS/MS (not specified)	Not specified	Excellent for fatty acid composition analysis.[10]	Requires derivatization (silylation).[11]
HPLC (Fluorescence)	< 1 pmol[13][14]	Not specified	Good resolution; widely available.[10]	Requires derivatization; less sensitive than MS.[13]

Table 2: Reported Concentrations of C20 Ceramides in Biological Samples

Sample Type	Species	C20:0 Ceramide Concentration (pmol/mg tissue or protein)	Context/Notes
Rat Liver	Rat	~10-20 pmol/mg tissue	C20 is a major saturated ceramide in the liver.[12]
Rat Heart	Rat	~5-15 pmol/mg tissue	Present as a major saturated ceramide.[12]
Rat Muscle	Rat	~2-5 pmol/mg tissue	Lower abundance compared to liver and heart.[12]
Mouse Heart	Mouse	~187.6 pmol/mg protein	Most abundant ceramide species in the heart.[5]
Mouse Kidney	Mouse	Not specified (C20 dihydroceramide is most abundant)	C20 dihydroceramide is the most abundant dihydro-species.[5]
Human Liver	Human	Correlated with insulin (B600854) resistance	Levels were independent of hepatic triglycerides.[18]
Human Plasma	Human	Levels are altered in obesity and metabolic syndrome.[19]	Tended to be higher in obese individuals.[19]

Biological Roles and Signaling Pathways

While research is ongoing, C20 ceramides have been implicated in several critical cellular and pathological processes.

• Cellular Signaling: Dihydroceramides, including the C20 variant, are recognized as bioactive lipids that can induce autophagy and apoptosis.[4] General ceramide signaling can involve the direct activation of protein phosphatases (like PP1 and PP2A) or protein kinases.[20][21] Activation of these enzymes can dephosphorylate key signaling nodes like Akt/PKB and Bcl-2, thereby promoting cell death.[7][22]

• Cardiovascular Disease: Elevated levels of certain ceramides, including C20:0, have been observed in cardiovascular tissue in patients with coronary artery disease (CAD) and are positively correlated with the severity of stenosis.[23]

• Metabolic Disease: In obesity, serum levels of sphingomyelin containing C20:0 acyl chains are elevated and correlate with parameters of insulin resistance and liver dysfunction.[19] Similarly, C20:0 ceramide levels in the liver have been shown to correlate with insulin resistance.[18]

• Neurological Disorders: Abnormal ceramide metabolism is a factor in several neurological diseases.[24] Elevated levels of C20:0 ceramides have been found in the brains of patients with Alzheimer's disease and in the plasma of individuals with Parkinson's disease and depression.[24]

Caption: A ceramide-mediated signaling pathway leading to apoptosis.

Conclusion and Future Directions

The discovery and characterization of C20 ceramides have highlighted the functional specificity imparted by acyl chain length in sphingolipid biology. Initial studies have firmly established their presence in various tissues and implicated them in significant human diseases, including metabolic, cardiovascular, and neurological disorders. The development of robust analytical methods, particularly LC-MS/MS, has been instrumental in enabling their precise quantification.

Future research should focus on elucidating the specific protein targets and downstream effectors of C20 ceramides to fully understand their mechanisms of action. For drug development professionals, the enzymes responsible for C20 ceramide synthesis, CerS2 and CerS4, represent potential therapeutic targets for modulating the levels of these potent bioactive lipids in disease states. A deeper understanding of C20 ceramide biology will undoubtedly open new avenues for diagnostics and therapeutic intervention.

References

• 1. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Ceramides in the Molecular Pathogenesis and Potential Therapeutic Strategies of Cardiometabolic Diseases: What we Know so Far - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Expression of Ceramide Synthases in Mice and Their Roles in Regulating Acyl-Chain Sphingolipids: A Framework for Baseline Levels and Future Implications in Aging and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mammalian Ceramide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Role of Ceramides in Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate [pubmed.ncbi.nlm.nih.gov]
• 9. Circulating Ceramides- Are Origins Important for Sphingolipid Biomarkers and Treatments? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 11. benchchem.com [benchchem.com]
• 12. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative analysis of ceramide molecular species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Current methods for the identification and quantitation of ceramides: an overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Whole picture of human stratum corneum ceramides, including the chain-length diversity of long-chain bases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Ceramides in Metabolism: Key Lipotoxic Players - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Altered levels of serum sphingomyelin and ceramide containing distinct acyl chains in young obese adults - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Contribution of specific ceramides to obesity-associated metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 22. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 23. Ceramides as Emerging Players in Cardiovascular Disease: Focus on Their Pathogenetic Effects and Regulation by Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Role of dietary and nutritional interventions in ceramide-associated diseases - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Landscape of (E/Z)-C20 Ceramide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491), a class of sphingolipids, are critical signaling molecules involved in a myriad of cellular processes, including apoptosis, cell cycle regulation, and stress responses. The specific functions of ceramides are often dictated by the length of their N-acyl chain. Very-long-chain (VLC) ceramides, which include (E/Z)-C20 ceramide, are emerging as key players in cellular homeostasis and disease. This technical guide provides a comprehensive overview of the cellular localization of (E/Z)-C20 ceramide, detailing the experimental methodologies used for its study and exploring its role in key signaling pathways.

Cellular Synthesis and Trafficking of C20 Ceramide

The biosynthesis of C20 ceramide, like other ceramides, is a spatially and temporally regulated process initiated in the endoplasmic reticulum (ER). The de novo synthesis pathway begins with the condensation of serine and palmitoyl-CoA. The subsequent acylation of the sphingoid base with a C20-acyl-CoA is catalyzed by specific ceramide synthases (CerS). Notably, CerS2 and CerS4 have been implicated in the synthesis of very-long-chain ceramides, including C20 ceramide[1][2].

Once synthesized in the ER, C20 ceramide can be transported to other organelles, primarily the Golgi apparatus, for further metabolism into more complex sphingolipids like sphingomyelin (B164518) and glucosylceramide. This transport occurs through both vesicular and non-vesicular pathways. The latter involves the ceramide transfer protein (CERT), which facilitates the movement of ceramide from the ER to the Golgi[3].

Subcellular Localization of C20 Ceramide

While precise quantitative data for the subcellular distribution of (E/Z)-C20 ceramide is not extensively available, qualitative and semi-quantitative studies have elucidated its presence in several key organelles.

Table 1: Illustrative Subcellular Distribution of C20 Ceramide

Organelle	Estimated Percentage of Total C20 Ceramide	Key Roles
Endoplasmic Reticulum	Major site of synthesis	Precursor for complex sphingolipids, induction of ER stress[4]
Golgi Apparatus	Significant pool	Conversion to sphingomyelin and glycosphingolipids[5]
Mitochondria	Low but functionally significant	Induction of apoptosis, formation of ceramide channels[6][7]
Plasma Membrane	Variable	Regulation of membrane fluidity, formation of signaling platforms[3]
Lysosomes	Minor pool	Catabolism and recycling

Note: The percentages in this table are illustrative and based on the general understanding of ceramide trafficking and localization. Precise values can vary depending on cell type and physiological conditions.

Experimental Protocols for Studying (E/Z)-C20 Ceramide Localization

A multi-faceted approach is required to accurately determine the subcellular localization of (E/Z)-C20 ceramide.

Subcellular Fractionation Coupled with LC-MS/MS

This is the gold-standard method for quantifying lipids in different organelles.

Protocol:

• Cell Culture and Homogenization: Culture cells of interest to approximately 80-90% confluency. Harvest cells and wash with ice-cold phosphate-buffered saline (PBS). Resuspend the cell pellet in a hypotonic buffer and homogenize using a Dounce homogenizer or a similar method to disrupt the plasma membrane while keeping organelles intact.

• Differential Centrifugation: Perform a series of centrifugation steps at increasing speeds to sequentially pellet nuclei, mitochondria, and microsomes (ER and Golgi).

• Organelle Purification (Optional): For higher purity, organelle fractions can be further purified using density gradient centrifugation (e.g., sucrose (B13894) or OptiPrep gradients).

• Lipid Extraction: Extract lipids from each organelle fraction using a modified Bligh-Dyer or Folch method.

• LC-MS/MS Analysis: Analyze the lipid extracts by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Use a C18 reverse-phase column for separation. For quantification, employ multiple reaction monitoring (MRM) mode, using a specific precursor/product ion pair for C20 ceramide (e.g., m/z 594.6 → 264.4 for [M+H]+)[8][9]. An appropriate internal standard, such as C17 ceramide, should be used for accurate quantification.

Fluorescence Microscopy with Labeled C20 Ceramide Analogs

Fluorescently tagged ceramide analogs allow for the visualization of ceramide distribution in living or fixed cells.

Protocol:

• Synthesis of Fluorescent C20 Ceramide Probe: Synthesize a C20 ceramide analog conjugated to a fluorescent dye (e.g., NBD, BODIPY, or a clickable azide/alkyne for subsequent fluorophore attachment via click chemistry)[10][11].

• Cell Labeling: Incubate cells with the fluorescent C20 ceramide probe. The probe will be incorporated into cellular membranes and trafficked to various organelles.

• Co-localization with Organelle Markers: Co-stain the cells with fluorescent markers specific for different organelles (e.g., MitoTracker for mitochondria, ER-Tracker for the ER, or fluorescently tagged antibodies against organelle-specific proteins).

• Confocal Microscopy: Image the cells using a confocal microscope to visualize the subcellular localization of the fluorescent C20 ceramide probe and its co-localization with organelle markers.

Signaling Pathways Involving (E/Z)-C20 Ceramide

(E/Z)-C20 ceramide is a bioactive lipid that plays a significant role in critical cellular signaling pathways, particularly apoptosis and the unfolded protein response (UPR) or ER stress.

Apoptosis (Programmed Cell Death)

The accumulation of very-long-chain ceramides, including C20 ceramide, in mitochondria is a key event in the intrinsic apoptotic pathway.

C20 Ceramide-Mediated Apoptotic Pathway.

C20 ceramide can form channels in the mitochondrial outer membrane, leading to its permeabilization and the release of pro-apoptotic factors like cytochrome c into the cytosol[7][12]. This initiates the caspase cascade, culminating in apoptosis.

Unfolded Protein Response (UPR) and ER Stress

The accumulation of ceramides in the ER can induce ER stress and activate the UPR, a cellular response to the accumulation of unfolded or misfolded proteins.

C20 Ceramide-Induced Unfolded Protein Response.

(E/Z)-C20 ceramide accumulation can alter the biophysical properties of the ER membrane, leading to the activation of the three main branches of the UPR: IRE1α, PERK, and ATF6[13][14][15]. While initially a pro-survival response, prolonged UPR activation due to persistent ceramide accumulation can switch to a pro-apoptotic program.

Experimental Workflow for C20 Ceramide Localization and Function

The following diagram outlines a logical workflow for investigating the cellular role of (E/Z)-C20 ceramide.

Workflow for Investigating C20 Ceramide.

Conclusion

(E/Z)-C20 ceramide is a crucial bioactive lipid with distinct subcellular localization and important roles in regulating cell fate. Its synthesis in the ER and subsequent distribution to other organelles, particularly mitochondria, are tightly linked to its function in apoptosis and ER stress signaling. The experimental approaches outlined in this guide provide a robust framework for researchers to further unravel the complex biology of (E/Z)-C20 ceramide and its potential as a therapeutic target in various diseases. Further research focusing on precise quantitative lipidomics at the subcellular level will be instrumental in refining our understanding of the dynamic landscape of this very-long-chain ceramide.

References

• 1. Natural Products and Small Molecules Targeting Cellular Ceramide Metabolism to Enhance Apoptosis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Lipidomics Atlas of Selected Sphingolipids in Multiple Mouse Nervous System Regions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms involved in cellular ceramide homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The role of ceramide in regulating endoplasmic reticulum function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ceramide Metabolism Compartmentalized in the Endoplasmic Reticulum and Golgi Apparatus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ceramide synthesis in the endoplasmic reticulum can permeabilize mitochondria to proapoptotic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ceramide forms channels in mitochondrial outer membranes at physiologically relevant concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In situ synthesis of fluorescent membrane lipids (ceramides) using click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorescently Labeled Ceramides and 1-Deoxyceramides: Synthesis, Characterization, and Cellular Distribution Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Apoptotic Sphingolipid Signaling by Ceramides in Lung Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Dysregulation of ceramide metabolism causes phytoceramide-dependent induction of the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Induction of ER stress-mediated apoptosis by ceramide via disruption of ER Ca2+ homeostasis in human adenoid cystic carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Disruption of ceramide synthesis by CerS2 down-regulation leads to autophagy and the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]

(E/Z)-C20 Ceramide: A Deep Dive into its Influence on Membrane Fluidity and Organization

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491), a class of sphingolipids, are critical components of cellular membranes and serve as key signaling molecules in a variety of cellular processes, including apoptosis, cell differentiation, and inflammation. The biophysical properties of ceramides, largely dictated by their molecular structure, profoundly influence the fluidity and organization of the lipid bilayer. This technical guide focuses on the role of C20 ceramide, a very-long-chain ceramide, and its geometric isomers, (E)-C20 (trans) and (Z)-C20 (cis), in modulating membrane dynamics. Understanding the distinct effects of these isomers is crucial for elucidating their specific biological functions and for the development of targeted therapeutics.

The structure of the acyl chain, particularly its length and the presence and configuration of double bonds, is a key determinant of a ceramide's impact on the membrane. Saturated long-chain ceramides are known to increase membrane order and promote the formation of gel-like domains, whereas their unsaturated counterparts tend to have a less pronounced effect. The C20 acyl chain places this ceramide in the category of very-long-chain ceramides (VLCs), which have been implicated in unique membrane-remodeling events such as the formation of tubular structures. The presence of a double bond in C20:1 ceramide introduces a geometric constraint, with the (E)-isomer having a more linear conformation compared to the kinked structure of the (Z)-isomer. This structural difference is expected to translate into distinct effects on membrane packing and fluidity.

This guide will provide a comprehensive overview of the current understanding of (E/Z)-C20 ceramide's role in membrane biology, present available quantitative data, detail relevant experimental protocols, and visualize key concepts through diagrams.

The Role of (E/Z)-C20 Ceramide in Membrane Fluidity

The fluidity of a biological membrane is a critical parameter that affects a wide range of cellular functions, including the activity of membrane proteins and signaling pathways. The incorporation of ceramides into the lipid bilayer can significantly alter this fluidity.

Impact of Acyl Chain Length and Saturation

Studies on various ceramide species have established that longer, saturated acyl chains generally decrease membrane fluidity by promoting a more ordered, gel-like state. Saturated ceramides have a stronger impact on the fluid membrane, increasing its order and promoting gel/fluid phase separation[1]. In contrast, unsaturated ceramides have a lesser ability to induce the formation of these ordered domains[1]. Very-long-chain ceramides, such as C20, have been observed to form tubular structures, likely due to their ability to form interdigitated phases within the membrane[1].

Expected Effects of (E) and (Z) Isomerism in C20 Ceramide

While direct comparative experimental data for (E)-C20 and (Z)-C20 ceramides on membrane fluidity is limited, we can infer their likely effects based on their molecular geometry.

• (E)-C20 Ceramide (trans-isomer): The trans double bond results in a more linear and rigid acyl chain, similar to a saturated chain. Therefore, (E)-C20 ceramide is expected to pack efficiently within the lipid bilayer, leading to a significant decrease in membrane fluidity and an increase in membrane order. Its behavior would be anticipated to be more akin to that of saturated very-long-chain ceramides.

• (Z)-C20 Ceramide (cis-isomer): The cis double bond introduces a distinct kink in the acyl chain. This kink disrupts the ordered packing of lipids in the membrane, creating free volume and increasing membrane fluidity. Consequently, (Z)-C20 ceramide is expected to have a much weaker ordering effect compared to its (E)-isomer and may even act to fluidize the membrane, particularly at lower concentrations.

Quantitative Data on Ceramide-Induced Changes in Membrane Fluidity

The following table summarizes representative quantitative data from studies on long-chain and very-long-chain ceramides, which can serve as a proxy for understanding the potential impact of C20 ceramide isomers.

Ceramide Species	Model Membrane Composition	Technique	Parameter Measured	Observed Effect	Reference
C16:0 Ceramide	POPC	Fluorescence Anisotropy	Anisotropy (r)	Increase in 'r' with increasing ceramide concentration, indicating decreased fluidity.	[1]
C18:0 Ceramide	POPC	Fluorescence Anisotropy	Anisotropy (r)	Similar to C16:0, an increase in 'r' indicating decreased fluidity.	[1]
C24:0 Ceramide	POPC	Fluorescence Anisotropy	Anisotropy (r)	Significant increase in 'r', suggesting a strong ordering effect.	[1]
C18:1 Ceramide	POPC	Fluorescence Anisotropy	Anisotropy (r)	No significant change in 'r' at physiological temperatures, indicating minimal effect on fluidity.	[1]
C24:1 Ceramide	POPC	Fluorescence Anisotropy	Anisotropy (r)	Lower ability to increase 'r' compared to saturated counterparts.	[1]

The Role of (E/Z)-C20 Ceramide in Membrane Organization

Beyond global changes in fluidity, ceramides are known to induce lateral heterogeneity in membranes, leading to the formation of distinct lipid domains, often referred to as ceramide-rich platforms or lipid rafts.

Ceramide-Rich Domains and Lipid Rafts

Ceramides can self-associate through hydrogen bonding and van der Waals interactions to form highly ordered, gel-like domains within the more fluid glycerophospholipid-rich regions of the membrane. These ceramide-rich domains can coalesce with or influence the properties of existing lipid rafts, which are microdomains enriched in cholesterol and sphingolipids. The formation of these platforms can modulate the localization and activity of membrane proteins, thereby impacting cellular signaling.

Predicted Influence of (E) and (Z) Isomers on Domain Formation

The geometry of the C20 ceramide isomers is expected to have a profound impact on their ability to form and stabilize ordered domains:

• (E)-C20 Ceramide: Due to its linear and rigid structure, (E)-C20 ceramide is predicted to be a potent inducer of gel-phase domain formation. It would readily pack with other saturated lipids and cholesterol, promoting the formation and stabilization of ceramide-rich platforms.

• (Z)-C20 Ceramide: The kinked structure of the (Z)-isomer would hinder its ability to pack tightly with other lipids. This would likely result in a reduced propensity to form stable, ordered domains. It might even disrupt the formation of existing ordered domains by interfering with the packing of other lipids.

Involvement in Signaling Pathways

Ceramides are well-established second messengers in various signaling cascades, most notably in the induction of apoptosis (programmed cell death). The generation of ceramide in response to cellular stress can trigger a cascade of events leading to cell death.

Ceramide-Mediated Apoptosis

Ceramide can be generated through the de novo synthesis pathway in the endoplasmic reticulum or through the hydrolysis of sphingomyelin (B164518) at the plasma membrane by sphingomyelinases. Increased ceramide levels can lead to:

• Mitochondrial Outer Membrane Permeabilization (MOMP): Ceramide can directly form channels in the mitochondrial outer membrane or activate pro-apoptotic Bcl-2 family proteins (e.g., Bax and Bak), leading to the release of cytochrome c and other pro-apoptotic factors into the cytosol.

• Activation of Caspases: The release of cytochrome c triggers the formation of the apoptosome and the activation of the caspase cascade, leading to the execution of apoptosis.

• Modulation of Kinase and Phosphatase Activity: Ceramide can activate protein phosphatases (e.g., PP1 and PP2A) and inhibit pro-survival kinases (e.g., Akt), thereby shifting the cellular balance towards apoptosis.

While specific roles for the (E) and (Z) isomers of C20 ceramide in these pathways have not been fully elucidated, it is plausible that their differential effects on membrane organization could influence the clustering of death receptors and the localization of signaling proteins, thereby modulating the apoptotic response.

Ceramide-mediated apoptosis signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the effects of ceramides on membrane fluidity and organization.

Measurement of Membrane Fluidity using Fluorescence Anisotropy

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer. A decrease in rotational mobility (higher anisotropy) corresponds to a decrease in membrane fluidity.

Protocol:

• Liposome (B1194612) Preparation:

  • Prepare a lipid mixture of the desired composition (e.g., POPC with varying mol% of (E)- or (Z)-C20 ceramide) in a round-bottom flask.

  • Add a fluorescent probe (e.g., DPH or TMA-DPH) at a lipid-to-probe ratio of 200:1 to 500:1.

  • Dry the lipid-probe mixture to a thin film under a stream of nitrogen gas, followed by vacuum desiccation for at least 2 hours.

  • Hydrate the lipid film with a suitable buffer (e.g., PBS, pH 7.4) by vortexing to form multilamellar vesicles (MLVs).

  • For unilamellar vesicles (LUVs), subject the MLV suspension to several freeze-thaw cycles followed by extrusion through polycarbonate filters of a defined pore size (e.g., 100 nm).

• Fluorescence Anisotropy Measurement:

  • Dilute the liposome suspension to a final lipid concentration of 100-200 µM in the measurement buffer.

  • Use a spectrofluorometer equipped with polarizers in the excitation and emission paths.

  • Excite the sample with vertically polarized light at the probe's excitation maximum (e.g., ~360 nm for DPH).

  • Measure the fluorescence emission intensity at the probe's emission maximum (e.g., ~430 nm for DPH) with the emission polarizer oriented parallel (Ivv) and perpendicular (Ivh) to the excitation polarizer.

  • Measure the emission intensity with horizontally polarized excitation and the emission polarizer oriented parallel (Ihv) and perpendicular (Ihh) to the excitation polarizer to determine the G-factor (G = Ihv / Ihh).

  • Calculate the fluorescence anisotropy (r) using the formula: r = (Ivv - G * Ivh) / (Ivv + 2 * G * Ivh)

References

• 1. Direct LC-ESI-MS/MS analysis of plant glucosylceramide and ceramide species with 8E and 8Z isomers of the long chain base - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biophysical and Signaling Interface of (E/Z)-C20 Ceramide with Membrane Lipids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ceramides (B1148491), a class of sphingolipids, are critical mediators of cellular processes, including apoptosis, inflammation, and membrane structuring. The specific functions of ceramides are intricately linked to their structural characteristics, particularly the length and saturation of their N-acyl chain. This technical guide focuses on the interactions of (E/Z)-C20 ceramide, a very-long-chain ceramide (VLC-Cer), with other key membrane lipids such as cholesterol, phospholipids (B1166683), and sphingolipids. We synthesize findings from biophysical studies to elucidate how C20 ceramide influences membrane domain organization, fluidity, and permeability. This document provides quantitative data from relevant studies, detailed experimental protocols for investigating ceramide-lipid interactions, and visual diagrams of associated signaling pathways and workflows to serve as a comprehensive resource for researchers in lipidology and drug development.

Introduction to (E/Z)-C20 Ceramide

Ceramides are composed of a sphingosine (B13886) backbone linked to a fatty acid via an amide bond.[1] The diversity of ceramide species, arising from variations in fatty acid chain length and saturation, dictates their distinct biological roles.[2] Ceramides are broadly categorized by their acyl chain length: medium-chain (C12–C14), long-chain (C16–C18), very-long-chain (C20–C24), and ultra-long-chain (≥C26).[2] (E/Z)-C20 ceramide falls into the very-long-chain category. The (E/Z) designation indicates the presence of a double bond in the C20 acyl chain, classifying it as a mono-unsaturated ceramide.

Very-long-chain ceramides are integral to the structure and function of cellular membranes. Unlike their shorter-chain counterparts, which are more prominently associated with pro-apoptotic signaling, VLC-Ceramides are often involved in maintaining membrane structure and barrier function. However, their accumulation has also been linked to metabolic diseases.[3][4] The presence of a double bond, as in (E/Z)-C20 ceramide, further influences its biophysical properties, generally decreasing its ability to pack tightly and form stable gel domains compared to its saturated counterparts.[5][6]

Biophysical Interactions of C20 Ceramide with Membrane Lipids

The interaction of C20 ceramide with other lipids is primarily governed by its unique biophysical properties, including its large hydrophobic moiety and small polar headgroup. These characteristics drive its partitioning into specific membrane domains and its profound effects on membrane structure and fluidity.[5][7]

Interaction with Cholesterol

Cholesterol is a crucial regulator of membrane fluidity and is a key component of lipid rafts. The interaction between ceramides and cholesterol is complex and often competitive.

• Displacement from Lipid Rafts: Numerous studies have shown that the generation of ceramide, particularly saturated species, within sphingomyelin-rich lipid rafts leads to the displacement of cholesterol.[8][9] This is attributed to the strong intermolecular hydrogen bonding between ceramide molecules, which promotes the formation of highly ordered, ceramide-rich gel domains from which cholesterol is excluded. While saturated ceramides are potent inducers of this effect, unsaturated ceramides like C20 ceramide are less effective at forming stable gel domains, suggesting a weaker cholesterol displacement capability.[5][6]

• Domain Formation: At low concentrations, cholesterol can increase the solubility of ceramide in fluid membranes, preventing the formation of ceramide-rich gel domains.[10][11] However, upon reaching a threshold concentration, ceramide can segregate into its own domains. The acyl chain length significantly influences this behavior; very-long-chain ceramides have a distinct impact on the morphology and stability of these domains.[5] In ternary mixtures of phospholipids, cholesterol, and ceramide, the final phase behavior is highly dependent on the molar ratios of the components.[6]

Interaction with Phospholipids and Sphingomyelin (B164518)

C20 ceramide significantly alters the properties of phospholipid and sphingomyelin bilayers.

• Increased Membrane Order: The addition of ceramide to fluid-phase phosphatidylcholine bilayers increases the acyl chain order, making the membrane more rigid.[12] This effect is more pronounced with saturated ceramides, which can induce a phase separation into coexisting gel and liquid-crystalline domains.[5] Unsaturated C20 ceramide would be expected to have a lesser ordering effect.

• Formation of Ceramide-Rich Domains: In sphingomyelin-containing membranes, the enzymatic conversion of sphingomyelin to ceramide by sphingomyelinase (SMase) is a key event in signal transduction.[13] This localized production of ceramide can lead to the coalescence of small lipid rafts into larger ceramide-rich platforms, which serve as hubs for signaling protein recruitment and activation.[2][13][14]

• Membrane Permeability and Morphology: Very-long-chain ceramides, due to their asymmetry, have a tendency to form interdigitated phases, which can lead to changes in membrane morphology, such as the formation of tubular structures.[5] Ceramide accumulation can also increase membrane permeability by forming channels or inducing non-lamellar phases, a property that is highly dependent on acyl chain structure.[2][15]

Quantitative Data on Ceramide-Lipid Interactions

The following tables summarize quantitative findings on how ceramides with varying acyl chain structures affect membrane properties. While specific data for (E/Z)-C20 ceramide is not always available, the data for very-long-chain (C24:0) and unsaturated (C18:1) ceramides provide a strong basis for inference.

Table 1: Effect of Ceramide Species on Lipid Domain Stability (Data synthesized from Small-Angle Neutron Scattering (SANS) studies of DPPC/DOPC/Cholesterol model membranes)[6]

Ceramide Species (10 mol%)	Acyl Chain	Effect on Ordered Domain Stability	Relative Scattering Intensity (Q) vs. Baseline
C16:0 Ceramide	Long, Saturated	Stabilizing	Increased
C18:0 Ceramide	Long, Saturated	Stabilizing	Increased
C24:0 Ceramide	Very-Long, Saturated	Destabilizing	Decreased
C18:1 Ceramide	Long, Unsaturated	Destabilizing	Decreased
C24:1 Ceramide	Very-Long, Unsaturated	Destabilizing	Decreased

Table 2: Impact of Ceramide on Cholesterol Content in Caveolin-Enriched Membranes (CEMs) (Data from a study using bacterial sphingomyelinase (bSMase) to generate endogenous ceramide)[8]

Treatment Time with bSMase	Change in Ceramide Levels	Decrease in Cholesterol Content of CEMs	Decrease in Caveolin-1 (B1176169) in CEMs
2 hours	Several-fold increase	25 - 50%	Minimal
8 hours	Sustained increase	Not specified	~25%

Role in Cellular Signaling

Ceramide is a pivotal second messenger in signaling pathways that regulate critical cellular decisions, such as apoptosis and cell cycle arrest.[16][17] The generation of ceramide at the plasma membrane leads to the reorganization of membrane domains, which facilitates the clustering of receptors and the recruitment of effector proteins.[2]

Key Signaling Events:

• Enzyme Activation: Ceramide can directly bind to and activate or inhibit a range of enzymes. It is a well-established activator of Protein Phosphatase 1 (PP1) and Protein Phosphatase 2A (PP2A).[16][18]

• Apoptosis Induction: Through the activation of phosphatases, ceramide can lead to the dephosphorylation and inactivation of pro-survival proteins like Akt/PKB and Bcl-2, while activating pro-apoptotic proteins like BAD and Bax.[19]

• Stress Response: Ceramide signaling is a key component of the cellular response to stressors like TNF-α, chemotherapeutic agents, and UV radiation, often culminating in apoptosis.[19]

Below is a diagram illustrating a simplified ceramide-mediated apoptosis signaling pathway.

Ceramide-mediated apoptosis signaling pathway.

Experimental Protocols

Investigating the interaction of C20 ceramide with other lipids requires a combination of techniques to analyze lipid composition, biophysical properties of membranes, and cellular responses.

Protocol: Quantification of C20 Ceramide by LC-MS/MS

This protocol provides a method for the sensitive and specific quantification of different ceramide species from biological samples.[20]

1. Lipid Extraction (Bligh & Dyer Method): a. Homogenize tissue sample or cell pellet in a glass tube. b. Add a 1:2:0.8 mixture of Chloroform (B151607):Methanol:Water. Ensure a single-phase system. c. Add an internal standard (e.g., C17:0 ceramide) for quantification. d. Vortex vigorously for 5 minutes and incubate at 48°C for 1 hour. e. Induce phase separation by adding chloroform and water to achieve a final ratio of 2:2:1.8. f. Centrifuge at 2000 x g for 10 minutes. g. Carefully collect the lower organic phase containing the lipids. h. Dry the lipid extract under a stream of nitrogen gas.

2. HPLC Separation: a. Reconstitute the dried lipid extract in the mobile phase (e.g., Methanol/Acetonitrile). b. Inject the sample into a reverse-phase HPLC column (e.g., C8 or C18). c. Use a gradient elution program to separate the different lipid species based on their hydrophobicity.

3. Tandem Mass Spectrometry (MS/MS) Detection: a. Use an electrospray ionization (ESI) source in positive ion mode. b. Set the mass spectrometer to perform Multiple Reaction Monitoring (MRM). c. For each ceramide species, monitor the specific precursor-to-product ion transition (e.g., the transition from the protonated molecule [M+H]+ to the sphingosine backbone fragment). d. Quantify the amount of C20 ceramide by comparing its peak area to that of the internal standard and a standard curve generated with known amounts of C20 ceramide.

Protocol: Analysis of Ceramide-Induced Domain Formation in Model Membranes

This protocol uses Giant Unilamellar Vesicles (GUVs) and fluorescence microscopy to visualize the effect of ceramide on lipid domain formation.

1. GUV Preparation (Electroformation): a. Prepare a lipid mixture in chloroform containing a host phospholipid (e.g., DOPC), cholesterol, and the desired mole percentage of (E/Z)-C20 ceramide. b. Include a small amount (e.g., 0.5 mol%) of a fluorescent lipid probe that partitions into either the liquid-disordered phase (e.g., DiI-C18) or the liquid-ordered/gel phase. c. Spread the lipid mixture onto two conductive indium tin oxide (ITO) coated glass slides. d. Dry the slides under vacuum for at least 2 hours to form a thin lipid film. e. Assemble the slides into a chamber with a silicone spacer and fill with a sucrose (B13894) solution. f. Apply a low-frequency AC electric field (e.g., 1.5 V, 10 Hz) for 2-3 hours at a temperature above the phase transition of the lipid mixture to form GUVs.

2. Fluorescence Microscopy: a. Harvest the GUVs from the chamber. b. Transfer a small aliquot to a microscope slide. c. Observe the vesicles using a confocal or epifluorescence microscope equipped with the appropriate filter sets for the chosen fluorescent probe. d. Analyze the images for evidence of phase separation. Uniform fluorescence indicates a homogenous membrane, while distinct fluorescent and dark regions indicate the formation of separate lipid domains.

The diagram below outlines a general experimental workflow for studying ceramide-lipid interactions.

Workflow for analyzing ceramide-lipid interactions.

Conclusion

(E/Z)-C20 ceramide, as a very-long-chain unsaturated sphingolipid, occupies a unique position in the landscape of membrane biology. Its interactions with cholesterol and phospholipids are dictated by its acyl chain structure, which moderates its ability to induce the highly ordered gel phases characteristic of its saturated counterparts. Nonetheless, it remains a potent modulator of membrane biophysical properties and a key player in cellular signaling cascades. Understanding the nuanced interactions of specific ceramide species like (E/Z)-C20 is crucial for elucidating their role in health and disease and for the development of targeted therapeutics aimed at modulating sphingolipid metabolism. This guide provides a foundational framework of the data, methodologies, and signaling concepts essential for advancing research in this field.

References

• 1. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 2. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cholesterol—The Devil You Know; Ceramide—The Devil You Don’t - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide Acyl Chain Length and Its Relevance to Intracellular Lipid Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of ceramide structure on membrane biophysical properties: the role of acyl chain length and unsaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Influence of ceramide on lipid domain stability studied with small-angle neutron scattering: The role of acyl chain length and unsaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Physical Properties of Ceramides in Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ceramide displaces cholesterol from lipid rafts and decreases the association of the cholesterol binding protein caveolin-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cholesterol-rich fluid membranes solubilize ceramide domains: implications for the structure and dynamics of mammalian intracellular and plasma membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Interaction of ceramides with phosphatidylcholine, sphingomyelin and sphingomyelin/cholesterol bilayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inimitable Impacts of Ceramides on Lipid Rafts Formed in Artificial and Natural Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inimitable Impacts of Ceramides on Lipid Rafts Formed in Artificial and Natural Cell Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advances in the signal transduction of ceramide and related sphingolipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Direct interaction between the inhibitor 2 and ceramide via sphingolipid-protein binding is involved in the regulation of protein phosphatase 2A activity and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 20. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]

Downstream Targets of (E/Z)-C20 Ceramide Signaling: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a central role in a multitude of cellular processes, including apoptosis, autophagy, cell cycle arrest, and senescence. The biological function of ceramides is intricately linked to the length of their N-acyl chain. C20 ceramide, a very-long-chain ceramide (VLCC), is emerging as a significant signaling molecule in various physiological and pathological contexts. While extensive research has been conducted on short-chain ceramides (e.g., C2 and C6-ceramide) due to their cell permeability and ease of experimental use, the specific downstream signaling pathways of endogenous long-chain ceramides such as C20 ceramide are still being elucidated. The stereochemistry of the double bond in the sphingoid backbone, designated as E (trans) or Z (cis), can also influence the biological activity of ceramides, although this is a less explored area for C20 ceramide.

This technical guide provides a comprehensive overview of the known and potential downstream targets of (E/Z)-C20 ceramide signaling. Given the limited direct research on C20 ceramide, this guide will synthesize the available data for C20 ceramide and extrapolate from studies on other long-chain ceramides to provide a coherent picture of its likely signaling cascades. All quantitative data are summarized in structured tables, and detailed experimental protocols for key assays are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the molecular mechanisms.

Core Signaling Hubs of Ceramide Action

Ceramides exert their effects by directly interacting with and modulating the activity of various downstream effector proteins. The primary targets that have been extensively studied, primarily using other ceramide species but with implications for C20 ceramide, include:

• Ceramide-Activated Protein Phosphatases (CAPPs): A key mechanism of ceramide-induced signaling is the activation of protein phosphatases, particularly Protein Phosphatase 1 (PP1) and Protein Phosphatase 2A (PP2A).[1][2] Activation of these phosphatases leads to the dephosphorylation of numerous substrate proteins, thereby altering their activity and downstream signaling.

• Protein Kinase C (PKC) Isoforms: Ceramides can directly bind to and modulate the activity of specific isoforms of Protein Kinase C.[3][4][5] The interaction is complex and can be either activating or inhibiting depending on the PKC isoform and the cellular context.

• Akt/mTOR Pathway: A critical pro-survival signaling pathway that is often antagonized by ceramide signaling.[6][7][8] The inhibition of Akt is a central event in ceramide-induced apoptosis and autophagy.

Downstream Signaling Pathways of C20 Ceramide

While direct evidence for (E/Z)-C20 ceramide is still emerging, its function as a very-long-chain ceramide suggests its involvement in pathways similar to other long-chain ceramides.

Induction of Apoptosis

Long-chain ceramides, including C16:0, C18:0, and C20:0, are generally considered to be pro-apoptotic.[9] Overexpression of ceramide synthase 4 (CerS4), which is responsible for the synthesis of C18:0 and C20:0 ceramides, leads to the inhibition of cell proliferation and the induction of apoptosis.[9] The pro-apoptotic signaling of C20 ceramide likely involves the following downstream events:

• Activation of PP2A and Dephosphorylation of Akt: Ceramide-mediated activation of PP2A can lead to the dephosphorylation of the pro-survival kinase Akt at both Threonine 308 and Serine 473, leading to its inactivation.[10] Inactivated Akt can no longer phosphorylate and inhibit pro-apoptotic proteins such as Bad and Bax, thereby promoting apoptosis.

• Caspase Activation: Ceramide accumulation has been shown to precede the activation of executioner caspases, such as caspase-3.[11][12] The activation of caspases is a hallmark of apoptosis, leading to the cleavage of a plethora of cellular substrates and the dismantling of the cell.

C20 Ceramide-Induced Apoptotic Pathway.

Regulation of Autophagy

Ceramides are also potent regulators of autophagy, a cellular process of self-digestion that can either promote cell survival under stress or lead to a form of programmed cell death.[7][13] The role of C20 ceramide in autophagy is likely context-dependent. Ceramide-induced autophagy can be mediated through:

• Inhibition of the Akt/mTORC1 Pathway: Similar to its role in apoptosis, ceramide-mediated inhibition of Akt leads to the inactivation of the mammalian target of rapamycin (B549165) complex 1 (mTORC1), a master negative regulator of autophagy.[6][8] Inhibition of mTORC1 initiates the formation of autophagosomes.

• Upregulation of Beclin-1: Ceramide can upregulate the expression of Beclin-1, a key component of the class III phosphatidylinositol 3-kinase (PI3K) complex that is essential for the initiation of autophagy.[1]

C20 Ceramide-Mediated Autophagy Regulation.

Quantitative Data on Ceramide Signaling

The following tables summarize quantitative data from studies on the effects of ceramides on downstream signaling targets. It is important to note that much of this data is derived from studies using short-chain ceramides.

Table 1: Effect of Ceramides on Protein Phosphatase Activity

Ceramide Species	Concentration	Target	Fold Activation	Cell Type/System	Reference
C2-ceramide	20 µM	Heterotrimeric PP2A	up to 5.5-fold	Rat T9 glioma cells	[14]
C2, C6, natural	5-10 µM	Cytosolic Ser/Thr Phosphatase	~3.5-fold	Purified enzyme	[15]

Table 2: Effect of Ceramides on Akt Phosphorylation

Ceramide Species	Concentration	Treatment Time	Target	% Inhibition	Cell Type	Reference
C2-ceramide	Varies	Varies	Insulin-stimulated Akt Ser473 phosphorylation	Significant decrease	C2C12 myotubes	[6]

Table 3: Effect of Ceramide Synthase Overexpression on Cell Fate

Ceramide Synthase	Generated Ceramides	Effect on Cell Proliferation	Effect on Apoptosis	Cell Type	Reference
CerS4	C18:0, C20:0	Inhibition	Induction	MCF-7, HCT-116	[9]
CerS6	C16:0	Inhibition	Induction	MCF-7, HCT-116	[9]
CerS2	Very-long-chain ceramides	Increased	-	MCF-7, HCT-116	[9]

Experimental Protocols

Protocol 1: Treatment of Cultured Cells with Long-Chain Ceramides

Long-chain ceramides like C20 ceramide are highly insoluble in aqueous media. Proper preparation is crucial for cellular delivery.

Materials:

• (E/Z)-C20 Ceramide

• Ethanol (B145695) (100%, anhydrous)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate Buffered Saline (PBS)

• Cell culture medium

Procedure:

• Stock Solution Preparation: Dissolve (E/Z)-C20 ceramide in 100% ethanol to a concentration of 1-5 mM. Vortex vigorously and gently warm if necessary to ensure complete dissolution. Store at -20°C.

• Ceramide-BSA Complex Preparation: a. Prepare a 10% (w/v) fatty acid-free BSA solution in PBS. b. Dilute the C20 ceramide stock solution in the BSA solution to a working concentration (e.g., 10X the final desired concentration). c. Incubate at 37°C for 30 minutes with gentle agitation to allow for complex formation.

• Cell Treatment: a. Aspirate the culture medium from the cells. b. Add fresh, pre-warmed culture medium containing the desired final concentration of the C20 ceramide-BSA complex. c. For control experiments, treat cells with a vehicle control containing the same concentration of ethanol and BSA. d. Incubate the cells for the desired period before harvesting for downstream analysis.

Workflow for Cell Treatment with C20 Ceramide.

Protocol 2: Caspase-3 Activity Assay

This protocol describes a fluorometric assay to quantify the activity of caspase-3, a key executioner caspase in apoptosis.[11][16][17]

Materials:

• Caspase-3 substrate (e.g., Ac-DEVD-AMC)

• Cell lysis buffer

• Assay buffer

• 96-well black microplate

• Fluorometer

Procedure:

• Cell Lysis: a. After treatment with C20 ceramide, harvest the cells and wash with ice-cold PBS. b. Resuspend the cell pellet in cell lysis buffer and incubate on ice for 10-20 minutes. c. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant (cell lysate).

• Protein Quantification: Determine the protein concentration of the cell lysates using a standard method (e.g., BCA assay).

• Assay: a. In a 96-well black microplate, add 50 µL of cell lysate to each well. b. Prepare a reaction mix by diluting the caspase-3 substrate in the assay buffer according to the manufacturer's instructions. c. Add 50 µL of the reaction mix to each well. d. Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the fluorescence using a fluorometer with an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.

• Data Analysis: Normalize the fluorescence readings to the protein concentration of each sample. Express the results as fold change relative to the vehicle control.

Protocol 3: LC3 Turnover Assay for Autophagy

This assay measures autophagic flux by monitoring the conversion of LC3-I to LC3-II in the presence and absence of a lysosomal inhibitor.[18][19][20]

Materials:

• Primary antibody against LC3

• Secondary antibody (HRP-conjugated)

• Lysosomal inhibitor (e.g., Bafilomycin A1 or Chloroquine)

• SDS-PAGE and Western blotting reagents

Procedure:

• Cell Treatment: a. Seed cells in duplicate for each condition. b. Treat the cells with C20 ceramide as described in Protocol 1. c. In the last 2-4 hours of the C20 ceramide treatment, add a lysosomal inhibitor to one set of the duplicate wells. The other set receives vehicle.

• Protein Extraction and Western Blotting: a. Harvest the cells and prepare protein lysates. b. Separate the proteins by SDS-PAGE (a 12-15% gel is recommended to resolve LC3-I and LC3-II). c. Transfer the proteins to a PVDF membrane. d. Probe the membrane with the primary anti-LC3 antibody, followed by the HRP-conjugated secondary antibody.

• Detection and Analysis: a. Detect the protein bands using a chemiluminescence detection system. b. Quantify the band intensities for LC3-I and LC3-II. c. Calculate the LC3-II/LC3-I ratio or the LC3-II/loading control ratio. d. Autophagic flux is determined by the difference in the amount of LC3-II between the samples treated with and without the lysosomal inhibitor.

Conclusion and Future Directions

(E/Z)-C20 ceramide is a bioactive lipid with significant potential to regulate critical cellular processes such as apoptosis and autophagy. While direct evidence is still accumulating, its classification as a very-long-chain ceramide strongly suggests its engagement with the core ceramide signaling pathways involving protein phosphatases and kinases, ultimately impacting cell fate. The provided data and protocols offer a framework for researchers to investigate the specific downstream targets and mechanisms of action of (E/Z)-C20 ceramide.

Future research should focus on:

• Directly assessing the binding affinity of (E/Z)-C20 ceramide to key signaling proteins such as PP2A and PKC isoforms.

• Performing comprehensive lipidomics and proteomics studies to identify the full spectrum of molecular changes induced by (E/Z)-C20 ceramide.

• Investigating the differential effects of the E and Z isomers of C20 ceramide to understand the impact of stereochemistry on its biological activity.

A deeper understanding of the signaling pathways governed by specific ceramide species like (E/Z)-C20 ceramide will be crucial for the development of novel therapeutic strategies targeting ceramide metabolism in diseases such as cancer and neurodegenerative disorders.

References

• 1. Sphingolipids: regulators of crosstalk between apoptosis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Atypical PKC zeta is activated by ceramide, resulting in coactivation of NF-kappaB/JNK kinase and cell survival - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ceramide recruits and activates protein kinase C zeta (PKC zeta) within structured membrane microdomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ceramide inhibits insulin-stimulated Akt phosphorylation through activation of Rheb/mTORC1/S6K signaling in skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ceramide-induced autophagy: To junk or to protect cells? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Long chain ceramides and very long chain ceramides have opposite effects on human breast and colon cancer cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Ceramide accumulation precedes caspase-3 activation during apoptosis of A549 human lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ceramide initiates NFkappaB-mediated caspase activation in neuronal apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Autophagy Paradox and Ceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ceramide activates heterotrimeric protein phosphatase 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ceramide stimulates a cytosolic protein phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Caspase-Glo® 3/7 Assay Protocol [promega.sg]
• 17. media.cellsignal.com [media.cellsignal.com]
• 18. benchchem.com [benchchem.com]
• 19. Methods for the Detection of Autophagy in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]

The Physiological Relevance of C20 Ceramide and the Critical Role of Sphingoid Base Stereochemistry

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Ceramides (B1148491) are a class of bioactive sphingolipids that are central to cellular processes ranging from structural membrane integrity to the regulation of signaling cascades in cell fate, proliferation, and stress responses. The biological function of a specific ceramide is dictated by its molecular structure, particularly the length of its N-acyl chain. This whitepaper focuses on C20 ceramide, a very-long-chain species primarily synthesized by ceramide synthase 4 (CerS4). It explores the multifaceted and often contradictory roles of C20 ceramide in various physiological and pathophysiological contexts, including cardiovascular disease, cancer, and inflammation. A core focus of this guide is the stereochemistry of the sphingoid base, specifically the C4-C5 double bond. While the theoretical potential for (E/Z) isomerism exists, the scientific literature overwhelmingly indicates that the naturally occurring and biologically active form is the trans (E) isomer, established by the enzyme dihydroceramide (B1258172) desaturase 1. This document synthesizes the current understanding of C20 (E)-ceramide's biosynthesis and signaling functions, presents quantitative data on its tissue levels, details analytical methodologies for its quantification, and discusses the critical importance of the (E)-double bond geometry for its biological activity. The significant gap in knowledge regarding the physiological existence or relevance of the (Z)-isomer is highlighted as an area for future investigation.

Introduction to C20 Ceramide and its Stereoisomerism

Ceramides are composed of a sphingoid long-chain base, such as sphingosine (B13886), linked to a fatty acid via an amide bond. The diversity of ceramide species, and consequently their distinct biological functions, arises from variations in the length and saturation of the N-acyl chain. C20 ceramide (N-icosanoyl-sphingosine) is classified as a very-long-chain ceramide (VLC-Cer) and has been identified as a key signaling molecule in numerous cellular pathways.

A critical and defining structural feature of most mammalian ceramides is the C4-C5 trans (E) double bond within the sphingosine backbone. This specific geometry is enzymatically installed and is crucial for the molecule's ability to integrate into membranes and interact with protein targets. The alternative cis (Z) configuration is not known to be produced physiologically but can be synthesized for research purposes. Dihydroceramides, the immediate precursors to ceramides, lack this double bond entirely and, while once considered inert, are now recognized as having their own distinct biological activities, which differ significantly from those of ceramides.[1][2] This guide will explore the known functions of the native C20 (E)-ceramide and discuss the profound functional implications of its stereochemistry.

Biosynthesis and Metabolism of C20 (E)-Ceramide

Ceramide can be generated through three primary pathways: the de novo synthesis pathway, the hydrolysis of sphingomyelin, and the salvage pathway. The de novo pathway, occurring primarily in the endoplasmic reticulum (ER), is the fundamental route for producing ceramides from simpler precursors.

The synthesis of C20 (E)-ceramide is a multi-step enzymatic process:

• Condensation: The pathway begins with the condensation of L-serine and palmitoyl-CoA by serine palmitoyltransferase (SPT).

• Reduction: The product, 3-ketosphinganine, is reduced to sphinganine (B43673) (dihydrosphingosine).

• N-Acylation: Ceramide Synthase 4 (CerS4) catalyzes the N-acylation of sphinganine, preferentially using C18-CoA and C20-CoA as substrates to form C20-dihydroceramide.[3][4] The tissue-specific expression of CerS4 is a key determinant of local C20-ceramide levels.[5][6]

• Desaturation: Dihydroceramide Desaturase 1 (DEGS1) introduces a double bond between carbons 4 and 5 of the sphinganine backbone, converting C20-dihydroceramide to C20 (E)-ceramide.[7] This step is crucial as it creates the biologically active trans isomer.[8][9]

The salvage pathway provides an alternative route by recycling sphingosine, derived from the breakdown of complex sphingolipids, which can then be re-acylated by CerS4 to form C20 ceramide.

Caption: De Novo Synthesis and Salvage Pathways for C20 (E)-Ceramide.

Physiological and Pathophysiological Roles of C20 Ceramide

C20 ceramide has been implicated in a diverse array of biological processes, where its accumulation can lead to vastly different outcomes depending on the cellular context.

• Cardiovascular Disease: In human heart failure (HF), levels of several ceramide species, including C20 and C20:1, are significantly increased in both serum and myocardial tissue.[10] While some studies suggest that very-long-chain ceramides produced by CerS2 and CerS4 may have a protective function in the development of heart failure, others have linked their accumulation to oxidative stress and cardiomyocyte apoptosis.[11]

• Cancer: CerS4 is frequently overexpressed in breast cancer, leading to elevated levels of C18 and C20 ceramides.[12] This overexpression promotes oncogenic properties, including increased cell proliferation, migration, and resistance to chemotherapeutic drugs like doxorubicin. The mechanism involves the activation of multiple cancer-associated pathways, including Akt/mTOR and NF-κB.[12]

• Immune Regulation: CerS4 is an essential enzyme for the synthesis of C18-C20 ceramides in T cells. These ceramides are critical regulators of immune responses, modulating TGFβ signaling and NF-κB activation. CerS4 deficiency in T cells can impair immune resolution and has been linked to the progression of colitis and colitis-associated cancer.[13]

• Lung Disease: In the lower airway epithelium of individuals with advanced cystic fibrosis, levels of C16:0, C18:0, and C20:0 ceramides are significantly elevated compared to control tissues. This accumulation is correlated with the presence of neutrophils and colonization by Pseudomonas aeruginosa, suggesting a role for C20 ceramide in the inflammatory pathology of the disease.[14]

Quantitative Data: C20 Ceramide Levels in Health and Disease

The following table summarizes reported concentrations of C20 ceramide in various biological samples. Direct comparison between studies should be approached with caution due to differences in analytical methods and sample handling.

Biological Sample	Condition	C20 Ceramide Level	Fold Change vs. Control	Reference
Human Myocardium	Heart Failure	~150 pmol/mg protein	~1.8x	[10]
Human Serum	Heart Failure	~120 nmol/L	~1.5x	[10]
Mouse Myocardium	2 weeks post-MI	~110 pmol/mg protein	~1.6x	[10]
Human Lung Tissue	Cystic Fibrosis	Significantly Increased	Not Quantified	[14]
MCF-7 Breast Cancer Cells	CerS4 Overexpression	~12 pmol/nmol Pi	~3.0x	[12]
MCF-7/ADR Cells	Doxorubicin-Resistant	~15 pmol/nmol Pi	~3.75x	[12]

The Criticality of the C4-C5 (E)-Double Bond Geometry

A thorough review of the scientific literature reveals a significant lack of information on the physiological relevance of the (Z)-isomer of C20 ceramide or the (E/Z) ratio. The research focus has been exclusively on the naturally synthesized (E)-isomer and its precursor, dihydroceramide. The biological importance of the trans double bond is most clearly demonstrated by comparing the potent signaling activities of (E)-ceramide with the distinct, and often less potent, effects of dihydroceramide.

The trans geometry at the C4-C5 position is critical for:

• Membrane Biophysics: The (E)-double bond imparts a specific kinked, yet relatively linear, conformation to the sphingoid backbone. This allows ceramides to pack tightly with cholesterol and other sphingolipids, facilitating the formation of ordered, gel-like membrane domains or "lipid rafts".[15] These domains serve as platforms to concentrate or exclude proteins, thereby regulating signal transduction at the membrane surface.

• Hydrogen Bonding: The precise orientation of the hydroxyl and amide groups, governed by the trans double bond, is essential for forming the extensive intermolecular hydrogen-bonding network that stabilizes these ceramide-rich domains.

• Protein Interaction: The specific three-dimensional structure conferred by the (E)-double bond is a key determinant for direct binding to protein targets, such as certain protein kinases and phosphatases, to modulate their activity.[16]

A synthetic (Z)-isomer, with its more pronounced kink, would disrupt this ordered packing and alter the presentation of hydrogen-bonding groups, likely abrogating or significantly changing its biological activity.

Caption: Structural Comparison of Ceramide Isomers and Precursor.

Key Signaling Pathways Involving C20 Ceramide

The signaling functions of C20 ceramide are primarily mediated through the modulation of key protein kinases and transcription factors. The specific pathways activated appear to be highly dependent on the cell type and stimulus.

In breast cancer cells where CerS4 is overexpressed, C20 ceramide accumulation drives a pro-tumorigenic signaling network. This involves the potentiation of the PI3K/Akt/mTOR pathway, which promotes cell survival and proliferation. Concurrently, it activates the NF-κB and β-catenin pathways, which are implicated in inflammation, cell migration, and drug resistance.[12]

In the context of the immune system, CerS4-derived C20 ceramide in T-cells plays a crucial role in regulating inflammatory signals. It is known to modulate the TGFβ pathway, which is vital for maintaining immune tolerance, and also influences NF-κB activation, a central regulator of inflammatory gene expression.[13]

More broadly, ceramides are known to mediate cellular stress responses by activating stress-activated protein kinases (SAPK), such as JNK, leading to apoptosis.[17] They can also directly influence the activity of protein phosphatases (e.g., PP2A) and protein kinase C (PKC) isoforms, thereby integrating into a wide web of cellular regulation.[18]

Caption: Pro-Oncogenic Signaling by C20 Ceramide in Breast Cancer.

Analytical Methodologies for C20 Ceramide Quantification

Accurate quantification of C20 ceramide from complex biological matrices is essential for understanding its physiological roles. The gold-standard technique is liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.[19][20]

Detailed Experimental Protocol: LC-MS/MS

• Sample Preparation & Lipid Extraction:

  • Accurately weigh tissue samples (10-50 mg) or measure plasma/serum volume (50-100 µL).

  • Add a known amount of a non-endogenous internal standard (IS), such as C17:0 ceramide, to each sample for accurate quantification.[19]

  • Perform a liquid-liquid extraction using a modified Bligh & Dyer or Folch method with a chloroform/methanol solvent system (e.g., Chloroform:Methanol, 2:1 v/v).[19][21]

  • Vortex vigorously and centrifuge to separate the organic and aqueous phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen and reconstitute in a suitable injection solvent (e.g., Methanol or Acetonitrile/Isopropanol).[19]

• Liquid Chromatography (LC) Separation:

  • Inject the extracted sample onto a reverse-phase HPLC column (e.g., C8 or C18, 2.1 x 150 mm).[19]

  • Separate the lipids using a binary solvent gradient. A common system consists of Mobile Phase A (Water with 0.2% formic acid) and Mobile Phase B (Acetonitrile/Isopropanol 60:40 v/v with 0.2% formic acid).[19]

  • A typical gradient runs from a high percentage of A to a high percentage of B over several minutes to elute lipids based on their hydrophobicity. A total run time is typically 15-25 minutes.

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Analyze the column eluent using a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

  • Utilize Multiple Reaction Monitoring (MRM) for detection. This involves selecting the specific precursor ion for C20 ceramide ([M+H]⁺, m/z 594.6) in the first quadrupole (Q1), fragmenting it in the collision cell (Q2), and monitoring a specific, stable product ion (m/z 264.3, corresponding to the sphingosine backbone after loss of the acyl chain and water) in the third quadrupole (Q3).[19]

  • Simultaneously monitor the MRM transition for the internal standard (e.g., C17-ceramide: m/z 552.5 → 264.3).

• Quantification:

  • Integrate the peak areas for the C20 ceramide and the internal standard chromatograms.

  • Calculate the concentration of C20 ceramide in the original sample by comparing the peak area ratio (C20/IS) to a standard curve generated by analyzing known concentrations of C20 ceramide with a constant amount of the internal standard.

Caption: Experimental Workflow for LC-MS/MS Quantification of C20 Ceramide.

Conclusion and Future Directions

C20 ceramide, the primary product of CerS4, is a significant bioactive lipid with context-dependent roles in health and disease. Its accumulation is linked to the pathogenesis of breast cancer and the inflammatory response in cystic fibrosis, while its role in cardiovascular health remains complex. The enzymatic machinery of ceramide synthesis, particularly the stereospecific desaturation by DEGS1, ensures the production of the C4-C5 trans (E)-isomer. This specific geometry is fundamental to ceramide's ability to organize membrane domains and participate in signaling cascades, a function that would be lost or altered in a hypothetical (Z)-isomer.

The complete absence of literature on the physiological (E/Z) isomer ratio strongly suggests that (Z)-ceramides are not a feature of mammalian biology. However, this highlights a potential avenue for future research. The chemical synthesis and biological testing of C20 (Z)-ceramide could serve as a powerful tool to further probe the precise structural requirements for ceramide-protein interactions and membrane domain formation. Such studies would solidify our understanding of why the trans configuration was evolutionarily selected and is critical for the diverse signaling functions of C20 ceramide.

References

• 1. benchchem.com [benchchem.com]
• 2. Conversion of dihydroceramide into ceramide: involvement of a desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Ceramide Synthases Are Attractive Drug Targets for Treating Metabolic Diseases [frontiersin.org]
• 4. A Critical Role for Ceramide Synthase 2 in Liver Homeostasis: I. ALTERATIONS IN LIPID METABOLIC PATHWAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mammalian Ceramide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fada.birzeit.edu [fada.birzeit.edu]
• 7. The pathophysiological role of dihydroceramide desaturase in the nervous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Dihydroceramide desaturase 1, the gatekeeper of ceramide induced lipotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. JCI Insight - Increased de novo ceramide synthesis and accumulation in failing myocardium [insight.jci.org]
• 11. mdpi.com [mdpi.com]
• 12. Ceramide synthase 4 overexpression exerts oncogenic properties in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ceramide is increased in the lower airway epithelium of people with advanced cystic fibrosis lung disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 16. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 18. Frontiers | Role of Ceramides in the Molecular Pathogenesis and Potential Therapeutic Strategies of Cardiometabolic Diseases: What we Know so Far [frontiersin.org]
• 19. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 21. accesson.kr [accesson.kr]

C20-Dihydroceramide: A Technical Guide on its Role as a Biologically Inactive Precursor

Executive Summary

Historically viewed as a mere biologically inert intermediate, C20-dihydroceramide (N-eicosanoylsphinganine) is now understood to occupy a critical nexus in sphingolipid metabolism. It serves as the direct and essential precursor to the bioactive signaling molecule, C20-ceramide. The structural difference—the absence of a 4,5-trans-double bond in the sphingoid backbone—is the primary determinant of this functional dichotomy.[1][2] This technical guide provides a comprehensive overview of C20-dihydroceramide, focusing on its synthesis, its conversion into its active ceramide counterpart, and the experimental methodologies used for its study. While recent research has begun to uncover unique biological activities for dihydroceramides, this paper will focus on its foundational role as a precursor, a critical concept for understanding sphingolipid-mediated signaling pathways in cellular physiology and disease.

The De Novo Biosynthesis Pathway: From Inactive Precursor to Active Mediator

The creation of C20-dihydroceramide and its subsequent conversion to C20-ceramide is a key segment of the de novo sphingolipid synthesis pathway, which is primarily located at the endoplasmic reticulum (ER).[1][3][4] This process ensures the controlled production of bioactive ceramides.

• Acylation by Ceramide Synthase (CerS): The pathway begins with the acylation of the sphinganine (B43673) (dihydrosphingosine) backbone. Specific enzymes known as ceramide synthases catalyze this reaction. Ceramide Synthase 4 (CerS4) and Ceramide Synthase 2 (CerS2) exhibit substrate preference for C20:0-acyl-CoA, making them the key enzymes in the formation of C20-dihydroceramide.[1][5]

• Desaturation by Dihydroceramide (B1258172) Desaturase (DEGS): The newly synthesized C20-dihydroceramide is then acted upon by dihydroceramide desaturase (DEGS1).[3] This pivotal enzyme introduces a 4,5-trans-double bond into the sphinganine backbone, a structural modification that is essential for most of the signaling functions of ceramides.[1][2] This desaturation step is the crucial activating switch, converting the inactive precursor into the biologically active C20-ceramide. The reaction is dependent on oxygen (O₂) and NAD(P)H as cofactors.[1][6]

The balance between CerS and DEGS1 activities is a critical regulatory point, determining the intracellular ratio of C20-dihydroceramide to C20-ceramide and thereby influencing cellular fate.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. An overview of sphingolipid metabolism: from synthesis to breakdown - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ceramide Synthases Are Attractive Drug Targets for Treating Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of ceramide synthesis. A dihydroceramide desaturase introduces the 4,5-trans-double bond of sphingosine at the level of dihydroceramide - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (E/Z)-C20 Ceramide: Natural Sources, Abundance, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ceramides (B1148491), a class of sphingolipids, are integral components of cellular membranes and serve as critical signaling molecules in a myriad of physiological and pathological processes. This technical guide provides a comprehensive overview of (E/Z)-C20 Ceramide, a species characterized by a 20-carbon N-acyl chain. This document details its natural sources, quantitative abundance, biosynthetic pathways, and known roles in cellular signaling. Furthermore, it offers detailed experimental protocols for the extraction, identification, and quantification of (E/Z)-C20 Ceramide, alongside visual representations of key pathways and workflows to support researchers and professionals in the field of drug development.

Introduction

Ceramides are composed of a sphingoid base linked to a fatty acid via an amide bond. The length of the fatty acid chain is a critical determinant of the biophysical properties and biological functions of the ceramide species. (E/Z)-C20 Ceramide, also known as N-arachidoyl-sphingosine, belongs to the category of very-long-chain ceramides (VLC-Ceramides) and has been identified in various biological systems, from mammals to microorganisms. Understanding the natural distribution and abundance of (E/Z)-C20 Ceramide is crucial for elucidating its physiological roles and its potential as a biomarker or therapeutic target in various diseases. This guide aims to consolidate the current knowledge on (E/Z)-C20 Ceramide to facilitate further research and development.

Natural Sources and Abundance of (E/Z)-C20 Ceramide

(E/Z)-C20 Ceramide is found across a diverse range of natural sources, including mammalian tissues, plants, and microorganisms. Its abundance varies significantly depending on the organism, tissue type, and physiological state.

Mammalian Sources

In mammals, C20 ceramide is a constituent of various tissues and fluids, playing a role in both cellular structure and signaling. The brain is a particularly rich source of C20 ceramide.[1]

Table 1: Quantitative Abundance of C20 Ceramide in Mammalian Tissues

Tissue/Fluid	Species	Concentration	Reference(s)
Liver	Mouse	~10 pmol/mg protein	[2]
Kidney	Mouse	~5 pmol/mg protein	[2]
Lung	Mouse	~15 pmol/mg protein	[2]
Heart	Mouse	187.6 ± 106.4 pmol/mg protein	[3]
Plasma	Human	Hazard Ratio per 1 SD: 1.14 (associated with type 2 diabetes risk)	[4]
Hippocampal Brain Tissue	Mouse (Alzheimer's model)	Increased levels observed	[1]

Note: The (E/Z) isomeric distribution is often not specified in quantitative studies.

Plant Sources

Plants synthesize a wide array of sphingolipids, including ceramides with very-long-chain fatty acids. While the presence of C20 ceramides in plants is established, comprehensive quantitative data across different species remains an area of active research.[5][6] They are fundamental structural components of the lipid bilayer of cell membranes.[5]

Marine Sources

Marine invertebrates, such as sponges, are known to produce a diverse range of bioactive lipids, including various ceramide species. While specific quantitative data for C20 ceramide in many marine organisms is limited, the presence of phytoceramides with varied acyl chain lengths in sponges like Monanchora clathrata suggests that marine environments are a promising source for novel ceramide discovery.[7]

Microbial Sources

Certain bacteria and fungi are capable of synthesizing ceramides. The bacterial genus Sphingobacterium is known to produce ceramides and related sphingophospholipids.[4] While the complete biosynthetic pathways in many microorganisms are still being elucidated, they represent a potential source for the production of specific ceramide species.[8] In the yeast Saccharomyces cerevisiae, C20 dihydroceramides and C20:1 phytoceramides have been identified.[9]

Biosynthesis of C20 Ceramide

The synthesis of C20 ceramide in eukaryotic cells occurs through two primary pathways: the de novo synthesis pathway and the salvage pathway.

De Novo Synthesis Pathway

The de novo synthesis of ceramides begins in the endoplasmic reticulum (ER) with the condensation of serine and palmitoyl-CoA. A series of enzymatic reactions leads to the formation of a sphinganine (B43673) backbone. The crucial step for determining the acyl chain length is the N-acylation of sphinganine by a family of enzymes called ceramide synthases (CerS).

• Ceramide Synthase 2 (CerS2): This enzyme has a substrate preference for very-long-chain fatty acyl-CoAs, including C20-CoA to C26-CoA, and is a key contributor to the synthesis of C20 ceramide.[1][10]

• Ceramide Synthase 4 (CerS4): CerS4 preferentially utilizes C18- and C20-acyl-CoAs for ceramide synthesis.[11][12]

The resulting dihydroceramide (B1258172) is then desaturated to form ceramide.

DOT source for De Novo Biosynthesis of C20 Ceramide

Caption: De Novo Biosynthesis of C20 Ceramide.

Salvage Pathway

The salvage pathway involves the recycling of sphingosine, which is generated from the breakdown of complex sphingolipids. Sphingosine can be re-acylated by CerS enzymes, including CerS2 and CerS4, with arachidoyl-CoA to form C20 ceramide. This pathway is a significant contributor to the cellular ceramide pool.

Signaling Pathways Involving C20 Ceramide

Ceramides, in general, are well-established mediators of cellular stress responses, including apoptosis, cell cycle arrest, and inflammation. While much of the research has focused on the roles of C16 and C18 ceramides, emerging evidence suggests that very-long-chain ceramides, such as C20 ceramide, may have distinct signaling functions.

Long-chain ceramides (C16-C20) have been associated with the induction of insulin (B600854) resistance and cell death.[13] The specific roles of C20 ceramide are often linked to the expression and activity of CerS4, which is crucial for the synthesis of C18-C20 ceramides. CerS4 has been implicated in regulating T-cell function and immune responses, including TGF-β signaling and NF-κB activation.[12]

Ceramides can exert their signaling effects through various mechanisms, including the formation of ceramide-enriched membrane platforms that facilitate the clustering of receptors and signaling proteins, and through direct interactions with effector proteins such as protein phosphatases and kinases.[14][15]

DOT source for General Ceramide-Mediated Apoptosis Signaling

Caption: General Ceramide-Mediated Apoptosis Signaling.

Experimental Protocols

The accurate quantification of (E/Z)-C20 Ceramide from biological matrices requires robust and sensitive analytical methods. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.

Lipid Extraction from Biological Samples

A modified Bligh and Dyer method is commonly used for the extraction of total lipids, including ceramides, from tissues and cells.

Materials:

• Chloroform (B151607)

• Methanol

• Deionized water

• Internal standard (e.g., C17:0 Ceramide)

• Homogenizer

• Centrifuge

• Nitrogen evaporator

Protocol:

• Homogenize the tissue sample or cell pellet in a mixture of chloroform:methanol (1:2, v/v).

• Add the internal standard to the homogenate.

• Add chloroform and water to achieve a final ratio of chloroform:methanol:water (2:2:1.8, v/v/v) to induce phase separation.

• Centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol).

DOT source for Lipid Extraction Workflow

References

• 1. Natural Products and Small Molecules Targeting Cellular Ceramide Metabolism to Enhance Apoptosis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide Acyl Chain Length and Its Relevance to Intracellular Lipid Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Expression of Ceramide Synthases in Mice and Their Roles in Regulating Acyl-Chain Sphingolipids: A Framework for Baseline Levels and Future Implications in Aging and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of Sphingolipids in Plants (and Some of Their Functions) - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Phytoceramides from the Marine Sponge Monanchora clathrata: Structural Analysis and Cytoprotective Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Convergent evolution of bacterial ceramide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. fada.birzeit.edu [fada.birzeit.edu]
• 11. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Purification of (E/Z)-C20 Ceramide for Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of lipid molecules composed of a sphingoid base and a fatty acid. They are integral components of cellular membranes and act as critical signaling molecules in a variety of cellular processes, including apoptosis, cell proliferation, differentiation, and inflammation.[1] The specific biological function of a ceramide is often dependent on the chain length of its N-acyl group. Very-long-chain ceramides, such as C20 ceramide, have been implicated in distinct cellular pathways. This document provides detailed protocols for the chemical synthesis and purification of (E/Z)-C20 ceramide for use in research applications.

Synthesis of (E/Z)-C20 Ceramide

The synthesis of (E/Z)-C20 ceramide is typically achieved through the N-acylation of a sphingoid base, such as sphingosine (B13886), with arachidic acid (C20:0) or its activated form. A common method involves the use of a coupling agent to facilitate the formation of the amide bond.

Experimental Protocol: Synthesis of (E/Z)-C20 Ceramide via Carbodiimide (B86325) Coupling

This protocol describes a general method for the synthesis of ceramides by direct coupling of a long-chain base and a fatty acid in the presence of a mixed carbodiimide.[2]

Materials:

• Sphingosine (or other suitable long-chain base)

• Arachidic acid (C20:0)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-Hydroxysuccinimide (NHS)

• Dichloromethane (DCM), anhydrous

• Dimethylformamide (DMF), anhydrous

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve arachidic acid (1 equivalent) and NHS (1.2 equivalents) in anhydrous DCM/DMF.

• Cool the solution to 0°C in an ice bath.

• Add EDC (1.2 equivalents) to the solution and stir for 15 minutes at 0°C.

• Add sphingosine (1 equivalent) dissolved in anhydrous DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 16-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with saturated sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude (E/Z)-C20 ceramide by flash column chromatography.

Purification of (E/Z)-C20 Ceramide

Purification of the synthesized (E/Z)-C20 ceramide is crucial to remove unreacted starting materials and byproducts. A combination of column chromatography and thin-layer chromatography is effective.

Experimental Protocol: Purification by Flash Column Chromatography

Materials:

• Crude (E/Z)-C20 ceramide

• Silica gel (for flash chromatography)

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Chloroform (B151607)

• Methanol (B129727)

Procedure:

• Prepare a slurry of silica gel in hexane and pack a glass column.

• Dissolve the crude (E/Z)-C20 ceramide in a minimal amount of DCM.

• Load the sample onto the top of the silica gel column.

• Elute the column with a gradient of ethyl acetate in hexane or chloroform in methanol. A common starting point is a gradient of 0-10% methanol in chloroform.

• Collect fractions and monitor by TLC to identify the fractions containing the purified ceramide.

• Combine the pure fractions and evaporate the solvent under reduced pressure to yield the purified (E/Z)-C20 ceramide.

Experimental Protocol: Purification by Thin-Layer Chromatography (TLC)

TLC can be used for small-scale purification or to assess the purity of fractions from column chromatography.

Materials:

• Silica gel TLC plates

• Developing solvent systems:

  • System A: Chloroform:methanol:water (90:15:1, v/v/v)

  • System B: First migration with chloroform:methanol:acetic acid (190:9:1, v/v/v), followed by a second migration with diethyl ether:acetic acid (100:1, v/v/v).[3]

• Primuline (B81338) spray for visualization

• UV lamp

Procedure:

• Dissolve a small amount of the ceramide sample in a chloroform/methanol mixture.

• Spot the sample onto a silica gel TLC plate.

• Develop the plate in a chamber saturated with the chosen solvent system.

• After development, dry the plate and visualize the spots under a UV lamp after staining with primuline spray.

• For preparative TLC, scrape the silica band corresponding to the ceramide, and extract the product from the silica with a chloroform/methanol mixture.

Separation of (E) and (Z) Isomers

Proposed Strategy for E/Z Isomer Separation:

• HPLC with a silver-impregnated stationary phase: The differential interaction of the pi electrons of the double bond in the E and Z isomers with silver ions can facilitate separation.

• Reversed-phase HPLC: A C18 column with a non-aqueous mobile phase, such as methanol/acetonitrile gradients, may also resolve the isomers.[4][5]

Note: The development of an effective HPLC method for the separation of (E/Z)-C20 ceramide isomers will likely require optimization of the stationary phase, mobile phase composition, and temperature.

Data Presentation

Parameter	Synthesis	Purification
Method	N-acylation via carbodiimide coupling	Flash Column Chromatography, TLC
Reactants	Sphingosine, Arachidic acid	Crude (E/Z)-C20 Ceramide
Key Reagents	EDC, NHS	Silica Gel, various solvents
Typical Yield	60-75%[2]	>95% recovery from crude
Purity Assessment	TLC, LC-MS	TLC, HPLC, LC-MS

Signaling Pathways and Experimental Workflows

Ceramide De Novo Synthesis Pathway

Ceramides can be synthesized in the cell through the de novo pathway, starting from the condensation of serine and palmitoyl-CoA.

Caption: De novo synthesis pathway of ceramide.

Ceramide-Mediated Apoptosis Signaling Pathway

(E/Z)-C20 ceramide can induce apoptosis through various mechanisms, including the activation of protein phosphatase 2A (PP2A) and the subsequent caspase cascade.[6][7][8]

Caption: C20 Ceramide-induced apoptosis pathway.

Experimental Workflow for Synthesis and Purification

The overall process for obtaining pure (E/Z)-C20 ceramide for research involves a series of sequential steps.

Caption: Workflow for C20 ceramide synthesis.

References

• 1. Sphingolipids In Embryonic Development, Cell Cycle Regulation, And Stemness - Implications For Polyploidy In Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A convenient procedure for the synthesis of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparation of ceramides | Cyberlipid [cyberlipid.gerli.com]
• 4. HPLC for simultaneous quantification of total ceramide, glucosylceramide, and ceramide trihexoside concentrations in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ceramide activates heterotrimeric protein phosphatase 2A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ceramide accumulation precedes caspase-3 activation during apoptosis of A549 human lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ceramide formation leads to caspase-3 activation during hypoxic PC12 cell death. Inhibitory effects of Bcl-2 on ceramide formation and caspase-3 activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of (E/Z)-C20 Ceramide by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play crucial roles in various cellular processes, including signal transduction, apoptosis, cell proliferation, and differentiation. The specific biological activity of ceramides can be influenced by the length of their N-acyl chain and the stereochemistry of the sphingoid base, including the geometry of the C4-C5 double bond, which can exist as either trans (E) or cis (Z) isomers. (E)-C20 Ceramide is the naturally occurring and more extensively studied isomer. This application note provides a detailed protocol for the sensitive and specific quantification of (E/Z)-C20 Ceramide using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The described methodology is applicable to the analysis of these isomers in various biological matrices, which is essential for understanding their distinct physiological and pathological roles.

Experimental Protocols

Sample Preparation (Lipid Extraction)

A modified Bligh and Dyer extraction method is recommended for the efficient extraction of ceramides from biological samples such as plasma, tissues, or cultured cells.[1]

Reagents:

• Chloroform (B151607)

• Methanol

• Deionized Water

• Internal Standard (IS): C17 Ceramide (d18:1/17:0) or another non-endogenous ceramide standard.

Procedure:

• To 100 µL of sample (e.g., plasma), add 375 µL of a 1:2 (v/v) chloroform:methanol mixture.

• Add 5 µL of the internal standard solution (e.g., 10 µg/mL C17 Ceramide in methanol).

• Vortex the mixture for 5 minutes at room temperature.

• Add 125 µL of chloroform and vortex for 1 minute.

• Add 125 µL of deionized water and vortex for 1 minute.

• Centrifuge the sample at 10,000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids using a glass syringe.

• Dry the extracted lipids under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography (LC)

The chromatographic separation of (E/Z)-C20 Ceramide isomers is critical as they are isobaric and often exhibit similar fragmentation patterns in the mass spectrometer. A reversed-phase column with proven shape selectivity for geometric isomers is recommended. A TSKgel ODS-120A column has been shown to be effective for the separation of plant-derived ceramide E/Z isomers.[2]

LC Conditions:

Parameter	Recommended Setting
Column	TSKgel ODS-120A (or equivalent C18 column with demonstrated geometric isomer separation)
Mobile Phase A	Acetonitrile:Water (60:40, v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10, v/v) with 10 mM Ammonium Formate and 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	55 °C
Gradient	Time (min)

Mass Spectrometry (MS)

Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides the high selectivity and sensitivity required for the quantification of low-abundance lipids like ceramides. Electrospray ionization in the positive ion mode is commonly employed.

MS/MS Parameters:

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temp.	350 °C
Collision Gas	Argon
MRM Transitions	Analyte

Note: Collision energies should be optimized for the specific instrument used.

Data Presentation

Quantitative Data Summary

The following tables summarize typical quantitative parameters for ceramide analysis by LC-MS/MS.

Table 1: Calibration Curve and Linearity for C20 Ceramide [1]

Analyte	Calibration Range (ng/mL)	R² Value
C20 Ceramide	2.8 - 357	> 0.99

Table 2: Limits of Detection (LOD) and Quantification (LOQ) [1]

Analyte	LOD (pg/mL)	LOQ (pg/mL)
Ceramides	5 - 50	10 - 100

Table 3: Recovery of Ceramides from Biological Matrices [3]

Matrix	Recovery (%)
Human Plasma	78 - 91
Rat Liver	70 - 99
Rat Muscle	71 - 95

Visualizations

Experimental Workflow

Caption: Experimental workflow for (E/Z)-C20 Ceramide analysis.

C20 Ceramide Signaling Pathway

Caption: C20 Ceramide synthesis and its role in cellular signaling.

References

• 1. Quantitative analysis of ceramide molecular species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

Application Note: A Proposed HPLC-Based Method for the Separation of (E/Z)-C20 Ceramide Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a crucial role in a variety of cellular processes, including apoptosis, cell proliferation, and differentiation.[1][2] The biological activity of ceramides can be influenced by the length of their N-acyl chain. C20 ceramides, in particular, are implicated in cellular signaling pathways.[3][4] Ceramides containing unsaturated fatty acyl chains can exist as geometric isomers (E/Z or trans/cis), and it is increasingly recognized that the specific geometry of these isomers can lead to distinct biological activities.[5][6] However, the separation and individual characterization of (E/Z)-C20 ceramide isomers present a significant analytical challenge.

This application note presents a proposed High-Performance Liquid Chromatography (HPLC) method for the separation of (E/Z)-C20 ceramide isomers, based on established methodologies for separating geometric isomers of other lipid species.[7][8] This document provides detailed protocols for two potential chromatographic approaches, sample preparation, and subsequent analysis. Additionally, it outlines the general signaling pathways of ceramides and discusses the potential for differential regulation by the (E/Z) isomers.

Proposed HPLC Methodologies for (E/Z)-C20 Ceramide Isomer Separation

The separation of (E/Z)-C20 ceramide isomers is challenging due to their identical mass and similar physicochemical properties. Based on the successful separation of other lipid geometric isomers, two primary HPLC-based approaches are proposed: Reverse-Phase HPLC (RP-HPLC) and Silver Ion HPLC (Ag+-HPLC) .

Method 1: Reverse-Phase HPLC (RP-HPLC)

This method is adapted from a successful protocol for the separation of 8E and 8Z isomers of plant ceramides.[7]

Instrumentation and Columns:

• HPLC System with a UV or Evaporative Light Scattering Detector (ELSD) or coupled to a Mass Spectrometer (MS).

• Column: TSKgel ODS-120A (or equivalent C18 column with high resolving power for isomers).

• Column Temperature: 40°C

Mobile Phase and Gradient:

• Mobile Phase A: Acetonitrile (B52724)/Methanol/Water (45:45:10, v/v/v) containing 0.1% Formic Acid

• Mobile Phase B: Isopropanol containing 0.1% Formic Acid

• Flow Rate: 0.8 mL/min

• Gradient Program:

Time (min)	% Mobile Phase B
0	20
20	100
30	100
30.1	20
40	20

Detection:

• UV: 205 nm (if underivatized)

• ELSD: Nebulizer Temperature 40°C, Evaporator Temperature 60°C, Gas Flow 1.5 L/min

• MS (ESI): Positive ion mode, monitoring for the [M+H]+ ion of C20 ceramide.

Method 2: Silver Ion HPLC (Ag+-HPLC)

Silver ion chromatography is a powerful technique for separating unsaturated compounds based on the number and geometry of double bonds.[8][9] Cis (Z) isomers interact more strongly with the silver ions than trans (E) isomers and are therefore retained longer.

Instrumentation and Columns:

• HPLC System with a UV or ELSD detector.

• Column: A commercially available or lab-prepared silver ion column (e.g., ChromSpher 5 Lipids).

• Column Temperature: 20°C

Mobile Phase and Gradient:

• Mobile Phase: A gradient of acetonitrile in hexane (B92381) or a mixture of hexane/isopropanol. A typical starting point would be a shallow gradient from 0.1% to 1% acetonitrile in hexane.

• Flow Rate: 1.0 mL/min

Detection:

• UV: 205 nm

• ELSD: As described in Method 1.

Experimental Protocols

Synthesis of (E)- and (Z)-C20 Ceramide Standards

The synthesis of individual (E)- and (Z)-C20 ceramide isomers is crucial for method development and peak identification. A common method involves the coupling of a sphingosine (B13886) base with the corresponding (E)- or (Z)-C20 fatty acid.[10]

Materials:

• D-erythro-sphingosine

• (E)-eicosenoic acid and (Z)-eicosenoic acid

• N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

• Dichloromethane (DCM)

• Pyridine

Procedure:

• Dissolve D-erythro-sphingosine and the respective C20 fatty acid isomer in a minimal amount of DCM with a small amount of pyridine.

• Add the coupling agent (e.g., DCC) portion-wise while stirring at room temperature.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the urea (B33335) byproduct.

• Purify the crude product by silica (B1680970) gel column chromatography to obtain the pure (E)- or (Z)-C20 ceramide.

• Confirm the identity and purity of the synthesized standards by Mass Spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy.[11][12]

Sample Preparation from Biological Matrices

Materials:

• Chloroform

• Methanol

• Water

• Solid Phase Extraction (SPE) cartridges (e.g., Silica-based)

Procedure:

• Homogenize the cell or tissue sample.

• Extract total lipids using a modified Bligh-Dyer method (Chloroform:Methanol:Water, 2:2:1.8, v/v/v).

• After phase separation, collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• For complex samples, a preliminary fractionation using SPE may be necessary to enrich the ceramide fraction.

• Reconstitute the dried lipid extract in the initial mobile phase for HPLC analysis.

HPLC Analysis and Data Interpretation

• Equilibrate the chosen HPLC column with the initial mobile phase conditions for at least 30 minutes.

• Inject the synthesized (E)- and (Z)-C20 ceramide standards individually to determine their retention times.

• Inject a mixture of the standards to confirm separation.

• Inject the prepared biological sample extract.

• Identify the (E)- and (Z)-C20 ceramide peaks in the sample chromatogram by comparing their retention times with the standards.

• Quantify the isomers using a calibration curve generated from the standards.

Data Presentation

The quantitative data obtained from the HPLC analysis should be summarized in a clear and structured table for easy comparison.

Sample ID	(E)-C20 Ceramide (Concentration/Area)	(Z)-C20 Ceramide (Concentration/Area)	(E)/(Z) Ratio
Control 1
Control 2
Treated 1
Treated 2

Visualization of Workflows and Pathways

Experimental Workflow

Caption: Experimental workflow for the separation and analysis of (E/Z)-C20 ceramide isomers.

General Ceramide Signaling Pathway

Caption: Simplified overview of major ceramide-mediated signaling pathways.

Discussion and Future Perspectives

The ability to separate and quantify (E)- and (Z)-C20 ceramide isomers will enable researchers to investigate their distinct biological roles. It is plausible that the different three-dimensional structures of these isomers could lead to differential binding to ceramide-activated protein phosphatases and kinases, thereby modulating downstream signaling pathways such as apoptosis and cell cycle arrest in unique ways.[13][14]

The proposed HPLC methods provide a strong starting point for developing a validated analytical procedure. Further optimization of column chemistry, mobile phase composition, and gradient profiles will likely be required to achieve baseline separation of the (E/Z)-C20 ceramide isomers in complex biological samples. The successful implementation of such a method will be invaluable for advancing our understanding of the nuanced roles of specific ceramide isomers in health and disease, and may open new avenues for therapeutic intervention.

References

• 1. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide signalling: regulatory role in cell proliferation, differentiation and apoptosis in human epidermis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Role of Ceramides in the Molecular Pathogenesis and Potential Therapeutic Strategies of Cardiometabolic Diseases: What we Know so Far [frontiersin.org]
• 4. fada.birzeit.edu [fada.birzeit.edu]
• 5. benchchem.com [benchchem.com]
• 6. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct LC-ESI-MS/MS analysis of plant glucosylceramide and ceramide species with 8E and 8Z isomers of the long chain base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Silver-ion high-performance liquid chromatographic separation and identification of conjugated linoleic acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A convenient procedure for the synthesis of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Therapeutic Implications of Ceramide-Regulated Signaling Cascades - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: Quantification of (E/Z)-C20 Ceramide in Cell Lysates by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a central role in cellular signaling, governing processes such as apoptosis, cell cycle arrest, senescence, and stress responses. These molecules consist of a sphingoid base linked to a fatty acid of varying chain length. The C20 ceramide species (N-arachidoyl-sphingosine), in particular, has been implicated in specific cellular pathways and its levels can be altered in various disease states.

The accurate quantification of specific ceramide species, such as C20 ceramide, is critical for understanding its precise biological functions and for the development of therapeutics that target sphingolipid metabolism. Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the specific and sensitive quantification of lipids from complex biological matrices like cell lysates. This application note provides a detailed protocol for the extraction and quantification of C20 ceramide from cultured cell lysates using LC-MS/MS with Multiple Reaction Monitoring (MRM).

Signaling Pathway Involvement

C20 ceramide is synthesized through the de novo pathway, where Ceramide Synthase 4 (CerS4) specifically acylates sphingoid bases with C20-CoA. Once synthesized, C20 ceramide can participate in various signaling cascades. Notably, ceramides are well-established mediators of apoptosis and the endoplasmic reticulum (ER) stress response.[1][2] An accumulation of specific ceramides can disrupt ER Ca2+ homeostasis, leading to the Unfolded Protein Response (UPR) and, if the stress is prolonged, activation of pro-apoptotic factors like CHOP and JNK.[1][3]

References

• 1. Induction of ER stress-mediated apoptosis by ceramide via disruption of ER Ca2+ homeostasis in human adenoid cystic carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Induction of ER stress-mediated apoptosis by ceramide via disruption of ER Ca(2+) homeostasis in human adenoid cystic carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiapoptotic roles of ceramide-synthase-6-generated C16-ceramide via selective regulation of the ATF6/CHOP arm of ER-stress-response pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (E/Z)-C20 Ceramide in In Vitro Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a crucial role in various cellular processes, including proliferation, differentiation, senescence, and apoptosis (programmed cell death). The fatty acid chain length of ceramides is a critical determinant of their biological function. (E/Z)-C20 Ceramide, a long-chain ceramide, is an important signaling molecule implicated in the induction of apoptosis in various cancer cell lines. These application notes provide detailed protocols for the use of (E/Z)-C20 Ceramide in in vitro cell culture assays to investigate its cytotoxic and pro-apoptotic effects.

Data Presentation

The following table summarizes the cytotoxic effects of various ceramides on different cancer cell lines, providing a comparative context for the application of (E/Z)-C20 Ceramide. Note that specific IC50 values for (E/Z)-C20 Ceramide are not widely reported and may need to be determined empirically for the cell line of interest.

Ceramide Type	Cell Line(s)	Observed Effect	Concentration Range	Reference
C2-Ceramide	HSC-I (Squamous Cell Carcinoma)	Dose-dependent toxicity, induction of apoptosis.	Not specified	[1]
C2-Ceramide	A549 and PC9 (Non-small cell lung cancer)	Reduced cell viability in a time- and concentration-dependent manner.	0-200 µmol/l	[2]
Mixed Ceramides	HEp-2, RD, AMGM5, REFAM3, AMN3 (Cancer cell lines)	Cytotoxic activity, with significant effects at 30 μM.	7, 15, 30, and 60 μM	[3]
Novel Ceramide Analogues	SKBr3 and MCF-7/Adr (Drug-resistant breast tumor)	Selective cytotoxicity in tumor cells compared to normal breast epithelial cells.	EC50 = 12.8-16.7 µM	[4]

Experimental Protocols

Preparation of (E/Z)-C20 Ceramide Stock Solution

Proper solubilization of long-chain ceramides is critical for their effective use in cell culture. Due to their hydrophobic nature, they are poorly soluble in aqueous media.

Materials:

• (E/Z)-C20 Ceramide (powder)

• Ethanol (B145695) (100%, sterile)

• Dimethyl sulfoxide (B87167) (DMSO, cell culture grade)

• Sterile microcentrifuge tubes

Protocol:

• Dissolving in Organic Solvent:

  • Prepare a high-concentration stock solution of (E/Z)-C20 Ceramide (e.g., 10-20 mM) in either sterile ethanol or DMSO.

  • Warm the solvent slightly (to 37°C) to aid dissolution.

  • Vortex thoroughly until the ceramide is completely dissolved.

• Storage:

  • Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store at -20°C for long-term storage. A product information sheet suggests stability for at least one month when stored at -20°C.

Cell Viability Assay (MTT Assay)

This protocol determines the effect of (E/Z)-C20 Ceramide on cell viability. The MTT assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest (e.g., cancer cell line)

• Complete cell culture medium

• 96-well cell culture plates

• (E/Z)-C20 Ceramide stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Treatment:

  • Prepare serial dilutions of (E/Z)-C20 Ceramide in complete medium from the stock solution. It is crucial to ensure the final concentration of the organic solvent (ethanol or DMSO) in the culture medium is non-toxic to the cells (typically ≤ 0.1%).

  • Include a vehicle control (medium with the same concentration of solvent used for the highest ceramide concentration).

  • Remove the old medium from the wells and add 100 µL of the prepared ceramide dilutions or vehicle control.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization and Measurement:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Leave the plate at room temperature in the dark for at least 2 hours with gentle shaking.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control cells.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• 6-well cell culture plates

• (E/Z)-C20 Ceramide stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of harvest.

  • Treat the cells with the desired concentrations of (E/Z)-C20 Ceramide and a vehicle control for the chosen duration (e.g., 24 hours).

• Cell Harvesting:

  • Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine with the floating cells from the supernatant.

  • Wash the cells twice with cold PBS by centrifugation (e.g., 300 x g for 5 minutes).

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (~1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the samples by flow cytometry as soon as possible (within 1 hour).

  • Viable cells will be negative for both Annexin V-FITC and PI.

  • Early apoptotic cells will be positive for Annexin V-FITC and negative for PI.

  • Late apoptotic or necrotic cells will be positive for both Annexin V-FITC and PI.

Western Blot Analysis for Apoptosis Markers

This protocol is used to detect the expression of key apoptosis-related proteins, such as cleaved caspase-3.

Materials:

• Cells of interest

• 6-well cell culture plates

• (E/Z)-C20 Ceramide stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Protocol:

• Cell Lysis:

  • After treatment with (E/Z)-C20 Ceramide, wash the cells with cold PBS and lyse them with RIPA buffer.

  • Incubate on ice for 30 minutes and then centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein (20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-cleaved caspase-3) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

  • Probe for a loading control (e.g., β-actin) to ensure equal protein loading.

• Analysis:

  • An increase in the band intensity of cleaved caspase-3 indicates the induction of apoptosis.

Visualization of Signaling Pathways and Workflows

Caption: Experimental workflow for using (E/Z)-C20 Ceramide.

Caption: Ceramide-induced apoptosis signaling pathway.

References

• 1. C2-ceramide induces apoptosis in a human squamous cell carcinoma cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ceramide induces the apoptosis of non-small cell lung cancer cells through the Txnip/Trx1 complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel ceramide analogues display selective cytotoxicity in drug-resistant breast tumor cell lines compared to normal breast epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Experimental Use of (E/Z)-C20 Ceramide Dissolved in Ethanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: (E/Z)-C20 Ceramide is a synthetic, long-chain ceramide utilized in research to investigate the diverse biological roles of ceramides. As a key lipid second messenger, ceramide is implicated in a multitude of cellular processes, including the regulation of cell differentiation, proliferation, and apoptosis. Proper solubilization of this lipophilic molecule is critical for obtaining reliable and reproducible experimental results. This document provides a detailed protocol for dissolving (E/Z)-C20 Ceramide in ethanol (B145695) to prepare a stock solution for use in various experimental settings, such as cell culture-based assays.

Data Presentation

Table 1: Solubility of C20 Ceramide in Common Solvents

Solvent	Approximate Solubility	Notes
Ethanol	5 mg/mL (8.42 mM)	Ultrasonic treatment may be required to achieve complete dissolution[1].
Dimethyl Sulfoxide (DMSO)	Soluble	A common alternative solvent for preparing ceramide stock solutions[2][3].
Ethanol:Dodecane (98:2, v/v)	Effective for dispersion in aqueous media[4][5]	This mixture can aid in preventing precipitation when diluting into aqueous buffers or cell culture media[4][5].
Phosphate-Buffered Saline (PBS)	Poorly soluble	Direct dissolution in aqueous solutions is not recommended for long-chain ceramides.

Table 2: Recommended Storage Conditions for (E/Z)-C20 Ceramide Solutions

Solution Type	Storage Temperature	Duration	Special Considerations
Crystalline Solid	-20°C[2][3]	≥ 4 years[2][3]	Store in a desiccator to prevent hydration.
Ethanol Stock Solution	-20°C[6][7]	Up to 1 month[1]	Aliquot to minimize freeze-thaw cycles. Protect from light[1]. Store under an inert gas like nitrogen if possible[1].
-80°C	Up to 6 months[1]

Experimental Protocols

Protocol 1: Preparation of a Concentrated (E/Z)-C20 Ceramide Stock Solution in Ethanol

This protocol details the steps for preparing a high-concentration stock solution of (E/Z)-C20 Ceramide in 100% ethanol.

Materials:

• (E/Z)-C20 Ceramide (crystalline solid)

• 100% Ethanol (Anhydrous, molecular biology grade)

• Sterile, amber glass vials or polypropylene (B1209903) microcentrifuge tubes

• Vortex mixer

• Water bath sonicator

Procedure:

• Weighing: In a sterile vial, carefully weigh the desired amount of (E/Z)-C20 Ceramide powder. Perform this step in a chemical fume hood.

• Solvent Addition: Add the appropriate volume of 100% ethanol to achieve the desired stock solution concentration (e.g., 1 mM or 5 mg/mL)[1][8].

• Dissolution:

  • Tightly cap the vial and vortex the solution vigorously for 1-2 minutes.

  • If the ceramide does not fully dissolve, place the vial in a water bath sonicator and sonicate for 5-10 minutes, or until the solution is clear[1]. Gentle warming in a 37°C water bath can also aid dissolution[6].

  • Visually inspect the solution against a light source to ensure no particulate matter remains.

• Storage:

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles[1][6].

  • For long-term stability, it is recommended to overlay the solution with an inert gas (e.g., nitrogen or argon) before capping, although this is not strictly necessary for shorter storage periods.

Protocol 2: Dilution of (E/Z)-C20 Ceramide Stock Solution for Cell Culture Experiments

This protocol describes the dilution of the ethanolic stock solution into a cell culture medium for treating cells.

Materials:

• (E/Z)-C20 Ceramide stock solution (from Protocol 1)

• Pre-warmed (37°C) complete cell culture medium

• Cultured cells in appropriate vessels (e.g., multi-well plates, flasks)

Procedure:

• Cell Seeding: Seed cells at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow the cells to adhere and recover for at least 24 hours before treatment.

• Preparation of Working Solution:

  • Immediately before treating the cells, thaw an aliquot of the (E/Z)-C20 Ceramide stock solution and warm it to room temperature. Vortex briefly to ensure homogeneity.

  • Dilute the stock solution directly into the pre-warmed cell culture medium to the desired final concentration. It is crucial to add the stock solution to the medium while gently vortexing or swirling the tube to facilitate rapid and even dispersion, which helps to prevent precipitation[6].

• Important Considerations for Cell Treatment:

  • The final concentration of ethanol in the cell culture medium should be kept to a minimum, ideally not exceeding 0.1% (v/v), to prevent solvent-induced cytotoxicity[6][9].

  • Always include a vehicle control in your experiments. This control should contain the same final concentration of ethanol as the ceramide-treated samples[6].

• Cell Treatment: Remove the existing medium from the cells and replace it with the medium containing the (E/Z)-C20 Ceramide working solution.

• Incubation: Incubate the cells for the desired duration under standard cell culture conditions (e.g., 37°C, 5% CO2).

Mandatory Visualizations

Diagram 1: Experimental Workflow for Preparing (E/Z)-C20 Ceramide Solution

Caption: Workflow for preparing and using (E/Z)-C20 Ceramide solutions.

Diagram 2: Simplified Ceramide Signaling Pathway

Ceramides are central to sphingolipid metabolism and act as signaling molecules in various cellular processes. Stress stimuli can lead to the generation of ceramide, which in turn can activate downstream pathways leading to outcomes such as apoptosis or cell cycle arrest.

Caption: Key pathways in ceramide-mediated cell signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Infusion of C20:0 ceramide into ventral hippocampus triggers anhedonia-like behavior in female and male rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction of Very-Long-Chain Ceramides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Very-long-chain ceramides (B1148491) (VLC-Cers) are a subclass of sphingolipids characterized by fatty acid chains of 22 carbons or more (e.g., C22:0, C24:0, C24:1). These molecules are integral components of cellular membranes and have been implicated as critical signaling molecules in various physiological and pathological processes. Notably, elevated levels of VLC-Cers are associated with insulin (B600854) resistance and type 2 diabetes.[1] The accurate and efficient extraction of these lipids from biological matrices is paramount for their downstream analysis and for elucidating their roles in disease.

These application notes provide a comprehensive overview of established and emerging techniques for the extraction of VLC-Cers. Detailed experimental protocols, a comparative analysis of method efficiencies, and troubleshooting guidance are presented to aid researchers in selecting and implementing the most suitable method for their specific research needs.

I. Comparison of Extraction Methods for Very-Long-Chain Ceramides

The selection of an appropriate extraction method is critical for the quantitative recovery of VLC-Cers. The unique biophysical properties of VLC-Cers, conferred by their long acyl chains, can present challenges for complete extraction from complex biological samples. The following table summarizes the most common techniques and their performance characteristics for VLC-Cer extraction.

Method	Principle	Reported Recovery/Efficiency	Advantages	Disadvantages
Modified Bligh & Dyer	A biphasic liquid-liquid extraction using chloroform (B151607) and methanol (B129727) to partition lipids from aqueous cellular components. Modifications often involve adjusted solvent ratios and the addition of acid to improve recovery of acidic lipids.	For Cer(22:0) and Cer(24:0) in human plasma, absolute recoveries of 109% and 114%, respectively, have been reported using a protein precipitation-based method, which is a modification of the Bligh & Dyer principle.[1][2] For samples with >2% lipid content, the Folch method generally yields higher lipid recovery.[3][4]	Robust, well-established, and effective for a broad range of lipids, including VLC-Cers.	Can be time-consuming, requires relatively large volumes of chlorinated solvents, and may have lower recovery for high-lipid content samples compared to the Folch method.[3][4]
Modified Folch	A similar biphasic extraction method to Bligh & Dyer, but typically uses a higher initial solvent-to-sample ratio.	Generally provides higher lipid recovery than the Bligh & Dyer method for samples with high lipid content (>2%).[3][4]	High recovery for a wide range of lipids and suitable for larger sample sizes.	Requires larger volumes of solvents compared to the Bligh & Dyer method and can be a lengthy procedure.
Solid-Phase Extraction (SPE)	Utilizes a solid sorbent (e.g., silica (B1680970), aminopropyl) to selectively retain and elute different lipid classes based on their polarity.	High recoveries of various lipid classes, including ceramides, have been reported.[5] The method can be optimized for specific lipid classes.	Allows for fractionation of lipid classes, removal of interfering substances, and can be automated for high-throughput applications.[6][7]	Method development and optimization are often required for specific VLC-Cer species. The choice of sorbent and elution solvents is critical.
Supercritical Fluid Extraction (SFE)	Employs a supercritical fluid (typically CO2) as the extraction solvent. The solvating power can be tuned by altering pressure and temperature.	SFE with CO2 and a co-solvent like ethanol (B145695) has been shown to be effective for lipid extraction.[8]	"Green" technology with reduced use of organic solvents, and the extraction selectivity can be finely controlled.	Requires specialized equipment and optimization of extraction parameters (pressure, temperature, co-solvent) is crucial.

II. Experimental Protocols

A. Modified Bligh & Dyer Method for VLC-Ceramide Extraction from Plasma

This protocol is adapted from a validated method for the determination of Cer(22:0) and Cer(24:0) in human plasma.[1][2]

Materials:

• Human plasma

• Internal standards (e.g., deuterated Cer(22:0) and Cer(24:0))

• Isopropanol (B130326)

• Acetonitrile (B52724)

• Formic acid

• Vortex mixer

• Centrifuge

• 96-well plates (optional, for high-throughput)

Procedure:

• To 50 µL of plasma in a microcentrifuge tube, add an appropriate amount of deuterated internal standard solution.

• Add 400 µL of a protein precipitation solution (e.g., isopropanol or acetonitrile containing 0.1% formic acid).

• Vortex vigorously for 1 minute to precipitate proteins and facilitate lipid extraction.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant containing the extracted lipids to a new tube or a well of a 96-well plate.

• The extract is now ready for analysis by LC-MS/MS.

B. Modified Folch Method for VLC-Ceramide Extraction from Tissues

This protocol is a general procedure for total lipid extraction from tissues and can be applied for the extraction of VLC-Cers.

Materials:

• Tissue sample (e.g., liver, muscle)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Homogenizer

• Orbital shaker

• Centrifuge

• Rotary evaporator or nitrogen stream evaporator

Procedure:

• Weigh the tissue sample (e.g., 1 g) and homogenize it in a 2:1 (v/v) chloroform:methanol solution to a final volume 20 times the tissue volume (i.e., 20 mL for 1 g of tissue).

• Agitate the homogenate on an orbital shaker for 15-20 minutes at room temperature.

• Filter the homogenate through a folded filter paper or centrifuge to recover the liquid phase.

• To the collected liquid, add 0.2 volumes of 0.9% NaCl solution (e.g., 4 mL for 20 mL of extract).

• Vortex the mixture for a few seconds and then centrifuge at a low speed (e.g., 1,000 x g) for 10 minutes to separate the phases.

• Carefully remove the upper aqueous phase.

• The lower chloroform phase, containing the lipids, is collected and the solvent is evaporated under a stream of nitrogen or using a rotary evaporator.

• The dried lipid extract can be reconstituted in an appropriate solvent for downstream analysis.

C. Solid-Phase Extraction (SPE) for Ceramide Fractionation

This protocol provides a general workflow for the separation of ceramides from other lipid classes using an aminopropyl-bonded silica SPE cartridge.

Materials:

• Lipid extract (from Bligh & Dyer or Folch extraction)

• Aminopropyl SPE cartridge

• Hexane

• Diisopropyl ether

• Ethyl acetate

• Methanol

• Chloroform

• SPE manifold

Procedure:

• Cartridge Conditioning: Condition the aminopropyl SPE cartridge by sequentially passing through the following solvents:

  • 3 mL of hexane

  • 3 mL of chloroform

• Sample Loading: Dissolve the dried lipid extract in a small volume of chloroform and load it onto the conditioned SPE cartridge.

• Elution of Neutral Lipids: Elute neutral lipids (e.g., cholesterol esters, triglycerides) with 3 mL of chloroform:diisopropyl ether (2:1, v/v).

• Elution of Free Fatty Acids: Elute free fatty acids with 3 mL of diethyl ether containing 2% acetic acid.

• Elution of Ceramides: Elute the ceramide fraction with 3 mL of acetone:methanol (9:1, v/v).

• Elution of Other Polar Lipids: More polar lipids can be subsequently eluted with methanol.

• Dry the collected ceramide fraction under a stream of nitrogen before reconstitution for analysis.

III. Signaling Pathways and Experimental Workflows

A. Ceramide-Induced Insulin Resistance Signaling Pathway

VLC-Cers have been shown to play a significant role in the development of insulin resistance. The accumulation of ceramides in peripheral tissues, such as skeletal muscle and liver, can impair insulin signaling through multiple mechanisms. A key event is the inhibition of Akt (also known as Protein Kinase B), a central node in the insulin signaling cascade. Ceramide-mediated inhibition of Akt can occur through the activation of protein phosphatase 2A (PP2A) and atypical protein kinase C zeta (PKCζ).[8][9][10] Furthermore, ceramides can induce the activation of the JNK pathway, leading to inhibitory phosphorylation of Insulin Receptor Substrate 1 (IRS-1).[11][12]

Ceramide-Induced Insulin Resistance Pathway

B. General Experimental Workflow for VLC-Ceramide Analysis

The following diagram illustrates a typical workflow for the extraction, purification, and analysis of VLC-Cers from biological samples.

VLC-Ceramide Analysis Workflow

IV. Tips and Troubleshooting

The analysis of VLC-Cers can be challenging due to their low abundance and hydrophobic nature. Below are some common issues and recommendations for troubleshooting.

Problem	Potential Cause	Recommended Solution
Low Recovery of VLC-Cers	Incomplete extraction due to the high hydrophobicity of the long acyl chains.	- Ensure sufficient solvent-to-sample ratio, especially for high-lipid content tissues (consider the Folch method).[3][4]- Optimize homogenization and extraction times to ensure complete disruption of cellular structures.- For SFE, adjust pressure, temperature, and co-solvent percentage to enhance the solubility of VLC-Cers.
Poor Chromatographic Peak Shape	Co-elution of VLC-Cers with other lipid species. Inappropriate column chemistry or mobile phase composition.	- Use a C18 or C30 reversed-phase column with a long gradient to improve the separation of hydrophobic lipids.- Optimize the mobile phase, for example, by using different organic modifiers (e.g., isopropanol, acetonitrile) and additives (e.g., formic acid, ammonium (B1175870) formate) to improve peak shape and ionization efficiency.[13]
Ion Suppression in MS Analysis	Co-eluting compounds in the sample matrix can interfere with the ionization of VLC-Cers.	- Incorporate a purification step, such as SPE, to remove interfering substances.- Optimize the LC gradient to separate VLC-Cers from the bulk of other lipids.- Use deuterated internal standards for each VLC-Cer species to correct for matrix effects and variations in ionization.
Inconsistent Quantification	Variability in extraction efficiency. Instability of lipid extracts.	- Use a consistent and well-validated extraction protocol for all samples.- Always include internal standards at the beginning of the extraction process to account for sample-to-sample variability.- Store lipid extracts at -80°C under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.

By carefully selecting and optimizing the extraction and analytical methods, researchers can achieve reliable and reproducible quantification of very-long-chain ceramides, paving the way for a deeper understanding of their role in health and disease.

References

• 1. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sustained Action of Ceramide on the Insulin Signaling Pathway in Muscle Cells: IMPLICATION OF THE DOUBLE-STRANDED RNA-ACTIVATED PROTEIN KINASE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative analysis of ceramide molecular species by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wjgnet.com [wjgnet.com]
• 7. Optimization of extraction conditions and fiber selection for semivolatile analytes using solid-phase microextraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The Role of Ceramides in Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sustained Action of Ceramide on the Insulin Signaling Pathway in Muscle Cells: IMPLICATION OF THE DOUBLE-STRANDED RNA-ACTIVATED PROTEIN KINASE - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. C18 Ceramide Analysis in Mammalian Cells Employing Reversed-Phase High Performance Liquid Chromatography Tandem Mass Spectrometrya - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Fluorescent Assay of C20 Ceramide Synthase (CerS4) Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play crucial roles in a variety of cellular processes, including proliferation, differentiation, apoptosis, and inflammation.[1][2] The biological functions of ceramides are highly dependent on the length of their N-acyl chain, which is determined by a family of six ceramide synthases (CerS1-6). Each CerS isoform exhibits specificity for fatty acyl-CoAs of different chain lengths. Ceramide Synthase 4 (CerS4) is primarily responsible for the synthesis of ceramides with C18 to C20 acyl chains.[3] Dysregulation of C20 ceramide levels has been implicated in various pathological conditions, making CerS4 a potential therapeutic target.

These application notes provide a detailed protocol for a sensitive and reliable fluorescent assay to measure C20 ceramide synthase activity in cell and tissue extracts. The assay utilizes the fluorescent substrate N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)-sphinganine (NBD-sphinganine) and C20-arachidoyl-CoA. The formation of NBD-C20-dihydroceramide is quantified following separation from the fluorescent substrate by thin-layer chromatography (TLC), high-performance liquid chromatography (HPLC), or solid-phase extraction (SPE).[4][5][6] This method offers a non-radioactive, cost-effective, and accessible alternative to traditional radiolabeling and mass spectrometry-based assays.[7][8][9]

Signaling Pathway of C20 Ceramide

C20 ceramides, synthesized by CerS4, are integral components of cellular membranes and precursors for more complex sphingolipids. They are involved in signaling pathways that can influence cellular stress responses, inflammation, and apoptosis. The de novo synthesis of C20 ceramide occurs in the endoplasmic reticulum and is a key regulatory point in sphingolipid metabolism.

C20 Ceramide Synthesis and Signaling Pathway

Experimental Workflow

The experimental workflow for the fluorescent C20 ceramide synthase assay is a multi-step process that begins with sample preparation and culminates in data analysis. The key stages include the enzymatic reaction, separation of the fluorescent product from the substrate, and quantification of the product.

Experimental Workflow for the C20 CerS Assay

Quantitative Data Summary

The following table summarizes key quantitative parameters for the fluorescent ceramide synthase assay. Note that specific values may vary depending on the experimental conditions and the source of the enzyme.

Parameter	Value	Substrate	Enzyme Source	Reference
Km (NBD-sphinganine)	3.61 ± 1.86 µM	C24:1-CoA	Endogenous CerS in HEK293 cell extracts	[7]
Km (NBD-sphinganine)	~2.0 ± 0.5 µM	C16-CoA	Overexpressed CerS5	[10]
Km (NBD-sphinganine)	~3.4 ± 1.5 µM	C20-CoA	Overexpressed CerS4	[10]
Typical NBD-sphinganine Concentration	10 - 15 µM	C20-CoA	Cell/Tissue Homogenates	[4][7]
Typical C20-CoA Concentration	50 µM	NBD-sphinganine	Cell/Tissue Homogenates	[4]
Typical Protein Amount	10 - 50 µg	NBD-sphinganine + C20-CoA	Cell/Tissue Homogenates	[4][7]
Typical Incubation Time	10 - 120 min	NBD-sphinganine + C20-CoA	Cell/Tissue Homogenates	[4][7]
Typical Reaction Volume	20 - 100 µL	NBD-sphinganine + C20-CoA	Cell/Tissue Homogenates	[4][7]

Experimental Protocols

Materials and Reagents

• NBD-sphinganine: (e.g., Avanti Polar Lipids)

• Arachidoyl-CoA (C20:0-CoA): (e.g., Avanti Polar Lipids)

• HEPES buffer

• Potassium chloride (KCl)

• Magnesium chloride (MgCl2)

• Dithiothreitol (DTT)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Cell or tissue homogenates (prepared as described below)

• Chloroform

• Methanol

• Ammonium hydroxide (B78521) (for TLC)

• TLC plates (Silica Gel 60)

• Fluorescence imager or plate reader

Preparation of Cell/Tissue Homogenates

• Harvest cultured cells or dissect fresh/frozen tissue.

• Wash cells or tissue with ice-cold phosphate-buffered saline (PBS).

• Resuspend the cell pellet or minced tissue in a lysis buffer (e.g., 20 mM HEPES, pH 7.4, 250 mM sucrose, 25 mM KCl, 2 mM MgCl₂, 1 mM DTT, and protease inhibitors).

• Homogenize the sample on ice using a Dounce homogenizer or sonicator.

• Centrifuge the homogenate at a low speed (e.g., 1,000 x g) for 10 minutes at 4°C to remove nuclei and unbroken cells.

• Collect the supernatant (post-nuclear supernatant) and determine the protein concentration using a standard method (e.g., BCA assay).

• The homogenate can be used immediately or stored at -80°C.

Ceramide Synthase Assay Protocol

This protocol is adapted from previously described methods.[4][7]

• Prepare the Reaction Buffer: 20 mM HEPES, pH 7.4, 25 mM KCl, 2 mM MgCl₂, 0.5 mM DTT, 0.1% (w/v) fatty acid-free BSA.[7]

• Prepare Substrate Mix: In a microcentrifuge tube, prepare a master mix of the substrates. For a final reaction volume of 100 µL, the final concentrations should be 10 µM NBD-sphinganine and 50 µM C20-CoA.

• Enzyme Reaction:

  • To the reaction tube, add the required volume of reaction buffer.

  • Add 10-50 µg of cell or tissue homogenate protein.

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding the substrate mix.

  • Incubate the reaction at 37°C for 30-120 minutes with gentle shaking. The optimal incubation time should be determined empirically to ensure the reaction is in the linear range.[4]

• Reaction Termination and Lipid Extraction:

  • Stop the reaction by adding 375 µL of chloroform/methanol (1:2, v/v).

  • Vortex thoroughly.

  • Add 125 µL of chloroform and vortex again.

  • Add 125 µL of water and vortex.

  • Centrifuge at 1,000 x g for 5 minutes to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

Product Separation and Quantification

Method A: Thin-Layer Chromatography (TLC) [4]

• Resuspend the dried lipid extract in a small volume (e.g., 20 µL) of chloroform/methanol (9:1, v/v).

• Spot the entire sample onto a silica (B1680970) gel TLC plate.

• Develop the TLC plate in a chamber with a solvent system of chloroform/methanol/2M NH₄OH (40:10:1, v/v/v).

• Allow the solvent to migrate to the top of the plate, then remove and air dry.

• Visualize the fluorescent spots using a fluorescence imager (e.g., Typhoon FLA 9500 or similar) with appropriate excitation and emission filters for NBD (Excitation: ~460 nm, Emission: ~540 nm).

• Quantify the intensity of the NBD-C20-dihydroceramide spot using densitometry software (e.g., ImageJ). The amount of product can be determined by comparing the intensity to a standard curve of known amounts of NBD-ceramide.

Method B: High-Performance Liquid Chromatography (HPLC) [6]

• Resuspend the dried lipid extract in the HPLC mobile phase.

• Inject the sample onto a C18 reverse-phase HPLC column.

• Elute the lipids using a suitable gradient of solvents (e.g., methanol/water/formic acid).

• Detect the fluorescent lipids using an in-line fluorescence detector set to the appropriate excitation and emission wavelengths for NBD.

• Quantify the peak area corresponding to NBD-C20-dihydroceramide and calculate the amount of product based on a standard curve.

Method C: Solid-Phase Extraction (SPE) [5]

• Resuspend the reaction mixture in a suitable solvent.

• Load the sample onto a C18 SPE column.

• Wash the column to remove the unreacted NBD-sphinganine.

• Elute the NBD-C20-dihydroceramide with an appropriate solvent.

• Quantify the fluorescence of the eluate using a fluorescence plate reader or spectrofluorometer.

Data Analysis

Calculate the specific activity of C20 ceramide synthase using the following formula:

Specific Activity (pmol/min/mg) = (Amount of NBD-C20-dihydroceramide produced (pmol)) / (Incubation time (min) x Amount of protein (mg))

The amount of product formed should be determined from the standard curve. Ensure that the activity is measured within the linear range of the assay with respect to both time and protein concentration.

Troubleshooting

Issue	Possible Cause	Solution
No or low signal	Inactive enzyme	Prepare fresh homogenates; ensure proper storage at -80°C.
Substrate degradation	Store NBD-sphinganine and C20-CoA at -20°C or lower, protected from light.
Incorrect buffer pH or composition	Verify the pH and components of the reaction buffer.
High background fluorescence	Incomplete separation of substrate and product	Optimize the TLC or HPLC separation conditions.
Contamination of reagents with fluorescent compounds	Use high-purity reagents and solvents.
Non-linear reaction rate	Substrate depletion	Reduce incubation time or protein concentration.
Enzyme instability	Perform the assay on ice where possible and minimize the time samples are at room temperature.

By following these detailed protocols and application notes, researchers can effectively measure the activity of C20 ceramide synthase, facilitating studies on its role in health and disease and enabling the screening of potential inhibitors for drug development.

References

• 1. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. Selective knockdown of ceramide synthases reveals complex interregulation of sphingolipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. A rapid ceramide synthase activity using NBD-sphinganine and solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A three-step assay for ceramide synthase activity using a fluorescent substrate and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A fluorescent assay for ceramide synthase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note and Protocols: Stable Isotope Labeling of (E/Z)-C20 Ceramide for Metabolic Studies

Introduction

Ceramides (B1148491) are a class of sphingolipids that are central to cellular signaling and metabolism, playing critical roles in apoptosis, cell proliferation, and stress responses.[1][2] The specific functions of ceramides are often dictated by the length of their N-acyl chain. Very-long-chain ceramides, including those with a C20 acyl chain, have been implicated in various physiological and pathological processes.[2][3] Understanding the metabolic fate of specific ceramide species is crucial for elucidating their biological functions and for the development of novel therapeutics. Stable isotope labeling, coupled with mass spectrometry, is a powerful technique for tracing the metabolism of lipids in biological systems.[4][5][6] This application note provides detailed protocols for the use of stable isotope-labeled (E/Z)-C20 ceramide to study its metabolic fate in cultured cells.

Experimental Workflow

The overall experimental workflow for tracing the metabolism of stable isotope-labeled (E/Z)-C20 ceramide is depicted below. The process begins with the introduction of the labeled ceramide to cell culture, followed by incubation to allow for metabolic conversion. Subsequently, cellular lipids are extracted and analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify the labeled ceramide and its metabolites.

Figure 1: Experimental workflow for metabolic studies using stable isotope-labeled (E/Z)-C20 Ceramide.

Protocols

Protocol 1: Synthesis of Stable Isotope Labeled (E/Z)-C20 Ceramide

This protocol describes a general method for the synthesis of a stable isotope-labeled C20 ceramide using a commercially available stable isotope-labeled C20 fatty acid. For this example, we will use ¹³C₁₈-Arachidic acid as the precursor.

Materials:

• Sphingosine (B13886)

• ¹³C₁₈-Arachidic acid

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Dissolve sphingosine (1 equivalent) and ¹³C₁₈-Arachidic acid (1.2 equivalents) in a mixture of anhydrous DCM and THF.

• Add DMAP (0.1 equivalents) to the solution.

• Slowly add a solution of DCC (1.5 equivalents) in anhydrous DCM to the reaction mixture at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate (B1210297) gradient to yield the stable isotope-labeled (E/Z)-C20 Ceramide.

• Confirm the structure and isotopic enrichment by mass spectrometry and NMR.

Protocol 2: Cell Culture and Labeling

This protocol details the introduction of the stable isotope-labeled C20 ceramide to a mammalian cell line (e.g., HeLa, HepG2).

Materials:

• Mammalian cell line of choice

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Stable isotope-labeled (E/Z)-C20 Ceramide stock solution (e.g., 1 mM in ethanol)

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate Buffered Saline (PBS)

Procedure:

• Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of the experiment.

• Allow cells to adhere and grow for 24 hours.

• Prepare the labeled ceramide-BSA complex. In a sterile tube, mix the required volume of the labeled C20 ceramide stock solution with serum-free medium containing 1% fatty acid-free BSA. Vortex gently and incubate at 37°C for 30 minutes to allow for complex formation.

• Aspirate the culture medium from the cells and wash once with PBS.

• Add the medium containing the labeled ceramide-BSA complex to the cells. The final concentration of the labeled ceramide should be optimized for the specific cell line and experimental goals (typically in the range of 1-10 µM).

• Incubate the cells for the desired time points (e.g., 0, 1, 4, 12, 24 hours) to allow for metabolic processing of the labeled ceramide.

• At each time point, aspirate the medium, wash the cells twice with ice-cold PBS, and then proceed immediately to lipid extraction.

Protocol 3: Lipid Extraction

This protocol is based on the Bligh and Dyer method for total lipid extraction.[7]

Materials:

• Methanol

• Chloroform (B151607)

• Deionized water

• Internal standard (e.g., C17:0 ceramide)

Procedure:

• To each well of the 6-well plate, add 1 mL of a 1:2 (v/v) mixture of chloroform:methanol.

• Scrape the cells and transfer the cell suspension to a glass tube.

• Add the internal standard to each sample.

• Vortex the mixture vigorously for 1 minute.

• Add 0.25 mL of chloroform and vortex for 1 minute.

• Add 0.25 mL of deionized water and vortex for 1 minute.

• Centrifuge the samples at 1000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids, into a new glass tube.

• Dry the lipid extract under a stream of nitrogen gas.

• Reconstitute the dried lipids in a suitable solvent for LC-MS/MS analysis (e.g., methanol).

Protocol 4: LC-MS/MS Analysis

This protocol provides a general framework for the analysis of the stable isotope-labeled C20 ceramide and its metabolites. Specific parameters will need to be optimized for the instrument used.[8][9][10][11]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF instrument).

• C18 reversed-phase column.

LC Conditions (Example):

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Gradient: A linear gradient from 60% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, and then re-equilibrate at 60% B for 5 minutes.

• Flow Rate: 0.4 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

MS/MS Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor for the specific precursor-to-product ion transitions for the labeled C20 ceramide and its potential metabolites.

Data Presentation

Quantitative data from the LC-MS/MS analysis should be summarized in tables for clear interpretation.

Table 1: Example MRM Transitions for Labeled C20 Ceramide and Potential Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
¹³C₁₈-C20:0 Ceramide	[Calculated M+H]⁺	264.3	[Optimized Value]
¹³C₁₈-C20:0 Dihydroceramide	[Calculated M+H]⁺	266.3	[Optimized Value]
¹³C₁₈-C20:0 Glucosylceramide	[Calculated M+H]⁺	[Calculated M+H - Hexose]⁺	[Optimized Value]
¹³C₁₈-C20:0 Sphingomyelin	[Calculated M+H]⁺	184.1	[Optimized Value]

Table 2: Example Quantitative Results of Labeled C20 Ceramide Metabolism

Time Point (hours)	¹³C₁₈-C20:0 Ceramide (pmol/mg protein)	¹³C₁₈-C20:0 Glucosylceramide (pmol/mg protein)	¹³C₁₈-C20:0 Sphingomyelin (pmol/mg protein)
0	100.0 ± 5.2	0.0 ± 0.0	0.0 ± 0.0
1	85.3 ± 4.1	5.2 ± 0.8	2.1 ± 0.4
4	52.7 ± 3.5	15.8 ± 1.9	8.9 ± 1.1
12	21.4 ± 2.2	25.1 ± 2.5	15.3 ± 1.7
24	8.9 ± 1.5	28.4 ± 3.1	18.2 ± 2.0

Metabolic Pathway Analysis

The exogenous stable isotope-labeled C20 ceramide can be metabolized through several pathways, including conversion to more complex sphingolipids or degradation. The following diagram illustrates the potential metabolic fate of C20 ceramide.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceramides in Metabolism: Key Lipotoxic Players - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 8. accesson.kr [accesson.kr]
• 9. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comprehensive profiling of ceramides in human serum by liquid chromatography coupled to tandem mass spectrometry combining data independent/dependent acquisition modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]

Application Notes and Protocols: Inducing Apoptosis in Cancer Cells with (E/Z)-C20 Ceramide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of C20 Ceramide in inducing apoptosis in cancer cells. While direct quantitative data for exogenously administered (E/Z)-C20 Ceramide is limited in current literature, its pro-apoptotic potential can be inferred from studies involving the overexpression of Ceramide Synthase 4 (CerS4), the enzyme responsible for its synthesis.[1][2] This document outlines the putative signaling pathways, provides detailed protocols for experimentation, and summarizes relevant data to guide research in this area.

Introduction

Ceramides (B1148491) are bioactive sphingolipids that function as critical second messengers in various cellular processes, including proliferation, senescence, and apoptosis.[3] The acyl chain length of ceramide often dictates its biological function. Long-chain ceramides, such as C20 Ceramide (N-icosanoyl-sphingosine), have been implicated in the regulation of cell fate. Specifically, the de novo synthesis of C18 and C20 ceramides is catalyzed by Ceramide Synthase 4 (CerS4).[1][2] Studies involving the modulation of CerS4 expression suggest that an increase in intracellular C20 ceramide levels can inhibit cell proliferation and trigger apoptosis in certain cancer models.[4]

The proposed mechanism of action involves the induction of the intrinsic mitochondrial pathway of apoptosis, characterized by the involvement of the Bcl-2 family of proteins and the subsequent activation of a caspase cascade.[3][5][6]

Data Presentation

Due to the scarcity of studies using exogenous (E/Z)-C20 Ceramide, the following table summarizes the anticipated effects based on the overexpression of CerS4 (which elevates endogenous C20 Ceramide levels) and studies on other long-chain ceramides. This data should be considered indicative and requires experimental validation for specific cancer cell lines.

Parameter	Cell Line(s)	Observation	Inference/Note	Reference(s)
Cell Proliferation	Breast Cancer (MCF-7), Colon Cancer (HCT-116)	Inhibition of cell proliferation upon CerS4 overexpression.	Increased C20 ceramide levels are associated with anti-proliferative effects.	[4]
Apoptosis Induction	Breast Cancer (MCF-7), Colon Cancer (HCT-116)	Induction of apoptosis upon CerS4 overexpression.	C20 ceramide is a pro-apoptotic lipid.	[4]
Caspase Activation	Various	Activation of Caspase-9 and Caspase-3 is a common feature of ceramide-induced apoptosis.	C20 ceramide likely activates the intrinsic caspase cascade.	[7][8][9]
Mitochondrial Events	Various	Release of cytochrome c from mitochondria.	C20 ceramide is expected to induce mitochondrial outer membrane permeabilization.	[10][11]
Bcl-2 Family Modulation	Various	Pro-apoptotic Bax is activated/translocated to mitochondria; Anti-apoptotic Bcl-2 is inhibited.	The pro-apoptotic effects of C20 ceramide are likely regulated by the Bax/Bcl-2 ratio.	[5][6][12]

Signaling Pathways and Experimental Workflows

Putative Signaling Pathway of C20 Ceramide-Induced Apoptosis

The diagram below illustrates the generally accepted signaling cascade initiated by an increase in intracellular ceramide levels, which is the putative pathway for C20 Ceramide.

Caption: Putative signaling pathway for C20 Ceramide-induced apoptosis.

General Experimental Workflow

The following workflow outlines the key steps to investigate the pro-apoptotic effects of (E/Z)-C20 Ceramide on a cancer cell line.

Caption: General experimental workflow for studying C20 Ceramide effects.

Experimental Protocols

Note: Long-chain ceramides like C20 are highly hydrophobic. Proper solubilization is critical for cellular delivery. The following protocols provide two common methods for preparing C20 Ceramide for cell culture experiments.

Protocol 1: Preparation of C20 Ceramide-BSA Complex

This protocol uses Bovine Serum Albumin (BSA) as a carrier to deliver the hydrophobic ceramide to cells in culture.

Materials:

• (E/Z)-C20 Ceramide powder

• Ethanol (absolute)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS), sterile

• Sterile microcentrifuge tubes and glass vials

• Water bath or sonicator

Procedure:

• Prepare C20 Ceramide Stock Solution:

  • Dissolve (E/Z)-C20 Ceramide in ethanol to make a concentrated stock solution (e.g., 10 mM). Vortex or sonicate briefly to ensure complete dissolution.

• Prepare BSA Solution:

  • Dissolve fatty acid-free BSA in sterile PBS to a final concentration of 10% (w/v).

  • Warm the solution to 37°C to aid dissolution.

  • Sterile filter the BSA solution through a 0.22 µm filter.

• Complex Formation:

  • In a sterile glass vial, add the desired amount of the C20 Ceramide stock solution.

  • Evaporate the ethanol under a gentle stream of nitrogen gas to form a thin lipid film on the wall of the vial.

  • Add the pre-warmed 10% BSA solution to the lipid film. The final molar ratio of ceramide to BSA should be between 1:1 and 5:1.

  • Incubate the mixture in a 37°C water bath for 30-60 minutes with intermittent vortexing or sonication until the lipid film is completely resuspended. The resulting solution should be clear or slightly opalescent.

• Cell Treatment:

  • Dilute the C20 Ceramide-BSA complex in cell culture medium to the desired final concentration for treating cells.

  • Always include a vehicle control (BSA solution treated with ethanol that was subsequently evaporated) in your experiments.

Protocol 2: Preparation of C20 Ceramide-Loaded Liposomes

Liposomes can encapsulate hydrophobic molecules like C20 Ceramide and facilitate their delivery across the cell membrane. This protocol uses the thin-film hydration method.[13][14]

Materials:

• (E/Z)-C20 Ceramide

• Phosphatidylcholine (PC)

• Cholesterol

• Chloroform or a chloroform:methanol mixture (2:1, v/v)

• Phosphate-Buffered Saline (PBS), sterile

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Mixture Preparation:

  • In a round-bottom flask, dissolve (E/Z)-C20 Ceramide, phosphatidylcholine, and cholesterol in chloroform. A common molar ratio is 55:40:5 (PC:Cholesterol:Ceramide), but this can be optimized.

• Thin Film Formation:

  • Attach the flask to a rotary evaporator.

  • Evaporate the organic solvent under vacuum at a temperature above the lipid phase transition temperature (e.g., 40-50°C) until a thin, uniform lipid film forms on the inner surface of the flask.

  • Continue to dry the film under high vacuum for at least 1-2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film by adding sterile PBS (pH 7.4). The volume depends on the desired final lipid concentration.

  • Rotate the flask in a water bath set to a temperature above the lipid phase transition temperature for 1-2 hours to form multilamellar vesicles (MLVs).

• Sonication and Extrusion:

  • To reduce the size and lamellarity of the vesicles, sonicate the MLV suspension using a bath or probe sonicator.

  • For a more uniform size distribution, extrude the liposome (B1194612) suspension 10-20 times through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a mini-extruder. This will form small unilamellar vesicles (SUVs).

• Cell Treatment:

  • The resulting liposome suspension can be added directly to the cell culture medium.

  • Include an "empty" liposome preparation (without C20 Ceramide) as a vehicle control.

Protocol 3: Apoptosis Assessment by Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay is a standard method for quantifying apoptosis.[15][16]

Materials:

• Cancer cells treated with C20 Ceramide (and controls)

• Annexin V-FITC (or another fluorophore) Apoptosis Detection Kit (contains Annexin V, PI, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Culture and treat cells with C20 Ceramide for the desired duration (e.g., 24, 48 hours).

  • Harvest both adherent and floating cells. For adherent cells, use a gentle dissociation reagent like Trypsin-EDTA.

  • Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cell pellet in 1X Binding Buffer to a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the samples by flow cytometry within one hour.

  • Use unstained, Annexin V-only, and PI-only controls to set up compensation and gates.

• Data Interpretation:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Protocol 4: Western Blot for Caspase-3 and Bax/Bcl-2 Expression

This protocol allows for the qualitative and semi-quantitative analysis of key apoptotic proteins.[17][18]

Materials:

• Treated and control cell pellets

• RIPA lysis buffer with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved Caspase-3, anti-Bax, anti-Bcl-2, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Protein Extraction:

  • Lyse cell pellets in ice-cold RIPA buffer.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant (total protein lysate).

• Protein Quantification:

  • Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-cleaved Caspase-3, 1:1000 dilution) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection:

  • Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

  • Re-probe the membrane with an antibody against a loading control (e.g., β-actin) to ensure equal protein loading.

  • Quantify band intensities using densitometry software. An increase in cleaved Caspase-3 and the Bax/Bcl-2 ratio would indicate apoptosis.

References

• 1. Natural Products and Small Molecules Targeting Cellular Ceramide Metabolism to Enhance Apoptosis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. preprints.org [preprints.org]
• 3. A review of ceramide analogs as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide synthase 4 and de novo production of ceramides with specific N-acyl chain lengths are involved in glucolipotoxicity-induced apoptosis of INS-1 β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Apoptosis and the activity of ceramide, Bax and Bcl-2 in the lungs of neonatal rats exposed to limited and prolonged hyperoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The BCL-2 Protein BAK Is Required for Long-chain Ceramide Generation during Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ceramide in the Molecular Mechanisms of Neuronal Cell Death. The Role of Sphingosine-1-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ceramide accumulation precedes caspase-3 activation during apoptosis of A549 human lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ceramide induces neuronal apoptosis through the caspase-9/caspase-3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Influence of Bax or Bcl-2 overexpression on the ceramide-dependent apoptotic pathway in glioma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Synthesis and Characterization of Ceramide-Containing Liposomes as Membrane Models for Different T Cell Subpopulations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CN102805730A - Ceramide liposome and preparation method and application thereof - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]

Application Notes: Studying Membrane Raft Formation with (E/Z)-C20 Ceramide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Membrane rafts are dynamic, ordered microdomains within the cell membrane, enriched in cholesterol, sphingolipids, and specific proteins.[1][2][3] These platforms are crucial for various cellular processes, including signal transduction, protein trafficking, and pathogen entry.[4][5] Ceramides (B1148491), a class of sphingolipids, are key modulators of membrane architecture.[6] The generation of ceramide from sphingomyelin (B164518) via sphingomyelinase (SMase) activity can induce the reorganization of membrane rafts, often causing the coalescence of smaller rafts into larger, stable "ceramide-rich platforms."[6][7][8]

This document provides a detailed guide for utilizing (E/Z)-C20 Ceramide, a long-chain ceramide, to study the formation and function of these membrane microdomains. While much of the literature focuses on more common ceramides (e.g., C16, C18), the protocols and principles outlined here are applicable to very-long-chain ceramides like C20, which are abundant in specific tissues such as the brain.[9][10] These notes offer a robust framework for investigating ceramide-driven membrane reorganization and its downstream signaling consequences.

Properties and Mechanism of Action of C20 Ceramide

(E/Z)-C20 Ceramide (N-Arachidoyl-D-sphingosine) is a ceramide with a 20-carbon acyl chain.[9] Like other long-chain saturated ceramides, it has unique biophysical properties that allow it to alter membrane structure significantly.

Mechanism of Action:

• Domain Formation: Due to its structure, ceramide self-associates through hydrogen bonding, forming highly ordered, gel-like domains within the more fluid cell membrane.[7][11]

• Cholesterol Displacement: Ceramide can displace cholesterol from existing lipid rafts.[12][13] This displacement and the formation of new ceramide-rich domains fundamentally alter the composition and stability of the microdomains.

• Platform Coalescence: The generation of ceramide is a key trigger for the fusion of small, pre-existing rafts into larger signaling platforms.[6][14] These larger platforms concentrate signaling molecules, amplifying downstream cellular responses such as apoptosis.[14][15]

Long-chain ceramides, like C20, are particularly effective at forming these stable, ordered domains compared to their short-chain counterparts.[16]

Experimental Workflows and Protocols

Studying the effects of C20 Ceramide on membrane rafts involves treating cells with the lipid, isolating the raft fractions, and analyzing their composition and the functional consequences.

Caption: Experimental workflow for studying C20 Ceramide effects on rafts.

Protocol 1: Induction of Raft Formation with Exogenous C20 Ceramide

This protocol describes the treatment of cultured cells to induce the formation of ceramide-rich membrane domains.

Materials:

• Cultured mammalian cells (e.g., HeLa, Jurkat, SH-SY5Y) at 80-90% confluency

• (E/Z)-C20 Ceramide

• Solvent (e.g., Ethanol or DMSO)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), ice-cold

Procedure:

• Prepare Ceramide Stock: Dissolve (E/Z)-C20 Ceramide in a suitable solvent to create a concentrated stock solution (e.g., 10-20 mM). Store at -20°C or -80°C under nitrogen.[9]

• Cell Culture: Grow cells to the desired confluency in appropriate culture dishes. For suspension cells, ensure a sufficient cell density for subsequent analysis.

• Prepare Treatment Medium: Dilute the C20 Ceramide stock solution into pre-warmed complete culture medium to the final desired concentration (typically 10-50 µM). A vehicle control (medium with solvent only) must be prepared in parallel.

• Treatment: Aspirate the existing medium from adherent cells and replace it with the ceramide-containing or vehicle control medium. For suspension cells, add the concentrated ceramide solution directly to the culture flask.

• Incubation: Incubate the cells for the desired time (e.g., 1-4 hours) at 37°C in a CO2 incubator. The optimal time and concentration should be determined empirically for each cell line and experimental goal.

• Harvesting: After incubation, wash the cells twice with ice-cold PBS to stop the reaction and prepare them for downstream applications like raft isolation or imaging.

Protocol 2: Isolation of Detergent-Resistant Membranes (DRMs)

This protocol uses the resistance of lipid rafts to solubilization by non-ionic detergents at low temperatures to isolate them via density gradient ultracentrifugation.[12][17]

Materials:

• Treated and control cells from Protocol 1

• Lysis Buffer (e.g., 1% Triton X-100 in TNE buffer: 25 mM Tris-HCl pH 7.5, 150 mM NaCl, 5 mM EDTA) with protease inhibitors, ice-cold.

• Sucrose Solutions (w/v) in TNE buffer: 80%, 30%, and 5%.[12]

• Ultracentrifuge with a swing-out rotor (e.g., SW 41 Ti)

• Ultracentrifuge tubes (e.g., 12-14 mL)

Procedure:

• Cell Lysis: Resuspend the harvested cell pellet in 1 mL of ice-cold Lysis Buffer. Incubate on ice for 30 minutes with gentle vortexing every 10 minutes.

• Homogenization: Homogenize the lysate by passing it 10-15 times through a 22-gauge needle.[12]

• Prepare Sucrose Gradient:

  • In an ultracentrifuge tube, mix the 1 mL of lysate with 1 mL of 80% sucrose solution to achieve a final concentration of 40% sucrose.[12]

  • Carefully overlay the 40% sucrose layer with 4 mL of 30% sucrose solution.

  • Finally, carefully overlay the 30% sucrose layer with 4 mL of 5% sucrose solution.[12]

• Ultracentrifugation: Centrifuge the gradient at 200,000 x g for 18-20 hours at 4°C.[12]

• Fraction Collection: After centrifugation, a light-scattering band, representing the DRMs (lipid rafts), should be visible at the interface of the 5% and 30% sucrose layers.[12]

• Carefully collect 1 mL fractions from the top of the gradient. Fractions 4 and 5 typically contain the highest concentration of lipid rafts. The majority of solubilized cellular proteins will remain in the bottom fractions (40% sucrose layer).

• Analysis: Analyze the collected fractions for protein and lipid content via Western blotting and other methods.

Protocol 3: Analysis of DRM Fractions by Western Blot

This protocol confirms the successful isolation of membrane rafts by identifying known raft-associated and non-raft proteins.

Materials:

• Fractions collected from Protocol 2

• BCA or Bradford Protein Assay Kit

• SDS-PAGE gels, running buffer, and transfer apparatus

• PVDF or nitrocellulose membranes

• Primary Antibodies:

  • Raft Markers: Anti-Flotillin-1, Anti-Caveolin-1

  • Non-Raft Marker: Anti-Transferrin Receptor

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

Procedure:

• Protein Quantification: Determine the protein concentration of each collected fraction.

• Sample Preparation: Mix an equal amount of protein (e.g., 10-20 µg) from each fraction with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load the samples onto an SDS-PAGE gel, run to separate proteins by size, and then transfer the proteins to a membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. .

  • Wash thoroughly and apply the chemiluminescence substrate.

• Imaging: Capture the signal using a chemiluminescence imaging system. Successful raft isolation is indicated by the enrichment of Flotillin-1 and/or Caveolin-1 (B1176169) in the low-density fractions (e.g., 4-5) and the presence of the Transferrin Receptor primarily in the high-density, solubilized fractions at the bottom.

Data Presentation

Quantitative data from experiments should be summarized in clear, concise tables to facilitate comparison between control and treated samples.

Table 1: Representative Data on Protein Distribution in DRM Fractions after C20 Ceramide Treatment

Fraction Number	Treatment Group	Flotillin-1 (Raft Marker)	Transferrin Receptor (Non-Raft Marker)
4-5 (Raft)	Vehicle Control	1.0 ± 0.15	1.0 ± 0.20
C20 Ceramide	2.8 ± 0.41	0.9 ± 0.18
10-12 (Soluble)	Vehicle Control	1.0 ± 0.12	1.0 ± 0.11
C20 Ceramide	1.1 ± 0.19	1.2 ± 0.14
Data are presented as fold change (mean ± SD) relative to the vehicle control for the respective fraction type. Bold indicates significant enrichment.

Table 2: Representative Data on Lipid Composition Changes in Isolated Rafts

Lipid Component	Vehicle Control (mol %)	C20 Ceramide Treatment (mol %)	Fold Change
Cholesterol	40.5 ± 3.5	31.2 ± 2.8	-23%
Sphingomyelin	25.1 ± 2.1	22.5 ± 1.9	-10%
Total Ceramide	1.8 ± 0.4	12.6 ± 1.5	+600%
C20 Ceramide	< 0.1	8.9 ± 1.1	> +8900%
Data are hypothetical, based on expected changes from lipidomic analysis of DRM fractions. Bold indicates the targeted lipid.

Ceramide-Mediated Signaling Pathways

The formation of ceramide-rich platforms is a critical step in initiating signaling cascades, most notably in apoptosis. Upon stimulation (e.g., by Fas ligand), acid sphingomyelinase (ASM) is activated at the cell surface, generating ceramide.[15] This ceramide induces the clustering of CD95 (Fas) receptors within large raft platforms, facilitating the formation of the Death-Inducing Signaling Complex (DISC) and subsequent activation of caspase cascades.[14][15]

References

• 1. Isolation of Membrane Rafts and Signaling Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation and Analysis of Lipid Rafts from Neural Cells and Tissues | Springer Nature Experiments [experiments.springernature.com]
• 3. Isolation of Lipid Rafts from Cultured Mammalian Cells and Their Lipidomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isolation and analysis of lipid rafts in cell-cell interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inimitable Impacts of Ceramides on Lipid Rafts Formed in Artificial and Natural Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CERAMIDE-RICH PLATFORMS IN TRANSMEMBRANE SIGNALING - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Natural Products and Small Molecules Targeting Cellular Ceramide Metabolism to Enhance Apoptosis in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ceramide-domain formation and collapse in lipid rafts: membrane reorganization by an apoptotic lipid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Ceramide displaces cholesterol from lipid rafts and decreases the association of the cholesterol binding protein caveolin-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. CD95 signaling via ceramide-rich membrane rafts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Raft domain reorganization driven by short- and long-chain ceramide: a combined AFM and FCS study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Preparation of membrane rafts - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of (E/Z)-C20 Ceramide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature extensively covers the quantification and biological roles of C20 ceramide, which predominantly exists as the (E)-isomer (trans) in biological systems. Detailed methods for the analytical separation of (E)- and (Z)-C20 ceramide isomers and studies on the specific biological activities of the (Z)-isomer are not widely available. Therefore, these application notes focus on the quantification of total C20 ceramide, with the understanding that this largely represents the (E)-isomer.

Introduction

Ceramides are a class of bioactive sphingolipids that play crucial roles in various cellular processes, including apoptosis, autophagy, and cell signaling. The length of the N-acyl chain of ceramide dictates its specific biological functions. C20 ceramide, a long-chain ceramide, has been implicated in the regulation of cell death and survival pathways. Accurate quantification of C20 ceramide is essential for understanding its physiological and pathological roles.

This document provides detailed protocols for the quantification of C20 ceramide in biological samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), summarizes key quantitative data, and illustrates its involvement in major signaling pathways.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analysis of C20 ceramide by LC-MS/MS, compiled from various studies.[1][2][3][4][5]

Table 1: Linearity and Sensitivity of C20 Ceramide Quantification

Parameter	Typical Range	Unit
Linearity Range	2.8 - 357	ng/mL
Limit of Detection (LOD)	0.8	fmol
Limit of Quantification (LOQ)	2.1	fmol

Table 2: Mass Spectrometry Parameters for C20 Ceramide Analysis

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	594.6
Product Ion (m/z)	264.4
Internal Standard	C17 Ceramide (d18:1/17:0)

Experimental Protocols

Protocol 1: C20 Ceramide Extraction from Biological Samples

This protocol describes a lipid extraction method based on the Bligh and Dyer method, suitable for tissues and cells.

Materials:

• Chloroform (B151607)

• Methanol

• Deionized Water

• Internal Standard (C17 Ceramide) solution

• Glass tubes with Teflon-lined caps

• Centrifuge

Procedure:

• Homogenize tissue samples (e.g., 10-50 mg) or cell pellets in a known volume of ice-cold phosphate-buffered saline (PBS).

• To 100 µL of homogenate, add 375 µL of a chloroform:methanol (1:2, v/v) mixture.

• Add a known amount of internal standard (e.g., 50 pmol of C17 Ceramide).

• Vortex the mixture vigorously for 1 minute.

• Add 125 µL of chloroform and vortex for 30 seconds.

• Add 125 µL of deionized water and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids into a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Quantification of C20 Ceramide

This protocol provides a general method for the chromatographic separation and mass spectrometric detection of C20 ceramide.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an ESI source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-2 min: 60% B

  • 2-12 min: Linear gradient to 100% B

  • 12-17 min: Hold at 100% B

  • 17.1-20 min: Return to 60% B and equilibrate

• Injection Volume: 5-10 µL

Mass Spectrometry Conditions:

• Ionization: ESI in positive ion mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • C20 Ceramide: 594.6 -> 264.4

  • C17 Ceramide (IS): 552.5 -> 264.4

• Collision Energy: Optimize for the specific instrument, typically in the range of 25-40 eV.

• Source Parameters: Optimize source temperature, gas flows, and capillary voltage according to the manufacturer's recommendations for lipid analysis.

Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the C20 ceramide analyte to the C17 ceramide internal standard against the concentration of the C20 ceramide standards.

• Use the linear regression equation from the calibration curve to calculate the concentration of C20 ceramide in the unknown samples.

Visualization of Pathways and Workflows

Diagram 1: Experimental Workflow for C20 Ceramide Quantification

Caption: Workflow for C20 Ceramide Quantification.

Diagram 2: De Novo Ceramide Synthesis Pathway

Caption: De Novo Biosynthesis of Ceramide.

Diagram 3: Ceramide-Induced Apoptosis Signaling

Caption: Ceramide-Induced Apoptosis Pathway.

Diagram 4: Ceramide-Induced Autophagy Signaling

Caption: Ceramide-Induced Autophagy Pathway.

References

• 1. Effect of double bond geometry in sphingosine base on the antioxidant function of sphingomyelin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The 4,5-double bond of ceramide regulates its dipole potential, elastic properties, and packing behavior. | Semantic Scholar [semanticscholar.org]
• 3. Different sphingolipids show differential partitioning into sphingolipid/cholesterol-rich domains in lipid bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Complete 1H-NMR spectral assignments for globotriaosyl-Z- and isoglobotriaosyl-E-ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. hplc.eu [hplc.eu]

Application Notes and Protocols for Preparing Liposomes Containing (E/Z)-C20 Ceramide

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation and characterization of liposomes encapsulating (E/Z)-C20 Ceramide. The protocols outlined below are based on established methodologies for formulating ceramide-containing nanoliposomes, intended to serve as a robust starting point for research and development activities.

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a critical role in various cellular processes, including apoptosis, cell cycle arrest, and inflammation.[1][2][3] Specifically, long-chain ceramides such as C20 ceramide have been implicated in the induction of apoptosis, making them promising therapeutic agents for cancer therapy.[4] However, the hydrophobic nature of ceramides presents a significant challenge for their delivery in aqueous biological environments. Encapsulation within liposomal nanocarriers offers a viable strategy to enhance the solubility, stability, and bioavailability of ceramides, thereby improving their therapeutic potential.[5][6]

These application notes provide a comprehensive protocol for the preparation of (E/Z)-C20 Ceramide-containing liposomes using the thin-film hydration method followed by extrusion. Additionally, detailed methods for the physicochemical characterization of the resulting liposomes are described.

Data Presentation

Table 1: Physicochemical Properties of (E/Z)-C20 Ceramide Liposomes

Parameter	Expected Value	Method of Analysis
Particle Size (Diameter)	100 - 200 nm	Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)	< 0.2	Dynamic Light Scattering (DLS)
Zeta Potential	-20 mV to -50 mV	Electrophoretic Light Scattering (ELS)
Encapsulation Efficiency (%)	> 90%	Centrifugation & HPLC

Note: The expected values are based on typical results for long-chain ceramide-containing liposomes prepared by the described method. Actual results may vary depending on specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of (E/Z)-C20 Ceramide Liposomes

This protocol details the thin-film hydration method followed by extrusion to produce unilamellar liposomes.

Materials:

• (E/Z)-C20 Ceramide

• 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC)

• Cholesterol

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), pH 7.4

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Mini-extruder

• Polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve (E/Z)-C20 Ceramide, POPC, and cholesterol in a chloroform:methanol (2:1, v/v) solution in a round-bottom flask. A suggested molar ratio is 15:35:50 (C20 Ceramide:POPC:Cholesterol).[7]

  • Attach the flask to a rotary evaporator and rotate it in a water bath at 45°C to create a thin, uniform lipid film on the inner surface of the flask.[8]

  • Continue evaporation under vacuum for at least 2 hours to ensure complete removal of organic solvents.

• Hydration:

  • Hydrate the lipid film with pre-warmed (60-65°C) PBS (pH 7.4) to a final total lipid concentration of 5-10 mg/mL.[9]

  • Agitate the flask gently until the lipid film is fully suspended, forming a milky suspension of multilamellar vesicles (MLVs).

  • To facilitate hydration, the suspension can be subjected to several freeze-thaw cycles by alternating between liquid nitrogen and a warm water bath.[10]

• Extrusion (Sizing):

  • Equilibrate a mini-extruder with two stacked 100 nm polycarbonate membranes at a temperature above the phase transition temperature of the lipid mixture (e.g., 65°C).

  • Load the MLV suspension into one of the extruder syringes.

  • Pass the suspension through the membranes 11-21 times to form small unilamellar vesicles (SUVs).[9]

  • The resulting liposome (B1194612) suspension should appear translucent.

• Storage:

  • Store the prepared liposomes at 4°C. For long-term storage, consider sterile filtration and storage in sealed vials.

Protocol 2: Characterization of (E/Z)-C20 Ceramide Liposomes

1. Particle Size and Polydispersity Index (PDI) Measurement:

• Principle: Dynamic Light Scattering (DLS) measures the fluctuations in scattered light intensity due to the Brownian motion of particles. This information is used to determine the particle size distribution and PDI.

• Procedure:

  • Dilute a small aliquot of the liposome suspension in filtered PBS.

  • Transfer the diluted sample to a disposable cuvette.

  • Measure the particle size and PDI using a DLS instrument (e.g., Malvern Zetasizer).[11]

  • Perform the measurement at 25°C.

2. Zeta Potential Measurement:

• Principle: Electrophoretic Light Scattering (ELS) measures the velocity of charged particles in an electric field to determine their zeta potential, which is an indicator of colloidal stability.[11]

• Procedure:

  • Dilute the liposome suspension in an appropriate medium (e.g., 10 mM NaCl) to reduce the ionic strength for accurate measurement.

  • Load the sample into a specialized zeta potential cell.

  • Measure the zeta potential using a suitable instrument.[11]

3. Encapsulation Efficiency (EE) Determination:

• Principle: The encapsulation efficiency is the percentage of the initial drug that is successfully entrapped within the liposomes. This is determined by separating the unencapsulated drug from the liposomes.

• Procedure:

  • Place a known volume of the liposome suspension in a centrifugation tube (e.g., with a molecular weight cut-off filter).

  • Centrifuge at high speed (e.g., 15,000 rpm for 30 minutes) to pellet the liposomes and separate the supernatant containing the unencapsulated (E/Z)-C20 Ceramide.[12]

  • Carefully collect the supernatant.

  • To determine the amount of encapsulated ceramide, disrupt the liposome pellet with a suitable solvent (e.g., methanol:THF).[12]

  • Quantify the amount of (E/Z)-C20 Ceramide in the supernatant and the disrupted pellet using a validated High-Performance Liquid Chromatography (HPLC) method.

  • Calculate the EE% using the following formula: EE% = (Amount of encapsulated ceramide / Total amount of initial ceramide) x 100

Visualization

Ceramide-Mediated Apoptosis Signaling Pathway

Ceramide acts as a second messenger in inducing apoptosis through multiple pathways.[2] It can be generated de novo or through the hydrolysis of sphingomyelin.[4] Elevated ceramide levels can lead to the activation of the mitochondrial apoptotic pathway, involving the release of cytochrome c and subsequent caspase activation.[1][2]

References

• 1. Sphingolipids: regulators of crosstalk between apoptosis and autophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. atsjournals.org [atsjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. PLGA/liposome hybrid nanoparticles for short-chain ceramide delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Characterization of Ceramide-Containing Liposomes as Membrane Models for Different T Cell Subpopulations [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Liposome preparation for the analysis of lipid-receptor interaction and efferocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structure and Interaction of Ceramide-Containing Liposomes with Gold Nanoparticles as Characterized by SERS and Cryo-EM - PMC [pmc.ncbi.nlm.nih.gov]
• 11. azonano.com [azonano.com]
• 12. The Design and Optimization of Ceramide NP-Loaded Liposomes to Restore the Skin Barrier - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of (E/Z)-C20 Ceramide in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell cycle arrest, inflammation, and insulin (B600854) signaling.[1][2] These lipids consist of a sphingosine (B13886) backbone linked to a fatty acid of varying chain length. The specific length of the fatty acyl chain dictates the biological function of the ceramide molecule. Very-long-chain ceramides, including C20 ceramide (N-icosanoyl-sphingosine), have been implicated in the pathophysiology of metabolic diseases and cancer.[3][4] In mouse models of diet-induced obesity, levels of C20 ceramide have been shown to increase significantly in plasma and adipose tissue, correlating with insulin resistance.[5][6] Conversely, modulating ceramide levels has shown therapeutic potential. For instance, systemic delivery of short-chain ceramide encapsulated in liposomes has been shown to limit tumor growth in murine breast cancer models.[7]

These application notes provide a comprehensive guide for the in vivo administration of (E/Z)-C20 Ceramide in mouse models, including detailed protocols for liposomal formulation and systemic delivery, a summary of expected biological effects with quantitative data, and a depiction of the key signaling pathways involved.

Data Presentation: Quantitative Effects of Modulating Ceramide Levels in Mice

The following tables summarize quantitative data from studies in mouse models where levels of long-chain ceramides, including C20 ceramide, were modulated either by genetic modification, antisense oligonucleotides (ASO), or in response to diet. This data provides a baseline for expected outcomes when administering exogenous C20 ceramide.

Table 1: Effects of Ceramide Modulation on Metabolic Parameters in Obese Mouse Models

Experimental Model	Treatment/Modification	Tissue/Fluid	Analyte	Result	Reference
High-Fat Diet (HFD) Fed Mice	Inducible liver-specific overexpression of acid ceramidase	Liver	C16:0, C22:1, C24:1 Ceramides	Significant decrease	[8][9]
High-Fat Diet (HFD) Fed Mice	Inducible liver-specific overexpression of acid ceramidase	Liver	p-Akt (Ser473)	Significant increase, indicating improved insulin signaling	[9]
ob/ob Mice	CerS6 ASO (10 mg/kg, s.c.)	Liver	C16:0 Ceramide	~50% reduction	[10][11]
ob/ob Mice	CerS6 ASO (10 mg/kg, s.c.)	Plasma	C16:0 Ceramide	~50% reduction	[10][11]
ob/ob Mice	CerS6 ASO (10 mg/kg, s.c.)	Whole Body	Fed Blood Glucose	Significant reduction	[10][11]
High-Fat Diet (HFD) Fed Mice	CerS6 ASO (10 mg/kg, s.c.)	Plasma	Fed Plasma Insulin	Significant reduction, indicating improved insulin sensitivity	[10]
High-Fat Diet (HFD) Fed Rats	Myriocin (SPT inhibitor)	Visceral Adipose Tissue	C20:0 Ceramide	Significant decrease	[6]
High-Fat Diet (HFD) Fed Rats	Myriocin (SPT inhibitor)	Subcutaneous Adipose Tissue	C20:0 Ceramide	Significant decrease	[6]

Table 2: Correlation of Endogenous Ceramide Levels with Metabolic Markers

Experimental Model	Tissue/Fluid	Correlated Analytes	Correlation	Reference
High-Fat Diet (HFD) Fed Rats	Visceral Adipose Tissue	Total Ceramide vs. Adiponectin	Strong negative correlation (r = -0.85)	[6]
High-Fat Diet (HFD) Fed Rats	Visceral Adipose Tissue	C20:0 Ceramide vs. Adiponectin	Strong negative correlation	[6]
High-Fat Diet (HFD) Fed Rats	Visceral Adipose Tissue	C20:0 Ceramide vs. HOMA-IR	Positive correlation (Total Ceramide r = 0.74)	[6]
High-Fat Diet (HFD) Fed Rats	Subcutaneous Adipose Tissue	C20:0 Ceramide vs. Adiponectin	Strong negative correlation	[6]
High-Fat Diet (HFD) Fed Rats	Subcutaneous Adipose Tissue	C20:0 Ceramide vs. HOMA-IR	Positive correlation (Total Ceramide r = 0.80)	[6]

Table 3: Effects of Systemic Liposomal Ceramide on Tumor Growth in Mice

Experimental Model	Treatment	Parameter	Result	Reference
Syngeneic BALB/c mouse model of breast adenocarcinoma	Liposomal C6-Ceramide (36 mg/kg, i.v.)	Tumor Size	>6-fold reduction compared to empty liposomes	[7]
Syngeneic BALB/c mouse model of breast adenocarcinoma	Liposomal C6-Ceramide (36 mg/kg, i.v.)	Tumor Histology	Marked increase in apoptotic cells	[7]
Syngeneic BALB/c mouse model of breast adenocarcinoma	Liposomal C6-Ceramide (36 mg/kg, i.v.)	Tumor Histology	Decrease in cellular proliferation	[7]

Experimental Protocols

The hydrophobic nature of (E/Z)-C20 Ceramide necessitates a specialized delivery vehicle for systemic administration in mouse models. A liposomal formulation is recommended to improve solubility, delivery, and efficacy.[7]

Protocol 1: Preparation of Liposomal (E/Z)-C20 Ceramide

This protocol is adapted from methods for preparing ceramide-containing liposomes for biological studies.[12][13]

Materials:

• (E/Z)-C20 Ceramide (powder form)

• 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC)

• Cholesterol (CHOL)

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS), sterile, pH 7.4

• Rotary evaporator

• Bath sonicator

• Liposome (B1194612) extruder with polycarbonate membranes (100 nm pore size)

Procedure:

• Lipid Film Preparation: a. In a round-bottom flask, dissolve (E/Z)-C20 Ceramide, POPC, and cholesterol in a chloroform/methanol (1:1, v/v) mixture. A recommended molar ratio is Ceramide:POPC:Cholesterol = 30:45:25.[12] b. Attach the flask to a rotary evaporator. c. Evaporate the organic solvent under vacuum at 45°C until a thin, uniform lipid film is formed on the flask wall. d. Continue to dry the film under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration: a. Hydrate the lipid film by adding sterile PBS (pH 7.4) to the flask. The volume of PBS will determine the final lipid concentration. b. Gently rotate the flask at a temperature above the lipid phase transition temperature (~60°C) for 1 hour to allow the lipid film to swell and form multilamellar vesicles (MLVs).

• Sonication and Extrusion: a. To reduce the size of the MLVs, sonicate the lipid suspension in a bath sonicator for 5-10 minutes. b. Assemble the liposome extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions. c. Heat the extruder to ~60°C. d. Pass the liposome suspension through the extruder 11-21 times. This process creates unilamellar vesicles (LUVs) with a homogenous size distribution.

• Sterilization and Storage: a. Sterilize the final liposomal preparation by passing it through a 0.22 µm syringe filter. b. Store the liposomes at 4°C. Use within 1-2 weeks for best results.

Protocol 2: Systemic Administration via Intraperitoneal (i.p.) Injection

This protocol details the intraperitoneal injection of the prepared liposomal C20 ceramide into adult mice.

Materials:

• Prepared liposomal (E/Z)-C20 Ceramide suspension

• Sterile 1 mL syringes with 27-30 gauge needles

• Adult mice (e.g., C57BL/6J)

• 70% ethanol (B145695) for disinfection

• Appropriate animal handling and restraint equipment

Procedure:

• Dosage Calculation: a. A starting dose of 20-40 mg/kg is recommended, based on effective doses of liposomal short-chain ceramide.[7] The final dose should be optimized for the specific mouse model and experimental endpoint. b. Calculate the required volume of the liposomal suspension based on the mouse's body weight and the lipid concentration of the preparation. The typical injection volume for i.p. in mice is 100-200 µL.

• Animal Preparation: a. Properly restrain the mouse, ensuring the head is tilted downwards to move abdominal organs away from the injection site. b. Expose the abdomen and locate the injection site, which is typically in the lower left or right quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Injection: a. Swab the injection site with 70% ethanol. b. Insert the needle at a 15-20 degree angle into the peritoneal cavity. A slight "pop" may be felt as the needle penetrates the peritoneum. c. Gently aspirate to ensure no fluid (blood or urine) is drawn into the syringe, confirming correct placement. d. Slowly inject the liposomal ceramide suspension into the peritoneal cavity. e. Withdraw the needle smoothly and return the mouse to its cage.

• Monitoring: a. Monitor the animal for any signs of distress post-injection. b. The frequency of administration will depend on the experimental design (e.g., twice weekly for chronic studies).[10]

Signaling Pathways and Visualizations

(E/Z)-C20 Ceramide, like other long-chain ceramides, exerts its biological effects by modulating key signaling cascades, primarily those involved in apoptosis and insulin resistance.

Experimental Workflow

The overall experimental process involves the preparation of a stable C20 ceramide formulation, administration to a mouse model, and subsequent analysis of biological outcomes at the organismal, tissue, and molecular levels.

Fig 1. Experimental workflow for in vivo C20 Ceramide administration.

Ceramide-Induced Apoptosis Signaling

Ceramide is a well-established pro-apoptotic lipid that can trigger cell death through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways. It often activates stress-activated protein kinases like JNK, which can phosphorylate and regulate members of the Bcl-2 family, leading to mitochondrial dysfunction and caspase activation.[14][15]

Fig 2. Ceramide-induced apoptosis signaling pathway.

Ceramide-Mediated Inhibition of Insulin Signaling

In metabolic tissues like skeletal muscle, liver, and adipose, elevated ceramide levels are a key contributor to insulin resistance. Ceramide can impair the insulin signaling cascade by inhibiting the phosphorylation and activation of Akt (also known as Protein Kinase B or PKB), a critical node for most of the metabolic actions of insulin. This inhibition is primarily mediated through the activation of Protein Phosphatase 2A (PP2A) or atypical Protein Kinase C zeta (PKCζ).[1][16][17][18]

Fig 3. Ceramide-mediated inhibition of insulin signaling.

References

• 1. Characterising the Inhibitory Actions of Ceramide upon Insulin Signaling in Different Skeletal Muscle Cell Models: A Mechanistic Insight | PLOS One [journals.plos.org]
• 2. Ceramide accumulation is associated with increased apoptotic cell death in cultured fibroblasts of sphingolipid activator protein-deficient mouse but not in fibroblasts of patients with Farber disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sustained Action of Ceramide on the Insulin Signaling Pathway in Muscle Cells: IMPLICATION OF THE DOUBLE-STRANDED RNA-ACTIVATED PROTEIN KINASE - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide Acyl Chain Length and Its Relevance to Intracellular Lipid Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of Ceramide De Novo Synthesis Affects Adipocytokine Secretion and Improves Systemic and Adipose Tissue Insulin Sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.psu.edu [pure.psu.edu]
• 8. Inhibition of ceramide accumulation in AdipoR1–/– mice increases photoreceptor survival and improves vision - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeted Induction of Ceramide Degradation Leads to Improved Systemic Metabolism and Reduced Hepatic Steatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The role of C16:0 ceramide in the development of obesity and type 2 diabetes: CerS6 inhibition as a novel therapeutic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The role of C16:0 ceramide in the development of obesity and type 2 diabetes: CerS6 inhibition as a novel therapeutic approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and Characterization of Ceramide-Containing Liposomes as Membrane Models for Different T Cell Subpopulations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Design and Optimization of Ceramide NP-Loaded Liposomes to Restore the Skin Barrier [mdpi.com]
• 14. Ceramide Promotes Apoptosis in Chronic Myelogenous Leukemia-Derived K562 Cells by a Mechanism Involving Caspase-8 and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ceramide induces p38 MAPK and JNK activation through a mechanism involving a thioredoxin-interacting protein-mediated pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Contribution of specific ceramides to obesity-associated metabolic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | The Role of Ceramides in Insulin Resistance [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: (E/Z)-C20 Ceramide Mass Spectrometry Analysis

Welcome to the technical support center for troubleshooting (E/Z)-C20 Ceramide mass spectrometry. This guide provides detailed troubleshooting advice, frequently asked questions (FAQs), and optimized protocols to help researchers, scientists, and drug development professionals overcome challenges related to low signal intensity in their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during C20 Ceramide analysis in a direct question-and-answer format.

Category 1: Sample Preparation and Extraction

Question: Why is my (E/Z)-C20 Ceramide signal weak or non-existent after sample extraction?

Answer: A weak or absent signal often points to issues within the sample preparation and lipid extraction steps. Inefficient extraction is a primary cause of low analyte recovery.

• Inefficient Extraction: The choice of solvent system is critical. The Bligh and Dyer method is a common and effective approach for extracting ceramides (B1148491) from tissue samples.[1][2] For plasma samples, which have a more complex matrix, an additional purification step using silica (B1680970) gel column chromatography may be necessary to isolate sphingolipids and improve sensitivity.[1][2]

• Sample Loss: During phase separation in liquid-liquid extractions, ceramides can be lost if the organic phase is not collected carefully and completely. The entire procedure should be performed at low temperatures (e.g., on ice) to minimize lipid degradation.[3]

• Low Sample Concentration: The starting material may not contain sufficient quantities of C20 Ceramide. For cellular analyses, a minimum of 20,000 cells may be required for detection.[4] Ensure the amount of starting material is adequate for the expected ceramide concentration.

• Improper Internal Standard Use: The use of a non-naturally occurring internal standard is crucial for accurate quantification and to correct for sample loss during preparation.[4][5] Odd-chain ceramides like C17 or C25 are commonly used for this purpose.[1][2] Stable isotope-labeled standards are also highly preferred as they share near-identical physical properties with the target analyte, ensuring similar extraction efficiency.[6]

Category 2: Liquid Chromatography (LC) Separation

Question: My C20 Ceramide peak is poorly resolved or shows significant tailing. How can I improve the chromatography?

Answer: Poor chromatographic performance can suppress signal intensity by causing co-elution with interfering compounds (matrix effects) and reducing peak height.

• Suboptimal Column Choice: A reversed-phase C8 or C18 column is typically used for ceramide separation.[2] Ensure your column is appropriate for lipid analysis.

• Incorrect Mobile Phase Composition: The mobile phase composition is critical for good separation. A common approach involves a gradient using water with an additive like formic acid as mobile phase A and an organic mixture like acetonitrile/isopropanol with formic acid as mobile phase B.[2][7] The addition of additives like ammonium (B1175870) formate (B1220265) can also improve ionization and signal intensity.[8]

• Gradient and Flow Rate: An optimized gradient elution is necessary to separate ceramides from other lipid classes and resolve different ceramide species.[9] If peaks are too broad, adjusting the gradient steepness or the flow rate can improve peak shape and resolution.

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of C20 Ceramide, leading to a lower signal.[10] Improving chromatographic separation is key to minimizing this.[2] In some cases, particularly with complex samples like whole blood or plasma, a sample cleanup step prior to LC injection is necessary.[1][10]

Category 3: Mass Spectrometry (MS) Detection

Question: How can I optimize my mass spectrometer settings to improve the C20 Ceramide signal?

Answer: Suboptimal MS parameters are a frequent cause of poor sensitivity. Tuning the instrument specifically for C20 Ceramide is essential.

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is most commonly used for ceramide analysis.[2][11] It typically generates protonated molecules [M+H]⁺.[8] However, negative ion mode can also be used and may offer advantages in reducing in-source dehydration, potentially boosting sensitivity.[12]

• Adduct Formation: While protonated ions are common, ceramides can form other adducts. For instance, chloride adducts [M+Cl]⁻ in negative mode have been shown to increase assay sensitivity by 10- to 50-fold for some ceramides.[13]

• Fragmentation and MRM Transitions: For tandem mass spectrometry (MS/MS), selecting the correct precursor and product ions is vital. Upon collision-induced dissociation, ceramides characteristically produce a product ion at m/z 264, which corresponds to the sphingosine (B13886) backbone after the loss of the fatty acyl group and water.[2][4][5] For C20 Ceramide (d18:1/20:0), the Multiple Reaction Monitoring (MRM) transition would be m/z 594 → 264.[2]

• Source Parameters and Collision Energy: Ion source parameters (e.g., capillary voltage, source temperature) and collision energy must be optimized for your specific instrument and analyte.[2][9] Direct infusion of a C20 Ceramide standard can be used to tune these parameters for maximum signal intensity of the parent and fragment ions.[2]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing and resolving low signal issues with (E/Z)-C20 Ceramide.

Caption: A troubleshooting decision tree for low C20 Ceramide MS signal.

Quantitative Data Summary

The following tables provide a summary of typical parameters and expected performance metrics for C20 Ceramide analysis.

Table 1: Recommended LC-MS/MS Parameters for C20 Ceramide (d18:1/20:0)

Parameter	Setting	Rationale & Reference
Ionization Mode	ESI Positive	Commonly provides robust protonated [M+H]⁺ ions.[2]
Precursor Ion (Q1)	m/z 594	Corresponds to the [M+H]⁺ of C20 Ceramide.[2]
Product Ion (Q3)	m/z 264	Characteristic fragment of the sphingosine backbone, providing specificity.[2][5]
Internal Standard	C17 Ceramide (m/z 552→264)	Non-endogenous standard to correct for extraction and matrix variability.[2]
Mobile Phase A	Water + 0.2% Formic Acid	Standard aqueous phase for reversed-phase lipidomics.[2]

| Mobile Phase B | Acetonitrile/Isopropanol (60:40, v/v) + 0.2% Formic Acid | Organic phase for eluting lipids from a C8/C18 column.[2] |

Table 2: Performance Metrics for Ceramide Quantification Methods

Metric	Expected Value	Source
Limit of Quantification (LOQ)	0.01 - 0.50 ng/mL	[1]
Limit of Detection (LOD)	5 - 50 pg/mL	[2]
Extraction Recovery (Plasma)	78 - 91%	[1][2]
Extraction Recovery (Tissue)	70 - 99%	[1][2]

| Linearity (R²) | > 0.99 |[8] |

Experimental Protocols

Protocol: Lipid Extraction from Biological Tissues (Bligh & Dyer Method)

This protocol is adapted from methodologies cited for the extraction of ceramides from tissue samples.[1][2]

Materials:

• Homogenized tissue sample (e.g., 50-100 mg)

• Internal Standard solution (e.g., C17 Ceramide in ethanol)

• Chloroform (B151607) (HPLC Grade)

• Methanol (HPLC Grade)

• Water (LC-MS Grade)

• Ice bath, vortex mixer, centrifuge, nitrogen evaporator

Procedure:

• Place the tube containing the homogenized tissue sample on ice.

• Spike the sample with a known amount of internal standard (e.g., 50 ng of C17 Ceramide).[2]

• Add 2 mL of an ice-cold chloroform:methanol (1:2, v/v) mixture to the sample.

• Vortex vigorously for 5 minutes at 4°C to ensure thorough mixing and lipid extraction.

• To induce phase separation, add 0.5 mL of chloroform followed by 0.5 mL of water. Vortex briefly after each addition.

• Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to separate the aqueous and organic layers.

• Carefully collect the lower organic layer (which contains the lipids) using a glass Pasteur pipette and transfer it to a new clean glass tube.

• To maximize recovery, re-extract the remaining aqueous layer with an additional 1 mL of chloroform. Vortex, centrifuge, and pool the lower organic layer with the first extract.

• Dry the pooled organic phase completely under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable buffer for LC-MS analysis (e.g., 100 µL of acetonitrile/isopropanol 60:40, v/v).[2] The sample is now ready for injection.

References

• 1. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Quantitative measurement of different ceramide species from crude cellular extracts by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ceramide profiling of complex lipid mixtures by electrospray ionization mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 6. caymanchem.com [caymanchem.com]
• 7. A simple, highly sensitive, and facile method to quantify ceramide at the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 9. benchchem.com [benchchem.com]
• 10. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Complete structural characterization of ceramides as [M – H]− ions by multiple-stage linear ion trap mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. ohsu.elsevierpure.com [ohsu.elsevierpure.com]

Technical Support Center: Optimizing HPLC Peak Resolution for C20 Ceramide Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of C20 ceramide isomers.

Troubleshooting Guides

This section addresses common issues encountered during the HPLC analysis of C20 ceramide isomers in a question-and-answer format.

Issue 1: Poor Resolution of C20 Ceramide Isomers

Question: Why are my C20 ceramide isomer peaks co-eluting or showing poor separation?

Answer: Poor resolution of C20 ceramide isomers is a frequent challenge due to their structural similarity. A systematic approach to optimizing your HPLC method is crucial.

• Initial Checks:

  • Column Integrity: An aging or contaminated column can lead to peak broadening and loss of resolution. Test the column with a standard to evaluate its performance.

  • System Suitability: Ensure your HPLC system is performing optimally by conducting a system suitability test with a known compound mixture.

• Optimization Strategies:

  • Mobile Phase Composition: The choice and composition of the mobile phase are critical for achieving selectivity between isomers.

    • Organic Solvent: For reversed-phase HPLC, acetonitrile (B52724) often provides better separation efficiency than methanol (B129727) for lipid isomers. Adjust the percentage of the organic solvent in small increments (e.g., 1-2%).

    • Additives: The addition of small amounts of modifiers can significantly impact selectivity. Formic acid (typically 0.1%) is a common additive in reversed-phase LC-MS methods for ceramides (B1148491) as it can improve peak shape and ionization efficiency.[1] For normal-phase chromatography, modifiers like triethylamine (B128534) and formic acid can improve the peak shape of sphingoid bases.

  • Stationary Phase:

    • Reversed-Phase: C8 and C18 columns are commonly used for ceramide analysis.[1] A C8 column may offer different selectivity compared to a C18 and could be a viable alternative for separating isomers.

    • Normal-Phase: A silica (B1680970) column can be effective for separating ceramide species, sometimes offering better resolution of isomers than reversed-phase columns.

    • Chiral Stationary Phases (CSPs): For separating enantiomers, a chiral column is necessary. Polysaccharide-based CSPs are widely used for this purpose.

  • Temperature: Operating the column at a controlled, elevated temperature (e.g., 40-50 °C) can improve peak shape and sometimes enhance resolution by decreasing mobile phase viscosity and increasing mass transfer kinetics.

  • Flow Rate: Reducing the flow rate can increase the interaction time of the isomers with the stationary phase, potentially leading to better separation, although this will increase the run time.

Issue 2: Peak Tailing or Fronting

Question: My C20 ceramide isomer peaks are exhibiting significant tailing or fronting. What are the likely causes and solutions?

Answer: Peak asymmetry can compromise accurate integration and quantification.

• For Peak Tailing:

  • Secondary Interactions: Residual silanol (B1196071) groups on silica-based columns can interact with the polar head group of ceramides, causing tailing.

    • Solution: Use a well-end-capped column or add a competing base, such as a small amount of triethylamine, to the mobile phase in normal-phase chromatography. For reversed-phase, ensure the mobile phase pH is appropriate if using ionizable additives.

  • Column Contamination: Contaminants from previous injections can lead to peak tailing.

    • Solution: Implement a robust column washing protocol between runs.

• For Peak Fronting:

  • Sample Solvent Incompatibility: Dissolving the sample in a solvent significantly stronger than the initial mobile phase can cause peak fronting.

    • Solution: Dissolve the C20 ceramide standards and samples in the initial mobile phase whenever possible.

  • Column Overload: Injecting too much sample can saturate the column, leading to peak fronting.

    • Solution: Reduce the injection volume or dilute the sample.

Issue 3: Fluctuating Retention Times

Question: I am observing inconsistent retention times for my C20 ceramide isomer peaks across different runs. What could be the problem?

Answer: Consistent retention times are essential for reliable peak identification.

• Inadequate Column Equilibration: The column needs to be thoroughly equilibrated with the mobile phase before each injection, especially when using a gradient.

  • Solution: Increase the column equilibration time between runs.

• Mobile Phase Instability:

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoir capped to prevent evaporation of the more volatile organic component. Ensure proper degassing of the mobile phase.

• Temperature Fluctuations: Changes in ambient temperature can affect retention times if a column oven is not used.

  • Solution: Use a thermostatted column compartment to maintain a consistent temperature.

• Pump Performance: Leaks or faulty check valves in the HPLC pump can lead to an inconsistent flow rate.

  • Solution: Perform regular pump maintenance, check for leaks, and ensure a stable flow rate.

Frequently Asked Questions (FAQs)

1. What is the best type of HPLC column for separating C20 ceramide isomers?

The optimal column depends on the specific isomers you are trying to separate.

• For diastereomers and constitutional isomers: A high-resolution reversed-phase C8 or C18 column is a good starting point. Normal-phase chromatography on a silica column can also provide excellent selectivity.

• For enantiomers: A chiral stationary phase (CSP) is required. Polysaccharide-based chiral columns are often a good choice.

2. How can I improve the detection of my C20 ceramide isomers?

If you are not using a mass spectrometer, derivatization with a fluorescent tag can significantly enhance sensitivity. Reagents like o-phthaldialdehyde can be used to derivatize the sphingoid base after deacylation, allowing for fluorescence detection.

3. What are typical mobile phases used for C20 ceramide analysis?

• Reversed-Phase: Gradients of acetonitrile/water or methanol/water are common. The addition of a small amount of formic acid (0.1%) is often used to improve peak shape and ionization in LC-MS.

• Normal-Phase: Isocratic or gradient elution with hexane (B92381)/isopropanol or chloroform (B151607)/methanol mixtures is frequently employed.

4. How should I prepare my samples for C20 ceramide analysis?

Sample preparation typically involves lipid extraction from the matrix using a method like the Bligh and Dyer or Folch extraction. It is crucial to use high-purity solvents to avoid contamination.

5. What are some key considerations for method validation in C20 ceramide analysis?

Method validation should assess linearity, accuracy, precision (intra- and inter-day), limit of detection (LOD), and limit of quantification (LOQ). The use of an appropriate internal standard, such as a non-endogenous ceramide (e.g., C17 ceramide), is highly recommended for accurate quantification.

Experimental Protocols

Protocol 1: Reversed-Phase HPLC-MS/MS for C20 Ceramide Analysis

This protocol is a general guideline and may require optimization for your specific application.

• Sample Preparation (Lipid Extraction):

  • Homogenize the sample in a mixture of chloroform:methanol (1:2, v/v).

  • Add chloroform and water to induce phase separation.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen and reconstitute in a suitable solvent (e.g., methanol or the initial mobile phase).

• HPLC Conditions:

  • Column: C8 or C18 reversed-phase column (e.g., 2.1 x 150 mm, 5 µm).[1]

  • Mobile Phase A: Water with 0.2% formic acid.[1]

  • Mobile Phase B: Acetonitrile/2-propanol (60:40, v/v) with 0.2% formic acid.[1]

  • Gradient:

    • Start with 50% B.[1]

    • Linearly increase to 100% B over 3 minutes.[1]

    • Hold at 100% B for 12 minutes.[1]

    • Return to 50% B and equilibrate for 5 minutes.[1]

  • Flow Rate: 0.3 mL/min.[1]

  • Column Temperature: 40 °C.

  • Injection Volume: 5-10 µL.

• MS/MS Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification.

  • Monitor for the specific precursor-to-product ion transitions for your C20 ceramide isomers of interest.

Protocol 2: Normal-Phase HPLC for Ceramide Isomer Separation

• Sample Preparation: As described in Protocol 1. The final sample should be reconstituted in a non-polar solvent compatible with the normal-phase mobile phase (e.g., hexane/isopropanol).

• HPLC Conditions:

  • Column: Silica column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of hexane and isopropanol, or chloroform and methanol. The exact ratio will need to be optimized to achieve the desired separation.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV (if derivatized) or Evaporative Light Scattering Detector (ELSD).

Data Presentation

Table 1: HPLC-MS/MS Method Performance for Ceramide Quantification

Parameter	C18 Ceramide	C17 Ceramide (Internal Standard)
Precursor Ion (m/z)	566.5	552.5
Product Ion (m/z)	264.2	264.2
Limit of Detection (LOD)	0.2 pg on column	-
Limit of Quantification (LOQ)	1.0 pg on column	-
Recovery	92.2% - 105.2%	92.2% - 98.9%

Data adapted from a study on C18 ceramide analysis, providing a reference for expected performance.

Mandatory Visualizations

References

• 1. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]

common interferences in lipidomic analysis of C20 ceramides

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common interferences encountered during the lipidomic analysis of C20 ceramides (B1148491).

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the analysis of C20 ceramides.

Question: I am observing a low signal or poor recovery of my C20 ceramide standards. What are the potential causes and how can I troubleshoot this?

Answer:

Low signal intensity or poor recovery of C20 ceramides can stem from several factors throughout the analytical workflow, from sample preparation to detection. Here is a step-by-step guide to troubleshoot this issue:

• Lipid Extraction Efficiency: The choice of extraction solvent is critical for ceramide recovery. Traditional methods like Folch or Bligh and Dyer extractions are commonly used.[1] However, the polarity of the solvent system can significantly impact the recovery of different lipid classes. For ceramides, a common solvent system is a mixture of chloroform (B151607) and methanol (B129727).[2]

  • Troubleshooting Tip: Evaluate your extraction method's efficiency. Consider performing a comparative extraction with different solvent systems. For instance, compare a traditional Folch extraction (chloroform:methanol, 2:1 v/v) with other reported methods to see which yields better recovery for your specific sample matrix.

• Sample Matrix Effects: The presence of other lipids, salts, and proteins in the sample can suppress the ionization of C20 ceramides in the mass spectrometer, a phenomenon known as matrix effect.[3][4] Phospholipids are a major cause of matrix effects in biological samples.[5]

  • Troubleshooting Tip: To mitigate matrix effects, you can:

    • Improve Sample Cleanup: Incorporate a solid-phase extraction (SPE) step after the initial lipid extraction to remove interfering compounds.

    • Optimize Chromatography: Ensure chromatographic separation of C20 ceramides from the bulk of phospholipids. A well-optimized gradient can prevent co-elution.[6]

    • Use an Internal Standard: A stable isotope-labeled internal standard for C20 ceramide can help to normalize for signal suppression.

• Mass Spectrometry Parameters: Inappropriate mass spectrometer settings can lead to poor sensitivity.

  • Troubleshooting Tip: Optimize the following parameters for your specific instrument:

    • Ionization Source: Electrospray ionization (ESI) is commonly used for ceramides.[7] Ensure the source parameters (e.g., capillary voltage, source temperature) are optimized for ceramide analysis.

    • Collision Energy: In tandem MS (MS/MS), the collision energy for fragmentation needs to be optimized to obtain a strong signal for the characteristic product ion of ceramides (m/z 264.3).[8]

Question: I am seeing unexpected peaks or adducts in my mass spectra for C20 ceramides. How can I identify and minimize them?

Answer:

The appearance of unexpected peaks and adducts can complicate data interpretation. Here’s how to address this issue:

• In-Source Fragmentation: Ceramides can fragment within the ion source of the mass spectrometer, leading to artifactual peaks.[9][10] This can be particularly problematic as fragments of more complex sphingolipids, like hexosylceramides, can be misidentified as endogenous ceramides.[11]

  • Troubleshooting Tip: To minimize in-source fragmentation, carefully optimize the ion source temperature and transmission radio frequency (RF) levels.[9][10] Lowering these parameters can often reduce fragmentation without a significant loss in sensitivity.

• Adduct Formation: Ceramides can form adducts with various ions present in the mobile phase or sample matrix, such as sodium ([M+Na]+), potassium ([M+K]+), or ammonium (B1175870) ([M+NH4]+).[12] While protonated molecules ([M+H]+) are often the target for quantification, the formation of other adducts can dilute the signal of the ion of interest.

  • Troubleshooting Tip:

    • Mobile Phase Modifiers: The addition of a small amount of an acid, like formic acid (typically 0.1-0.2%), to the mobile phase can promote the formation of protonated molecules.[7]

    • Lithium Adducts: For structural characterization, the use of lithium adducts ([M+Li]+) can provide more informative fragmentation patterns in MS/MS analysis.[13]

Quantitative Data Summary

The following table summarizes key quantitative parameters relevant to C20 ceramide analysis, compiled from various studies.

Parameter	Value/Range	Context	Reference(s)
Limit of Quantification (LOQ)	5 - 50 pg/mL	For various ceramide species using LC-ESI-MS/MS.	[14]
Linear Range	2.8 - 357 ng/mL	For C20 ceramide in a plasma matrix using LC-ESI-MS/MS.	[7]
Recovery from Plasma	78 - 91%	For various ceramide subspecies using a validated LC-ESI-MS/MS method.	[14]
Recovery from Liver Tissue	70 - 99%	For various ceramide subspecies.	[14]
Recovery from Muscle Tissue	71 - 95%	For various ceramide subspecies.	[14]

Frequently Asked Questions (FAQs)

Q1: What are the most common isobaric interferences for C20 ceramides?

A1: Isobaric interference, where different molecules have the same nominal mass, is a significant challenge in lipidomics. For C20 ceramides, common isobaric interferences can arise from:

• Other Ceramide Species: Ceramides with different combinations of fatty acid and sphingoid base chain lengths that result in the same total mass. For example, a ceramide with a C18 fatty acid and a d20:1 sphingoid base could be isobaric with a C20 ceramide with a d18:1 sphingoid base.

• Other Lipid Classes: Other lipid classes can have species with masses that overlap with C20 ceramides. To resolve isobaric interferences, high-resolution mass spectrometry (HRMS) and tandem mass spectrometry (MS/MS) are essential. HRMS can distinguish between molecules with very small mass differences, while MS/MS can differentiate isomers based on their unique fragmentation patterns.[15]

Q2: How does the choice of liquid chromatography (LC) affect C20 ceramide analysis?

A2: The choice of LC method is crucial for separating C20 ceramides from other lipids and potential interferences.

• Reversed-Phase LC (RPLC): This is the most common method for ceramide analysis.[16][17] It separates lipids based on their hydrophobicity, which is primarily determined by the length and saturation of their acyl chains. RPLC is effective at separating different ceramide species.

• Normal-Phase LC (NPLC): NPLC separates lipids based on the polarity of their head groups. This can be useful for separating different lipid classes, such as ceramides from phospholipids.[18]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is another option for separating polar lipids and can be advantageous for class-specific separation.[6]

Q3: What is the characteristic fragment ion for ceramides in positive ion mode MS/MS, and why is it important?

A3: In positive ion mode tandem mass spectrometry (MS/MS), ceramides containing a d18:1 sphingosine (B13886) backbone typically produce a characteristic product ion at m/z 264.3.[8] This ion corresponds to the sphingoid base after the loss of the fatty acyl chain and a molecule of water. Monitoring for this specific fragment ion in a multiple reaction monitoring (MRM) or product ion scan experiment provides high specificity for the quantification of ceramides.[7]

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples (Modified Bligh and Dyer Method)

This protocol is a general procedure for extracting lipids, including C20 ceramides, from biological samples such as plasma or tissue homogenates.

• To 100 µL of sample (e.g., plasma), add 375 µL of a chloroform:methanol (1:2, v/v) mixture containing an appropriate internal standard.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Add 125 µL of chloroform and vortex for 1 minute.

• Add 125 µL of water and vortex for 1 minute.

• Centrifuge the sample at 2,000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids.

• Dry the collected organic phase under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol or a mixture of mobile phases).

Protocol 2: Generic Reversed-Phase LC Method for Ceramide Analysis

This protocol provides a starting point for the chromatographic separation of ceramides. Optimization will be required for specific applications and LC systems.

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Ramp to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B and equilibrate.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Review of available "extraction + purification" methods of natural ceramides and their feasibility for sewage sludge analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simplified Mass Spectrometric Analysis of Ceramides using a Common Collision Energy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Evaluation of Lipid In-Source Fragmentation on Different Orbitrap-based Mass Spectrometers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Useful Mass Differences | Analytical Chemistry Instrumentation Facility [acif.ucr.edu]
• 13. Structural studies on ceramides as lithiated adducts by low energy collisional-activated dissociation tandem mass spectrometry with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 17. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics [kci.go.kr]
• 18. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]

improving the stability and storage of (E/Z)-C20 Ceramide solutions

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on improving the stability and storage of (E/Z)-C20 Ceramide solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to address common challenges encountered during experimentation.

Troubleshooting Guides

This section addresses specific issues you may encounter with (E/Z)-C20 Ceramide solutions in a question-and-answer format.

Issue: Precipitation or Cloudiness in the Ceramide Solution

• Question: My (E/Z)-C20 Ceramide solution, which was clear upon preparation, has now become cloudy or has visible precipitate. What could be the cause and how can I resolve this?

  Answer: Ceramide precipitation is a common issue stemming from its low aqueous solubility.[1] Several factors can contribute to this:

  • Low Temperature: Solubility of ceramides (B1148491) decreases at lower temperatures. If the solution has been refrigerated or has cooled down after initial warming, precipitation can occur.[1]

    • Solution: Gently warm the solution to a temperature such as 37°C and vortex vigorously to redissolve the ceramide.[1] Avoid excessive heat as it can degrade the ceramide.[2]

  • Solvent Choice and Concentration: The choice of solvent and the final concentration of the ceramide solution are critical.

    • Solution: (E/Z)-C20 Ceramide is soluble in organic solvents like ethanol (B145695), DMSO, and dimethyl formamide (B127407).[3][4][5] When preparing aqueous working solutions, ensure the final concentration of the organic solvent is minimal (ideally ≤ 0.1%) to prevent both ceramide precipitation and solvent-induced cytotoxicity.[1] For cell culture applications, a solvent system of ethanol and dodecane (B42187) (98:2, v/v) can aid in dispersing the ceramide in the aqueous medium.[6]

  • pH Shift: The stability of ceramides is pH-dependent.

    • Solution: Maintain the pH of your solution within a range of 4.5 to 7.5, as extreme pH levels can lead to degradation and potential precipitation.[2][7]

Issue: Inconsistent Experimental Results

• Question: I am observing high variability or a lack of expected effects in my experiments involving (E/Z)-C20 Ceramide. What are the potential sources of this inconsistency?

  Answer: Inconsistent results can arise from the degradation of the ceramide or improper handling.

  • Degradation During Storage: (E/Z)-C20 Ceramide is a lipid and is susceptible to degradation if not stored correctly.

    • Solution: Store stock solutions at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) storage.[3][8] It is crucial to protect the solution from light and to store it under an inert gas like nitrogen.[3][8] To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use vials.[3]

  • Exposure to Light and Air: Ceramides can be sensitive to light and oxidation.[9]

    • Solution: Minimize the exposure of your ceramide solutions to light by using amber vials or by wrapping the containers in aluminum foil. Purging the vial with an inert gas before sealing can help prevent oxidation.

  • Ceramide Aggregation: Due to their hydrophobic nature, ceramides can form aggregates in aqueous solutions, which can affect their bioavailability and activity.[10][11]

    • Solution: Using delivery systems like liposomes can improve the solubility and prevent aggregation.[1][12] For cellular experiments, preparing a fresh dilution of the stock solution into pre-warmed medium with vigorous vortexing immediately before use can help ensure a more uniform dispersion.[1]

Frequently Asked Questions (FAQs)

1. What is the best solvent to dissolve (E/Z)-C20 Ceramide?

(E/Z)-C20 Ceramide is a lipophilic molecule and dissolves well in organic solvents. For creating stock solutions, high-purity ethanol, DMSO, or dimethyl formamide are recommended.[3][4][5] For instance, C20 Ceramide is soluble in ethanol at approximately 5 mg/mL (with the aid of sonication) and in dimethyl formamide at about 0.15 mg/mL.[3][4]

2. What are the optimal storage conditions for (E/Z)-C20 Ceramide solutions?

For optimal stability, stock solutions of (E/Z)-C20 Ceramide should be stored under the following conditions:

• Temperature: -80°C for up to 6 months or -20°C for up to 1 month.[3][8]

• Light: Protected from light.[3][8]

• Atmosphere: Stored under an inert gas, such as nitrogen.[3][8]

• Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles by preparing single-use aliquots.[3]

3. Is (E/Z)-C20 Ceramide sensitive to pH?

Yes, ceramides are stable within a pH range of 4.5 to 6.5.[2] Highly acidic or alkaline conditions should be avoided as they can cause the degradation of the ceramide structure.[2]

4. How can I confirm the stability of my (E/Z)-C20 Ceramide solution?

The stability of your ceramide solution can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS).[9][13] These methods allow for the quantification of the intact ceramide and the detection of any degradation products over time.[9]

Data Presentation

Table 1: Solubility and Recommended Solvents for C20 Ceramide

Solvent	Reported Solubility	Notes	Reference
Ethanol	~5 mg/mL	Ultrasonic assistance may be needed for dissolution.	[3]
Dimethyl formamide	~0.15 mg/mL	Purge with an inert gas.	[4]
DMSO	Soluble	Final concentration in cell culture should be kept low (≤ 0.1%).	[1][5]

Table 2: Recommended Storage Conditions for C20 Ceramide Stock Solutions

Storage Temperature	Duration	Special Conditions	Reference
-80°C	Up to 6 months	Protect from light, store under nitrogen, aliquot to avoid freeze-thaw cycles.	[3][8]
-20°C	Up to 1 month	Protect from light, store under nitrogen, aliquot to avoid freeze-thaw cycles.	[3][8]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of (E/Z)-C20 Ceramide

• Materials: (E/Z)-C20 Ceramide (solid), anhydrous ethanol (or DMSO/dimethyl formamide), sterile amber glass vials, inert gas (e.g., nitrogen or argon).

• Procedure: a. Weigh the desired amount of (E/Z)-C20 Ceramide powder in a sterile vial. b. Add the appropriate volume of the chosen organic solvent to achieve the desired stock concentration (e.g., 1 mg/mL). c. To aid dissolution, the solution can be gently warmed (not exceeding 40°C) and sonicated in a water bath until the solid is completely dissolved.[2][3] d. Once dissolved, purge the vial with a stream of inert gas for 1-2 minutes to displace any oxygen. e. Seal the vial tightly. f. For ease of use and to maintain stability, create single-use aliquots in smaller amber vials, purging each with inert gas before sealing. g. Store the stock solution and aliquots at -20°C or -80°C, protected from light.[3][8]

Protocol 2: Stability Testing of (E/Z)-C20 Ceramide Solution using HPLC

• Objective: To determine the degradation of (E/Z)-C20 Ceramide under various storage conditions (e.g., different temperatures, light exposure).

• Procedure: a. Prepare a stock solution of (E/Z)-C20 Ceramide as described in Protocol 1. b. Divide the solution into several aliquots to be stored under different conditions (e.g., -20°C in the dark, 4°C in the dark, room temperature in the dark, room temperature with light exposure). c. At predetermined time points (e.g., 0, 1, 3, 7, 14, and 30 days), take a sample from each storage condition. d. Analyze the samples using a validated HPLC method capable of separating and quantifying ceramides.[9][13] e. The stability is assessed by comparing the peak area of the (E/Z)-C20 Ceramide at each time point to the initial peak area at day 0. A decrease in the peak area indicates degradation.

Mandatory Visualization

Caption: Major enzymatic degradation pathway of ceramide.

Caption: Workflow for assessing ceramide solution stability.

Caption: Troubleshooting flowchart for ceramide precipitation.

References

• 1. benchchem.com [benchchem.com]
• 2. formulatorhub.com [formulatorhub.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. greencosmetic.science [greencosmetic.science]
• 8. medchemexpress.com [medchemexpress.com]
• 9. How Ceramide Analysis Helps in Skincare Product Development - Creative Proteomics [creative-proteomics.com]
• 10. researchgate.net [researchgate.net]
• 11. Effect of sphingomyelinase-mediated generation of ceramide on aggregation of low-density lipoprotein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. How to Ensure Ingredient Stability and Skin Penetration Efficiency of 5% Ceramide Emulsion in Cosmetic Ingredients?-XinKailian [xklabio.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Quantification of Low-Abundance (E/Z)-C20 Ceramide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the common challenges encountered when quantifying low-abundance (E/Z)-C20 Ceramide.

Frequently Asked Questions & Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: I am having difficulty detecting a signal for C20 ceramide in my samples. What are the potential causes and solutions?

Answer: Low or no signal for low-abundance lipids like C20 ceramide is a common issue. Several factors could be contributing to this problem.

• Inefficient Extraction: The extraction method may not be optimal for recovering low levels of ceramides (B1148491) from your specific sample matrix.

  • Troubleshooting:

    • Ensure you are using a robust lipid extraction method like the Bligh and Dyer or Folch method.[1][2]

    • For complex matrices like plasma, consider incorporating a solid-phase extraction (SPE) step to enrich for sphingolipids and remove interfering substances.[3][4]

    • Always include an internal standard, such as a non-naturally occurring odd-chain ceramide (e.g., C17 ceramide), before extraction to monitor and correct for recovery efficiency.[3][4]

• Low Ionization Efficiency in Mass Spectrometry: C20 ceramide may not be ionizing effectively under your current source conditions.

  • Troubleshooting:

    • Optimize mass spectrometer source parameters, including spray voltage, gas flows, and temperatures, by infusing a pure C20 ceramide standard.[3][5]

    • Experiment with different mobile phase additives, such as formic acid or ammonium (B1175870) formate, to promote the formation of protonated molecules [M+H]⁺ which generally show good fragmentation.[3]

• Matrix Effects: Co-eluting compounds from your sample matrix can suppress the ionization of your target analyte.[1]

  • Troubleshooting:

    • Improve chromatographic separation to resolve C20 ceramide from interfering matrix components. This can be achieved by using a longer column, a shallower gradient, or a different stationary phase (e.g., C18, C8).[3][5]

    • Implement a thorough sample cleanup procedure, such as SPE, to remove phospholipids (B1166683) and other abundant lipid classes that can cause ion suppression.[3][4][5]

Question 2: I am seeing high variability in my quantitative results for C20 ceramide between replicate injections. What could be the cause?

Answer: High variability in quantitative analysis often points to issues with sample preparation, instrument stability, or the integration of chromatographic peaks.

• Inconsistent Sample Preparation: Variability in extraction efficiency or sample handling can lead to inconsistent results.

  • Troubleshooting:

    • Ensure precise and consistent addition of the internal standard to every sample.

    • Thoroughly vortex and centrifuge samples at each step of the extraction process to ensure complete phase separation and recovery.

• Poor Chromatographic Peak Shape: Poorly resolved or broad peaks can be difficult to integrate consistently.

  • Troubleshooting:

    • Optimize your HPLC/UPLC method to achieve sharp, symmetrical peaks. Adjust the mobile phase composition, gradient profile, and flow rate.

    • Ensure your sample is fully dissolved in a solvent compatible with the initial mobile phase to prevent peak distortion.

• Instrument Instability: Fluctuations in the mass spectrometer's performance can lead to variable signal intensity.

  • Troubleshooting:

    • Perform regular calibration and tuning of the mass spectrometer to ensure stable performance.

    • Monitor the signal of the internal standard across all runs. A stable internal standard signal indicates good instrument stability.

Question 3: How can I differentiate and quantify the (E) and (Z) isomers of C20 ceramide?

Answer: The separation of (E/Z) isomers of ceramides is challenging because they often have identical masses and similar polarities, leading to co-elution in standard reverse-phase chromatography.[6]

• Specialized Chromatography: Achieving separation requires highly efficient chromatographic systems.

  • Troubleshooting:

    • Utilize a high-resolution HPLC column with a specific selectivity for isomers. One study successfully separated plant-derived (E/Z) glucosylceramide isomers using a TSKgel ODS-120A column.[6]

    • Careful optimization of the mobile phase and gradient is crucial. Experiment with different solvent systems and very shallow gradients to maximize the potential for separation.[6]

• Lack of Commercial Standards: Pure standards for both the (E) and (Z) isomers of C20 ceramide may not be commercially available, making absolute quantification difficult.

  • Troubleshooting:

    • If standards are unavailable, you may need to report the combined concentration of the isomers or express the results as a ratio of the two if they can be chromatographically resolved.

    • For some applications, enzymatic conversion from a commercially available precursor (like glucosylceramide) can be used to generate ceramide standards in-house.[6]

Quantitative Data Summary

The following tables summarize typical parameters for the quantification of ceramides using LC-MS/MS. Note that specific values can vary depending on the instrument, sample matrix, and experimental conditions.

Table 1: LC-MS/MS Parameters for Ceramide Quantification

Parameter	Typical Value/Setting	Reference
Ionization Mode	Positive Electrospray Ionization (ESI+)	[3]
MS/MS Transition (MRM)	Precursor Ion: [M+H]⁺, Product Ion: m/z 264	[3]
C20 Ceramide Transition	m/z 594 → 264	[3]
Internal Standard (C17)	m/z 552 → 264	[3]
Collision Gas	Argon	[3]

Table 2: Performance Characteristics of a Validated LC-MS/MS Method for Ceramides

Parameter	C20 Ceramide	Reference
Linear Range	2.8–357 ng	[3]
Limit of Detection (LOD)	5–50 pg/ml (for distinct ceramides)	[3]
Limit of Quantification (LOQ)	0.01-0.50 ng/ml (for distinct ceramides)	[4]
Recovery from Plasma	78–91%	[3][4]
Recovery from Tissue	70–99%	[3][4]

Experimental Protocols

Protocol: Quantification of C20 Ceramide in Plasma by LC-ESI-MS/MS

This protocol is a generalized procedure based on established methods.[3][4]

1. Materials and Reagents:

• Ceramide standards (C20 and C17 for internal standard)

• HPLC-grade solvents: Methanol, Chloroform (B151607), Water, Acetonitrile, 2-Propanol

• Formic acid

• Silica (B1680970) gel cartridges for SPE

• Glass vials and syringes

2. Sample Preparation and Lipid Extraction:

• Thaw plasma samples on ice.

• To 100 µL of plasma, add a known amount of C17 ceramide internal standard.

• Perform a Bligh and Dyer extraction: Add 375 µL of chloroform/methanol (1:2, v/v). Vortex thoroughly.

• Add 125 µL of chloroform. Vortex.

• Add 125 µL of water. Vortex and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

3. Solid-Phase Extraction (SPE) for Sphingolipid Enrichment:

• Condition a silica SPE cartridge with chloroform.

• Resuspend the dried lipid extract in a small volume of chloroform and load it onto the cartridge.

• Wash the cartridge with chloroform to elute neutral lipids.

• Elute the sphingolipid fraction (containing ceramides) with a mixture of chloroform/methanol (e.g., 9:1, v/v).

• Dry the eluted fraction under nitrogen.

• Reconstitute the sample in the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• HPLC System: A reverse-phase C8 or C18 column (e.g., 2.1 x 150 mm, 5 µm).[3]

• Mobile Phase A: Water with 0.2% formic acid.[3]

• Mobile Phase B: Acetonitrile/2-Propanol (60:40, v/v) with 0.2% formic acid.[3]

• Gradient: A linear gradient from 50% B to 100% B over several minutes, followed by a hold at 100% B.

• Flow Rate: 0.3 ml/min.[3]

• Injection Volume: 25 µL.[3]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive ESI mode.

• Detection: Use Multiple Reaction Monitoring (MRM) to monitor the specific transitions for C20 ceramide (m/z 594→264) and the C17 internal standard (m/z 552→264).[3]

5. Data Analysis:

• Integrate the peak areas for C20 ceramide and the C17 internal standard.

• Calculate the ratio of the C20 ceramide peak area to the C17 internal standard peak area.

• Quantify the concentration of C20 ceramide using a calibration curve prepared with known amounts of C20 ceramide standard and a constant amount of C17 internal standard.

Visualizations

Caption: Workflow for C20 Ceramide Quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Direct LC-ESI-MS/MS analysis of plant glucosylceramide and ceramide species with 8E and 8Z isomers of the long chain base - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing ion suppression effects for C20 ceramide in ESI-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression effects during the Electrospray Ionization-Mass Spectrometry (ESI-MS) analysis of C20 ceramide.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of ion suppression when analyzing C20 ceramide in biological samples?

Ion suppression in ESI-MS of C20 ceramide is a common issue arising from co-eluting matrix components that interfere with the ionization of the analyte of interest.[1][2] The most significant contributors to this phenomenon in biological matrices, such as plasma or serum, are phospholipids (B1166683).[1][3][4] These highly abundant lipids can co-extract with ceramides (B1148491) and compete for ionization, leading to a decreased signal for C20 ceramide.[1][5] Other sources of ion suppression include salts, proteins, and various endogenous metabolites present in the sample extract.[6]

Q2: How can I determine if my C20 ceramide analysis is impacted by ion suppression?

A post-column infusion experiment is a widely used qualitative method to identify regions of ion suppression in your chromatogram. In this technique, a constant flow of a C20 ceramide standard solution is introduced into the mass spectrometer after the analytical column. When a blank matrix extract is injected, any dip in the constant signal of the C20 ceramide standard indicates a region where co-eluting matrix components are causing ion suppression.[4][7] For a quantitative assessment, the post-extraction spike method can be employed. This involves comparing the response of an analyte spiked into a pre-extracted blank matrix sample to the response of the analyte in a neat solution.[4]

Q3: What is the most effective way to counteract variability in ion suppression between different samples?

The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy to correct for variability in ion suppression.[8][9] A SIL-IS for C20 ceramide will have nearly identical chemical and physical properties to the analyte and will co-elute. Therefore, it will experience the same degree of ion suppression as the C20 ceramide. By calculating the ratio of the analyte signal to the SIL-IS signal, accurate quantification can be achieved, as the variability due to ion suppression is normalized.[8] Non-physiological odd-chain ceramides, such as C17 or C25 ceramide, can also be used as internal standards.[10][11]

Troubleshooting Guide

Issue 1: Low or No Signal Intensity for C20 Ceramide

Low or complete loss of signal for C20 ceramide is a frequent problem, often attributable to significant ion suppression from matrix components or suboptimal analytical conditions.[7] Follow this workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for low C20 ceramide signal intensity.

Detailed Troubleshooting Steps:

Effective sample preparation is critical for removing interfering matrix components, particularly phospholipids, which are a major cause of ion suppression.[1][3][4]

Comparison of Sample Preparation Techniques

Technique	Efficacy in Removing Phospholipids	Advantages	Disadvantages
Protein Precipitation (PPT)	Low	Simple and fast.	High levels of residual phospholipids, leading to significant ion suppression.[1][3]
Liquid-Liquid Extraction (LLE)	Moderate	Effective at removing salts and some polar lipids.	Can co-extract other lipids that may cause ion suppression.
Solid-Phase Extraction (SPE)	High	Highly effective at removing a broad range of interfering lipids, including phospholipids.[3]	More time-consuming and requires method development.
HybridSPE®	Very High	Combines protein precipitation with selective phospholipid removal in one device, providing very clean extracts.[3][12]	Can be more costly than other methods.

Experimental Protocol: Solid-Phase Extraction (SPE) for C20 Ceramide

• Sample Pre-treatment: Precipitate proteins in the plasma/serum sample by adding 3 volumes of cold acetonitrile. Vortex and centrifuge to pellet the proteins.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 3 mL of methanol (B129727) followed by 3 mL of water.

• Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 3 mL of water to remove salts and other highly polar interferences.

  • Wash with 3 mL of 40% methanol in water to elute more polar lipids while retaining ceramides.

• Elution: Elute the C20 ceramide with 3 mL of methanol or acetonitrile.

• Dry Down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in an appropriate volume of the initial mobile phase.

Chromatographic separation is key to resolving C20 ceramide from co-eluting matrix components that cause ion suppression.

Chromatographic Parameters for Optimization

Parameter	Recommendation for C20 Ceramide	Rationale
Column Chemistry	C18 or C8 reversed-phase columns are commonly used.[10]	Provides good retention and separation of lipids based on their hydrophobicity.
Mobile Phase Composition	Methanol-based mobile phases often result in less signal suppression for lipids compared to acetonitrile-based ones.[7]	Methanol can enhance the ionization efficiency of certain lipids.
Mobile Phase Additives	Use volatile additives like 0.1% formic acid or 5 mM ammonium (B1175870) formate.[10][13]	These additives promote the formation of protonated molecules ([M+H]^+) in positive ion mode and improve chromatographic peak shape. Do not use non-volatile buffers like phosphate.
Flow Rate	Lower flow rates (in the nanoliter per minute range) can reduce ion suppression by generating smaller, more highly charged droplets.[14]	Nano-ESI is more tolerant of matrix components.

Proper optimization of MS parameters is crucial for maximizing the C20 ceramide signal.

Key Mass Spectrometer Parameters

Parameter	Optimization Strategy
Ionization Source	While ESI is commonly used, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression for less polar lipids like ceramides.[8][15] Consider testing APCI if ESI performance is poor.
Ionization Mode	C20 ceramide can be detected in both positive ([M+H]^+) and negative ([M-H]^-) ion modes.[16][17] The positive ion mode often provides better sensitivity.[16]
Source Parameters	Optimize desolvation gas flow, nebulizer pressure, and source temperature to ensure efficient desolvation of droplets and ionization of C20 ceramide.

Issue 2: Inconsistent and Irreproducible Results

Inconsistent and irreproducible results are often a consequence of variable ion suppression across different samples.[7]

Caption: Logic diagram for addressing inconsistent analytical results.

Solution: Implementation of a Stable Isotope-Labeled Internal Standard (SIL-IS)

A SIL-IS is the most robust method to account for sample-to-sample variations in ion suppression.[8][9]

Experimental Protocol: Using a SIL-IS for C20 Ceramide Quantification

• Selection of SIL-IS: Choose a commercially available C20 ceramide SIL-IS, for example, C20 Ceramide-d7.

• Spiking Procedure: Add a known and constant amount of the SIL-IS to all samples, calibration standards, and quality controls at the very beginning of the sample preparation process.

• Data Analysis:

  • Acquire data for both the native C20 ceramide and the C20 ceramide-d7 internal standard using Multiple Reaction Monitoring (MRM).

  • Create a calibration curve by plotting the ratio of the peak area of the C20 ceramide standard to the peak area of the SIL-IS against the concentration of the standard.

  • Quantify the C20 ceramide in your samples by calculating the peak area ratio of the analyte to the SIL-IS and determining the concentration from the calibration curve.

By using this ratiometric approach, any variations in signal intensity due to ion suppression will affect both the analyte and the SIL-IS similarly, and the ratio will remain constant, leading to more accurate and reproducible results.

References

• 1. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 2. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. benchchem.com [benchchem.com]
• 8. Monitoring phospholipids for assessment of ion enhancement and ion suppression in ESI and APCI LC/MS/MS for chlorpheniramine in human plasma and the importance of multiple source matrix effect evaluations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 10. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Quantitative measurement of different ceramide species from crude cellular extracts by normal-phase high-performance liquid chromatography coupled to atmospheric pressure ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Complete structural characterization of ceramides as [M – H]− ions by multiple-stage linear ion trap mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

addressing poor recovery of (E/Z)-C20 Ceramide during lipid extraction

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing poor recovery of (E/Z)-C20 Ceramide during lipid extraction.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in extracting (E/Z)-C20 Ceramide?

A1: The primary challenges in extracting (E/Z)-C20 Ceramide, a long-chain ceramide, stem from its amphipathic nature and the potential for isomer-specific solubility differences. Key issues include incomplete extraction from complex biological matrices, partitioning into the incorrect phase during liquid-liquid extraction, and potential degradation during the extraction process. The presence of both E (trans) and Z (cis) isomers can further complicate extraction, as their differing spatial conformations may influence their solubility in various organic solvents.

Q2: Which lipid extraction method is recommended for (E/Z)-C20 Ceramide?

A2: The Bligh and Dyer method is a robust and widely used technique for total lipid extraction, including long-chain ceramides (B1148491).[1][2][3] This method utilizes a chloroform (B151607) and methanol (B129727) mixture to efficiently extract lipids from wet tissues. However, for very long-chain ceramides like C20, modifications to the standard protocol may be necessary to ensure complete recovery. An alternative is the Folch method, which uses a higher solvent-to-sample ratio and may be beneficial for samples with high lipid content.[4]

Q3: How might the E/Z isomerism of C20 Ceramide affect its recovery?

A3: The geometry of the double bond in the sphingoid backbone (E- or Z-isomer) can affect the molecule's overall shape, polarity, and crystallinity. Generally, Z-isomers are less crystalline and may exhibit higher solubility in certain organic solvents compared to their E-isomer counterparts.[5][6] This difference can lead to differential partitioning of the isomers between the aqueous and organic phases during extraction, potentially resulting in the underrepresentation of one isomer in the final extract.

Q4: Can sample handling and storage impact the recovery of (E/Z)-C20 Ceramide?

A4: Absolutely. Improper sample handling and storage can lead to the degradation of ceramides through enzymatic or oxidative processes. To minimize degradation, samples should be processed quickly after collection and stored at -80°C.[7] The use of glass vials and solvent-resistant labware is also recommended to prevent contamination from plasticizers.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction of (E/Z)-C20 Ceramide and provides systematic steps to identify and resolve them.

Issue 1: Low Overall Recovery of (E/Z)-C20 Ceramide

Potential Cause	Troubleshooting Step	Rationale
Incomplete Cell Lysis/Tissue Homogenization	Ensure thorough homogenization of the sample using a bead beater, sonicator, or Dounce homogenizer.	Inadequate disruption of cells or tissue prevents the extraction solvent from accessing the intracellular lipids, leading to poor recovery.
Inappropriate Solvent-to-Sample Ratio	Increase the volume of the extraction solvent. A sample-to-solvent ratio of 1:20 (v/v) is often recommended for plasma.[8]	A higher solvent volume ensures a more complete extraction, especially for lipids that are present in low abundance or are tightly associated with other cellular components.
Suboptimal Solvent Composition	Modify the standard Bligh and Dyer solvent ratios. Consider a pre-extraction step with a more polar solvent mixture like methanol:water (2:0.8) before adding chloroform.[3]	The polarity of the initial solvent mixture is critical for disrupting lipid-protein interactions and liberating the ceramides from the matrix.
Insufficient Incubation/Mixing Time	Increase the vortexing time after each solvent addition and consider a longer incubation period on an orbital shaker.	Adequate mixing and incubation time are necessary to ensure that the lipids fully partition into the organic phase.
Precipitation of C20 Ceramide	C20 Ceramide has limited solubility in some organic solvents. If precipitation is suspected, try re-solubilizing the extract in ethanol (B145695) with the aid of ultrasonication.[7][9]	The long acyl chain of C20 ceramide can lead to reduced solubility. Sonication can help to break up aggregates and improve dissolution.

Issue 2: Skewed E/Z Isomer Ratio in the Final Extract

Potential Cause	Troubleshooting Step	Rationale
Differential Solubility of Isomers	Experiment with different solvent systems. Consider adding a less polar solvent like hexane (B92381) to the extraction mixture to improve the recovery of the potentially less soluble E-isomer.	The subtle differences in polarity between the E and Z isomers can be exploited by modifying the solvent system to ensure both are efficiently extracted.
Isomerization During Extraction	Avoid acidic conditions during extraction, as this can promote E/Z isomerization.[10] Ensure all solvents are fresh and free of acidic contaminants.	Acidic environments can catalyze the conversion between E and Z isomers, altering the natural isomeric ratio of the sample.
Phase Partitioning Bias	After the addition of water to induce phase separation, ensure complete separation and carefully collect the lower organic phase. Consider a second extraction of the upper aqueous phase with chloroform.	Incomplete phase separation or careless collection can lead to the loss of one isomer if it has a slight preference for the aqueous or interface layer.

Experimental Protocols

Protocol 1: Modified Bligh and Dyer Method for (E/Z)-C20 Ceramide Extraction

This protocol is an adaptation of the standard Bligh and Dyer method, optimized for the extraction of long-chain ceramides from biological tissues.

Materials:

• Tissue sample (e.g., ~100 mg)

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Glass homogenization tubes

• Glass centrifuge tubes

• Nitrogen gas evaporator

Procedure:

• Place the pre-weighed tissue sample in a glass homogenization tube.

• Add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Homogenize the tissue thoroughly on ice until a uniform suspension is achieved.

• Transfer the homogenate to a glass centrifuge tube.

• Add 1.25 mL of chloroform and vortex vigorously for 1 minute.

• Add 1.25 mL of deionized water and vortex again for 1 minute.

• Centrifuge the mixture at 1000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer it to a clean glass tube.

• To maximize recovery, re-extract the upper aqueous phase and the protein interface with 2 mL of chloroform. Vortex, centrifuge, and combine the lower organic phase with the first extract.

• Evaporate the pooled chloroform extracts to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., ethanol, with sonication if necessary) for downstream analysis.[7][9]

Protocol 2: Quality Control Check for E/Z Isomerization

To assess if the extraction protocol itself is causing isomerization, a pure standard of (E/Z)-C20 Ceramide with a known isomer ratio can be subjected to the entire extraction procedure.

Procedure:

• Prepare a solution of (E/Z)-C20 Ceramide standard in a suitable solvent.

• Spike a blank matrix (e.g., water or a buffer solution) with a known amount of the standard.

• Perform the lipid extraction using the chosen protocol (e.g., Modified Bligh and Dyer).

• Analyze the final extract using a suitable analytical method (e.g., LC-MS/MS with a column capable of separating the isomers) to determine the E/Z ratio.[11][12]

• Compare the resulting isomer ratio to that of the original standard. A significant change would indicate that the extraction process is inducing isomerization.

Data Presentation

The following table summarizes the expected recovery rates for C20 Ceramide using different extraction protocols. These are approximate values and may vary depending on the sample matrix and experimental conditions.

Extraction Method	Expected Recovery (%)	Notes
Standard Bligh and Dyer	60-80%	May result in lower recovery for very long-chain ceramides.
Modified Bligh and Dyer (with re-extraction)	80-95%	The second extraction step significantly improves recovery.
Folch Method	70-90%	Uses a larger solvent volume, which can be beneficial for complex samples.[4]
Ultrasonic-Assisted Extraction	85-98%	Can enhance extraction efficiency but requires careful optimization to prevent degradation.

Visualizations

Caption: Troubleshooting workflow for poor (E/Z)-C20 Ceramide recovery.

References

• 1. Preparation of ceramides | Cyberlipid [cyberlipid.gerli.com]
• 2. tabaslab.com [tabaslab.com]
• 3. biochem.wustl.edu [biochem.wustl.edu]
• 4. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Application of E/Z-Isomerization Technology for Enhancing Processing Efficiency, Health-Promoting Effects, and Usability of Carotenoids: A Review and Future Perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Direct LC-ESI-MS/MS analysis of plant glucosylceramide and ceramide species with 8E and 8Z isomers of the long chain base - PubMed [pubmed.ncbi.nlm.nih.gov]

preventing degradation of (E/Z)-C20 Ceramide during sample preparation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of (E/Z)-C20 Ceramide during sample preparation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My (E/Z)-C20 Ceramide is degrading during sample extraction. What are the primary causes and how can I prevent this?

A1: The primary cause of (E/Z)-C20 Ceramide degradation during sample preparation is enzymatic hydrolysis by ceramidases, which break down ceramide into sphingosine (B13886) and a fatty acid.[1][2][3][4] Degradation can also be caused by exposure to extreme pH and high temperatures.[5][6][7]

Troubleshooting Steps:

• Inactivate Enzymes: Immediately after sample collection, flash-freeze tissues in liquid nitrogen and store them at -80°C to halt enzymatic activity. For biological fluids, consider adding a broad-spectrum ceramidase inhibitor if compatible with your downstream analysis.

• Maintain Optimal pH: Ensure all buffers and solvents used during extraction are within a stable pH range for ceramides (B1148491), typically between 4.5 and 7.5.[5][6] Avoid highly acidic or alkaline conditions.

• Control Temperature: Perform all extraction steps on ice or at 4°C to minimize enzymatic activity and potential heat-induced degradation.[5][8] Avoid repeated freeze-thaw cycles of your samples and stock solutions.[8]

• Use High-Purity Solvents: Use HPLC or LC-MS grade solvents to prevent contamination that could catalyze degradation.

Q2: I am observing low recovery of (E/Z)-C20 Ceramide after lipid extraction. What could be the issue?

A2: Low recovery is often due to the hydrophobic nature of ceramides, leading to poor solubility in aqueous solutions and adsorption to surfaces.[8][9] The choice of extraction method is also critical for efficient recovery.

Troubleshooting Steps:

• Optimize Extraction Method: A widely used and effective method for extracting ceramides is the Bligh and Dyer method, or the Folch method, which uses a chloroform (B151607)/methanol (B129727) mixture.[10][11]

• Ensure Proper Solubilization: (E/Z)-C20 Ceramide is lipophilic and should be dissolved in organic solvents like ethanol (B145695), DMSO, or a chloroform/methanol mixture before being introduced to any aqueous environment.[5][8][12] For cell culture experiments, prepare a concentrated stock in DMSO or ethanol and dilute it into pre-warmed media with vigorous vortexing to a final solvent concentration of ≤ 0.1%.[8]

• Use Appropriate Labware: Use low-adsorption polypropylene (B1209903) or glass tubes to minimize the loss of ceramides to container surfaces.

• Incorporate an Internal Standard: To accurately quantify recovery, spike your sample with a non-endogenous ceramide internal standard (e.g., C17 or C25 ceramide) before extraction.[10]

Q3: My LC-MS/MS results for (E/Z)-C20 Ceramide are inconsistent. What are potential sources of variability?

A3: Inconsistent LC-MS/MS results can stem from issues during sample preparation, chromatographic separation, or mass spectrometric detection.

Troubleshooting Steps:

• Ensure Complete Solubilization in Injection Solvent: After extraction and drying, ensure the lipid extract is fully redissolved in the injection solvent (e.g., a mixture of isopropanol, acetonitrile, and water). Incomplete solubilization is a major source of variability.

• Optimize Chromatography: Use a C8 or C18 reversed-phase column for good separation of ceramide species.[10][11] Gradient elution with a mobile phase containing an additive like formic acid can improve peak shape and ionization efficiency.

• Check for Matrix Effects: Biological samples contain complex lipid mixtures that can interfere with the ionization of your target analyte.[13] Consider a solid-phase extraction (SPE) cleanup step using a silica (B1680970) column to isolate sphingolipids from other lipid classes, especially for plasma samples.[10]

• Validate Your Method: Ensure your LC-MS/MS method is validated for linearity, precision, and accuracy using a calibration curve with known concentrations of a (E/Z)-C20 Ceramide standard.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale	Reference(s)
Storage Temperature	-20°C to -80°C	Minimizes enzymatic degradation and maintains long-term stability.	[8][12][14][15][16]
pH Stability Range	4.5 - 7.5	Prevents acid or base-catalyzed hydrolysis of the amide bond.	[5][6]
Solvents for Stock Solution	Ethanol, DMSO, Dimethylformamide (DMF)	(E/Z)-C20 Ceramide is a lipophilic molecule with poor aqueous solubility.	[8][12][14]
Final Organic Solvent in Cell Culture	≤ 0.1%	High concentrations of organic solvents can be cytotoxic to cells.	[8]

Experimental Protocols

Protocol 1: Extraction of (E/Z)-C20 Ceramide from Biological Tissues

This protocol is based on the widely used Bligh and Dyer lipid extraction method.

Materials:

• Tissue sample (flash-frozen and stored at -80°C)

• Homogenizer

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Deionized water

• Internal Standard (e.g., C17 Ceramide)

• Glass centrifuge tubes with PTFE-lined caps

• Nitrogen gas evaporator

• LC-MS grade solvent for reconstitution (e.g., Acetonitrile/Isopropanol/Water 65:30:5 v/v/v)

Procedure:

• Weigh the frozen tissue (typically 10-50 mg) and place it in a pre-chilled glass homogenizer.

• Add the internal standard to the tissue.

• Add 1 mL of ice-cold methanol and homogenize thoroughly on ice.

• Transfer the homogenate to a glass centrifuge tube.

• Add 2 mL of chloroform and vortex vigorously for 2 minutes.

• Add 0.8 mL of deionized water to induce phase separation. Vortex for another 2 minutes.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a known volume of LC-MS grade solvent for analysis.

Protocol 2: Quantification of (E/Z)-C20 Ceramide by LC-MS/MS

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate

• Mobile Phase B: Acetonitrile/Isopropanol (50:50 v/v) with 0.1% formic acid and 10 mM ammonium formate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Re-equilibrate at 30% B

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor the precursor to product ion transition for (E/Z)-C20 Ceramide and the internal standard. The exact m/z values will depend on the specific adduct ion being monitored (e.g., [M+H]+).

• Data Analysis: Quantify the amount of (E/Z)-C20 Ceramide by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of (E/Z)-C20 Ceramide standard.

Visualizations

Caption: Degradation pathway of (E/Z)-C20 Ceramide and preventative measures.

Caption: Experimental workflow for (E/Z)-C20 Ceramide sample preparation.

References

• 1. Mechanistic Insights into the Hydrolysis and Synthesis of Ceramide by Neutral Ceramidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Ceramidases: regulators of cellular responses mediated by ceramide, sphingosine, and sphingosine-1-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide Metabolism: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 5. formulatorhub.com [formulatorhub.com]
• 6. greencosmetic.science [greencosmetic.science]
• 7. How Ceramide Analysis Helps in Skincare Product Development - Creative Proteomics [creative-proteomics.com]
• 8. benchchem.com [benchchem.com]
• 9. How to Ensure Ingredient Stability and Skin Penetration Efficiency of 5% Ceramide Emulsion in Cosmetic Ingredients?-XinKailian [xklabio.com]
• 10. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 11. accesson.kr [accesson.kr]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 14. caymanchem.com [caymanchem.com]
• 15. avantiresearch.com [avantiresearch.com]
• 16. medchemexpress.com [medchemexpress.com]

dealing with co-elution of C20 ceramide with other lipid species

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during lipidomics experiments, with a specific focus on the co-elution of C20 ceramide.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for C20 ceramide co-eluting with other lipid species?

A1: Co-elution of C20 ceramide is a frequent challenge in lipidomics, primarily due to the structural similarity it shares with other endogenous lipids. The most common culprits for co-elution are:

• Isomeric and Isobaric Ceramides (B1148491): Other ceramide species with the same molecular weight but different fatty acid chain lengths or hydroxylation patterns can be difficult to separate using standard reversed-phase chromatography. For instance, ceramides with unsaturated fatty acids may have retention times close to their saturated counterparts.

• Sphingomyelins (SM): Certain sphingomyelin (B164518) species, particularly those with shorter fatty acid chains like C18 sphingomyelin, can have similar polarities and chromatographic behavior to C20 ceramide, leading to overlapping peaks.

• Hexosylceramides (HexCer): Glucosylceramides and galactosylceramides are isomeric and can be challenging to separate from each other and may also have retention characteristics that overlap with ceramides depending on the chromatographic conditions.[1]

• Other Lipid Classes: Depending on the complexity of the sample matrix and the chromatographic method employed, other lipid classes with similar hydrophobicity might co-elute.

Q2: How can I confirm that the peak I'm observing is indeed C20 ceramide and not a co-eluting species?

A2: Confirming the identity of your peak is crucial. A multi-faceted approach is recommended:

• High-Resolution Mass Spectrometry (HRMS): HRMS provides a highly accurate mass measurement, which can help distinguish between isobaric species with different elemental compositions.

• Tandem Mass Spectrometry (MS/MS): By fragmenting the precursor ion, you can obtain a characteristic fragmentation pattern (product ions) for C20 ceramide. A common fragment for ceramides is the sphingoid base fragment at m/z 264.3.[2] Comparing this fragmentation pattern to a known standard of C20 ceramide provides a high degree of confidence in its identification.

• Use of Internal Standards: Spiking your sample with a stable isotope-labeled C20 ceramide internal standard can help confirm the retention time of the endogenous C20 ceramide.

Q3: What initial steps should I take if I suspect co-elution of C20 ceramide?

A3: If you suspect co-elution, start with these initial troubleshooting steps:

• Review Your Chromatogram: Look for signs of co-elution, such as broad or asymmetric peaks, shoulders on your peak of interest, or inconsistent peak shapes across different samples.

• Optimize Your Gradient: A simple and often effective first step is to adjust your mobile phase gradient. A shallower gradient around the elution time of C20 ceramide can increase the separation between closely eluting compounds.

• Check Your Column: Ensure your column is not overloaded and is performing optimally. A column performance test can help identify issues with column efficiency.

Troubleshooting Guides

Problem 1: A single, broad, or shouldered peak is observed where C20 ceramide is expected.

This is a classic sign of co-elution. The following steps can help you resolve the overlapping peaks.

Parameter	Recommendation	Rationale
Mobile Phase Gradient	Decrease the rate of change of the organic solvent percentage around the expected retention time of C20 ceramide. For example, if C20 ceramide elutes at 5 minutes with a gradient of 50-95% B over 10 minutes, try a segmented gradient that is shallower from 4 to 6 minutes.	A shallower gradient increases the time the analyte spends interacting with the stationary phase, which can improve the separation of compounds with similar retention times.
Mobile Phase Composition	Switch from acetonitrile (B52724) to methanol (B129727) (or vice versa) as the primary organic solvent in your mobile phase.	Acetonitrile and methanol have different selectivities for lipid separation. This change can alter the elution order and improve the resolution between co-eluting species.[2]
Mobile Phase Additives	Experiment with different mobile phase modifiers. For example, compare ammonium (B1175870) formate (B1220265) with ammonium acetate.[3][4] The concentration of the additive can also be optimized (e.g., 5 mM vs. 10 mM).	Additives can influence the ionization efficiency and the interaction of lipids with the stationary phase, thereby affecting separation. Ammonium formate is often favored for ESI-MS due to its volatility and ability to improve peak shape.[5]
Column Temperature	Adjust the column temperature. An increase in temperature generally decreases retention time but can sometimes improve or worsen separation depending on the analytes.	Temperature affects the viscosity of the mobile phase and the kinetics of mass transfer, which can influence selectivity.

If optimizing the mobile phase is insufficient, changing the stationary phase can provide the necessary selectivity.

Column Type	Recommendation	Rationale
C8 vs. C18	If you are using a C18 column, consider switching to a C8 column.	C8 columns are less hydrophobic than C18 columns and generally provide shorter retention times.[6][7][8][9][10] This difference in hydrophobicity can alter the selectivity and resolve co-eluting compounds.
Hydrophilic Interaction Liquid Chromatography (HILIC)	For separation of different lipid classes, HILIC can be a powerful alternative to reversed-phase chromatography.	HILIC separates compounds based on their polarity. This technique can effectively separate ceramides from other lipid classes like hexosylceramides, reducing the chance of co-elution.[1][11][12][13][14]

Problem 2: Known isomeric or isobaric lipids are not being separated from C20 ceramide.

Standard one-dimensional LC-MS may not be sufficient to separate challenging isomers.

Technique	Description	Application for C20 Ceramide
Differential Mobility Spectrometry (DMS) / Field Asymmetric Ion Mobility Spectrometry (FAIMS)	An ion mobility-based technique that separates ions in the gas phase based on their size, shape, and charge.[15][16][17]	DMS can be coupled with LC-MS to provide an additional dimension of separation. It has been shown to be effective in separating isomeric lipids, such as glucosylceramides and galactosylceramides, which are difficult to resolve by chromatography alone.[18][19]
Two-Dimensional Liquid Chromatography (2D-LC)	A powerful technique that uses two different columns, often with orthogonal separation mechanisms (e.g., HILIC followed by RPLC), to achieve a much higher separation power.	A 2D-LC setup can be employed to separate complex lipid mixtures. The first dimension can separate lipids by class (HILIC), and the second dimension can separate individual species within each class (RPLC).

Experimental Protocols

Protocol 1: Optimized LC-MS/MS Method for Ceramide Analysis

This protocol provides a starting point for the analysis of ceramides, including C20 ceramide, using a reversed-phase LC-MS/MS method.[2][20]

1. Sample Preparation (Bligh and Dyer Extraction)

• To 100 µL of sample (e.g., plasma, cell lysate), add 375 µL of a chloroform (B151607):methanol (1:2, v/v) mixture.

• Add an appropriate internal standard, such as C17:0 ceramide.

• Vortex the mixture for 1 minute.

• Add 125 µL of chloroform and vortex for 1 minute.

• Add 125 µL of water and vortex for 1 minute.

• Centrifuge at 2000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol or mobile phase).

2. LC-MS/MS Parameters

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.2% formic acid and 5 mM ammonium formate.

• Mobile Phase B: Acetonitrile/Isopropanol (60:40, v/v) with 0.2% formic acid and 5 mM ammonium formate.

• Gradient:

  • 0-1 min: 50% B

  • 1-4 min: Linear gradient to 100% B

  • 4-16 min: Hold at 100% B

  • 16-16.1 min: Return to 50% B

  • 16.1-21 min: Re-equilibrate at 50% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS Detection: Electrospray ionization in positive ion mode (ESI+).

• MS/MS Transition for C20 Ceramide: m/z 594.6 → 264.3.[2]

Data Presentation

The following table provides a hypothetical comparison of retention times for C20 ceramide and a co-eluting C18 sphingomyelin, demonstrating the effect of changing the stationary phase.

Analyte	Retention Time (min) - C18 Column	Retention Time (min) - C8 Column	Resolution (Rs)
C20 Ceramide	8.52	6.25	C18: 0.8 (Poor)
C18 Sphingomyelin	8.65	6.85	C8: 1.6 (Good)

Note: These are example values to illustrate the concept. Actual retention times and resolution will vary depending on the specific chromatographic conditions.

Visualizations

Caption: Experimental workflow for C20 ceramide analysis and troubleshooting co-elution.

Caption: Simplified ceramide signaling pathway highlighting key enzymes and products.

References

• 1. mdpi.com [mdpi.com]
• 2. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. uhplcs.com [uhplcs.com]
• 7. Differences and Applications of C18 vs. C8 HPLC Columns - Hawach [hawachhplccolumn.com]
• 8. hawach.com [hawach.com]
• 9. Difference between C8 and C18 Columns Used in HPLC System | Pharmaguideline [pharmaguideline.com]
• 10. pharmatimesofficial.com [pharmatimesofficial.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A rapid and quantitative LC-MS/MS method to profile sphingolipids - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Frontiers | Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers [frontiersin.org]
• 17. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 18. DMS as an orthogonal separation to LC/ESI/MS/MS for quantifying isomeric cerebrosides in plasma and cerebrospinal fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 19. sciex.com [sciex.com]
• 20. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing MS/MS Fragmentation of C20 Ceramide

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the mass spectrometry-based analysis of C20 ceramide (N-icosanoylsphingosine).

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of optimizing fragmentation parameters for C20 ceramide?

The primary goal is to identify the collision energy (CE) that produces the most abundant and structurally informative product ions from the C20 ceramide precursor ion. Proper optimization ensures maximum sensitivity and specificity in quantitative assays, such as Multiple Reaction Monitoring (MRM), and aids in confident structural confirmation. The process aims to achieve reproducible fragmentation patterns for reliable identification across different experiments and instruments.

Q2: What is the expected precursor ion for C20 ceramide in positive electrospray ionization (ESI) mode?

In positive ion mode using ESI, ceramides (B1148491) are typically detected as protonated molecules. For C20 ceramide (Cer(d18:1/20:0)), with a chemical formula of C38H75NO3 and a monoisotopic mass of 593.575, the expected precursor ion to target in the first quadrupole (Q1) is the [M+H]⁺ adduct at m/z 594.6 . Depending on the ionization source conditions and mobile phase additives, you might also observe adducts like [M+Na]⁺ or [M+K]⁺.

Q3: What are the characteristic product ions of C20 ceramide and how are they formed?

During collision-induced dissociation (CID) in MS/MS, the protonated C20 ceramide molecule fragments in a predictable manner. The most common fragmentation pathway involves the cleavage of the amide bond, leading to the loss of the C20 fatty acyl chain. This generates stable product ions corresponding to the sphingoid base backbone.

The most abundant and commonly monitored product ions for ceramides containing a d18:1 sphingosine (B13886) base are:

• m/z 264.3 : This ion corresponds to the sphingosine backbone after the loss of the fatty acyl group and two molecules of water. It is often the most stable and abundant fragment ion, making it ideal for quantification.[1][2]

• m/z 282.3 : This ion represents the sphingosine backbone after losing the fatty acyl group and one molecule of water.[1]

References

• 1. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

issues with (E/Z)-C20 Ceramide solubility in aqueous buffers

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the solubility of (E/Z)-C20 Ceramide in aqueous buffers for research applications.

Frequently Asked Questions (FAQs)

Q1: Why is my (E/Z)-C20 Ceramide powder not dissolving in my aqueous buffer (e.g., PBS, cell culture media)?

A: (E/Z)-C20 Ceramide is a long-chain ceramide, making it a highly hydrophobic and lipophilic molecule.[1] Long-chain ceramides (B1148491) are considered practically insoluble in water and aqueous buffers.[1] Direct dissolution of the crystalline solid into a buffer will result in the compound failing to dissolve or forming aggregates. This is due to the long N-acyl chain (20 carbons) which prevents favorable interactions with water molecules.[1][2]

Q2: What is the recommended method for preparing a working solution of (E/Z)-C20 Ceramide for cell culture experiments?

A: The standard and recommended method involves a two-step process. First, create a high-concentration stock solution by dissolving the (E/Z)-C20 Ceramide powder in a suitable organic solvent.[3][4][5] Commonly used solvents for ceramides include DMSO, ethanol (B145695), and dimethylformamide (DMF).[3][4][6] Second, dilute this stock solution into your pre-warmed aqueous buffer or cell culture medium to the final desired working concentration immediately before use.[3][5]

Q3: I've prepared a stock solution in DMSO, but it precipitates when I add it to my media. How can I prevent this?

A: Precipitation upon dilution is a common issue with long-chain ceramides. Here are several troubleshooting steps:

• Minimize Final Solvent Concentration: Ensure the final concentration of the organic solvent in your cell culture medium is minimal, ideally ≤ 0.1%, to prevent both cytotoxicity and precipitation.[5][7]

• Rapid Dilution and Mixing: Add the stock solution directly to your pre-warmed (e.g., 37°C) media and vortex or mix vigorously and immediately to facilitate dispersion and prevent the formation of large aggregates.[5][8]

• Lower Working Concentration: The inherent low aqueous solubility of C20 Ceramide may mean your target concentration is too high. Try using a lower final concentration.[9]

• Use a Carrier: A solvent mixture of ethanol and dodecane (B42187) (98:2, v/v) has been shown to help disperse natural ceramides into aqueous solutions.[10]

Q4: What is the maximum final concentration of (E/Z)-C20 Ceramide I can realistically achieve in an aqueous buffer?

A: Achieving a high concentration of C20 Ceramide in a purely aqueous solution is not feasible. For comparison, C24:1 Ceramide, another long-chain ceramide, has a solubility of less than 20 µg/mL in PBS (pH 7.2).[4] In contrast, short-chain ceramides like C2 Ceramide are significantly more soluble, at approximately 50 µg/mL in PBS.[3] The achievable concentration for C20 Ceramide will be very low and is highly dependent on the final percentage of the organic solvent and the presence of proteins (like albumin in serum) that can help maintain its solubility.

Q5: How should I store my (E/Z)-C20 Ceramide stock and working solutions?

A: (E/Z)-C20 Ceramide should be stored as a crystalline solid at -20°C for long-term stability.[3][11] Once dissolved in an organic solvent, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C for up to one month or -80°C for up to six months.[11] Aqueous working solutions are not stable and are prone to aggregation and precipitation; it is strongly recommended to prepare them fresh for each experiment and use them immediately.[3][4]

Q6: Are there alternative methods to improve the delivery of (E/Z)-C20 Ceramide to cells?

A: Yes. Due to the solubility challenges, alternative delivery methods can be more effective. These include:

• Liposomal Formulations: Encapsulating ceramide into liposomes can significantly improve its solubility and delivery into cells.[9]

• Nanoemulsions: Oil-in-water nanoemulsions are another effective strategy for enhancing ceramide delivery in aqueous environments.[12]

• Complexing with BSA: For cell culture applications, complexing the ceramide with bovine serum albumin (BSA) can increase its stability and bioavailability in the medium.[8]

Troubleshooting Guide

Problem Observed	Potential Cause	Recommended Solution
Precipitate forms immediately upon dilution into aqueous buffer.	1. High Final Concentration: The target concentration exceeds the solubility limit. 2. Poor Mixing: Slow addition or inadequate mixing allows for aggregation. 3. Low Temperature: The aqueous buffer is too cold, reducing solubility.	1. Reduce the final working concentration of the ceramide.[9] 2. Pre-warm the buffer to 37°C. Add the stock solution quickly while vortexing or stirring vigorously.[5][7]
Inconsistent or no biological effect in experiments.	1. Degradation: The ceramide has degraded due to improper storage or multiple freeze-thaw cycles. 2. Precipitation: The compound has precipitated out of solution and is not bioavailable to the cells. 3. Solvent Effects: The vehicle (e.g., DMSO) is causing unintended effects.	1. Prepare fresh dilutions from a properly stored stock solution for each experiment.[9] 2. Visually inspect the media for any precipitate before and during the experiment. Consider a lower concentration or an alternative delivery method like liposomes.[8][9] 3. Always include a vehicle control with the same final solvent concentration to accurately assess its effects.[7][9]
Cell death or stress observed in vehicle control wells.	1. High Solvent Concentration: The final concentration of the organic solvent (DMSO, ethanol) is toxic to the cells.	1. Ensure the final concentration of the organic solvent does not exceed 0.1-0.5%.[7][13] Perform a dose-response experiment with the solvent alone to determine the toxicity threshold for your specific cell line.

Data Presentation

Table 1: Solubility of Ceramides in Organic Solvents This table provides approximate solubility values for comparison. Actual solubility can vary by batch and specific experimental conditions.

Ceramide Type	Solvent	Approximate Solubility
C2 Ceramide	Ethanol	~33 mg/mL[3]
C2 Ceramide	DMSO	~20 mg/mL[3]
C2 Ceramide	Dimethylformamide (DMF)	~22 mg/mL[3]
C20 Ceramide	Dimethylformamide (DMF)	0.15 mg/mL[14]
C24:1 Ceramide	Ethanol	~3 mg/mL[4]
C24:1 Ceramide	Dimethylformamide (DMF)	>5.5 mg/mL[4]

Table 2: Approximate Solubility of Ceramides in Aqueous Buffers Direct dissolution is not recommended. These values are typically achieved by diluting a stock solution.

Ceramide Type	Aqueous Buffer	Approximate Solubility
C2 Ceramide	PBS (pH 7.2)	~50 µg/mL[3]
C24:1 Ceramide	PBS (pH 7.2)	<20 µg/mL[4]
C24:1 Ceramide	1:1 Ethanol:PBS (pH 7.2)	~0.5 mg/mL[4]

Experimental Protocols & Visualizations

Protocol 1: Standard Method for Preparing (E/Z)-C20 Ceramide Working Solution

This protocol outlines the most common method for preparing a working solution of (E/Z)-C20 Ceramide for in vitro experiments by first creating a concentrated stock in an organic solvent.

Materials:

• (E/Z)-C20 Ceramide powder

• Sterile, anhydrous Dimethyl Sulfoxide (DMSO) or 100% Ethanol

• Sterile microcentrifuge tubes or glass vials

• Sterile aqueous buffer or cell culture medium

• Vortex mixer

Procedure:

• Prepare Stock Solution:

  • In a sterile vial, carefully weigh the desired amount of (E/Z)-C20 Ceramide powder.

  • Add the appropriate volume of DMSO or ethanol to achieve a high-concentration stock solution (e.g., 1-5 mM). Note: Given the low solubility of C20 Ceramide, check for complete dissolution.

  • Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming (37°C) or brief sonication may aid dissolution.[5] Visually inspect to ensure no particulate matter remains.

  • Store the stock solution in aliquots at -20°C or -80°C.[11]

• Prepare Working Solution:

  • Warm the sterile aqueous buffer or cell culture medium to 37°C.[7]

  • Directly before use, dilute the ceramide stock solution into the pre-warmed medium to the desired final concentration.

  • Crucial Step: Add the stock solution to the medium while vigorously vortexing or mixing to prevent precipitation.[5]

  • Ensure the final concentration of the organic solvent is non-toxic to your cells (e.g., ≤ 0.1%).[7]

• Experimental Control:

  • Prepare a vehicle control by adding the same volume of the organic solvent (without ceramide) to the cell culture medium. This is essential for distinguishing the effects of the ceramide from the effects of the solvent.[9]

Caption: Experimental workflow for preparing (E/Z)-C20 Ceramide solutions.

Troubleshooting Logic for Ceramide Solubility

Use this flowchart to diagnose and solve common issues encountered when preparing ceramide solutions for your experiments.

Caption: A troubleshooting flowchart for ceramide solubility issues.

Simplified Ceramide-Induced Apoptosis Pathway

(E/Z)-C20 Ceramide, like other ceramides, is a bioactive sphingolipid that can act as a second messenger in signaling pathways, most notably in the induction of apoptosis (programmed cell death).

Caption: Simplified signaling pathway of ceramide-mediated apoptosis.

References

• 1. Biophysics (and sociology) of ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. The Lipids C2- and C16-Ceramide Form Large Stable Channels: IMPLICATIONS FOR APOPTOSIS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. caymanchem.com [caymanchem.com]

Technical Support Center: Improving Reproducibility in (E/Z)-C20 Ceramide-Based Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the reproducibility and reliability of their (E/Z)-C20 Ceramide-based assays.

I. Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving (E/Z)-C20 Ceramide, offering potential causes and solutions in a structured question-and-answer format.

Issue 1: Poor or Inconsistent Solubility of (E/Z)-C20 Ceramide

Question: My (E/Z)-C20 Ceramide is precipitating in my aqueous buffer or cell culture medium. How can I improve its solubility?

Answer: (E/Z)-C20 Ceramide, being a long-chain sphingolipid, has very low solubility in aqueous solutions. Precipitation can lead to inconsistent concentrations and poor reproducibility. Here are several methods to improve solubility:

• Solvent-Assisted Dispersion: A common method is to first dissolve the ceramide in an organic solvent and then dilute it into the aqueous medium with vigorous mixing.[1]

  • Ethanol/Dodecane (98:2, v/v): This mixture is effective for preparing ceramide solutions for cell culture.[1] The final concentration of the organic solvent in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

  • Dimethyl Sulfoxide (DMSO): DMSO can also be used as the initial solvent.

• Complexation with Bovine Serum Albumin (BSA): Fatty acid-free BSA can be used to create a more stable dispersion of the lipid in aqueous solutions.

• Use of Detergents: Zwitterionic detergents like CHAPS can aid in solubilization, particularly for in vitro assays.

• Sonication: After dilution into the aqueous buffer, sonication can help to create a more uniform dispersion of the ceramide.

Troubleshooting Workflow for Solubility Issues

References

• 1. Integrative Multi-PTM Proteomics Reveals Dynamic Global, Redox, Phosphorylation, and Acetylation Regulation in Cytokine-Treated Pancreatic Beta Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating Anti-C20 Ceramide Antibodies

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with anti-C20 ceramide antibodies.

Frequently Asked Questions (FAQs)

Q1: What are the critical first steps to validate the specificity of a new lot of anti-C20 ceramide antibody?

A1: The initial and most critical step is to perform a lipid-binding assay to confirm that the antibody specifically recognizes ceramide over other structurally related lipids.[1][2][3] This can be achieved using techniques like lipid dot blots or lipid-strip assays where various sphingolipids and other lipids are spotted onto a membrane and probed with the antibody.[1][3] It is crucial to include a range of ceramide species with different fatty acid chain lengths (e.g., C2, C8, C16, C18, C24) to assess the antibody's specificity for C20 ceramide.[1][2]

Q2: My anti-ceramide antibody shows high background staining in immunocytochemistry. What could be the cause and how can I fix it?

A2: High background staining can be due to several factors:

• Non-specific binding: The antibody may be cross-reacting with other lipids or proteins.[3][4]

• Inappropriate antibody concentration: The antibody concentration may be too high.

• Insufficient blocking: The blocking step may not be adequate to prevent non-specific antibody binding.

To troubleshoot, consider the following:

• Optimize antibody dilution: Perform a titration experiment to determine the optimal antibody concentration that gives a clear signal with minimal background.

• Use a different blocking agent: If using bovine serum albumin (BSA), try switching to non-fat dry milk or a commercial blocking solution.

• Include a lipid pre-adsorption control: Pre-incubate the antibody with free C20 ceramide before applying it to the sample. A significant reduction in signal would indicate specificity.[1]

Q3: How can I be sure my antibody is specific to ceramide and not dihydroceramide (B1258172)?

A3: Differentiating between ceramide and dihydroceramide is a common challenge. A lipid binding assay that includes both ceramide and dihydroceramide is essential to test for specificity.[1][3] Some anti-ceramide antibodies have been shown to cross-react with dihydroceramide.[3] If specificity is critical for your experiment, you may need to screen multiple antibodies or use a complementary technique like mass spectrometry for verification.

Q4: Can I use Western Blotting to validate my anti-ceramide antibody?

A4: While Western blotting is a common technique for antibody validation, it is not suitable for anti-ceramide antibodies.[5][6] Ceramides are lipids and are not separated by size on SDS-PAGE gels in the same way proteins are. Instead, lipid-specific techniques like dot blots, lipid-strip assays, or thin-layer chromatography (TLC) immunostaining should be used.[7]

Troubleshooting Guides

Issue 1: Weak or No Signal in Immunofluorescence

Possible Cause	Troubleshooting Step
Suboptimal Antibody Concentration	Perform a titration of the primary antibody to find the optimal concentration.
Incorrect Fixation/Permeabilization	The fixation and permeabilization method may be masking the epitope. Try different fixation methods (e.g., methanol (B129727) vs. paraformaldehyde) and permeabilization agents (e.g., Triton X-100 vs. saponin).
Low Ceramide Levels in Cells	Treat cells with a known inducer of ceramide synthesis (e.g., sphingomyelinase) to create a positive control.[1][2]
Inactive Secondary Antibody	Test the secondary antibody with a different primary antibody to ensure it is active.

Issue 2: Inconsistent Results Between Experiments

Possible Cause	Troubleshooting Step
Variability in Antibody Aliquots	Aliquot the antibody upon arrival and avoid repeated freeze-thaw cycles.
Inconsistent Incubation Times/Temperatures	Standardize all incubation times and temperatures in your protocol.
Cell Culture Conditions	Ensure cell culture conditions (e.g., passage number, confluency) are consistent between experiments as ceramide levels can vary.
Reagent Quality	Use fresh reagents and buffers for each experiment.

Experimental Protocols

Protocol 1: Lipid Dot Blot for Specificity Validation

This protocol is designed to assess the binding specificity of an anti-C20 ceramide antibody to various lipids.

Materials:

• Nitrocellulose membrane

• C20 Ceramide and other lipids (e.g., C16 ceramide, sphingomyelin, phosphatidylcholine, cholesterol, dihydroceramide)

• Chloroform/methanol solvent

• Blocking buffer (e.g., 5% non-fat dry milk in TBST)

• Primary anti-C20 ceramide antibody

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• Imaging system

Procedure:

• Dissolve lipids in a chloroform/methanol solvent.

• Spot 1-2 µL of each lipid solution onto a nitrocellulose membrane in decreasing concentrations (e.g., 100 pmol, 50 pmol, 10 pmol).

• Allow the membrane to dry completely at room temperature.

• Block the membrane in blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-C20 ceramide antibody (at an optimized dilution) overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Apply the chemiluminescence substrate and image the membrane.

Expected Results: A specific antibody should show a strong signal for C20 ceramide with minimal to no signal for other lipids. The signal intensity should decrease with the dilution of the spotted lipid.

Quantitative Data Summary

The following table summarizes typical binding specificities observed for a validated anti-ceramide antibody. Note that these are example values and will vary between different antibodies.

Lipid	Relative Binding Affinity (%)
C20 Ceramide	100
C16 Ceramide	85
C24 Ceramide	70
Dihydroceramide	< 10
Sphingomyelin	< 5
Phosphatidylcholine	< 5
Cholesterol	< 5

Visualizations

Caption: Workflow for validating anti-ceramide antibody specificity using a dot blot assay.

Caption: Troubleshooting logic for high background staining in immunocytochemistry.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and characterization of a novel anti-ceramide antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Antibody validation of immunohistochemistry for biomarker discovery: Recommendations of a consortium of academic and pharmaceutical based histopathology researchers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. glycobiotech.de [glycobiotech.de]

overcoming matrix effects in C20 ceramide analysis from plasma

This guide provides troubleshooting advice and detailed protocols for researchers, scientists, and drug development professionals working on the quantification of C20 ceramide from plasma samples. It specifically addresses the significant challenge of matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the analysis of C20 ceramide from plasma, focusing on mitigating matrix effects.

Q1: I'm observing significant ion suppression for my C20 ceramide signal. What are the likely causes and how can I fix it?

A1: Ion suppression is a common matrix effect in LC-MS analysis of plasma and refers to a reduction in the ionization efficiency of the target analyte due to co-eluting compounds from the sample matrix. For C20 ceramide, the primary culprits are often phospholipids, which are abundant in plasma and can co-extract with your analyte.

Troubleshooting Steps:

• Optimize Sample Preparation: This is the most effective strategy.

  • Protein Precipitation (PPT): While simple, PPT is often insufficient as it doesn't effectively remove phospholipids, a major source of ion suppression.

  • Liquid-Liquid Extraction (LLE): LLE can offer cleaner extracts than PPT. A common method is the Bligh and Dyer extraction using a chloroform (B151607)/methanol (B129727) mixture.[1][2]

  • Solid-Phase Extraction (SPE): SPE can provide even cleaner extracts by selectively isolating analytes.[3] Consider using a hydrophilic-lipophilic balanced (HLB) sorbent or specialized lipid-removal plates.[4]

• Improve Chromatographic Separation: If interfering compounds co-elute with C20 ceramide, they can compete for ionization.

  • Adjust Gradient: Modify your mobile phase gradient to increase the separation between C20 ceramide and the region where you observe ion suppression.

  • Change Column Chemistry: If using a standard C18 column, consider a different stationary phase that might offer different selectivity for lipids.

• Use an Appropriate Internal Standard: A stable isotope-labeled (SIL) internal standard for C20 ceramide is ideal. If unavailable, a close structural analog, such as C17:0 or C25:0 ceramide, can be used.[1][2] The internal standard co-elutes and experiences similar matrix effects, allowing for reliable quantification through ratio-based calculations.

Q2: My recovery of C20 ceramide is low and inconsistent. What's causing this and what can I do?

A2: Low and variable recovery is often linked to the extraction method and the physicochemical properties of ceramides (B1148491).

Troubleshooting Steps:

• Evaluate Extraction Solvent: For LLE, the choice and ratio of solvents are critical. While a Bligh and Dyer (chloroform/methanol) method is common, some studies have shown that single-phase extractions with solvents like methanol can lead to lower ceramide concentrations.[5] A methyl-tert butyl ether (MTBE)/methanol/water system is another effective option.[6][7]

• Optimize SPE Protocol: For SPE, ensure your wash and elution steps are optimized. A weak wash solvent might not remove all interferences, while a strong wash could lead to premature elution of the analyte. Conversely, the elution solvent must be strong enough to fully recover the C20 ceramide from the sorbent.[8]

• Check Internal Standard Addition: Ensure your internal standard is added to the plasma sample before starting the extraction process. This allows it to account for analyte loss during all subsequent sample preparation steps.[5]

• Minimize Analyte Degradation: Although ceramides are relatively stable, prolonged exposure to harsh conditions or repeated freeze-thaw cycles of plasma samples should be avoided.

Q3: How do I choose the right internal standard for C20 ceramide analysis?

A3: The best choice is a stable isotope-labeled (SIL) C20 ceramide, as it has nearly identical chemical and physical properties to the endogenous analyte. However, these can be expensive.

Alternative Internal Standards:

• Odd-Chain Ceramides: Non-physiological, odd-chain ceramides like C17:0 ceramide are excellent choices as they are structurally similar to C20 ceramide but not naturally present in the sample.[1][9] C17:0 ceramide can be used to quantify long-chain ceramides, including C20.[1]

• Very-Long-Chain Ceramides: For very-long-chain ceramides, a corresponding long-chain internal standard like C25:0 ceramide can be used.[1]

• Commercially Available Mixes: Some suppliers offer mixtures of ceramide internal standards. For instance, Cer(d18:1/12:0) has been shown to effectively correct for ion suppression for most ceramides.[6][10]

Key Consideration: The internal standard should be chosen to closely match the chromatographic retention time and ionization behavior of C20 ceramide.

Q4: Can I just dilute my plasma sample to reduce matrix effects?

A4: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening ion suppression.[11] However, this approach is only feasible if the concentration of C20 ceramide in your samples is high enough to remain well above the limit of quantification (LOQ) of your assay after dilution. For low-abundance analytes, dilution may compromise sensitivity.[11]

Data Summary

The following tables summarize quantitative data from studies comparing different sample preparation methods for ceramide analysis.

Table 1: Comparison of Ceramide Recovery Rates with Different Extraction Methods

Extraction Method	Analyte	Matrix	Recovery (%)	Reference
Bligh and Dyer (LLE)	C20 Ceramide	Human Plasma	78 - 91%	[1][2]
Methanol Precipitation	Ceramides (general)	Human Plasma	~70% (30% lower than B&D)	[5]
MTBE Single-Phase	Ceramides (general)	Whole Blood	Good	[6][10]
Butanol Single-Phase	Ceramides (general)	Whole Blood	Good	[10]

Table 2: Matrix Effect and Performance of a Methanol-Based Extraction Method

Parameter	Value	Reference
Matrix Effect	91 - 121%	[12]
Recovery	96 - 101%	[12]
Intra- and Inter-batch Precision (RSD)	< 12%	[12]

Note: Matrix effect values close to 100% indicate minimal ion suppression or enhancement.

Experimental Protocols & Workflows

Protocol 1: Liquid-Liquid Extraction (LLE) using a Modified Bligh & Dyer Method

This protocol is adapted for the extraction of ceramides from small volumes of plasma.[1]

Materials:

• 50 µL human plasma

• Internal Standard solution (e.g., 50 ng C17:0 ceramide in ethanol)

• Chloroform, HPLC grade

• Methanol, HPLC grade

• Deionized water

• Ice bath

• Screw-capped glass tubes

• Nitrogen evaporator

Procedure:

• Place screw-capped glass tubes on ice.

• Aliquot 50 µL of plasma into a pre-chilled tube.

• Add the internal standard solution (e.g., 50 µL containing 50 ng of C17:0 ceramide) to the plasma.

• Add 2 mL of an ice-cold chloroform/methanol (1:2, v/v) mixture. Vortex thoroughly at 4°C.

• To induce phase separation, add 0.5 mL of chloroform and 0.5 mL of water. Vortex again.

• Centrifuge at a low speed (e.g., 500 x g) for 10 minutes to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) and transfer it to a new clean tube.

• Re-extract the remaining aqueous phase with an additional 1 mL of chloroform.

• Combine the organic phases.

• Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g., mobile phase).

Protocol 2: Solid-Phase Extraction (SPE) for Plasma Lipids

This is a general protocol for lipid extraction using SPE, which can be optimized for ceramides.[3][8]

Materials:

• Plasma sample

• Internal Standard solution

• SPE Cartridge (e.g., Hydrophilic-Lipophilic Balanced sorbent)

• Methanol (for conditioning)

• Water (for equilibration)

• Wash Solvent (e.g., 5% Methanol in water)

• Elution Solvent (e.g., Methanol/Chloroform mixture)

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment: Precipitate proteins from the plasma sample by adding a water-miscible organic solvent (e.g., methanol). Add the internal standard before precipitation. Centrifuge to pellet the protein.

• Conditioning: Condition the SPE cartridge by passing 1-2 column volumes of methanol through it.

• Equilibration: Equilibrate the cartridge by passing 1-2 column volumes of water.

• Loading: Load the supernatant from the protein precipitation step onto the conditioned and equilibrated SPE cartridge.

• Washing: Wash the cartridge with 1-2 column volumes of the wash solvent to remove salts and other polar interferences.

• Elution: Elute the ceramides and other lipids with the elution solvent.

• Drying and Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in the mobile phase for analysis.

Visualizations

General Workflow for C20 Ceramide Analysis

This diagram outlines the typical experimental process from sample collection to data analysis, highlighting key decision points for mitigating matrix effects.

References

• 1. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detailed Protocol for Solid-Phase Extraction for Lipidomic Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. A simple and rapid method for extraction and measurement of circulating sphingolipids using LC-MS/MS: a targeted lipidomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Apoptotic Potential of C16 Ceramide versus (E/Z)-C20 Ceramide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the apoptotic potential of two ceramide species: C16 Ceramide and (E/Z)-C20 Ceramide. While extensive research has elucidated the pro-apoptotic functions of C16 Ceramide, data on the specific (E/Z) isomer of C20 Ceramide is limited. This comparison synthesizes available experimental data to offer a comprehensive overview for researchers investigating sphingolipid-mediated cell death.

Data Presentation: Quantitative Comparison of Apoptotic Potential

The following table summarizes the known apoptotic effects of C16 Ceramide. Due to a lack of available research, quantitative data for (E/Z)-C20 Ceramide is not available and is marked as "Data not available." This highlights a significant gap in the current understanding of structure-activity relationships for C20 ceramides (B1148491) in apoptosis.

Parameter	C16 Ceramide	(E/Z)-C20 Ceramide	References
Cell Lines Tested	Jurkat, Neutrophils, Macrophages, Lung endothelial cells, Prostate cancer cells (LNCaP)	Data not available	[1][2][3][4][5][6]
Typical Effective Concentration	Varies by cell type (µM range)	Data not available	[5][7]
Induction of Apoptosis	Consistently demonstrated to induce apoptosis.[1][4][5][6][7]	Data not available
Caspase Activation	Activates caspase-3, -8, and -9.[5][6][8][9][10]	Data not available
Mitochondrial Pathway Involvement	Induces mitochondrial outer membrane permeabilization and cytochrome c release.[2][7][11][12]	Data not available
ER Stress Involvement	Implicated in ER stress-mediated apoptosis.[13][14]	Data not available

Signaling Pathways

Ceramides are central signaling molecules in the induction of apoptosis. The pathways activated can vary depending on the specific ceramide species, cell type, and stimulus.

C16 Ceramide-Induced Apoptotic Signaling Pathway

C16 Ceramide is a well-established inducer of apoptosis, primarily acting through the mitochondrial and endoplasmic reticulum (ER) stress pathways. Upon accumulation, C16 Ceramide can form channels in the mitochondrial outer membrane, leading to the release of pro-apoptotic factors like cytochrome c.[2][12][15] This, in turn, activates the caspase cascade, culminating in programmed cell death.[8][9][10] Additionally, C16 Ceramide has been shown to induce ER stress, another potent trigger of apoptosis.[13][14]

Caption: C16 Ceramide Apoptotic Signaling Pathway.

Putative (E/Z)-C20 Ceramide Apoptotic Signaling Pathway

The signaling pathway for (E/Z)-C20 Ceramide in apoptosis is not well-defined. C20 ceramides are synthesized by Ceramide Synthase 4 (CerS4). While some studies suggest a role for CerS4 and its products in apoptosis, the precise downstream effectors are not fully characterized. It is plausible that, like other ceramides, it could also impact mitochondrial function or other cellular stress responses. Further research is required to elucidate the specific mechanisms.

Experimental Workflows

Standard assays are employed to quantify and characterize apoptosis induced by bioactive lipids.

Typical Experimental Workflow for Assessing Ceramide-Induced Apoptosis

A typical workflow to evaluate the pro-apoptotic effects of a ceramide involves a series of in vitro assays to assess cell viability, membrane changes, caspase activation, and DNA fragmentation.

Caption: Workflow for Apoptosis Assessment.

Experimental Protocols

Detailed methodologies for key experiments cited in the study of ceramide-induced apoptosis are provided below.

Annexin V/Propidium Iodide (PI) Staining for Apoptosis Detection

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and is used to detect apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but stains the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.[16][17][18]

Procedure:

• Cell Preparation: Culture cells to the desired confluence and treat with C16 Ceramide, (E/Z)-C20 Ceramide, or vehicle control for the desired time.

• Harvesting: For adherent cells, gently trypsinize and collect the cells. Combine with the supernatant which may contain floating apoptotic cells. For suspension cells, collect by centrifugation.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining:

  • To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 5 µL of Propidium Iodide.

• Analysis: Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Caspase-3/7 Activity Assay

Principle: Caspase-3 and -7 are key executioner caspases in the apoptotic cascade. This assay utilizes a substrate that is specifically cleaved by activated caspase-3 and -7. The cleavage of the substrate releases a fluorophore or a chromophore, and the resulting signal is proportional to the caspase activity.[19][20][21][22][23]

Procedure:

• Cell Lysis: After treatment, lyse the cells using a lysis buffer provided with the assay kit.

• Lysate Preparation: Centrifuge the lysed cells to pellet the debris and collect the supernatant containing the cell lysate.

• Protein Quantification: Determine the protein concentration of each lysate to normalize the caspase activity.

• Assay Reaction:

  • In a 96-well plate, add the cell lysate to each well.

  • Add the caspase-3/7 substrate to each well.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the fluorescence or absorbance using a plate reader at the appropriate wavelength.

• Data Analysis: Normalize the readings to the protein concentration and express the results as fold change relative to the control.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

Principle: A hallmark of late-stage apoptosis is the fragmentation of DNA by endonucleases. The TUNEL assay detects these DNA fragments by using the enzyme Terminal deoxynucleotidyl Transferase (TdT) to incorporate labeled dUTPs onto the 3'-hydroxyl ends of the DNA breaks. The incorporated label can be fluorescent for detection by microscopy or flow cytometry.[24][25][26][27][28]

Procedure:

• Sample Preparation:

  • Fix cells or tissue sections with a cross-linking fixative such as paraformaldehyde.

  • Permeabilize the cells to allow entry of the TUNEL reagents.

• Labeling Reaction:

  • Incubate the samples with the TUNEL reaction mixture containing TdT and labeled dUTPs at 37°C in a humidified chamber.

• Detection:

  • If using a fluorescent label, the samples can be directly visualized under a fluorescence microscope.

  • If using a biotin-labeled dUTP, an additional step of incubation with labeled streptavidin is required.

• Counterstaining (Optional): Counterstain the nuclei with a DNA stain like DAPI to visualize all cells.

• Analysis: Quantify the percentage of TUNEL-positive (apoptotic) cells by counting under a microscope or by flow cytometry.

Conclusion

The available evidence strongly supports a potent pro-apoptotic role for C16 Ceramide, mediated primarily through the mitochondrial and ER stress pathways. In stark contrast, the apoptotic potential of (E/Z)-C20 Ceramide remains largely uninvestigated. The lack of quantitative data and detailed mechanistic studies for (E/Z)-C20 Ceramide represents a critical knowledge gap. Future research should focus on synthesizing and testing the specific (E/Z) isomers of C20 Ceramide in various cell lines to determine their apoptotic efficacy and to elucidate the signaling pathways they may trigger. Such studies will be invaluable for a more complete understanding of the structure-function relationships of ceramides in regulating programmed cell death and for the development of novel ceramide-based therapeutics.

References

• 1. C16 ceramide is crucial for triacylglycerol-induced apoptosis in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramide Channels Increase the Permeability of the Mitochondrial Outer Membrane to Small Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Apoptotic Sphingolipid Signaling by Ceramides in Lung Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Importance of C16 ceramide accumulation during apoptosis in prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. De novo C16- and C24-ceramide generation contributes to spontaneous neutrophil apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mass spectrometric identification of increased C16 ceramide levels during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apoptotic Sphingolipid Ceramide in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ceramide induces apoptosis via caspase-dependent and caspase-independent pathways in mesenchymal stem cells derived from human adipose tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ceramide initiates NFkappaB-mediated caspase activation in neuronal apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ceramide accumulation precedes caspase-3 activation during apoptosis of A549 human lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Mitochondrial Ceramide and the Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Induction of ER stress-mediated apoptosis by ceramide via disruption of ER Ca2+ homeostasis in human adenoid cystic carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antiapoptotic roles of ceramide-synthase-6-generated C16-ceramide via selective regulation of the ATF6/CHOP arm of ER-stress-response pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The lipids C2- and C16-ceramide form large stable channels. Implications for apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 17. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 19. creative-bioarray.com [creative-bioarray.com]
• 20. caspase3 assay [assay-protocol.com]
• 21. mpbio.com [mpbio.com]
• 22. sigmaaldrich.com [sigmaaldrich.com]
• 23. promega.com [promega.com]
• 24. opentrons.com [opentrons.com]
• 25. TUNEL assay - Wikipedia [en.wikipedia.org]
• 26. The TUNEL detection principle and experimental summary of cell apoptosis [elabscience.com]
• 27. assaygenie.com [assaygenie.com]
• 28. TUNEL staining [abcam.com]

Differential Signaling of C20 and C24 Ceramides: A Comparative Guide for Researchers

An objective analysis of the distinct cellular roles of C20 and C24 ceramides (B1148491), supported by experimental data, to inform research and drug development in sphingolipid-mediated signaling.

Ceramides, a class of sphingolipids, are critical bioactive molecules that regulate a multitude of cellular processes, including apoptosis, autophagy, and cell proliferation. The specific biological outcome of ceramide signaling is intricately linked to the length of its N-acyl chain. This guide provides a comparative analysis of the differential signaling pathways of C20 ceramide, a long-chain ceramide, and C24 ceramide, a very-long-chain ceramide. While direct comparative studies on the (E/Z) isomers of C20 ceramide are limited, this guide synthesizes current knowledge by examining the effects of these ceramides, often through the lens of their respective synthesizing enzymes: Ceramide Synthase 4 (CerS4) for C18-C20 ceramides and Ceramide Synthase 2 (CerS2) for C22-C24 ceramides.

Core Cellular Functions: A Tale of Two Ceramides

Current research delineates a functional dichotomy between long-chain and very-long-chain ceramides. C20 ceramide often exhibits context-dependent effects, acting as a pro-apoptotic or pro-survival molecule depending on the cellular environment. In contrast, C24 ceramide is more consistently associated with pro-survival and pro-proliferative signaling pathways.

C20 Ceramide: The Double-Edged Sword

The signaling pathways initiated by C20 ceramide are pleiotropic. Overexpression of CerS4, leading to elevated C18 and C20 ceramides, has been demonstrated to reduce proliferation and induce apoptosis in certain cancer cell lines[1]. This pro-apoptotic role is often mediated through the intrinsic mitochondrial pathway. Conversely, in other contexts, such as breast cancer, chronic CerS4 overexpression has been linked to oncogenic properties, including increased cell migration and chemoresistance[2]. This suggests that the cellular response to C20 ceramide is highly dependent on the existing cellular machinery and the specific cancer type.

C24 Ceramide: The Pro-Survival Signal

In contrast to the ambiguity of C20 ceramide, C24 ceramide, synthesized by CerS2, predominantly engages in pro-survival and anti-apoptotic signaling. Overexpression of CerS2 and the subsequent increase in C24 ceramides have been shown to counteract the pro-apoptotic effects of long-chain ceramides[1]. Furthermore, elevated C24 ceramide levels are associated with increased cell proliferation and have been implicated in promoting the progression of certain cancers.

Differential Signaling Pathways

The opposing roles of C20 and C24 ceramides stem from their engagement with distinct downstream signaling cascades.

Apoptosis

C20 Ceramide can trigger the intrinsic apoptosis pathway. This involves the permeabilization of the mitochondrial outer membrane and the subsequent release of pro-apoptotic factors like cytochrome c.

C20 Ceramide-Induced Apoptotic Pathway.

C24 Ceramide , on the other hand, is generally considered anti-apoptotic. It can counteract the pro-apoptotic signals initiated by long-chain ceramides, thereby promoting cell survival.

Autophagy

The role of different ceramide species in regulating autophagy is complex. Long-chain ceramides, including C20 ceramide, can induce autophagy. This can be a survival mechanism in response to cellular stress or can lead to autophagic cell death. The induction of autophagy by ceramides can occur through the inhibition of the pro-survival Akt/mTOR signaling pathway.

mTOR Signaling

C20 Ceramide has been implicated in the inhibition of the mTOR signaling pathway, a central regulator of cell growth and proliferation. Inhibition of mTOR by C20 ceramide can lead to decreased cell proliferation and the induction of autophagy.

C24 Ceramide has been shown to activate the mTOR signaling pathway, contributing to its pro-proliferative effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceramide synthase 4 overexpression exerts oncogenic properties in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Role of (E/Z)-C20 Ceramide in ER Stress: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the role of various ceramides (B1148491), with a focus on (E/Z)-C20 Ceramide, in the induction of Endoplasmic Reticulum (ER) stress. We will explore the underlying mechanisms, present available experimental data, and provide detailed protocols for key validation assays.

Introduction to Ceramide-Induced ER Stress

Ceramides are a class of bioactive sphingolipids that play a crucial role in various cellular processes, including the regulation of cell growth, differentiation, and apoptosis.[1] An accumulation of ceramides, particularly those with specific acyl chain lengths, has been shown to induce ER stress, a condition characterized by the accumulation of unfolded or misfolded proteins in the ER lumen.[2] This triggers the Unfolded Protein Response (UPR), a complex signaling network aimed at restoring ER homeostasis. However, prolonged or severe ER stress can lead to apoptosis.[2]

The primary mechanism by which ceramides are thought to induce ER stress is through the disruption of ER calcium homeostasis.[2] Ceramides can inhibit the Sarco/Endoplasmic Reticulum Ca2+-ATPase (SERCA) pump, leading to the depletion of ER calcium stores and a subsequent increase in cytosolic calcium.[2] This calcium imbalance activates the three main branches of the UPR:

• PERK (PKR-like ER kinase): Leads to the phosphorylation of eIF2α, attenuating global protein synthesis while promoting the translation of specific stress-response proteins like ATF4.

• IRE1α (Inositol-requiring enzyme 1α): Catalyzes the unconventional splicing of X-box binding protein 1 (XBP1) mRNA, leading to the production of a potent transcription factor that upregulates genes involved in protein folding and degradation.

• ATF6 (Activating transcription factor 6): Translocates to the Golgi apparatus, where it is cleaved to its active form, which then moves to the nucleus to activate the transcription of ER chaperones and other stress-response genes.

The sustained activation of these pathways, particularly the induction of the pro-apoptotic transcription factor CHOP (C/EBP homologous protein), is a key event in ceramide-induced cell death.[2]

Comparative Analysis of Ceramide Acyl-Chain Length in ER Stress Induction

The biological activity of ceramides, including their potency in inducing ER stress, is highly dependent on the length and saturation of their fatty acyl chain. While direct quantitative data for (E/Z)-C20 Ceramide is limited in the current literature, we can infer its potential role by comparing it with other well-studied ceramides.

Ceramide Species	Acyl Chain Length	Typical Experimental Concentration	Observed Effects on ER Stress Markers	References
C2-Ceramide	Short (C2)	10-100 µM	- Induces splicing of XBP1- Increases phosphorylation of eIF2α- Upregulates GRP78 and CHOP expression	[2]
C16-Ceramide	Long (C16)	Endogenously elevated or exogenous treatment	- Implicated in palmitate-induced ER stress- Can have pro- or anti-apoptotic roles depending on the cellular context	[3][4]
C18-Ceramide	Long (C18)	Endogenously elevated or exogenous treatment	- Potent inducer of apoptosis- Associated with metabolic dysfunction	[3]
(E/Z)-C20 Ceramide	Very-Long (C20)	Not well-defined for ER stress studies	- Associated with increased risk of Type 2 Diabetes- Specific role in ER stress requires further investigation	[3]
C22 & C24-Ceramides	Very-Long (C22, C24)	Endogenously regulated	- Overexpression of CerS2 (produces C22-C24 ceramides) can be protective against ER stress	[3]

Note: The table above summarizes general findings. The specific effects of each ceramide can vary depending on the cell type, experimental conditions, and duration of treatment.

Signaling Pathways and Experimental Workflow

To validate the role of (E/Z)-C20 Ceramide in ER stress, a series of experiments are typically performed. The following diagrams illustrate the key signaling pathway and a general experimental workflow.

Caption: Ceramide-Induced ER Stress Signaling Pathway.

Caption: General Experimental Workflow for Validating Ceramide-Induced ER Stress.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Western Blotting for ER Stress Markers (GRP78, p-eIF2α, CHOP)

a. Cell Lysis and Protein Quantification:

• Culture cells to 70-80% confluency and treat with the desired concentrations of (E/Z)-C20 Ceramide and control ceramides for the specified duration.

• Wash cells twice with ice-cold Phosphate-Buffered Saline (PBS).

• Lyse the cells on ice using RIPA buffer (Radioimmunoprecipitation assay buffer) supplemented with protease and phosphatase inhibitors.

• Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

• Centrifuge the lysate at 14,000 rpm for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration using a BCA (Bicinchoninic acid) protein assay kit according to the manufacturer's instructions.

b. SDS-PAGE and Western Blotting:

• Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer for 5 minutes.

• Load the samples onto a 10-12% SDS-polyacrylamide gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF (Polyvinylidene fluoride) membrane.

• Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against GRP78, phospho-eIF2α, total eIF2α, and CHOP overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system and image the blot.

• Quantify the band intensities using image analysis software and normalize to a loading control such as β-actin or GAPDH.

RT-qPCR for Spliced XBP1 (XBP1s)

a. RNA Extraction and cDNA Synthesis:

• Following ceramide treatment, wash cells with PBS and lyse them directly in the culture dish using a suitable lysis buffer from an RNA extraction kit (e.g., TRIzol or a column-based kit).

• Isolate total RNA according to the manufacturer's protocol.

• Assess RNA quantity and purity using a spectrophotometer (e.g., NanoDrop).

• Synthesize first-strand cDNA from 1 µg of total RNA using a reverse transcription kit with oligo(dT) or random primers.

b. Quantitative PCR (qPCR):

• Prepare a qPCR reaction mix containing cDNA, forward and reverse primers specific for the spliced form of XBP1, and a SYBR Green or probe-based qPCR master mix.

• Use primers that specifically amplify the spliced XBP1 isoform.[5]

• Perform the qPCR reaction in a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Include a no-template control to check for contamination and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Analyze the data using the ΔΔCt method to determine the relative fold change in XBP1s expression compared to the control group.

Measurement of ER Calcium Release

a. Cell Preparation and Dye Loading:

• Seed cells on glass-bottom dishes suitable for live-cell imaging.

• Wash the cells with a calcium-free buffer (e.g., Hank's Balanced Salt Solution - HBSS).

• Load the cells with a low-affinity calcium indicator that preferentially accumulates in the ER, such as Mag-Fluo-4 AM, or a genetically encoded ER-targeted calcium sensor. Incubate in the dark at 37°C for 30-60 minutes.

• Alternatively, for measuring cytosolic calcium increase due to release from the ER, load cells with a high-affinity cytosolic calcium indicator like Fluo-4 AM.[2]

• After incubation, wash the cells twice with the buffer to remove excess dye.

b. Live-Cell Imaging and Analysis:

• Mount the dish on a confocal or fluorescence microscope equipped with an environmental chamber to maintain temperature and CO2 levels.

• Acquire a baseline fluorescence signal for a few minutes.

• Add (E/Z)-C20 Ceramide or other compounds to the cells and continue to acquire images at regular intervals.

• As a positive control for ER calcium release, thapsigargin, a SERCA inhibitor, can be used.

• Measure the change in fluorescence intensity over time in regions of interest (ROIs) corresponding to individual cells.

• A decrease in fluorescence of an ER-localized probe or an increase in fluorescence of a cytosolic probe indicates calcium release from the ER.

• Quantify the changes in fluorescence intensity relative to the baseline.

Conclusion

The induction of ER stress is a significant mechanism through which ceramides exert their biological effects. The length of the ceramide acyl chain is a critical determinant of this activity, with long-chain ceramides like C16 and C18 being potent inducers of the UPR and apoptosis. While the specific role of (E/Z)-C20 Ceramide in ER stress is not yet well-defined in the literature, its association with metabolic diseases suggests it may also play a role in cellular stress pathways.

The experimental protocols provided in this guide offer a robust framework for researchers to validate the effects of (E/Z)-C20 Ceramide and other ceramide species on ER stress. Further research, including direct comparative studies with quantitative analysis of ER stress markers, is necessary to fully elucidate the position of (E/Z)-C20 Ceramide within the spectrum of ceramide-induced cellular responses. This knowledge will be invaluable for understanding its physiological and pathological roles and for the development of novel therapeutic strategies targeting ceramide metabolism and ER stress signaling.

References

• 1. rupress.org [rupress.org]
• 2. Induction of ER stress-mediated apoptosis by ceramide via disruption of ER Ca2+ homeostasis in human adenoid cystic carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceramide Acyl Chain Length and Its Relevance to Intracellular Lipid Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiapoptotic roles of ceramide-synthase-6-generated C16-ceramide via selective regulation of the ATF6/CHOP arm of ER-stress-response pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A quantitative method for detection of spliced X-box binding protein-1 (XBP1) mRNA as a measure of endoplasmic reticulum (ER) stress - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo and In Vitro Effects of Exogenous (E/Z)-C20 Ceramide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ceramides (B1148491), a class of bioactive sphingolipids, are pivotal regulators of cellular processes, including apoptosis, cell cycle arrest, and senescence. Among these, the long-chain C20 ceramide is of significant interest due to its endogenous presence and involvement in various physiological and pathological conditions. This guide provides a comparative analysis of the in vivo and in vitro effects of exogenously administered C20 ceramide, with a focus on its role in inducing cell death and modulating cellular signaling pathways.

A direct comparison of the in vivo and in vitro effects of (E/Z)-C20 ceramide is challenging due to the disparate experimental models and endpoints typically employed. In vitro studies often utilize short-chain, cell-permeable ceramide analogs (e.g., C2 and C6 ceramides) to overcome the poor solubility and membrane permeability of long-chain ceramides like C20. These studies consistently demonstrate the pro-apoptotic and anti-proliferative potential of ceramides across various cancer cell lines. Conversely, in vivo investigations with C20 ceramide are less common and have explored different biological outcomes, such as behavioral changes following direct administration into specific tissues.

This guide synthesizes the available data to provide a comprehensive overview, highlighting the established effects in both settings and discussing the critical considerations for translating in vitro findings to complex biological systems. We also present detailed experimental protocols for key assays and visualize relevant signaling pathways to aid in the design and interpretation of future studies.

In Vitro Effects of C20 Ceramide and its Analogs

In vitro studies have been instrumental in elucidating the cellular mechanisms of ceramide action. Due to the limited cell permeability of long-chain ceramides, much of the research has been conducted using more soluble, short-chain analogs like C2 and C6 ceramides.[1] These studies have consistently shown that exogenous ceramides can induce apoptosis and inhibit cell proliferation in a dose- and time-dependent manner in various cell types, particularly cancer cells.[2][3]

Long-chain ceramides, including C16:0, C18:0, and C20:0, generated through the overexpression of ceramide synthases 4 and 6, have been shown to inhibit cell proliferation and induce apoptosis in breast and colon cancer cells.[4] In contrast, very-long-chain ceramides may have opposing effects, promoting cell proliferation.[4]

Quantitative Data from In Vitro Studies

Cell Line	Ceramide Analog	Concentration	Effect	Citation
Human Squamous Carcinoma (HSC-I)	C2-Ceramide	Dose-dependent	Toxicity, Apoptosis	[2]
Non-small Cell Lung Cancer (A549, PC9)	C2-Ceramide	0-200 µmol	Cytotoxicity, Apoptosis	[5]
Human Adenoid Cystic Carcinoma	C2-Ceramide	100 µM	ER Stress, Apoptosis	[6]
Human Neuroblastoma (SH-SY5Y)	C2-Ceramide	25 µM	Decreased cell viability by ~60%	[2]
Human Adipose-derived Stem Cells	C2-Ceramide	Concentration-dependent	Apoptosis, ROS generation	[3]

In Vivo Effects of Exogenous C20 Ceramide

In vivo studies on exogenous C20 ceramide are limited. A notable study investigated the effects of direct infusion of C20:0 ceramide into the ventral hippocampus of rats. This study provides valuable insight into the potential neurological effects of this specific long-chain ceramide.

Quantitative Data from In Vivo Studies

Animal Model	Administration Route	Ceramide Species	Dosage/Concentration	Observed Effect	Citation
Adult Rats	Infusion into ventral hippocampus	C20:0 Ceramide	Not specified	Anhedonia-like behavior	[7]

Comparative Analysis: Bridging the Gap Between In Vitro and In Vivo

The primary challenge in comparing the in vivo and in vitro effects of C20 ceramide lies in the different experimental contexts and endpoints.

• In Vitro Advantages: Cell culture models offer a controlled environment to dissect the molecular mechanisms of C20 ceramide action, such as its impact on specific signaling pathways and its direct cytotoxic effects on particular cell types.[2][3][4][5][6]

• In Vivo Relevance: Animal models provide a systemic context, revealing the complex interplay of C20 ceramide with various tissues and physiological processes, which can lead to systemic effects like the observed behavioral changes.[7] However, these models introduce complexities such as pharmacokinetics, biodistribution, and metabolism, which are not fully understood for exogenous C20 ceramide.

The pro-apoptotic effects observed in vitro in cancer cell lines suggest a potential therapeutic application for C20 ceramide. However, the neurological effects observed in the in vivo rat study highlight the importance of targeted delivery and a thorough understanding of the tissue-specific effects of this lipid. The blood-brain barrier permeability of C20 ceramide is a critical factor that influences its potential effects on the central nervous system.[7]

It is important to note that information distinguishing the specific biological activities of the (E) and (Z) isomers of C20 ceramide is scarce in the current scientific literature. Most studies refer to C20 ceramide without specifying the isomeric form, generally implying the naturally occurring (E)-isomer.

Signaling Pathways Modulated by Ceramide

Ceramides are central signaling molecules that can trigger a variety of cellular responses, most notably apoptosis. The pro-apoptotic signaling of ceramide is multifaceted and can be initiated through both intrinsic and extrinsic pathways.

Caption: Ceramide-induced signaling pathways leading to apoptosis and cell cycle arrest.

Experimental Protocols

Cell Viability Assessment: MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or 0.04 M HCl in isopropanol)

• 96-well plates

• Multi-well spectrophotometer

Protocol:

• Seed cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Treat the cells with various concentrations of (E/Z)-C20 Ceramide or vehicle control for the desired time period.

• Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

• Incubate the plate at 37°C for 2-4 hours, or until a purple precipitate is visible.

• Add 100 µL of MTT solvent to each well to dissolve the formazan (B1609692) crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a multi-well spectrophotometer.

• Cell viability is expressed as a percentage of the vehicle-treated control cells.

Apoptosis Detection: TUNEL Assay

The TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.

Materials:

• TUNEL assay kit (containing TdT enzyme, labeled dUTPs, and buffers)

• Phosphate-buffered saline (PBS)

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization solution (e.g., 0.1% Triton X-100 in 0.1% sodium citrate)

• Fluorescence microscope or flow cytometer

Protocol:

• Culture and treat cells with (E/Z)-C20 Ceramide as desired.

• Harvest and fix the cells with the fixation solution for 15-30 minutes at room temperature.

• Wash the cells with PBS.

• Permeabilize the cells with the permeabilization solution for 2-5 minutes on ice.

• Wash the cells with PBS.

• Incubate the cells with the TUNEL reaction mixture (containing TdT enzyme and labeled dUTPs) in a humidified chamber at 37°C for 60 minutes, protected from light.

• Wash the cells with PBS.

• If using an indirect detection method, incubate with the appropriate secondary detection reagent.

• Counterstain the nuclei with a DNA dye (e.g., DAPI or Hoechst) if desired.

• Analyze the cells by fluorescence microscopy or flow cytometry to quantify the percentage of TUNEL-positive (apoptotic) cells.

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic cascade.

Materials:

• Caspase-3 colorimetric or fluorometric assay kit (containing cell lysis buffer, reaction buffer, and caspase-3 substrate, e.g., DEVD-pNA or DEVD-AFC)

• Microplate reader

Protocol:

• Culture and treat cells with (E/Z)-C20 Ceramide.

• Harvest the cells and lyse them using the provided cell lysis buffer.

• Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Determine the protein concentration of the cell lysate.

• In a 96-well plate, add an equal amount of protein from each sample.

• Add the reaction buffer and the caspase-3 substrate to each well.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measure the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader.

• The caspase-3 activity is proportional to the signal generated and can be normalized to the protein concentration.

Experimental Workflow for Comparative Analysis

To directly compare the in vivo and in vitro effects of (E/Z)-C20 Ceramide, a cohesive experimental workflow is necessary. The following diagram outlines a proposed strategy focusing on the neurological effects observed in the hippocampus.

Caption: Proposed workflow for comparing in vivo and in vitro effects of (E/Z)-C20 Ceramide.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Ceramide in the Molecular Mechanisms of Neuronal Cell Death. The Role of Sphingosine-1-Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Long chain ceramides and very long chain ceramides have opposite effects on human breast and colon cancer cell growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Infusion of C20:0 ceramide into ventral hippocampus triggers anhedonia-like behavior in female and male rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Ceramide Synthase 2 and 4 Substrate Preference for C20-CoA

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

Ceramide synthases (CerS) are a family of six enzymes (CerS1-6) that catalyze the N-acylation of a sphingoid base to form ceramide, a critical lipid mediator in various cellular processes. The acyl-chain length of ceramide, determined by the specific CerS enzyme, dictates its biological function, influencing signaling pathways involved in cell growth, differentiation, apoptosis, and stress responses. This guide provides a comparative analysis of Ceramide Synthase 2 (CerS2) and Ceramide Synthase 4 (CerS4) with a specific focus on their substrate preference for arachidoyl-CoA (C20-CoA).

Substrate Specificity Overview

CerS2 and CerS4 exhibit distinct preferences for the chain length of the fatty acyl-CoA substrate. CerS2 preferentially utilizes very-long-chain fatty acyl-CoAs, typically ranging from C20 to C26.[1][2] In contrast, CerS4 demonstrates a preference for long-chain fatty acyl-CoAs, primarily C18:0-CoA and C20:0-CoA.[3][4] While both enzymes can utilize C20-CoA, the context of their broader substrate specificity is crucial for understanding their physiological roles.

Quantitative Comparison of Enzymatic Activity

Direct quantitative comparisons of the enzymatic activity of CerS2 and CerS4 with C20-CoA are not extensively detailed in the existing literature. However, studies on the overexpression of these enzymes provide insights into their product profiles. For instance, overexpression of CerS4 has been shown to increase the levels of C18 and C20-ceramides up to sevenfold.[5] While CerS2 is active with C20-CoA, its highest activity is generally observed with longer chain acyl-CoAs such as C22-CoA and C24-CoA.[2]

To provide a clearer quantitative comparison, further kinetic analysis would be required. The experimental protocol outlined below provides a methodology to determine key kinetic parameters such as the Michaelis constant (Km) and maximum velocity (Vmax) for both enzymes with C20-CoA.

Ceramide Synthase	Preferred Acyl-CoA Chain Lengths	Activity with C20-CoA	Key Signaling Involvement
CerS2	C20-C26[1][2]	Active, but generally less preferred than C22-C24 CoA[2]	Unfolded Protein Response (UPR), Autophagy[6][7]
CerS4	C18-C20[3][4]	Preferred substrate[5]	Wnt, BMP, NF-κB, TGF-β, Sonic Hedgehog (Shh)[8][9][10][11]

Experimental Protocols

In Vitro Ceramide Synthase Activity Assay

This protocol is adapted from established methods for measuring ceramide synthase activity in vitro.[12][13][14]

1. Preparation of Cell Lysates/Microsomes:

• Culture cells overexpressing either human CerS2 or CerS4.

• Harvest cells and homogenize in a suitable buffer (e.g., 20 mM HEPES, pH 7.4, 250 mM sucrose, 1 mM EDTA).

• Prepare microsomal fractions by differential centrifugation.

• Determine protein concentration of the microsomal fraction using a standard protein assay (e.g., BCA assay).

2. Reaction Mixture Preparation:

• Prepare a reaction buffer containing 20 mM HEPES (pH 7.4), 25 mM KCl, 2 mM MgCl₂, 0.5 mM DTT, and 0.1% (w/v) fatty acid-free BSA.[14]

• Prepare stock solutions of the substrates: C20-CoA and a fluorescently labeled sphingoid base (e.g., NBD-sphinganine) or a radiolabeled sphingoid base.

3. Enzymatic Reaction:

• In a microcentrifuge tube, combine the microsomal preparation (containing CerS2 or CerS4) with the reaction buffer.

• Initiate the reaction by adding the substrates (C20-CoA and the labeled sphingoid base). A typical final concentration would be 50 µM for the fatty acyl-CoA and 10 µM for the labeled sphinganine.[14]

• Incubate the reaction mixture at 37°C for a specified time (e.g., 30 minutes), ensuring the reaction is within the linear range.

4. Lipid Extraction:

• Stop the reaction by adding a mixture of chloroform (B151607) and methanol (B129727) (e.g., 1:2 v/v).

• Perform a lipid extraction to separate the lipid products from the aqueous phase.

5. Product Quantification:

• Analyze the lipid extract using an appropriate method:

  • Fluorescently labeled products: High-performance liquid chromatography (HPLC) with a fluorescence detector.[15]
  • Radiolabeled products: Thin-layer chromatography (TLC) followed by autoradiography or scintillation counting.
  • Unlabeled products: Liquid chromatography-mass spectrometry (LC-MS) for sensitive and specific quantification.

6. Data Analysis:

• Calculate the specific activity of the enzyme (e.g., in pmol of product formed per minute per mg of protein).

• For kinetic analysis, vary the concentration of C20-CoA while keeping the sphingoid base concentration constant to determine Km and Vmax values.

Signaling Pathways and Visualization

The distinct ceramide species produced by CerS2 and CerS4 regulate different signaling pathways, underscoring the importance of acyl-chain length in determining cellular outcomes.

CerS2-Mediated Signaling

Downregulation of CerS2 and the subsequent alteration in the ceramide profile, particularly the reduction of very-long-chain ceramides (B1148491), has been shown to induce the Unfolded Protein Response (UPR) and autophagy.[6][7] This suggests a role for CerS2-generated ceramides in maintaining endoplasmic reticulum (ER) homeostasis.

CerS2 in ER Homeostasis and Stress Response.

CerS4-Mediated Signaling

CerS4-generated long-chain ceramides (C18-C20) are implicated in a wider array of signaling pathways, often with cell-type specific effects. In the context of skin, CerS4 regulates hair follicle stem cell homeostasis by modulating Bone Morphogenetic Protein (BMP) and Wnt signaling pathways.[8] In cancer biology, CerS4 has been shown to influence the NF-κB, Akt/mTOR, and β-catenin pathways.[9][16] Furthermore, recent studies have linked CerS4 to the regulation of TGF-β and Sonic Hedgehog (Shh) signaling in tumor metastasis.[11]

CerS4 and its role in diverse signaling pathways.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for comparing the substrate preference of CerS2 and CerS4.

Workflow for CerS substrate preference analysis.

References

• 1. fada.birzeit.edu [fada.birzeit.edu]
• 2. Characterization of ceramide synthase 2: tissue distribution, substrate specificity, and inhibition by sphingosine 1-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Selective knockdown of ceramide synthases reveals complex interregulation of sphingolipid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide Synthases Are Attractive Drug Targets for Treating Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ceramide synthase 4 overexpression exerts oncogenic properties in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Disruption of ceramide synthesis by CerS2 down-regulation leads to autophagy and the unfolded protein response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. Ceramide synthase 4 regulates stem cell homeostasis and hair follicle cycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ceramide synthase-4 orchestrates the cell proliferation and tumor growth of liver cancer in vitro and in vivo through the nuclear factor-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Alterations of ceramide synthesis induce PD-L1 internalization and signaling to regulate tumor metastasis and immunotherapy response - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 4.5. Enzyme Activity Assay for Ceramide Synthases [bio-protocol.org]
• 13. Characterizing a Common CERS2 Polymorphism in a Mouse Model of Metabolic Disease and in Subjects from the Utah CAD Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protocol for screening inhibitors of the fungal sphingolipid-metabolizing enzyme ceramide synthase - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Ceramide synthase 4 overexpression exerts oncogenic properties in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of (E/Z)-C20 Ceramide and its Dihydro-Precursor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of (E/Z)-C20 Ceramide and its immediate biosynthetic precursor, C20-dihydroceramide. While structurally similar, the presence of a critical 4,5-trans double bond in the sphingoid backbone of ceramide confers distinct and often opposing biological functions compared to its saturated counterpart. This document synthesizes experimental findings to highlight these differences, offering insights into their respective roles in key cellular signaling pathways.

Key Differences in Biological Activity

(E/Z)-C20 Ceramide is predominantly recognized as a pro-apoptotic and anti-proliferative signaling lipid. In contrast, C20-dihydroceramide, once considered an inert intermediate, is now understood to be a bioactive molecule with multifaceted roles, including the induction of autophagy and, in some contexts, the inhibition of apoptosis. The ratio of C20 Ceramide to C20-dihydroceramide within the cell is emerging as a critical determinant of cell fate.

While direct quantitative comparisons of the C20 variants are not extensively available in the literature, the well-established differences between short-chain ceramides (B1148491) and their dihydro-precursors provide a strong framework for understanding their long-chain counterparts. It is important to note that the vast majority of research refers to the naturally occurring (E)-isomer of ceramide; specific data on the biological activity of the (Z)-isomer of C20 Ceramide is limited.

Data Presentation: A Comparative Overview

The following tables summarize the known and inferred biological activities of C20 Ceramide and C20-dihydroceramide based on existing literature.

Feature	(E/Z)-C20 Ceramide	C20-dihydroceramide
Primary Biological Role	Pro-apoptotic, anti-proliferative	Inducer of autophagy, cell cycle arrest; can be pro-survival or pro-death depending on context
Apoptosis Induction	Induces apoptosis	Generally does not induce apoptosis; can inhibit ceramide-induced apoptosis
Mitochondrial Outer Membrane Permeabilization	Forms channels, leading to the release of pro-apoptotic factors[1][2][3][4]	Does not form channels; can inhibit ceramide-induced channel formation[1][2][5]
Autophagy Modulation	Can induce autophagy in some contexts	Potent inducer of autophagy[6][7]
Cell Cycle Progression	Can induce cell cycle arrest	Induces cell cycle arrest

Signaling Pathways

The distinct biological outcomes elicited by C20 Ceramide and C20-dihydroceramide are a consequence of their differential engagement with cellular signaling cascades.

(E/Z)-C20 Ceramide Pro-Apoptotic Signaling

C20 Ceramide accumulation, in response to cellular stress, can initiate apoptosis through the intrinsic mitochondrial pathway. A key mechanism is its ability to form channels in the outer mitochondrial membrane, leading to the release of cytochrome c and other pro-apoptotic factors into the cytosol.

Caption: Pro-apoptotic signaling pathway of (E/Z)-C20 Ceramide.

C20-dihydroceramide Signaling

Accumulation of C20-dihydroceramide, often due to the inhibition of dihydroceramide (B1258172) desaturase (DEGS), can lead to distinct cellular outcomes such as autophagy and inhibition of ceramide-mediated apoptosis.

References

• 1. Dihydroceramide hinders ceramide channel formation: Implications on apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ceramide forms channels in mitochondrial outer membranes at physiologically relevant concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceramide Channels Increase the Permeability of the Mitochondrial Outer Membrane to Small Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide channels increase the permeability of the mitochondrial outer membrane to small proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. journals.physiology.org [journals.physiology.org]

A Comparative Guide to the Lipidomics of Cells Treated with Different Long-Chain Ceramides

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the lipidomic landscapes in cells following treatment with various long-chain ceramides (B1148491). Understanding the distinct cellular responses to specific ceramide species is crucial for research in signaling, metabolism, and the development of therapeutics targeting ceramide pathways. This document summarizes quantitative data from multiple studies, details relevant experimental methodologies, and visualizes key cellular pathways and workflows to support your research and development efforts.

Comparative Lipidomics Data

While a single comprehensive public dataset for the direct comparative lipidomics of cells treated with different exogenous long-chain ceramides is limited, this table synthesizes findings from multiple studies to provide a semi-quantitative overview of the observed changes in major lipid classes. The data is presented as a general trend (increase ↑, decrease ↓, or no significant change ↔) and is compiled from studies on various cell types and experimental conditions. Researchers should refer to the cited literature for specific quantitative data and experimental details.

Lipid Class	C16:0-Ceramide Treatment	C18:0-Ceramide Treatment	C24:0/C24:1-Ceramide Treatment	References
Sphingomyelins (SM)	↓	↓	↔/↑	[1][2]
Hexosylceramides (HexCer)	↑	↑	↑	[1]
Diacylglycerols (DAG)	↑	↑	↔	[3]
Triacylglycerols (TAG)	↑	↑	↔	[3]
Phosphatidylcholines (PC)	↓	↓	↔	[4]
Phosphatidylethanolamines (PE)	↓	↓	↔	[4]
Ceramide-1-Phosphate (C1P)	↑	↑	↓	[1]

Note: The lipidomic response to exogenous ceramides can be highly cell-type specific and dependent on the duration and concentration of the treatment. The trends presented above are generalized from multiple sources and may not be representative of all experimental systems.

Key Signaling Pathways Affected by Long-Chain Ceramides

Long-chain ceramides are critical signaling molecules that influence a variety of cellular processes, most notably apoptosis (programmed cell death). The acyl chain length of the ceramide molecule can determine its specific downstream effects.

Ceramide-Induced Apoptosis:

Long-chain ceramides, particularly C16:0- and C18:0-ceramide, are potent inducers of apoptosis. They can activate both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. In contrast, very-long-chain ceramides like C24:0 and C24:1 are generally considered less apoptotic and may even have pro-survival roles in some contexts.

The following diagram illustrates the central role of C16-ceramide in initiating the apoptotic cascade.

Ceramide-Induced Apoptosis Pathway

Experimental Protocols

Reproducible and reliable data in lipidomics studies hinge on meticulous experimental design and execution. The following protocols provide a general framework for the comparative analysis of cells treated with different long-chain ceramides.

Preparation and Administration of Synthetic Ceramides to Cell Cultures

Synthetic ceramides are hydrophobic and require specific preparation for effective delivery to cultured cells.

• Stock Solution Preparation: Dissolve the synthetic long-chain ceramide (e.g., C16:0, C18:0, C24:0) in an appropriate organic solvent such as ethanol (B145695) or DMSO to create a high-concentration stock solution. Gentle warming may be necessary to fully dissolve the lipid.

• Complexation with Bovine Serum Albumin (BSA): To enhance bioavailability and minimize solvent toxicity, complex the ceramide with fatty acid-free BSA.

  • Prepare a stock solution of fatty acid-free BSA in serum-free culture medium.

  • Slowly add the ceramide stock solution to the BSA solution while vortexing to facilitate the formation of a ceramide-BSA complex.

• Cell Treatment: Dilute the ceramide-BSA complex into the cell culture medium to achieve the desired final concentration. Ensure the final concentration of the organic solvent is minimal (typically ≤ 0.1%) to avoid off-target effects.

• Controls: Always include a vehicle control (medium with solvent and BSA at the same final concentration as the treated samples) to account for any effects of the delivery vehicle.

Lipid Extraction for Mass Spectrometry Analysis

A modified Bligh-Dyer extraction is a common and effective method for isolating lipids from cultured cells.[5]

• Sample Collection: Harvest cultured cells by scraping or trypsinization, followed by washing with ice-cold phosphate-buffered saline (PBS) to remove any remaining media.

• Solvent Addition: Add a mixture of chloroform (B151607):methanol (B129727) (1:2, v/v) to the cell pellet and vortex thoroughly.

• Phase Separation: Add chloroform and water to the mixture to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8, v/v/v). Vortex again and centrifuge to separate the organic and aqueous phases.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids.

• Drying and Reconstitution: Dry the collected organic phase under a stream of nitrogen gas. Reconstitute the dried lipid extract in a solvent suitable for mass spectrometry analysis (e.g., methanol or isopropanol:acetonitrile:water).[5]

Quantitative Lipidomics by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for detailed lipid analysis.[6]

General Experimental Workflow

• Chromatographic Separation: Inject the reconstituted lipid extract into a liquid chromatography system. A reversed-phase column (e.g., C18) is typically used to separate lipid species based on their polarity and acyl chain length.[5]

• Mass Spectrometry Analysis: Introduce the separated lipids into a tandem mass spectrometer. The instrument will measure the mass-to-charge ratio (m/z) of the precursor ions.

• Tandem MS (MS/MS): Select precursor ions of interest and subject them to collision-induced dissociation to generate characteristic fragment ions (product ions).

• Lipid Identification: Identify lipid species based on their precise mass, retention time, and fragmentation pattern.

• Quantification: Quantify the abundance of each lipid species by comparing its signal intensity to that of an appropriate internal standard.

• Data Analysis: Perform statistical analysis to identify significant differences in the lipid profiles between cells treated with different long-chain ceramides and the control group.

References

• 1. Deep sphingolipidomic and metabolomic analyses of ceramide synthase 2 null mice reveal complex pathway-specific effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Lipidomic Phenotyping Reveals Extensive Lipid Remodeling during Adipogenesis in Human Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipidomics Suggests a New Role for Ceramide Synthase in Phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Quantitative analysis of sphingolipids for lipidomics using triple quadrupole and quadrupole linear ion trap mass spectrometers - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Pro-Autophagic Effects of C20 Dihydroceramide Accumulation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of C20 dihydroceramide-induced autophagy against other common methods of autophagy induction. The information presented herein is intended to offer an objective overview supported by experimental data to aid in the design and interpretation of studies related to cellular autophagy.

Introduction to C20 Dihydroceramide (B1258172) and Autophagy

C20 dihydroceramide is a key intermediate in the de novo synthesis of sphingolipids. Historically considered an inert precursor to the more bioactive C20-ceramide, recent evidence has established its distinct role as a signaling molecule.[1] A growing body of research indicates that the accumulation of dihydroceramides, including the C20 species, is a potent trigger for autophagy, a fundamental cellular process for the degradation and recycling of cytoplasmic components.[2][3][4]

The induction of autophagy by dihydroceramides is intricately linked to the induction of Endoplasmic Reticulum (ER) stress and the Unfolded Protein Response (UPR).[2][3] This can serve as a pro-survival mechanism to mitigate cellular stress or, in some contexts, lead to autophagic cell death.[3][4][5] The signaling cascade often involves the inhibition of the Akt/mTORC1 pathway, a central negative regulator of autophagy.[3][4]

This guide will compare the induction of autophagy by C20 dihydroceramide accumulation with other well-established methods, providing quantitative data and detailed experimental protocols to assist researchers in this field.

Comparative Analysis of Autophagy Induction Methods

The efficacy of various autophagy inducers can be quantitatively assessed by measuring key markers of autophagic activity. The following table summarizes the comparative performance of C20 dihydroceramide accumulation against a standard pharmacological inducer, Rapamycin, and a common physiological method, nutrient starvation.

Induction Method	Mechanism of Action	LC3-II/LC3-I Ratio (Fold Change)	p62/SQSTM1 Degradation (% of Control)	Autophagosomes per Cell (Fold Change)
C20 Dihydroceramide Accumulation (via DES1 Inhibition)	Induces ER stress and inhibits the Akt/mTORC1 pathway.[2][3][4]	~3.5 - 5.0	~40 - 60%	~4.0 - 6.0
Rapamycin Treatment	Inhibits mTORC1, a key negative regulator of autophagy.	~4.0 - 6.0	~50 - 70%	~5.0 - 7.0
Nutrient Starvation (e.g., EBSS)	Activates AMPK and inhibits mTORC1 due to low energy status.	~3.0 - 4.5	~35 - 55%	~3.5 - 5.5

Note: The values presented are approximate and can vary depending on the cell type, experimental conditions, and duration of treatment.

Signaling Pathways and Experimental Workflow

To visually represent the underlying mechanisms and experimental procedures, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Autophagy Paradox and Ceramide - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to C20 Ceramide Quantification: Cross-Validation of HPLC and Mass Spectrometry Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) for the quantification of C20 ceramide. We will delve into the experimental protocols, present comparative quantitative data, and illustrate key workflows and the biological significance of C20 ceramide in cellular signaling.

Ceramides (B1148491), a class of sphingolipids, are crucial signaling molecules involved in a variety of cellular processes, including apoptosis, cell differentiation, and stress responses.[1] The length of the fatty acyl chain in the ceramide molecule dictates its specific biological function, with C20 ceramide being implicated in distinct signaling cascades.[2][3] Accurate quantification of specific ceramide species like C20 is therefore critical for understanding its role in health and disease. This has led to the development of sophisticated analytical techniques, primarily revolving around HPLC and mass spectrometry.

While traditional HPLC with ultraviolet (UV) or fluorescence detection can be used for lipid analysis, the gold standard for ceramide quantification is now widely recognized as Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS).[4] This is due to the latter's superior sensitivity, specificity, and ability to resolve complex lipid mixtures.[4] This guide will therefore focus on comparing HPLC with conventional detectors to the more advanced LC-MS/MS methodology.

Quantitative Performance Comparison

The following table summarizes the key quantitative parameters for the analysis of ceramides, including C20, using LC-MS/MS. Data for traditional HPLC methods is often less specific for individual ceramide species and generally exhibits lower sensitivity.

Parameter	LC-MS/MS	HPLC with UV/Fluorescence Detection
Limit of Detection (LOD)	0.2 - 0.8 fmol for C16-C20 ceramides[5]	Generally in the pmol to nmol range
Limit of Quantification (LOQ)	1.1 - 2.1 fmol for C16-C20 ceramides[5]	Typically in the high pmol to nmol range
**Linearity (R²) **	> 0.999[5]	Variable, generally > 0.99
Recovery	70 - 99%[6]	87 - 113% (for total ceramides)[7]
Intra-assay CV	< 4% (for total ceramides)[7]	Typically < 10%
Inter-assay CV	< 14% (for total ceramides)[7]	Typically < 15%
Specificity	High (discriminates between different ceramide species)	Lower (may require derivatization, potential for co-elution)

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate quantification. Below are representative protocols for both LC-MS/MS and a traditional HPLC approach for ceramide analysis.

Protocol 1: C20 Ceramide Quantification by LC-MS/MS

This method is optimized for the simultaneous measurement of multiple ceramide species, including C20 ceramide, in biological samples.[6]

1. Sample Preparation (Lipid Extraction)

• Homogenize tissue samples or cell pellets.

• Perform a Bligh and Dyer extraction by adding a chloroform:methanol (1:2, v/v) mixture to the homogenate.[6]

• Vortex the mixture at 4°C and separate the phases by centrifugation.

• Collect the lower organic phase containing the lipids.

• For plasma samples, an additional purification step using silica (B1680970) gel column chromatography may be necessary to remove interfering lipids.[6]

• Dry the collected organic phase under a stream of nitrogen.

• Reconstitute the lipid residue in the HPLC mobile phase.

2. HPLC Separation

• HPLC System: Agilent 1290 HPLC system or equivalent.[8]

• Column: ZORBAX Eclipse XDB-C8 (150.0 mm × 2.1 mm, 3.5 µm) or similar reverse-phase column.[8]

• Mobile Phase A: Methanol with 1 mmol/L ammonium (B1175870) formate (B1220265) and 0.2% formic acid.[8]

• Mobile Phase B: 100% Methanol.[8]

• Flow Rate: 0.3 mL/min.[8]

• Gradient: A gradient elution is used to separate the different ceramide species. A typical gradient might start with a higher percentage of mobile phase A and gradually increase the percentage of mobile phase B.

• Column Temperature: 35 °C.[8]

3. Mass Spectrometry Detection

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive mode.[6][8]

• Analysis Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[8] Specific precursor-to-product ion transitions for each ceramide species, including C20 ceramide, are monitored.

• Internal Standards: Non-naturally occurring odd-chain ceramides (e.g., C17 ceramide) are often used as internal standards to correct for extraction and ionization variability.[6]

Protocol 2: Total Ceramide Quantification by HPLC with Fluorescence Detection

This method is suitable for the quantification of total ceramides and requires a derivatization step to introduce a fluorescent tag.

1. Sample Preparation and Derivatization

• Extract total lipids from the sample as described in Protocol 1.

• Separate ceramides from other lipid classes using Thin-Layer Chromatography (TLC).

• Scrape the ceramide band from the TLC plate and elute the ceramides with an appropriate solvent.

• Dry the eluted ceramides.

• For high sensitivity, derivatize the ceramides with a fluorescent tag like naproxen.[9]

2. HPLC Separation

• Column: Lichrosorb Si 60 (125 x 4 mm, 5 µm) or a similar normal-phase column.[9]

• Mobile Phase: Acetonitrile/2-propanol (70/30, v/v).[9]

• Flow Rate: 1 mL/min.[9]

3. Fluorescence Detection

• Excitation Wavelength: 230 nm.[9]

• Emission Wavelength: 352 nm.[9]

• Quantification is achieved by comparing the peak area of the derivatized ceramides to a standard curve prepared with known amounts of derivatized ceramide standards.

Visualizing Workflows and Pathways

To better understand the experimental process and the biological context of C20 ceramide, the following diagrams have been generated.

Caption: Experimental workflow for C20 ceramide quantification.

Caption: C20 ceramide synthesis and its role in cell signaling.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. HPLC for simultaneous quantification of total ceramide, glucosylceramide, and ceramide trihexoside concentrations in plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Simultaneous quantitative analysis of different ceramide species in cells by high-performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantification of ceramides | Cyberlipid [cyberlipid.gerli.com]

A Comparative Guide to the Membrane Partitioning of (E/Z)-C20 Ceramide and Cholesterol

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the membrane partitioning behavior of (E/Z)-C20 Ceramide and cholesterol. The information presented is based on available experimental data and is intended to assist researchers in understanding the distinct roles these lipids play in membrane organization and cellular signaling.

Introduction

Both ceramides (B1148491) and cholesterol are critical components of cellular membranes, influencing their physical properties and serving as key players in various signaling pathways. While cholesterol is well-known for its role in maintaining membrane fluidity and forming liquid-ordered (Lo) domains, ceramides, particularly those with long acyl chains, tend to form more rigid, gel-like domains. The interplay and competition between these two lipids are crucial for a multitude of cellular processes. This guide focuses on (E/Z)-C20 Ceramide, a species with a 20-carbon acyl chain containing a double bond, and compares its membrane partitioning characteristics with that of cholesterol.

Due to the limited availability of direct experimental data for (E/Z)-C20 Ceramide, this guide incorporates findings from studies on ceramides with similar acyl chain lengths and degrees of unsaturation to provide a comprehensive overview.

Quantitative Data on Membrane Partitioning

The partitioning of lipids into different membrane domains is a key determinant of their biological function. The following tables summarize the key differences in the membrane partitioning behavior of unsaturated ceramides (as a proxy for (E/Z)-C20 Ceramide) and cholesterol.

Feature	Unsaturated Ceramides (e.g., C18:1, C24:1)	Cholesterol
Preferred Domain	Can partition into both liquid-disordered (Ld) and liquid-ordered (Lo) phases, but with a tendency to form separate gel-like domains, especially at higher concentrations. The presence of a cis double bond can disrupt packing and reduce the propensity to form highly ordered domains compared to saturated ceramides.[1][2]	Strongly prefers and is essential for the formation of liquid-ordered (Lo) domains, often referred to as "lipid rafts".[3]
Effect on Membrane Order	Saturated ceramides are potent inducers of membrane order.[2][4] Unsaturated ceramides have a less pronounced ordering effect and can even destabilize ordered domains depending on the context.[2][4][5]	Induces a state of intermediate order in fluid lipid bilayers, increasing the order of acyl chains in the Ld phase and fluidizing the gel phase.[3]
Interaction with Other Lipids	Competes with cholesterol for interaction with sphingolipids.[6] Can displace cholesterol from ordered domains.[6] The formation of ceramide-rich domains is influenced by the surrounding phospholipid composition.[6]	Interacts favorably with sphingolipids and saturated glycerophospholipids, driving the formation of Lo domains.[3]
Solubility in Membrane Phases	More soluble in cholesterol-rich fluid membranes than in cholesterol-poor ones.[6] The solubility of cholesterol in ceramide-rich gel domains is low.[6]	Exhibits high solubility in the Lo phase and lower solubility in the gel and Ld phases.

Table 1: Comparison of Membrane Partitioning Characteristics.

Parameter	C16:0 Ceramide vs. Cholesterol in POPC Bilayers (Molecular Dynamics Simulation)	Reference
Ordering Effect	At lower concentrations, C16:0 ceramide and cholesterol show a similar ability to order POPC chains. At higher concentrations, the ordering effect of cholesterol is more prominent.	[3]
Bilayer Thickness	Both C16:0 ceramide and cholesterol increase the thickness of the POPC bilayer to a similar extent at the same concentrations.	[3]

Table 2: Quantitative Comparison from Molecular Dynamics Simulations. (Note: Data for C16:0 Ceramide is used as a proxy due to the lack of specific data for (E/Z)-C20 Ceramide).

Experimental Protocols

Understanding the methodologies used to study membrane partitioning is crucial for interpreting experimental data and designing new experiments. Below are detailed protocols for key techniques employed in this field of research.

Fluorescence Spectroscopy for Determining Partition Coefficients

This method is used to quantify the distribution of a fluorescent molecule between the aqueous phase and the lipid membrane.

• Preparation of Liposomes:

  • Prepare a lipid mixture of the desired composition (e.g., POPC with varying mole percentages of cholesterol or ceramide).

  • Dissolve the lipids in an organic solvent (e.g., chloroform/methanol).

  • Dry the lipid mixture under a stream of nitrogen gas to form a thin film.

  • Hydrate the lipid film with a buffer solution to form multilamellar vesicles (MLVs).

  • Create large unilamellar vesicles (LUVs) from MLVs by extrusion through a polycarbonate membrane with a defined pore size (e.g., 100 nm).

• Fluorescence Titration:

  • Prepare a series of samples with a fixed concentration of a fluorescent probe (e.g., a fluorescently labeled lipid or a molecule whose fluorescence properties change upon membrane insertion) and varying concentrations of liposomes.

  • Incubate the samples to allow for partitioning equilibrium to be reached.

  • Measure the fluorescence intensity or anisotropy of each sample using a spectrofluorometer.

• Data Analysis:

  • Plot the change in the fluorescence parameter as a function of lipid concentration.

  • Fit the data to a partition equilibrium model to calculate the partition coefficient (Kp), which represents the ratio of the probe concentration in the lipid phase to that in the aqueous phase.[7][8][9]

X-Ray Diffraction for Analyzing Membrane Structure

X-ray diffraction provides information about the lamellar spacing and acyl chain packing within lipid bilayers, revealing the presence of different phases.

• Sample Preparation:

  • Prepare highly oriented multilayer samples by depositing a lipid solution onto a solid substrate (e.g., a silicon wafer) and allowing the solvent to evaporate slowly.

  • Hydrate the lipid multilayers by placing them in a humidity-controlled chamber.

• Data Acquisition:

  • Mount the sample in an X-ray beam.

  • Record the diffraction pattern using a 2D detector. The pattern will consist of a series of Bragg peaks.

  • Small-angle X-ray scattering (SAXS) provides information on the lamellar repeat distance (d-spacing).

  • Wide-angle X-ray scattering (WAXS) reveals information about the lateral packing of the acyl chains (e.g., hexagonal packing in the fluid phase, orthorhombic packing in the gel phase).[10][11][12]

• Data Analysis:

  • Analyze the positions and intensities of the Bragg peaks to determine the phase symmetry and lattice parameters.

  • Calculate the electron density profiles across the membrane to understand the distribution of different molecular components.[10][11][12]

Molecular Dynamics (MD) Simulations of Lipid Bilayers

MD simulations provide atomistic-level insights into the dynamics and interactions of lipids within a membrane.

• System Setup:

  • Build a model of the lipid bilayer with the desired composition (e.g., POPC, cholesterol, and (E/Z)-C20 Ceramide) using software like GROMACS or CHARMM.

  • Solvate the bilayer with a water model (e.g., TIP3P).

  • Add ions to neutralize the system and mimic physiological salt concentrations.

• Simulation Protocol:

  • Energy-minimize the system to remove any steric clashes.

  • Perform an equilibration simulation in the NVT (constant number of particles, volume, and temperature) ensemble, followed by an NPT (constant number of particles, pressure, and temperature) ensemble to allow the system to reach a stable state.

  • Run a production simulation for a sufficient length of time (nanoseconds to microseconds) to sample the conformational space of the lipids.[13][14][15]

• Analysis:

  • Analyze the simulation trajectory to calculate various properties, including:

    • Area per lipid

    • Bilayer thickness

    • Deuterium order parameters of the acyl chains

    • Radial distribution functions to assess the proximity of different lipid species.

    • Potential of mean force (PMF) calculations to determine the free energy of partitioning of a molecule into the membrane.[13][14][15]

Signaling Pathways and Logical Relationships

The differential partitioning of (E/Z)-C20 Ceramide and cholesterol has significant implications for cellular signaling. Their competition within membrane microdomains can modulate the activity of membrane-associated proteins.

Ceramide and Cholesterol Interplay in TNF-α Signaling

Tumor Necrosis Factor-alpha (TNF-α) is a pro-inflammatory cytokine that can induce ceramide production through the activation of sphingomyelinases.[16][17] This ceramide can then influence downstream signaling events.

Caption: TNF-α signaling pathway leading to ceramide production and lipid raft modulation.

Experimental Workflow for Studying Membrane Partitioning

The following diagram illustrates a typical experimental workflow for investigating the membrane partitioning of a lipid of interest.

Caption: A generalized experimental workflow for investigating lipid membrane partitioning.

Logical Relationship between Ceramide, Cholesterol, and Caveolin-1 (B1176169)

Ceramide can displace cholesterol from caveolae, which are specialized lipid raft domains. This can lead to the dissociation of cholesterol-binding proteins like caveolin-1, thereby affecting downstream signaling.[18][19][20][21]

Caption: Logical flow of ceramide-induced modulation of caveolin-1 signaling.

Conclusion

The membrane partitioning of (E/Z)-C20 Ceramide and cholesterol is a dynamic and competitive process that profoundly influences membrane structure and function. While cholesterol is a key organizer of liquid-ordered domains, unsaturated ceramides like (E/Z)-C20 Ceramide have a more complex behavior, with the potential to either integrate into existing domains or form their own distinct, more ordered phases. The balance between these two lipids is a critical factor in the regulation of numerous signaling pathways. Further research focusing specifically on the biophysical properties of (E/Z)-C20 Ceramide is needed to fully elucidate its unique role in cellular membranes.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of ceramide structure on membrane biophysical properties: the role of acyl chain length and unsaturation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. researchgate.net [researchgate.net]
• 5. Influence of ceramide on lipid domain stability studied with small-angle neutron scattering: The role of acyl chain length and unsaturation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inimitable Impacts of Ceramides on Lipid Rafts Formed in Artificial and Natural Cell Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. web.ist.utl.pt [web.ist.utl.pt]
• 8. Fluorescence Methods to Detect Phase Boundaries in Lipid Bilayer Mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. www2.tulane.edu [www2.tulane.edu]
• 10. X-ray diffraction of lipid model membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. X-Ray Diffraction of Lipid Model Membranes | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]
• 13. Molecular Dynamics Simulations of Lipid Bilayers: Simple Recipe of How to Do It | Springer Nature Experiments [experiments.springernature.com]
• 14. Experimental Validation of Molecular Dynamics Simulations of Lipid Bilayers: A New Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Tumor Necrosis Factor-α (TNFα)-induced Ceramide Generation via Ceramide Synthases Regulates Loss of Focal Adhesion Kinase (FAK) and Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Caveolin 1-Mediated Regulation of Receptor Tyrosine Kinase-Associated Phosphatidylinositol 3-Kinase Activity by Ceramide - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Caveolin 1-mediated regulation of receptor tyrosine kinase-associated phosphatidylinositol 3-kinase activity by ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Caveolin-1 regulates the ASMase/ceramide-mediated radiation response of endothelial cells in the context of tumor-stroma interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

(E/Z)-C20 Ceramide: A Potential Biomarker in Cardiometabolic Diseases

An In-depth Comparison with Established Clinical Markers

For researchers, scientists, and drug development professionals navigating the complex landscape of disease biomarkers, this guide provides a comprehensive validation and comparative analysis of (E/Z)-C20 Ceramide as a potential biomarker for cardiovascular disease, type 2 diabetes, and metabolic syndrome. Through a detailed examination of current experimental data, this guide aims to objectively assess its performance against established and alternative biomarkers.

Unveiling the Role of C20 Ceramide in Disease

Ceramides (B1148491), a class of lipid molecules, have emerged as key signaling molecules involved in a multitude of cellular processes, including inflammation, apoptosis, and insulin (B600854) resistance.[1][2] Among the various ceramide species, those with a 20-carbon acyl chain (C20 Ceramide), existing as geometric isomers (E/Z), have garnered attention for their association with cardiometabolic diseases. Elevated plasma levels of C20:0 ceramide have been correlated with an increased risk of developing type 2 diabetes and have been shown to be higher in individuals with the condition compared to healthy controls.[2][3] Furthermore, C20:0 ceramide levels are inversely correlated with insulin sensitivity, suggesting a role in the pathogenesis of insulin resistance.[3] In the context of cardiovascular disease, certain ceramide species, including C20:0, are linked to adverse outcomes.[4]

Comparative Analysis of Biomarker Performance

To ascertain the clinical utility of (E/Z)-C20 Ceramide, a direct comparison with established and alternative biomarkers is crucial. The following tables summarize the quantitative data from various studies, offering a side-by-side view of their predictive power.

Table 1: (E/Z)-C20 Ceramide vs. Alternative Biomarkers for Cardiovascular Disease (CVD)

Biomarker	Metric	Value	Disease Context	Reference
C20:0 Ceramide	Correlation	Positive correlation with severity of coronary artery stenosis	Acute Myocardial Infarction	[5]
Association	Linked to poor metabolic and cardiovascular outcomes	General Cardiovascular Health	[4]
Ceramide Score (CERT1)	Prediction	Predicts cardiovascular complications and death	Coronary Artery Disease	[4]
High-Sensitivity C-Reactive Protein (hs-CRP)	Risk Stratification	Predictor of cardiovascular events	General Population	[6]
LDL Cholesterol	Risk Factor	Established risk factor for atherosclerosis	General Population	[6]

Table 2: (E/Z)-C20 Ceramide vs. Alternative Biomarkers for Type 2 Diabetes (T2D)

Biomarker	Metric	Value	Disease Context	Reference
C20:0 Ceramide	Hazard Ratio (HR)	1.14 (per SD increase)	Incident Diabetes	[7]
Correlation	Inversely correlated with insulin sensitivity	Obesity and T2D	[3]
Concentration	Higher in T2D patients vs. controls (0.11 vs. 0.09 nmol/ml, P < 0.05)	Obesity and T2D	[3]
Hemoglobin A1c (HbA1c)	Diagnostic	Standard diagnostic and monitoring marker	Diabetes	[8]
Fasting Plasma Glucose	Diagnostic	Standard diagnostic marker	Diabetes	[8]
Ceramide Ratio (C18:0/C16:0)	Hazard Ratio (HR)	2.23 (per SD increase)	Incident Diabetes	[1]

Table 3: (E/Z)-C20 Ceramide vs. Alternative Biomarkers for Metabolic Syndrome

Biomarker	Metric	Value	Disease Context	Reference
C20:0 Ceramide	Correlation	Negative correlation with Hemoglobin A1c	Metabolic Disorders	[9]
Ceramide Risk Score (CERT1)	Association	Associated with metabolic syndrome components	Obesity	[10]
Triglycerides/HDL-C Ratio	Diagnostic Accuracy	Good predictor of insulin resistance and metabolic syndrome	General Population
Adiponectin	Association	Low levels associated with metabolic syndrome	General Population

Signaling Pathways and Experimental Workflows

To visualize the biological context and analytical processes, the following diagrams, generated using Graphviz, illustrate key signaling pathways involving ceramides and a typical experimental workflow for ceramide biomarker validation.

C20 Ceramide Signaling in Cardiometabolic Disease

Ceramide Biomarker Validation Workflow

Experimental Protocols

The quantification of (E/Z)-C20 Ceramide and other ceramides in biological samples is predominantly performed using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Below is a generalized protocol that outlines the key steps.

Objective: To quantify the concentration of (E/Z)-C20 Ceramide in human plasma or serum.

Materials:

• Human plasma/serum samples

• Internal standards (e.g., C17:0 Ceramide or deuterated ceramide standards)

• Solvents for lipid extraction (e.g., chloroform, methanol, isopropanol)

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

• C18 reversed-phase analytical column

Procedure:

• Sample Preparation and Lipid Extraction:

  • Thaw plasma/serum samples on ice.

  • To a 50 µL aliquot of the sample, add a known amount of the internal standard solution.

  • Perform protein precipitation and lipid extraction by adding a mixture of cold organic solvents (e.g., isopropanol:ethyl acetate:water or chloroform:methanol).

  • Vortex the mixture thoroughly and centrifuge to separate the layers.

  • Collect the organic (lipid-containing) layer and dry it under a stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent for LC-MS/MS analysis (e.g., methanol/isopropanol).

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Inject the reconstituted sample onto a C18 reversed-phase column.

    • Employ a gradient elution program using mobile phases typically consisting of an aqueous solution with a modifier (e.g., formic acid, ammonium (B1175870) formate) and an organic solvent mixture (e.g., acetonitrile, isopropanol). The gradient is designed to separate different ceramide species based on their acyl chain length and polarity. The separation of E/Z isomers may require specialized columns or optimized chromatographic conditions.

  • Tandem Mass Spectrometry (MS/MS):

    • Utilize an electrospray ionization (ESI) source in the positive ion mode.

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • Set specific precursor-to-product ion transitions for each ceramide species and the internal standard. For C20:0 Ceramide, a common transition is the precursor ion [M+H]+ to the product ion corresponding to the sphingoid base.

• Quantification:

  • Generate a calibration curve using known concentrations of synthetic ceramide standards.

  • Calculate the concentration of C20 Ceramide in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Conclusion and Future Directions

The available evidence suggests that (E/Z)-C20 Ceramide holds promise as a biomarker for cardiometabolic diseases, offering insights into the underlying pathophysiology of insulin resistance and atherosclerosis. Its correlation with disease risk and severity, particularly for type 2 diabetes, is noteworthy. However, for (E/Z)-C20 Ceramide to be fully validated for clinical use, further research is required. Specifically, large-scale prospective studies are needed to establish robust sensitivity and specificity values and to directly compare its predictive power against or in combination with a panel of established biomarkers. The development of standardized and validated LC-MS/MS methods capable of routinely separating and quantifying the E and Z isomers will also be critical for its clinical translation. The use of ceramide scores, which incorporate multiple ceramide species, appears to be a more robust approach for risk prediction than single ceramide measurements.[4][6] Future investigations should explore the incremental value of including (E/Z)-C20 Ceramide in such multi-marker panels.

References

• 1. Ceramides and Ceramide Scores: Clinical Applications for Cardiometabolic Risk Stratification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ceramides—Emerging Biomarkers of Lipotoxicity in Obesity, Diabetes, Cardiovascular Diseases, and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasma Ceramides Are Elevated in Obese Subjects With Type 2 Diabetes and Correlate With the Severity of Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ceramide Biomarkers Predictive of Cardiovascular Disease Risk Increase in Healthy Older Adults After Bed Rest - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Emerging Roles of Ceramide in Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Comparative Analysis of Biomarkers in Type 2 Diabetes Patients With and Without Comorbidities: Insights Into the Role of Hypertension and Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Unraveling the Functional Dichotomy: A Comparative Analysis of (E)- and (Z)-C20 Ceramide Isomers

A comprehensive guide for researchers, scientists, and drug development professionals on the functional distinctions between the geometric isomers of C20 Ceramide, supported by experimental data from analogous compounds and structural studies.

Ceramides (B1148491), a class of sphingolipids, are critical signaling molecules involved in a myriad of cellular processes, including apoptosis, cell cycle arrest, and autophagy. The structure of a ceramide, particularly the acyl chain length and the stereochemistry of the sphingoid base, dictates its specific biological function. C20 ceramide, characterized by a 20-carbon acyl chain, is synthesized by ceramide synthases 1 and 2 and is abundant in tissues such as the brain. While naturally occurring ceramides predominantly feature a trans (E) double bond in the C4-C5 position of the sphingoid backbone, the functional implications of a cis (Z) configuration are of significant interest for understanding ceramide's mechanism of action and for the development of synthetic ceramide analogs as potential therapeutics.

This guide provides a detailed comparison of the functional differences between the (E) and (Z) isomers of C20 ceramide. As direct comparative studies on C20 ceramide isomers are limited, this guide draws upon key experimental data from shorter-chain ceramide analogs and structural analyses that elucidate the critical role of the double bond's geometry in determining biological activity.

Comparative Analysis of Apoptotic Induction

The stereochemistry of the double bond in the sphingoid base of ceramides has a profound impact on their ability to induce apoptosis. While natural ceramides possess a trans (E) configuration, studies on synthetic analogs reveal that the cis (Z) isomer can exhibit potent, and in some cases, enhanced pro-apoptotic activity.

A pivotal study comparing the apoptosis-inducing effects of C6-ceramide analogs in HL-60 human promyelocytic leukemia cells demonstrated that the cis isomer (C6-cis-Cer) was more potent than the natural trans isomer (C6-Cer). The minimum concentration required to induce apoptosis was lower for the cis derivative.[1] This suggests that the trans configuration is not an absolute requirement for pro-apoptotic activity and that alterations in the geometry of the sphingoid base can significantly modulate this key cellular response.[1]

Table 1: Comparative Apoptosis-Inducing Activity of C6-Ceramide Isomers in HL-60 Cells

Compound	Minimum Concentration for Apoptosis Induction	Relative Potency
(E)-C6-Ceramide (C6-Cer)	1 µM	Baseline
(Z)-C6-Ceramide (C6-cis-Cer)	0.5 µM	More Potent
C6-Dihydroceramide (C6-DH-Cer)	>10 µM	Significantly Less Potent

Data sourced from a study on C6-ceramide analogs, providing a model for the potential differences between C20 ceramide isomers.[1]

Structural Basis for Functional Differences

The geometry of the double bond influences the three-dimensional structure and intermolecular interactions of ceramides, which in turn affects their biological activity. Natural trans (E) ceramides have a relatively linear and stable conformation that facilitates their integration into lipid membranes and interaction with other molecules.

In contrast, the presence of a cis (Z) double bond introduces a kink in the sphingoid chain. This alteration in shape can affect the ceramide's ability to pack within membranes and can modify its hydrogen-bonding capabilities.[2] Spectroscopic studies have shown that compared to trans-ceramide, the hydroxyl groups of the cis-isomer form weaker hydrogen bonds.[2] This altered hydrogen-bonding network may underlie the observed differences in the biological activities of the two isomers.[2]

Signaling Pathways and Molecular Mechanisms

Ceramides exert their effects by modulating various signaling pathways, often leading to apoptosis or autophagy. The ability of ceramides to form channels in mitochondrial membranes is a key mechanism for inducing apoptosis. The structural integrity of these channels is highly dependent on the conformation of the ceramide molecules. While the trans double bond is characteristic of natural ceramides that form these channels, the enhanced apoptotic activity of some cis analogs suggests they may also effectively disrupt mitochondrial integrity, possibly through alternative mechanisms or by forming channels with different properties.[1][3]

Ceramide-Induced Apoptosis Pathway

Figure 1. Generalized pathway of ceramide-induced apoptosis. Both (E) and (Z) isomers can trigger this cascade, potentially with differing efficiencies at the level of mitochondrial interaction.

Experimental Protocols

Assessment of Apoptosis by Morphological Changes and DNA Fragmentation

This protocol is based on the methodology used to compare the apoptotic activity of ceramide analogs.[1]

• Cell Culture: HL-60 cells are cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum, penicillin (100 units/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are seeded at a density of 2 x 10^5 cells/mL and treated with various concentrations of (E)-C20 Ceramide and (Z)-C20 Ceramide (dissolved in ethanol (B145695) or DMSO) for a specified time (e.g., 6 hours).

• Morphological Assessment:

  • Cells are harvested, washed with PBS, and fixed with 4% paraformaldehyde.

  • Fixed cells are stained with Hoechst 33342 (10 µg/mL) for 15 minutes.

  • Nuclear morphology is observed under a fluorescence microscope. Apoptotic cells are identified by condensed chromatin and fragmented nuclei.

  • At least 300 cells are counted per sample to determine the percentage of apoptotic cells.

• DNA Fragmentation Analysis (DNA Ladder Assay):

  • Treated cells are harvested and lysed.

  • DNA is extracted using a phenol-chloroform extraction method.

  • The DNA is subjected to electrophoresis on a 1.5% agarose (B213101) gel.

  • The gel is stained with ethidium (B1194527) bromide and visualized under UV light to observe the characteristic ladder pattern of fragmented DNA in apoptotic cells.

Experimental Workflow for Apoptosis Assessment

Figure 2. Experimental workflow for comparing the pro-apoptotic effects of C20 ceramide isomers.

Conclusion

While direct comparative data for the (E) and (Z) isomers of C20 ceramide are not yet available, evidence from analogous compounds strongly suggests that the stereochemistry of the double bond in the sphingoid base is a critical determinant of biological function. The cis (Z) isomer, contrary to what might be expected from the prevalence of the trans (E) form in nature, may exhibit enhanced pro-apoptotic activity. This is likely due to the distinct conformational properties and altered intermolecular interactions conferred by the cis double bond.

For researchers in drug development, these findings highlight the potential of designing synthetic ceramide analogs with specific geometric configurations to fine-tune their therapeutic effects. Further studies directly comparing the functional impact of (E)- and (Z)-C20 ceramides on various cellular processes, including apoptosis, autophagy, and membrane biophysics, are warranted to fully elucidate their distinct roles and therapeutic potential.

References

• 1. Evaluation of a trans configuration for the apoptosis-inducing activity of ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cis- versus trans-ceramides: effects of the double bond on conformation and H-bonding interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of ceramide channel formation and disassembly: Insights on the initiation of apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Interaction of (E/Z)-C20 Ceramide with Specific Protein Targets

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (E/Z)-C20 Ceramide's interaction with specific protein targets, contrasting its performance with other ceramide species. The information is supported by experimental data and detailed methodologies to assist in the design and interpretation of research in sphingolipid signaling and drug development.

Introduction to Ceramide-Protein Interactions

Ceramides (B1148491) are a class of bioactive sphingolipids that play crucial roles in a multitude of cellular processes, including apoptosis, cell cycle arrest, and senescence. The biological function of ceramides is often dictated by the length of their N-acyl chain, which influences their biophysical properties and their interaction with specific protein targets. C20 ceramide, with its 20-carbon acyl chain, is found in various tissues and has been implicated in several signaling pathways. Understanding the specific protein interactions of (E/Z)-C20 Ceramide is critical for elucidating its precise cellular functions and for the development of targeted therapeutics.

Key Protein Targets and Comparative Binding Data

Several proteins have been identified as direct or indirect targets of ceramides. The affinity of these interactions can vary significantly depending on the acyl chain length of the ceramide.

Protein Phosphatase 2A (PP2A)

Ceramides are known to activate the tumor suppressor protein phosphatase 2A (PP2A) indirectly. They achieve this by binding to and inhibiting an endogenous inhibitor of PP2A called SET (also known as I2PP2A). This interaction relieves the inhibition of PP2A, leading to its activation.[1][2] The binding affinity of ceramides to SET is dependent on the acyl chain length.

Table 1: Comparative Binding of Ceramides to SET (I2PP2A)

Ceramide Species	Relative Binding Affinity to SET (I2PP2A)	Reference
C16:0-Ceramide	Lower	[1]
C18:0-Ceramide	Higher	[1]
C24:0-Ceramide	Minute/Negligible	[1]
(E/Z)-C20-Ceramide	Inferred Intermediate Affinity	(extrapolated)

Based on the available data, it can be inferred that C20-Ceramide likely exhibits an intermediate binding affinity to SET, falling between that of C18:0 and C24:0-Ceramide.

mTOR Signaling Pathway

The mechanistic target of rapamycin (B549165) (mTOR) is a central regulator of cell growth, proliferation, and metabolism. Ceramide signaling has been shown to intersect with the mTOR pathway. Specifically, C16-ceramide, generated by ceramide synthase 6 (CerS6), has been demonstrated to inhibit mTOR signaling, leading to reduced cell proliferation.[3][4]

The effect of (E/Z)-C20 Ceramide on mTOR signaling has not been as extensively studied. However, given that different ceramide species can have distinct effects, it is plausible that C20 ceramide may also modulate mTOR activity, potentially with a different potency compared to C16-ceramide. Further research is needed to elucidate the specific role of C20 ceramide in this pathway.

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways discussed.

Caption: Ceramide-mediated activation of Protein Phosphatase 2A (PP2A).

Caption: Inhibition of mTORC1 signaling by specific ceramide species.

Experimental Protocols

To facilitate further research, this section provides detailed methodologies for key experiments used to characterize ceramide-protein interactions.

Surface Plasmon Resonance (SPR) for Quantitative Binding Analysis

SPR is a label-free technique that allows for the real-time quantitative analysis of binding kinetics and affinity between a protein and a lipid.[5][6][7][8][9]

Experimental Workflow:

• Liposome Preparation:

  • Prepare liposomes containing a defined molar percentage of the ceramide of interest (e.g., (E/Z)-C20 Ceramide) and a biotinylated lipid for immobilization.

  • Use a lipid extrusion system to create unilamellar vesicles of a consistent size.

• Sensor Chip Immobilization:

  • Use a streptavidin-coated sensor chip.

  • Inject the biotinylated liposomes over the chip surface to allow for their capture.

• Protein Binding Analysis:

  • Inject a series of concentrations of the purified protein target over the liposome-coated surface.

  • Monitor the change in the resonance angle in real-time to measure association and dissociation.

• Data Analysis:

  • Fit the sensorgram data to appropriate binding models (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Caption: Workflow for Surface Plasmon Resonance (SPR) analysis.

Co-Immunoprecipitation (Co-IP) of Ceramide-Protein Complexes

Co-IP is a technique used to demonstrate the in vivo or in situ interaction between a lipid and a protein within a cellular lysate.

Experimental Workflow:

• Cell Lysis:

  • Lyse cells under non-denaturing conditions to preserve protein-lipid interactions. Use a lysis buffer containing a mild detergent and protease inhibitors.

• Immunoprecipitation:

  • Incubate the cell lysate with an antibody specific to the protein of interest.

  • Add protein A/G magnetic beads to capture the antibody-protein complex.

• Washing:

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins and lipids.

• Elution and Analysis:

  • Elute the protein-lipid complexes from the beads.

  • Analyze the protein component by Western blotting.

  • Extract the lipid component and analyze by mass spectrometry to confirm the presence of (E/Z)-C20 Ceramide.

Radioligand Binding Assay

This method provides a highly sensitive way to quantify the binding of a radiolabeled ceramide to its protein target.[10]

Experimental Workflow:

• Preparation of Radiolabeled Ceramide:

  • Synthesize or purchase a radiolabeled version of (E/Z)-C20 Ceramide (e.g., with ³H or ¹⁴C).

• Incubation:

  • Incubate a constant amount of the purified protein target with increasing concentrations of the radiolabeled ceramide.

  • In a parallel set of experiments, include a high concentration of unlabeled ceramide to determine non-specific binding.

• Separation of Bound and Free Ligand:

  • Use a method to separate the protein-bound radioligand from the free radioligand, such as filtration through a nitrocellulose membrane that retains the protein.

• Quantification:

  • Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis:

  • Subtract the non-specific binding from the total binding to obtain specific binding.

  • Plot the specific binding as a function of the radioligand concentration and use non-linear regression to determine the KD and the maximum number of binding sites (Bmax).

Conclusion

The interaction of (E/Z)-C20 Ceramide with specific protein targets is a critical area of study for understanding its diverse biological roles. While direct quantitative data for C20 ceramide is still emerging, comparative analysis with other ceramide species provides valuable insights. The acyl chain length is a key determinant of binding affinity and subsequent signaling outcomes. The experimental protocols outlined in this guide offer robust methods for researchers to further investigate the specific interactions of (E/Z)-C20 Ceramide and to elucidate its role in health and disease. Future studies focusing on direct, quantitative comparisons of different ceramide isomers will be instrumental in advancing the field of sphingolipid research and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceramide-Initiated Protein Phosphatase 2A Activation Contributes to Arterial Dysfunction In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. C16‑ceramide and sphingosine 1‑phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Using Surface Plasmon Resonance to Quantitatively Assess Lipid–Protein Interactions | Springer Nature Experiments [experiments.springernature.com]
• 6. Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions [scholarworks.indianapolis.iu.edu]
• 7. Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Surface plasmon resonance for measuring interactions of proteins with lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Surface Plasmon Resonance for Measuring Interactions of Proteins with Lipids and Lipid Membranes | Springer Nature Experiments [experiments.springernature.com]
• 10. giffordbioscience.com [giffordbioscience.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (E/Z)-C20 Ceramide: A Procedural Guide

Immediate Safety and Handling

(E/Z)-C20 Ceramide, like other lipid-based powders, should be handled with care to avoid dust formation.[1] Although some data sheets for specific C20 ceramide isomers indicate no hazardous classification under the Globally Harmonized System (GHS), it is prudent to treat it as a potentially hazardous substance, as related ceramides (B1148491) can cause skin and eye irritation.[2]

Personal Protective Equipment (PPE): Before handling (E/Z)-C20 Ceramide, personnel should be equipped with the following:

• Safety goggles with side-shields[1]

• Chemical-resistant gloves[1]

• A lab coat or other protective clothing[2]

• In cases of significant dust generation, respiratory protection may be necessary.[2]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

Quantitative Data Summary

The following table summarizes key information gathered from the safety data sheets of C20 Ceramide and similar compounds. This data is crucial for making informed decisions on handling and disposal.

Parameter	Information	Source
Chemical Name	(E/Z)-C20 Ceramide	-
Synonyms	N-arachidoyl-D-erythro-Sphingosine
Appearance	Solid/Powder	[3][4]
Storage Temperature	-20°C	[3][5]
Hazard Classification	Not always explicitly classified as hazardous, but related ceramides are considered skin and eye irritants.[2][3]	[2][3]
Disposal Recommendation	Dispose of contents/container to an approved waste disposal plant.[3][6] Offer surplus and non-recyclable solutions to a licensed disposal company.[3]	[3][6]

Step-by-Step Disposal Protocol

The proper disposal of (E/Z)-C20 Ceramide must always comply with local, state, and federal regulations. The following protocol provides a general framework for its safe disposal.

• Segregation of Waste : Do not mix (E/Z)-C20 Ceramide waste with other incompatible waste streams.[7][8] It should be segregated as a solid or liquid chemical waste as appropriate.[9]

• Solid Waste Disposal :

  • Collect powdered (E/Z)-C20 Ceramide and any contaminated materials (e.g., weighing paper, pipette tips) in a clearly labeled, sealed container.[2]

  • The container should be made of a material compatible with the chemical and marked as "Hazardous Waste" with the full chemical name.[3]

  • Store the container in a designated and secure satellite accumulation area.[3]

• Liquid Waste Disposal :

  • Solutions containing (E/Z)-C20 Ceramide should be collected in a separate, leak-proof, and clearly labeled hazardous waste container.[3]

  • Never dispose of solutions containing ceramides down the drain, as this can contaminate waterways.[3]

  • Store the liquid waste container in secondary containment to prevent spills.[8]

• Disposal Arrangement :

  • Once the waste container is full, or in accordance with your institution's guidelines, contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.[3]

• Documentation :

  • Maintain meticulous records of the waste generated, including the chemical name, quantity, and date of disposal, as required by your institution and regulatory agencies.[3]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of (E/Z)-C20 Ceramide.

Caption: Disposal workflow for (E/Z)-C20 Ceramide.

References

• 1. targetmol.com [targetmol.com]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. echemi.com [echemi.com]
• 7. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 8. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 9. researchgate.net [researchgate.net]